Methyl 4-methylpyrimidine-5-carboxylate

• CAS: 157335-94-9

Core Science & Biosynthesis

The Diverse Biological Activities of Methylpyrimidine Carboxylate Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The pyrimidine nucleus, a fundamental scaffold in nucleic acids, has long been a cornerstone of medicinal chemistry. When functionalized with a methyl group and a carboxylate moiety, this privileged heterocycle gives rise to a class of compounds known as methylpyrimidine carboxylate derivatives. These derivatives have demonstrated a remarkable breadth of biological activities, positioning them as promising candidates in the development of novel therapeutics. This in-depth technical guide provides a comprehensive overview of the anticancer, antimicrobial, and anti-inflammatory properties of methylpyrimidine carboxylate derivatives. We will delve into their mechanisms of action, explore structure-activity relationships, and provide detailed experimental protocols for their synthesis and biological evaluation, equipping researchers and drug development professionals with the critical knowledge to advance this exciting field of study.

Introduction: The Pyrimidine Scaffold in Medicinal Chemistry

The pyrimidine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. Its prevalence in nature, most notably as a core component of the nucleobases cytosine, thymine, and uracil, underscores its fundamental role in biological systems. This inherent biocompatibility, coupled with its versatile chemical reactivity, has made the pyrimidine scaffold a highly attractive starting point for the design and synthesis of new therapeutic agents.[1] The addition of a methyl group and a carboxylate ester or carboxylic acid to this core structure introduces key physicochemical properties that can significantly influence a molecule's biological activity, including its ability to interact with specific biological targets and its pharmacokinetic profile.

This guide will explore the multifaceted biological activities of methylpyrimidine carboxylate derivatives, focusing on three key therapeutic areas: oncology, infectious diseases, and inflammatory disorders.

Anticancer Activity: Targeting the Proliferative Machinery

Cancer remains a leading cause of mortality worldwide, driving the urgent need for novel and more effective anticancer agents.[2] Methylpyrimidine carboxylate derivatives have emerged as a promising class of compounds with significant antiproliferative activity against a range of cancer cell lines.

Mechanism of Action: A Multi-pronged Attack

The anticancer effects of methylpyrimidine carboxylate derivatives are often attributed to their ability to interfere with critical cellular processes that are dysregulated in cancer. Key mechanisms include:

• Tyrosine Kinase Inhibition: Many pyrimidine derivatives are designed as inhibitors of tyrosine kinases, enzymes that play a crucial role in cell signaling pathways controlling cell growth, proliferation, and survival.[2][3][4][5] For instance, certain 4-amino-thieno[2,3-d]pyrimidine-6-carboxylates have shown potent inhibitory activity against receptor tyrosine kinases like EGFR, VEGFR, and Aurora kinases.[6] By blocking the ATP-binding site of these kinases, these compounds can halt the downstream signaling cascades that drive tumor progression.

• Topoisomerase IIα Inhibition: Some pyrimidine derivatives exert their anticancer effects by targeting topoisomerase IIα, an enzyme essential for DNA replication and cell division.[7][8][9] Inhibition of this enzyme leads to DNA double-strand breaks and ultimately triggers apoptosis (programmed cell death) in cancer cells.

• Induction of Apoptosis: Beyond specific enzyme inhibition, many methylpyrimidine carboxylate derivatives have been shown to induce apoptosis through various intrinsic and extrinsic pathways, making it a common mechanism of their anticancer action.[9]

Structure-Activity Relationships (SAR)

The anticancer potency of methylpyrimidine carboxylate derivatives is highly dependent on the nature and position of substituents on the pyrimidine ring. Key SAR observations include:

• Substitution at the 2- and 4-positions: Modifications at these positions with various amino, and substituted phenyl groups have been shown to significantly influence cytotoxicity.

• The Carboxylate Group: The presence and nature of the carboxylate group at the 5-position can impact the molecule's interaction with target enzymes and its overall pharmacokinetic properties.

Data Summary: In Vitro Anticancer Activity

The following table summarizes the in vitro anticancer activity of representative methylpyrimidine carboxylate derivatives against various cancer cell lines.

Compound ID	Structure	Cancer Cell Line	IC50 (µM)	Reference
Compound 2	4-amino-5-methyl-2-(phenyl)thieno[2,3-d]pyrimidine-6-carboxylate	MCF-7 (Breast)	0.013	[10]
Compound 3	4-amino-5-methyl-2-(4-chlorophenyl)thieno[2,3-d]pyrimidine-6-carboxylate	MCF-7 (Breast)	0.023	[10]
Compound 2d	Pyrido[2,3-d]pyrimidine derivative	A549 (Lung)	>50 (cytotoxic at 50 µM)	[11]
Compound 8	Methyl 6-acetyl-7-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate	HepG2 (Liver)	3.8 ± 0.5	[12]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and cytotoxicity.[13][14][15][16]

Materials:

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well plates

• Cancer cell lines of interest

• Complete cell culture medium

• Test compounds (methylpyrimidine carboxylate derivatives)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a blank control (medium only).

• Incubation: Incubate the plates for 24-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[14] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.[13]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm (or 590 nm) using a microplate reader.[14]

• Data Analysis: Subtract the absorbance of the blank control from all readings. Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of viability against the compound concentration.

Visualization: Tyrosine Kinase Inhibition Pathway

Caption: Inhibition of Receptor Tyrosine Kinase (RTK) signaling by a methylpyrimidine carboxylate derivative.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of antimicrobial resistance is a global health crisis, necessitating the discovery of new antimicrobial agents with novel mechanisms of action. Methylpyrimidine carboxylate derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.

Mechanism of Action: Disrupting Essential Bacterial Processes

The antimicrobial effects of these compounds are often linked to the inhibition of essential bacterial enzymes that are absent in mammals, providing a degree of selective toxicity.

• Inhibition of Cell Wall Synthesis: The bacterial cell wall is a unique and essential structure that provides structural integrity to the bacterial cell.[17] Several pyrimidine derivatives have been shown to inhibit enzymes involved in the biosynthesis of peptidoglycan, the primary component of the bacterial cell wall.[14][15][18] This disruption leads to cell lysis and bacterial death.

• Inhibition of FtsZ Polymerization: The FtsZ protein is a key component of the bacterial cytoskeleton and is essential for cell division. Some thiophenyl-pyrimidine derivatives have been shown to inhibit the polymerization of FtsZ, thereby blocking bacterial cell division and leading to a bactericidal effect.[19]

Structure-Activity Relationships (SAR)

The antimicrobial efficacy of methylpyrimidine carboxylates is influenced by various structural features:

• Substituents on the Aromatic Ring: The presence of electron-donating or electron-withdrawing groups on an aromatic ring attached to the pyrimidine core can significantly modulate antimicrobial activity.

• The 5-Position Substituent: The functional group at the 5-position of the pyrimidine ring has been identified as a key determinant of antibacterial potency.[1]

Data Summary: In Vitro Antimicrobial Activity

The following table presents the in vitro antimicrobial activity of selected pyrimidine derivatives, highlighting their minimum inhibitory concentrations (MICs).

Compound ID	Structure	Bacterial Strain	MIC (µg/mL)	Reference
Compound 4c	Thiazole-containing thiourea derivative	S. aureus	0.78-3.125	[20]
Compound 4g	Thiazole-containing thiourea derivative	S. aureus	0.78-3.125	[20]
PYB01	Pyrimidine derivative	S. aureus	Not specified, synergistic with oxacillin	[21]
MT-21	Substituted pyrimidine amide	S. aureus	12.5	[22]

Experimental Protocol: Kirby-Bauer Disk Diffusion Assay

The Kirby-Bauer disk diffusion assay is a widely used method to determine the susceptibility of bacteria to various antimicrobial agents.[3][4][18][23]

Materials:

• Mueller-Hinton agar (MHA) plates

• Bacterial strains of interest

• Sterile cotton swabs

• Sterile paper disks (6 mm in diameter)

• Test compounds (methylpyrimidine carboxylate derivatives)

• Standard antibiotic disks (positive control)

• Solvent for dissolving compounds (e.g., DMSO)

• Incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum by suspending several colonies from a fresh culture in sterile saline or broth. Adjust the turbidity to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL.

• Plate Inoculation: Dip a sterile cotton swab into the inoculum and remove excess liquid by pressing it against the inside of the tube. Streak the swab evenly across the entire surface of an MHA plate in three directions, rotating the plate approximately 60 degrees each time to ensure a uniform lawn of bacteria.

• Disk Application: Aseptically apply paper disks impregnated with a known concentration of the test compounds onto the surface of the inoculated agar. Also, apply a standard antibiotic disk as a positive control and a disk with the solvent as a negative control. Ensure the disks are pressed down firmly to make complete contact with the agar.

• Incubation: Invert the plates and incubate them at 35-37°C for 16-18 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of complete inhibition around each disk in millimeters. The size of the zone is proportional to the susceptibility of the bacteria to the compound.

Visualization: Bacterial Cell Wall Synthesis Inhibition

Caption: Inhibition of bacterial peptidoglycan synthesis by a methylpyrimidine carboxylate derivative.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation can contribute to a variety of diseases. Methylpyrimidine carboxylate derivatives have shown potential as anti-inflammatory agents by targeting key mediators of the inflammatory process.[1][24][25]

Mechanism of Action: Quelling the Flames of Inflammation

The anti-inflammatory properties of these compounds are often associated with the inhibition of enzymes and signaling pathways that drive the production of pro-inflammatory mediators.

• Cyclooxygenase (COX) Inhibition: Cyclooxygenase enzymes (COX-1 and COX-2) are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain.[26] Several pyrimidine derivatives have been identified as selective inhibitors of COX-2, the inducible isoform of the enzyme that is upregulated during inflammation.[1][25] Selective COX-2 inhibition offers the potential for anti-inflammatory efficacy with a reduced risk of the gastrointestinal side effects associated with non-selective NSAIDs.

• Inhibition of NF-κB Signaling: The nuclear factor-kappa B (NF-κB) is a transcription factor that plays a central role in regulating the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[16] Some pyrimidine derivatives have been shown to suppress the activation of the NF-κB signaling pathway, thereby downregulating the production of these inflammatory mediators.[27]

Structure-Activity Relationships (SAR)

The anti-inflammatory activity of methylpyrimidine carboxylates can be fine-tuned through structural modifications:

• Substitution Pattern: The arrangement of substituents around the pyrimidine core is crucial for selective COX-2 inhibition.

• Lipophilicity: The overall lipophilicity of the molecule can influence its ability to reach the active site of target enzymes and its pharmacokinetic profile.

Data Summary: In Vitro Anti-inflammatory Activity

The following table summarizes the in vitro anti-inflammatory activity of representative pyrimidine derivatives.

Compound ID	Structure	Target	IC50 (µM)	Reference
Compound 5	Pyrano[2,3-d]pyrimidine derivative	COX-2	0.04 ± 0.09	[1]
Compound 6	Pyrano[2,3-d]pyrimidine derivative	COX-2	0.04 ± 0.02	[1]
Compound 29	Pyrimidine-pyridine hybrid	COX-2	0.25	[1]
L1	Pyrimidine derivative	COX-2	See reference	[25]

Experimental Protocol: COX-2 Inhibition Assay (Fluorometric)

This assay measures the peroxidase activity of COX-2, which is coupled to the generation of a fluorescent product.

Materials:

• COX-2 enzyme (human recombinant)

• COX Assay Buffer

• COX Probe (e.g., Amplex™ Red)

• COX Cofactor (e.g., Hematin)

• Arachidonic Acid (substrate)

• Test compounds (methylpyrimidine carboxylate derivatives)

• Selective COX-2 inhibitor (e.g., Celecoxib, as a positive control)

• 96-well black opaque plate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of the COX-2 enzyme, COX probe, cofactor, and arachidonic acid according to the manufacturer's instructions.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • COX Assay Buffer

  • COX Cofactor

  • COX Probe

  • Test compound or control (positive inhibitor or vehicle)

  • COX-2 enzyme

• Pre-incubation: Incubate the plate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitors to interact with the enzyme.

• Reaction Initiation: Initiate the reaction by adding the arachidonic acid solution to all wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity kinetically over a period of 5-10 minutes using a fluorescence plate reader (e.g., excitation at 535 nm and emission at 587 nm for Amplex™ Red).

• Data Analysis: Calculate the rate of the reaction for each well. Determine the percent inhibition for each test compound concentration relative to the vehicle control. The IC50 value can be calculated by plotting the percent inhibition against the compound concentration.

Visualization: Inhibition of the NF-κB Signaling Pathway

Sources

• 1. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenylpyrazalopyrimidines as Tyrosine Kinase Inhibitors: Synthesis, Antiproliferative Activity, and Molecular Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tyrosine kinase inhibitors. 12. Synthesis and structure-activity relationships for 6-substituted 4-(phenylamino)pyrimido[5,4-d]pyrimidines designed as inhibitors of the epidermal growth factor receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Peptidoglycan: Structure, Synthesis, and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. gosset.ai [gosset.ai]
• 18. researchgate.net [researchgate.net]
• 19. Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Synergistic effect of new pyrimidine derivative with oxacilin against methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 22. iosrphr.org [iosrphr.org]
• 23. scispace.com [scispace.com]
• 24. csnvchem.com [csnvchem.com]
• 25. mdpi.com [mdpi.com]
• 26. Page loading... [wap.guidechem.com]
• 27. Dual action of pyrimidine derivatives: Targeting tamoxifen resistance in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic data interpretation for Methyl 4-methylpyrimidine-5-carboxylate (NMR, IR, Mass)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the structural elucidation of heterocyclic compounds is of paramount importance. Pyrimidine derivatives, in particular, form the backbone of numerous biologically active molecules, including pharmaceuticals and agrochemicals.[1] A precise understanding of their structure through spectroscopic analysis is a critical step in the research and development pipeline. This guide provides a detailed interpretation of the spectroscopic data for Methyl 4-methylpyrimidine-5-carboxylate, a key building block in organic synthesis.

This document, authored from the perspective of a Senior Application Scientist, will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The focus will be not just on the data itself, but on the underlying principles and the rationale behind the interpretation, providing a robust framework for the structural characterization of this and similar molecules.

The Molecular Blueprint: Structure of Methyl 4-methylpyrimidine-5-carboxylate

Before delving into the spectroscopic data, it is essential to visualize the molecular structure of Methyl 4-methylpyrimidine-5-carboxylate. The molecule consists of a pyrimidine ring substituted with a methyl group at the 4-position and a methyl carboxylate group at the 5-position.

Figure 1: Molecular structure of Methyl 4-methylpyrimidine-5-carboxylate with atom numbering.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of organic molecules.[2] For Methyl 4-methylpyrimidine-5-carboxylate, both ¹H and ¹³C NMR provide critical information for structural confirmation.

¹H NMR Spectroscopy: Probing the Proton Environment

Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.1	s	1H	H2	The proton at the 2-position of the pyrimidine ring is highly deshielded due to the inductive effect of the two adjacent nitrogen atoms.
~8.7	s	1H	H6	The proton at the 6-position is also deshielded by the adjacent nitrogen atom and the overall aromaticity of the ring.
~3.9	s	3H	-OCH₃	The protons of the methoxy group of the ester are in a typical chemical shift range for such functionalities.
~2.7	s	3H	-CH₃	The protons of the methyl group at the 4-position are slightly deshielded due to their attachment to the aromatic pyrimidine ring.

Expert Insights: The absence of splitting (singlets) for all the aromatic and methyl protons is a key feature. This is because there are no adjacent protons within a three-bond distance to cause spin-spin coupling. The downfield chemical shifts of the ring protons (H2 and H6) are characteristic of electron-deficient aromatic systems like pyrimidine.[2] The effect of methylation on the pyrimidine ring generally leads to a slight upfield shift compared to the unsubstituted parent compound.[4]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides information about the different carbon environments in the molecule.

Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment	Rationale
~165	C=O	The carbonyl carbon of the ester group typically resonates in this downfield region.
~164	C4	The carbon atom at the 4-position is substituted with a methyl group and is part of the electron-deficient pyrimidine ring.
~159	C2	The carbon at the 2-position, situated between two nitrogen atoms, is significantly deshielded.
~157	C6	The carbon at the 6-position is deshielded due to the adjacent nitrogen atom.
~128	C5	The carbon at the 5-position, bearing the carboxylate group, will have a chemical shift influenced by both the ring and the substituent.
~53	-OCH₃	The carbon of the methoxy group of the ester.
~24	-CH₃	The carbon of the methyl group at the 4-position.

Expert Insights: The chemical shifts of the pyrimidine ring carbons are highly dependent on the substitution pattern. The significant downfield shifts of C2, C4, and C6 are characteristic of the electron-withdrawing nature of the nitrogen atoms within the heterocyclic ring.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.[1]

Predicted IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3050	Weak-Medium	C-H stretch (aromatic)	Stretching vibrations of the C-H bonds on the pyrimidine ring.
~2950	Weak-Medium	C-H stretch (aliphatic)	Stretching vibrations of the C-H bonds in the methyl and methoxy groups.
~1720	Strong	C=O stretch (ester)	The strong absorption is characteristic of the carbonyl group in an aromatic ester.[5]
~1600-1450	Medium	C=C and C=N stretch	Vibrations of the pyrimidine ring.
~1300-1000	Strong	C-O stretch (ester)	Two distinct C-O stretching bands are expected for the ester functionality.

Expert Insights: The most prominent peak in the IR spectrum will be the C=O stretch of the ester group, which is a reliable diagnostic tool for this functionality. The presence of both aromatic and aliphatic C-H stretching vibrations further confirms the overall structure. The fingerprint region (below 1500 cm⁻¹) will contain a complex pattern of absorptions that are unique to the molecule and can be used for identification by comparison with a reference spectrum.

Figure 2: A generalized workflow for the spectroscopic analysis and structural confirmation of a synthesized compound.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity and gaining further structural insights.[6]

Predicted Mass Spectrometry Data

m/z	Interpretation	Rationale
152	[M]⁺	Molecular ion peak corresponding to the molecular weight of Methyl 4-methylpyrimidine-5-carboxylate.
121	[M - OCH₃]⁺	Loss of the methoxy radical from the ester group. This is a common fragmentation pathway for methyl esters.
94	[M - COOCH₃]⁺	Loss of the entire methyl carboxylate radical.
93	[M - COOCH₃ - H]⁺	Further fragmentation involving the loss of a hydrogen atom.

Expert Insights: The fragmentation of pyrimidine derivatives is heavily influenced by the nature and position of their substituents.[7] For Methyl 4-methylpyrimidine-5-carboxylate, the initial fragmentation is expected to occur at the ester functional group, as this is a relatively weaker bond compared to the bonds within the stable aromatic pyrimidine ring. The observation of the molecular ion peak is critical for confirming the molecular formula. High-resolution mass spectrometry (HRMS) would provide the exact mass, further validating the elemental composition.

Experimental Protocols

The following are generalized, step-by-step methodologies for the key spectroscopic experiments.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment.

  • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence to simplify the spectrum.

  • A larger number of scans will be required due to the low natural abundance of ¹³C.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate.

• Data Acquisition:

  • Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

  • Typically, scan the range from 4000 to 400 cm⁻¹.

  • Perform a background scan to subtract atmospheric and instrumental interferences.

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The detector records the abundance of each ion, generating the mass spectrum.

Conclusion

The comprehensive spectroscopic analysis of Methyl 4-methylpyrimidine-5-carboxylate provides a clear and unambiguous confirmation of its chemical structure. The combined data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry offer complementary information that, when pieced together, creates a detailed molecular portrait. For researchers and professionals in drug development, a thorough understanding of these analytical techniques and their interpretation is fundamental to ensuring the identity, purity, and quality of synthesized compounds, which is a cornerstone of scientific integrity and regulatory compliance.

References

• A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines. Benchchem.
• Supporting Inform
• FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research.
• IR, NMR spectral data of pyrimidine derivatives - ResearchG
• The mass spectra of pyrimidines. II. 2(1H)-Pyrimidinethiones and some N(1)
• 4-Methylpyrimidine | C5H6N2 | CID 18922 - PubChem.
• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis.
• Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects - NIH.
• FT-IR data of pyrimidine derivatives compounds - ResearchG
• IR handout.pdf.
• Absorbance and emission data of the synthesized pyrimidines 5, 6, 14-19 - ResearchG
• 4-Methylpyrimidine(3438-46-8) 1H NMR spectrum - ChemicalBook.
• METHYL PYRIMIDINE-5-CARBOXYLATE(34253-01-5) 1H NMR spectrum - ChemicalBook.
• Supporting Inform
• Mass spectral fragmentation modes of pyrimidine deriv
• 4-Methylpyrimidine(3438-46-8) IR Spectrum - ChemicalBook.
• Pyrimidine, 4-methyl- - the NIST WebBook.
• (PDF)
• mass spectra - fragmentation p
• Chemical shifts.
• Figure S5.14. 13 C NMR spectrum of...
• The values for proton and C-13 chemical shifts given below are typical approxim
• ETHYL-4-METHYL PYRIMIDINE-5-CARBOXYL
• Effect of methylation on the pyrimidine-pyrimidine stacking interaction studied by (1)H NMR chemical shift - PubMed.
• Table of Characteristic IR Absorptions.
• Pyrimidine-5-carboxamide, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-phenyl-N-(4-methylphenyl).
• NMR Spectroscopy :: 13C NMR Chemical Shifts - Organic Chemistry D
• 4-Methylpyrimidine 97 3438-46-8 - Sigma-Aldrich.
• Methyl pyrimidine-4-carboxylate (Pyrimidine-4-carboxylicacidmethylester)
• methyl 4-Pyrimidine Carboxyl

Sources

• 1. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 2. researchgate.net [researchgate.net]
• 3. ETHYL-4-METHYL PYRIMIDINE-5-CARBOXYLATE(110960-73-1) 1H NMR [m.chemicalbook.com]
• 4. Effect of methylation on the pyrimidine-pyrimidine stacking interaction studied by (1)H NMR chemical shift - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. sphinxsai.com [sphinxsai.com]

An In-depth Technical Guide to the Discovery and Synthesis of Novel Pyrimidine-Based Compounds

Authored by: A Senior Application Scientist

Foreword: The pyrimidine scaffold stands as a pillar in the edifice of medicinal chemistry. Its prevalence in the very building blocks of life, DNA and RNA, has made it a focal point for the design of therapeutic agents that can seamlessly interact with biological systems.[1][2] This guide is crafted for researchers, scientists, and drug development professionals, offering an in-depth exploration of the discovery and synthesis of novel pyrimidine-based compounds. We will journey from foundational synthetic strategies to the nuances of rational drug design, underpinned by field-proven insights and validated protocols.

Part 1: The Pyrimidine Scaffold: A Cornerstone of Medicinal Chemistry

Introduction to the Pyrimidine Core: Structural Features and Physicochemical Properties

Pyrimidine is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3.[3] This arrangement of nitrogen atoms imbues the pyrimidine ring with a unique electronic character, making it electron-deficient. This property is central to its chemical reactivity and its ability to participate in various biological interactions. The planar nature of the ring and its capacity for hydrogen bonding and π-π stacking interactions are key to its role as a privileged scaffold in drug design.[4]

Biological Significance and Privileged Structure Status in Drug Discovery

The pyrimidine nucleus is a fundamental component of life, forming the basis for the nucleobases uracil, thymine, and cytosine.[1][2] This inherent biological relevance means that pyrimidine-based molecules are often well-tolerated and recognized by cellular machinery, making them excellent starting points for drug discovery.[4] Their versatile structure allows for substitutions at multiple positions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[4]

Overview of Therapeutic Applications: From Anticancer to Antiviral Agents

The therapeutic landscape of pyrimidine derivatives is vast and ever-expanding. They have found applications as:

• Anticancer agents: 5-Fluorouracil and Capecitabine are well-known pyrimidine-based antimetabolites used in chemotherapy.[4][5] More recent developments have seen pyrimidine scaffolds incorporated into targeted therapies, such as kinase inhibitors.[1]

• Antimicrobial agents: The pyrimidine core is present in various antibacterial, antifungal, and antimalarial drugs.[1][2][6]

• Anti-inflammatory drugs: Pyrimidine analogs have been developed as potent inhibitors of inflammatory pathways.[1][3]

• Antiviral therapies: Modified pyrimidine nucleosides are a cornerstone of antiviral treatments, including those for HIV.[7]

• Central Nervous System (CNS) agents: The scaffold has been explored for its potential in treating neurological disorders.[8]

The wide range of biological activities has solidified the pyrimidine ring as a "privileged scaffold" in medicinal chemistry.[1][9]

Part 2: Foundational Synthetic Strategies for the Pyrimidine Ring

The construction of the pyrimidine core can be achieved through several reliable methods. Understanding these foundational reactions is crucial before exploring more advanced synthetic avenues.

The Classical Approach: Pinner Synthesis

The Pinner synthesis involves the condensation of an amidine with a 1,3-dicarbonyl compound.[10] This method is robust for creating a variety of substituted pyrimidines.

Experimental Protocol: Pinner-type Synthesis of a 4-hydroxypyrimidine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the amidine hydrochloride (1.0 eq) and the β-keto ester (1.0 eq) in absolute ethanol.

• Base Addition: Add sodium ethoxide (1.1 eq) portion-wise to the stirred solution. The reaction is typically exothermic.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl).

• Isolation: The product may precipitate upon cooling or after partial evaporation of the solvent. Collect the solid by filtration, wash with cold ethanol, and dry under vacuum. Further purification can be achieved by recrystallization.

The Workhorse of Dihydropyrimidine Synthesis: The Biginelli Reaction

First reported in 1893, the Biginelli reaction is a one-pot, three-component condensation of an aldehyde, a β-ketoester, and urea (or thiourea) to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[11][12] Its simplicity and the pharmacological importance of its products have led to a resurgence in its use.[11][13]

In-depth Mechanistic Insights and Key Intermediates

The mechanism of the Biginelli reaction has been a subject of study, with the currently accepted pathway involving the formation of an N-acyliminium ion intermediate from the aldehyde and urea.[11][13] This electrophilic intermediate then reacts with the enol form of the β-ketoester, followed by cyclization and dehydration to yield the final DHPM product.[12][13]

Experimental Protocol: A Classic Biginelli Condensation

• Reactant Mixture: In a 100 mL round-bottom flask, combine the aromatic aldehyde (10 mmol), ethyl acetoacetate (10 mmol), and urea (15 mmol).

• Solvent and Catalyst: Add ethanol (20 mL) and a catalytic amount of hydrochloric acid (0.5 mL).

• Reaction Conditions: Stir the mixture and heat to reflux for 4 hours.

• Isolation of Product: Upon cooling to room temperature, the product will often precipitate. If not, the reaction mixture can be poured into ice water to induce precipitation.

• Purification: Collect the crude product by filtration, wash with cold water and a small amount of cold ethanol. Recrystallize from ethanol to obtain the pure dihydropyrimidinone.

Modern Variants and Catalytic Systems

The classical Biginelli reaction often requires harsh acidic conditions and long reaction times. Modern advancements have introduced a variety of catalysts to improve yields and reaction conditions.

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Yb(OTf)₃	Solvent-free	100	0.5 - 1	85-95	[13]
InCl₃	Acetonitrile	Reflux	2 - 3	82-94	[13]
LiClO₄	Acetonitrile	Reflux	4 - 6	80-92	[13]
Microwave	Solvent-free	100-120	0.1 - 0.25	88-96	[13]

Part 3: Advanced Methodologies for Synthesis and Functionalization

To expand the chemical space of pyrimidine derivatives, more sophisticated synthetic methods are employed.

Multi-Component Reactions (MCRs): Efficiency and Diversity in a Single Pot

Beyond the Biginelli reaction, other MCRs have been developed for the synthesis of complex pyrimidine structures in a single step, which is highly advantageous for creating libraries of compounds for high-throughput screening.[4][10]

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. orientjchem.org [orientjchem.org]
• 3. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijsat.org [ijsat.org]
• 5. biomedres.us [biomedres.us]
• 6. Recent medicinal approaches of novel pyrimidine analogs: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. growingscience.com [growingscience.com]
• 10. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 13. Biginelli Reaction [organic-chemistry.org]

Methyl 4-methylpyrimidine-5-carboxylate: A Cornerstone Heterocyclic Building Block for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a fundamental heterocyclic motif, forming the core of nucleobases in DNA and RNA and, consequently, is a privileged structure in medicinal chemistry.[1][2] Its inherent ability to engage in hydrogen bonding and other non-covalent interactions makes it a highly sought-after component in the design of therapeutic agents. Within the vast landscape of pyrimidine-based building blocks, Methyl 4-methylpyrimidine-5-carboxylate has emerged as a particularly valuable and versatile intermediate. Its strategic placement of a methyl group and a methyl carboxylate moiety on the pyrimidine ring provides a unique combination of steric and electronic properties, along with multiple points for synthetic elaboration. This guide offers an in-depth exploration of the synthesis, reactivity, and application of this key heterocyclic building block, providing field-proven insights for its effective utilization in drug discovery and development programs.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of a building block is paramount for its effective use in synthesis and for predicting the properties of its derivatives.

Table 1: Physicochemical Properties of Methyl 4-methylpyrimidine-5-carboxylate

Property	Value
IUPAC Name	Methyl 4-methylpyrimidine-5-carboxylate
Molecular Formula	C₇H₈N₂O₂
Molecular Weight	152.15 g/mol
CAS Number	157335-94-9
Appearance	Off-white to yellow solid
Solubility	Soluble in methanol, ethyl acetate, and dichloromethane

Spectroscopic Characterization:

The structural integrity of Methyl 4-methylpyrimidine-5-carboxylate can be unequivocally confirmed through standard spectroscopic techniques. While specific spectra can vary slightly based on the solvent and instrument used, the following are characteristic features:

• ¹H NMR: The proton NMR spectrum typically displays distinct singlets for the pyrimidine ring protons, the methyl group protons, and the methyl ester protons.

• ¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the aromatic carbons of the pyrimidine ring, the carbonyl carbon of the ester, and the carbons of the methyl groups.

• Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak corresponding to the molecular weight of the compound.

Synthesis of Methyl 4-methylpyrimidine-5-carboxylate

The construction of the polysubstituted pyrimidine ring is a well-established area of heterocyclic chemistry. Several synthetic strategies can be employed to prepare Methyl 4-methylpyrimidine-5-carboxylate and its analogs. A common and effective approach involves the condensation of a three-carbon dielectrophilic component with an amidine or a related N-C-N fragment.[1]

One prevalent method is the reaction of an appropriate β-keto ester or its equivalent with an amidine. This approach offers a convergent and often high-yielding route to the desired pyrimidine core.

Representative Synthetic Protocol: Cyclocondensation Route

This protocol outlines a general and reliable method for the synthesis of the title compound.

Reaction Scheme:

Sources

• 1. bu.edu.eg [bu.edu.eg]
• 2. growingscience.com [growingscience.com]

A Comprehensive Technical Guide to the Structure-Activity Relationship (SAR) of Pyrimidine-5-Carboxylate Analogs in Drug Discovery

Abstract

The pyrimidine scaffold represents one of the most vital heterocyclic systems in medicinal chemistry, forming the core of numerous natural molecules and synthetic drugs.[1] Within this class, pyrimidine-5-carboxylate analogs and their bioisosteres (e.g., carboxamides, carbonitriles) have emerged as "privileged structures" due to their versatile biological activities and synthetic accessibility.[2][3] This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) governing the efficacy of these compounds across various therapeutic areas, including oncology, inflammation, and metabolic diseases. We will dissect the nuanced role of substitutions at each position of the pyrimidine ring, explain the causality behind experimental design, and provide detailed protocols for their synthesis and evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this potent scaffold for the rational design of next-generation therapeutics.

Part 1: The Pyrimidine-5-Carboxylate Scaffold: A Cornerstone of Modern Medicinal Chemistry

The prevalence of the pyrimidine ring in the fundamental building blocks of life—nucleic acids like thymine, cytosine, and uracil—foreshadowed its immense potential in pharmacology.[4][5] Its unique electronic properties and ability to engage in multiple hydrogen bonding interactions allow it to bind with high affinity to a wide array of biological targets.[3] The addition of a carboxylate, carboxamide, or carbonitrile group at the C5 position further enhances this potential. This functional group often acts as a key pharmacophoric element, serving as a critical hydrogen bond acceptor or donor, which anchors the molecule within the active site of a target protein.[6][7] This has led to the development of pyrimidine-5-carboxylate analogs as potent inhibitors for diverse enzyme classes, including kinases, dehydrogenases, and transferases, leading to applications in anticancer, anti-inflammatory, antiviral, and antidiabetic therapies.[8][9][10][11]

Part 2: Deciphering the Structure-Activity Relationship (SAR)

The biological activity of a pyrimidine-5-carboxylate analog is not determined by a single feature but by the synergistic interplay of substituents around the core. Understanding these relationships is paramount for optimizing potency, selectivity, and pharmacokinetic properties.[1][12]

The Critical C5-Motif: Carboxylate, Carboxamide, and Carbonitrile

The choice of functional group at the C5 position is a foundational decision in the design process. While this guide focuses on the carboxylate, its close relatives are often employed and provide crucial SAR insights.

• Carboxylate (-COOH/-COO⁻): The ionized carboxylate is a strong hydrogen bond acceptor and can engage in crucial ionic interactions with positively charged residues like arginine or lysine in an enzyme's active site. Its presence is an absolute requirement for the inhibition of certain enzymes, such as dihydroorotate dehydrogenase (DHO-dehase).[6]

• Carboxamide (-CONH₂/-CONHR): This group is an excellent bioisostere for the carboxylic acid. It is uncharged but retains both hydrogen bond donor (N-H) and acceptor (C=O) capabilities. This feature was found to be key for the activity of certain NF-κB inhibitors, where the amide participated in essential binding interactions.[7] Modifying the amide with R-groups can also be used to tune solubility and cell permeability.

• Carbonitrile (-C≡N): The cyano group is a smaller, more lipophilic group that acts as a weak hydrogen bond acceptor. It is frequently used in kinase inhibitors, where it can occupy small hydrophobic pockets.[4][13] Many pyrimidine-5-carbonitrile derivatives have been developed as potent inhibitors of targets like VEGFR-2 and EGFR.[13][14]

The C2-Position: A Gateway to Potency and Selectivity

The C2 position is one of the most commonly modified sites for tuning activity. Its proximity to the N1 and N3 atoms makes it influential in modulating the electronic character of the ring and provides a vector for accessing diverse sub-pockets in a binding site.

• Small Alkylthio Groups (-SMe): A methylthio group is often introduced during synthesis and can serve as a versatile intermediate. It can be oxidized to a more reactive sulfone (-SO₂Me), which can then be displaced by various nucleophiles (amines, alcohols) to rapidly generate a library of analogs.[15]

• Amines (-NHR): Introducing substituted amines is a highly effective strategy. The nature of the 'R' group can dramatically alter the compound's profile. For example, in a series of triazole-pyrimidine analogs targeting the bacterial protein SecA, the presence of the pyrimidine ring attached via an amine linker was critical for inhibitory activity.[16]

• Heterocyclic Moieties: Linking other heterocyclic rings (e.g., pyrazole, benzimidazole) to the C2 position can introduce additional binding interactions and improve properties. Pyrazole-thio-pyrimidine derivatives have shown promise as DHFR inhibitors for antibacterial applications.[17]

The C4- and C6-Positions: Tuning Lipophilicity and Steric Interactions

Substituents at the C4 and C6 positions extend into solvent-exposed regions or deeper into the binding pocket, making them critical for modulating lipophilicity, selectivity, and van der Waals interactions.

• Aryl Groups: A phenyl or other aryl group at C4 is a common feature in many kinase inhibitors.[18] The substitution pattern on this aryl ring is a key area for SAR exploration. Electron-withdrawing groups like halogens (e.g., -Cl, -F) or electron-donating groups (e.g., -OCH₃) can fine-tune electronic properties and create specific interactions. For instance, a 4-chlorophenyl substitution was found to enhance the anticancer effectiveness of certain pyrimidine derivatives.[4]

• Alkyl Groups: Small alkyl groups like methyl at C6 can provide beneficial hydrophobic interactions. However, steric limitations are a concern; for DHO-dehase inhibitors, a group larger than a methyl at the 5-position led to a loss of activity, highlighting the defined space within the active site.[6]

• Fused Systems: In many advanced drug candidates, the C4 and C5 positions are incorporated into a fused ring system, creating a more rigid and conformationally constrained scaffold. This approach has yielded highly potent inhibitors, such as pyrido[2,3-d]pyrimidines and pyrrolo[3,2-d]pyrimidines, which show enhanced activity against targets like EGFR.[4][18]

SAR Summary Table

Position	Common Substituents	General Impact on Activity	Example Target Class
C5	-COOH, -CONH₂, -CN	Primary binding interactions (H-bonding, ionic), anchors molecule.	Kinases, Dehydrogenases[6][13]
C2	-SMe, -NHR, Heterocycles	Modulates potency and selectivity, accesses sub-pockets.	Kinases, Antibacterials[15][17]
C4	Aryl, Substituted Aryl	Fine-tunes lipophilicity, van der Waals contacts, blocks metabolism.	Kinase Inhibitors[4][18]
C6	H, Alkyl, Aryl	Provides hydrophobic interactions, can influence conformation.	Various[6]
Fused	Pyrido, Pyrrolo, Thiazolo	Increases rigidity, enhances binding affinity, expands pharmacophore.	Kinase Inhibitors[10][18]

Part 3: Methodologies in the Evaluation of Pyrimidine-5-Carboxylate Analogs

A robust and logical workflow is essential for the successful discovery and optimization of novel drug candidates. This involves efficient synthesis followed by a tiered biological evaluation cascade.

Synthetic Strategies

The versatility of pyrimidine chemistry allows for numerous synthetic routes. Multicomponent reactions, such as the Biginelli reaction, and various cyclocondensation strategies are frequently employed due to their efficiency in building the core scaffold.[1][10]

The following diagram illustrates a common and rational workflow for generating a focused library of pyrimidine analogs, starting from a versatile intermediate. The choice to proceed from a single, late-stage intermediate allows for the rapid exploration of SAR at a specific position (in this case, C2).

Caption: General workflow for the synthesis and screening of pyrimidine analogs.

This protocol describes a foundational cyclocondensation reaction to produce a key precursor for many anticancer agents, adapted from established methods.[13]

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl cyanoacetate (10 mmol) and a substituted benzaldehyde (10 mmol) in absolute ethanol (30 mL).

• Base Addition: Add thiourea (12 mmol) to the solution, followed by the dropwise addition of a solution of potassium hydroxide (15 mmol) in ethanol (10 mL). The choice of a strong base is causal; it deprotonates the active methylene of ethyl cyanoacetate, initiating the condensation cascade.

• Reaction: Heat the mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). The heat provides the necessary activation energy for the cyclization and dehydration steps.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-cold water (100 mL).

• Acidification: Acidify the aqueous mixture with dilute hydrochloric acid (HCl) until a precipitate forms (pH ~5-6). This step protonates the phenoxide and pyrimidine nitrogen, causing the product to precipitate out of the aqueous solution.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and then with a small amount of cold ethanol.

• Purification: Dry the crude product under vacuum. If necessary, recrystallize from a suitable solvent like ethanol or acetic acid to obtain the purified 2-thioxo-6-oxo-4-aryl-1,6-dihydropyrimidine-5-carbonitrile intermediate.

Biological Evaluation Cascade

A tiered approach to biological testing ensures that resources are focused on the most promising compounds. The cascade moves from broad, cell-based assays to specific, target-based assays and finally to mechanistic and in vivo studies.

Caption: A tiered workflow for the biological evaluation of drug candidates.

This protocol describes a self-validating, enzyme-linked immunosorbent assay (ELISA)-based method to quantify the direct inhibitory effect of a compound on a specific kinase target.[13]

• Plate Coating: Coat a 96-well high-binding microplate with a solution of poly(Glu, Tyr) 4:1 substrate (0.25 mg/mL) in phosphate-buffered saline (PBS) overnight at 4°C. This substrate mimics the endogenous protein target of the kinase.

• Washing and Blocking: Wash the plate three times with a wash buffer (e.g., PBS with 0.1% Tween-20). Block non-specific binding sites by adding a blocking buffer (e.g., 5% Bovine Serum Albumin in PBS) and incubating for 1 hour at room temperature. This step is critical to prevent false positives.

• Compound Addition: Add serial dilutions of the test compounds (e.g., pyrimidine-5-carboxylate analogs) and control inhibitors (e.g., Sorafenib) to the wells. Include a "no inhibitor" control (vehicle, e.g., DMSO) and a "no enzyme" background control.

• Kinase Reaction: Initiate the reaction by adding a solution containing the VEGFR-2 kinase enzyme and ATP in a kinase reaction buffer. The concentration of ATP should be at or near its Km value for the enzyme to ensure competitive inhibitors can be accurately assessed. Incubate for 1 hour at 37°C.

• Detection: Stop the reaction and wash the plate. Add a primary antibody that specifically recognizes phosphorylated tyrosine residues (e.g., anti-phosphotyrosine-HRP conjugate). Incubate for 1 hour. The amount of bound antibody is directly proportional to the kinase activity.

• Signal Generation: Wash the plate to remove unbound antibody. Add a chromogenic substrate for the HRP enzyme (e.g., TMB). The substrate will be converted to a colored product.

• Data Acquisition: Stop the color development with a stop solution (e.g., 1M H₂SO₄) and read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis: Subtract the background absorbance. Normalize the data to the "no inhibitor" control (100% activity) and "no enzyme" control (0% activity). Plot the percent inhibition versus the logarithm of compound concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Part 4: Case Study: Pyrimidine-5-Carbonitrile Analogs as VEGFR-2 Inhibitors

A study on novel pyrimidine-5-carbonitrile derivatives serves as an excellent case study for applying SAR principles to develop potent anticancer agents targeting VEGFR-2.[13]

The initial design leveraged a known pyrimidine scaffold. Subsequent modifications focused on the C2 and C4 positions and the linker connecting various moieties. The goal was to optimize interactions within the ATP-binding pocket of VEGFR-2.

Based on SAR and molecular docking studies, a clear pharmacophore model emerged. The pyrimidine core acts as the central scaffold, positioning the other functional groups for optimal interaction.

Caption: Key pharmacophoric features for VEGFR-2 kinase inhibition.

The following table presents data for a selection of analogs from the study, demonstrating the impact of specific structural modifications on inhibitory potency.[13] The reference compound is Sorafenib, a known VEGFR-2 inhibitor.

Compound	R¹ (at C4)	R² (Linker & Terminal Group)	VEGFR-2 IC₅₀ (µM)	HCT-116 IC₅₀ (µM)
Sorafenib	-	-	0.19	8.96
9d	4-Phenyl	-CO-CH=CH-(4-Cl-Ph)	2.41	10.33
11c	4-Phenyl	-(CH₂)₂-NH-CO-(4-F-Ph)	1.38	15.61
11e	4-Phenyl	-(CH₂)₂-NH-CO-(4-NO₂-Ph)	0.61	1.14
12b	4-Phenyl	-(CH₂)₃-NH-CO-(4-Cl-Ph)	0.53	3.42
12c	4-Phenyl	-(CH₂)₃-NH-CO-(4-F-Ph)	0.74	6.25

Data adapted from the literature for illustrative purposes.[13]

Analysis of Causality:

• Impact of Terminal Group: Comparing 11c (4-F-Ph) and 11e (4-NO₂-Ph), the strongly electron-withdrawing nitro group in 11e significantly improved both enzymatic (VEGFR-2) and cellular (HCT-116) potency. This suggests the nitro group engages in a favorable interaction, possibly an additional hydrogen bond or a strong polar interaction, in the terminal binding pocket.

• Impact of Linker Length: Comparing 11c (2-carbon linker) and 12c (3-carbon linker), the longer linker in 12b and 12c generally led to better VEGFR-2 inhibition (0.53 µM for 12b vs. 1.38 µM for 11c ). This indicates that the additional flexibility and length of the propyl linker allows the terminal phenyl group to adopt a more optimal position for binding within the enzyme's active site. The superior activity of compound 12b highlights a beneficial combination of optimal linker length and a terminal chloro-phenyl group.

Conclusion and Future Perspectives

The pyrimidine-5-carboxylate scaffold and its analogs are demonstrably a rich source of therapeutic candidates. The SAR is well-defined yet highly tunable, allowing for rational optimization against a multitude of biological targets. Key principles include the foundational role of the C5-moiety for anchoring, the C2 and C4/C6 positions for modulating potency and selectivity, and the use of fused systems to enhance affinity through conformational rigidity.

Future efforts will likely focus on integrating this scaffold into novel drug modalities, such as Proteolysis Targeting Chimeras (PROTACs), where the pyrimidine core could serve as the warhead to bind to a target protein of interest.[19] Furthermore, the application of computational chemistry and machine learning will undoubtedly accelerate the design-test-learn cycle, enabling the prediction of more potent and selective analogs with desirable drug-like properties, pushing this remarkable heterocyclic system to new therapeutic frontiers.

References

• Review Writing on Synthesis of Pyrimidine and Its Biological Activity. (n.d.). Google.

• Al-Warhi, T., et al. (2022). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Sharma, P., et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved January 14, 2026, from [Link]

• Chavan, P.W., et al. (2023). A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters. Retrieved January 14, 2026, from [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024). International Journal of Research in Pharmaceutical Sciences. Retrieved January 14, 2026, from [Link]

• Novel Pyrimidine-5-carboxamide Compounds as NNMT Inhibitors for Treating Diabetes. (n.d.). National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Shafi, S., et al. (2019). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Hassan, A. S. (2015). Synthesis and Biological Activities of some Pyrimidine derivatives: (A-Review). Oriental Journal of Chemistry. Retrieved January 14, 2026, from [Link]

• Pankiewicz, K. W., et al. (1988). Structure-activity Relationships of Pyrimidines as Dihydroorotate Dehydrogenase Inhibitors. Biochemical Pharmacology. Retrieved January 14, 2026, from [Link]

• Significance The Biological Activity to Pyrimidine Analogues. (2020). Scientific Journal of Medical Research. Retrieved January 14, 2026, from [Link]

• Selvam, T. P., et al. (2012). A mini review of pyrimidine and fused pyrimidine marketed drugs. CORE. Retrieved January 14, 2026, from [Link]

• Shafi, S., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Publishing. Retrieved January 14, 2026, from [Link]

• Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. (2024). ResearchGate. Retrieved January 14, 2026, from [Link]

• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. (2022). PubMed. Retrieved January 14, 2026, from [Link]

• Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. (2020). OUCI. Retrieved January 14, 2026, from [Link]

• Kalliakmou, E., et al. (2023). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. (2021). SciSpace. Retrieved January 14, 2026, from [Link]

• Li, W., et al. (2016). Design, Synthesis and Evaluation of Triazole-Pyrimidine Analogues as SecA Inhibitors. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. (2021). Frontiers. Retrieved January 14, 2026, from [Link]

• Kachaeva, M. V., et al. (2024). Scaffold Simplification Yields Potent Antibacterial Agents That Target Bacterial Topoisomerases. MDPI. Retrieved January 14, 2026, from [Link]

• Recent Advances in Pyrimidine-Based Drugs. (2022). National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Alanazi, M. M., et al. (2021). New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. RSC Publishing. Retrieved January 14, 2026, from [Link]

• New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. (2022). PubMed. Retrieved January 14, 2026, from [Link]

• El-Gamal, M. I., et al. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. MDPI. Retrieved January 14, 2026, from [Link]

• Kumar, S., et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrimidine Dihydroquinoxalinone Derivatives as Tubulin Colchicine Site-Binding Agents That Displayed Potent Anticancer Activity Both In Vitro and In Vivo. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• El-Gamal, M. I., et al. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Wang, Y., et al. (2024). Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. MDPI. Retrieved January 14, 2026, from [Link]

Sources

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. scispace.com [scispace.com]
• 6. Structure-activity relationships of pyrimidines as dihydroorotate dehydrogenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Novel Pyrimidine-5-carboxamide Compounds as NNMT Inhibitors for Treating Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. orientjchem.org [orientjchem.org]
• 12. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Design, Synthesis, and Biological Evaluation of Pyrimidine Dihydroquinoxalinone Derivatives as Tubulin Colchicine Site-Binding Agents That Displayed Potent Anticancer Activity Both In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Design, Synthesis and Evaluation of Triazole-Pyrimidine Analogues as SecA Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]
• 19. Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs | MDPI [mdpi.com]

The Architectural Versatility of Substituted Pyrimidines: A Technical Guide to Therapeutic Innovation

Abstract

The pyrimidine scaffold, a cornerstone of nucleic acid chemistry, has proven to be a remarkably versatile and privileged structure in modern medicinal chemistry. Its inherent ability to engage in a multitude of biological interactions has propelled the development of a diverse array of therapeutic agents. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the therapeutic landscape of substituted pyrimidines. We will explore their applications in oncology, virology, and bacteriology, delving into the intricate mechanisms of action that underpin their efficacy. Furthermore, this guide will furnish detailed, field-proven insights into the synthetic strategies employed to generate novel pyrimidine derivatives and the essential experimental protocols for their biological evaluation.

The Pyrimidine Core: A Privileged Scaffold in Drug Discovery

The six-membered heterocyclic pyrimidine ring is a fundamental building block of life, forming the structural basis for the nucleobases uracil, thymine, and cytosine.[1][2] This inherent biological relevance has made pyrimidine and its derivatives a focal point for medicinal chemists for over six decades.[3] The strategic placement of substituents on the pyrimidine ring allows for the fine-tuning of its physicochemical properties, enabling the design of molecules with high affinity and selectivity for a wide range of biological targets.[1][2] This structural adaptability has led to the successful development of numerous FDA-approved drugs for a multitude of diseases, including cancer, viral infections, and bacterial infections.[3][4]

The therapeutic value of the pyrimidine scaffold lies in its ability to mimic endogenous ligands, act as a bioisostere for other aromatic systems like the phenyl group, and participate in crucial hydrogen bonding interactions within protein active sites.[5] These attributes have cemented the pyrimidine nucleus as a "privileged scaffold" in drug discovery, a core structure that is capable of providing ligands for more than one type of receptor or enzyme target.

Therapeutic Frontiers of Substituted Pyrimidines

The broad therapeutic potential of substituted pyrimidines is a testament to their chemical diversity and their ability to interact with a wide array of biological targets. This section will explore their significant contributions to oncology, virology, and bacteriology.

Anticancer Applications: Targeting the Engines of Malignancy

Substituted pyrimidines have emerged as a cornerstone in the development of targeted cancer therapies.[6] Their mechanisms of action are diverse, ranging from the inhibition of key enzymes involved in cell proliferation to the modulation of critical signaling pathways.[7]

2.1.1. Kinase Inhibition: A Dominant Anticancer Strategy

Protein kinases are a large family of enzymes that play a central role in regulating cellular processes such as growth, proliferation, and survival.[5] Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention. Substituted pyrimidines have proven to be particularly effective as kinase inhibitors.[5][8]

• Epidermal Growth Factor Receptor (EGFR) Inhibitors: The EGFR signaling pathway is frequently overactive in various cancers, including non-small cell lung cancer. Pyrimidine-based inhibitors have been designed to compete with ATP at the kinase domain of EGFR, thereby blocking downstream signaling and inhibiting tumor growth.[9] The strategic placement of substituents on the pyrimidine ring is crucial for achieving high potency and selectivity. For instance, various studies have demonstrated that substitutions at the 4 and 5 positions of fused pyrimidine systems can significantly enhance their inhibitory activity against EGFR.[9]

• Cyclin-Dependent Kinase (CDK) Inhibitors: CDKs are key regulators of the cell cycle, and their aberrant activity is a common feature of cancer cells.[10] Pyrimidine derivatives have been successfully developed as CDK inhibitors, inducing cell cycle arrest and apoptosis in cancer cells.[10][11] The structure-activity relationship (SAR) of these inhibitors has been extensively studied, revealing that specific substitutions on the pyrimidine ring can confer selectivity for different CDK isoforms.[11][12] For example, a series of N2,N4-disubstituted pyrimidine-2,4-diamines have been identified as potent dual inhibitors of CDK2 and CDK9.[11]

Below is a table summarizing the inhibitory activities of selected pyrimidine-based kinase inhibitors.

Compound Class	Target Kinase(s)	Example Compound	IC50 (nM)	Target Cancer Type(s)	Reference(s)
Pyrrolo[3,2-d]pyrimidine	EGFR, ErbB2	Compound 70	5.7 (EGFR)	Non-Small Cell Lung Cancer	[9]
2,4,6-Trisubstituted Pyrido[3,4-d]pyrimidine	EGFRL858R/T790M/C797S	Compound 42	7.2	Non-Small Cell Lung Cancer	[9]
N2,N4-Disubstituted Pyrimidine-2,4-diamine	CDK2, CDK9	Compound 3g	83 (CDK2)	Various Cancers	[11]
N2,N4-Disubstituted Pyrimidine-2,4-diamine	CDK2, CDK9	Compound 3c	65 (CDK9)	Various Cancers	[11]
5-Chloro-pyrimidine-2,4-diamine	CDK6, CDK9	Compound 66	-	Various Cancers	[12]
Pyrazolo[3,4-d]pyrimidine	EGFR	Compound 16	34	Various Cancers	[13]
Pyrazolo[3,4-d]pyrimidine	EGFR	Compound 4	54	Various Cancers	[13]

2.1.2. Dihydrofolate Reductase (DHFR) Inhibition

Another important anticancer mechanism for pyrimidine derivatives is the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of nucleotides and amino acids. By blocking DHFR, these compounds disrupt DNA replication and cell division, leading to the death of rapidly proliferating cancer cells.

Antiviral Applications: Combating Viral Replication

The fight against viral infections has greatly benefited from the development of pyrimidine-based antiviral agents.[14] These compounds often act as nucleoside or nucleotide analogs, interfering with the viral replication machinery.

2.2.1. Inhibition of Viral Polymerases

A key strategy in antiviral drug design is to target the viral RNA-dependent RNA polymerase (RdRp), an enzyme essential for the replication of many RNA viruses.[15] Remdesivir, a prominent antiviral drug used in the treatment of COVID-19, is a prodrug of an adenosine nucleotide analog.[14][15] Once metabolized to its active triphosphate form, it competes with ATP for incorporation into the nascent viral RNA chain by the RdRp.[15] This incorporation leads to delayed chain termination, effectively halting viral replication.[15][16]

Diagram: Mechanism of Action of Remdesivir

Caption: The antiviral mechanism of Remdesivir.

Antibacterial Applications: Disrupting Bacterial Survival

Substituted pyrimidines have a long history of use as antibacterial agents.[17] Their ability to selectively target essential bacterial enzymes makes them effective weapons against a range of pathogenic bacteria.

2.3.1. Dihydrofolate Reductase (DHFR) Inhibition

Similar to their anticancer applications, certain pyrimidine derivatives exhibit potent antibacterial activity by inhibiting bacterial DHFR.[1] Trimethoprim is a classic example of a pyrimidine-based antibacterial that selectively inhibits bacterial DHFR over its mammalian counterpart.[1][18] This selectivity is due to structural differences in the active sites of the bacterial and human enzymes.[1] By blocking the synthesis of tetrahydrofolate, trimethoprim deprives bacteria of the necessary precursors for DNA, RNA, and protein synthesis, leading to a bacteriostatic effect.[1][19]

Diagram: Trimethoprim's Inhibition of the Folic Acid Pathway

Caption: Trimethoprim selectively inhibits bacterial dihydrofolate reductase.

Synthetic Strategies for Substituted Pyrimidines

The synthesis of substituted pyrimidines is a well-established field in organic chemistry, with numerous methods available for the construction of the pyrimidine core and the introduction of various substituents. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

A common and versatile approach for the synthesis of 2,4,6-trisubstituted pyrimidines involves the condensation of a β-dicarbonyl compound with an amidine derivative.[20] This method allows for the introduction of a wide range of substituents at the 2, 4, and 6 positions of the pyrimidine ring.

Diagram: General Synthesis of 2,4,6-Trisubstituted Pyrimidines

Caption: A common synthetic route to trisubstituted pyrimidines.

Other synthetic strategies include copper-catalyzed cyclization reactions and multi-component reactions, which offer efficient and atom-economical routes to highly functionalized pyrimidine derivatives.[21][22]

Experimental Protocols for Biological Evaluation

The successful development of novel pyrimidine-based therapeutics relies on robust and reproducible biological assays to assess their activity and selectivity. This section provides detailed, step-by-step methodologies for key experiments.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT assay is a widely used colorimetric method to assess the cytotoxic effects of a compound on cultured cells. It measures the metabolic activity of cells, which is an indicator of cell viability.[2][8]

Protocol: MTT Assay

• Cell Seeding:

  • Culture cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[3]

• Compound Treatment:

  • Prepare serial dilutions of the test pyrimidine compound in culture medium.

  • Remove the old medium from the cells and add the compound dilutions to the wells. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a no-treatment control.

  • Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).[3]

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.[2][3]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the purple formazan crystals.[3]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[23]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific protein kinase.

Protocol: Luminescence-Based Kinase Assay

• Reagent Preparation:

  • Prepare a stock solution of the test pyrimidine compound in 100% DMSO.

  • Prepare a reaction mixture containing the target kinase, a suitable substrate peptide, and ATP in a kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).[24]

• Kinase Reaction:

  • In a 96-well plate, add the test compound at various concentrations.

  • Add the kinase to each well and incubate for a short period (e.g., 10 minutes) to allow for inhibitor binding.

  • Initiate the reaction by adding the substrate/ATP mixture.

  • Incubate the plate at 30°C for a defined period (e.g., 60 minutes).[24]

• ADP Detection:

  • Stop the kinase reaction and measure the amount of ADP produced using a commercial kit (e.g., ADP-Glo™ Kinase Assay). This typically involves a two-step process: first, stopping the kinase reaction and depleting the remaining ATP, and second, converting the produced ADP to ATP and generating a luminescent signal.[24]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[24]

Antibacterial Susceptibility Testing

This protocol determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific bacterial strain.[25]

Protocol: Broth Microdilution Method

• Bacterial Inoculum Preparation:

  • Inoculate a single bacterial colony into a suitable broth (e.g., Mueller-Hinton Broth) and incubate until it reaches a specific turbidity (e.g., 0.5 McFarland standard).[25]

  • Dilute the bacterial culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.[25]

• Compound Dilution:

  • Prepare serial two-fold dilutions of the test pyrimidine compound in the broth in a 96-well microtiter plate.[25]

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well.

  • Include a positive control (bacteria in broth without the compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.[25]

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed. This can be determined by visual inspection or by measuring the optical density at 600 nm.[25]

Conclusion and Future Perspectives

The substituted pyrimidine scaffold continues to be a remarkably fruitful area of research in medicinal chemistry. Its inherent versatility and proven track record in delivering clinically successful drugs ensure its continued prominence in the quest for novel therapeutics. The ongoing exploration of new substitution patterns, the development of more efficient synthetic methodologies, and the application of advanced biological screening techniques will undoubtedly lead to the discovery of next-generation pyrimidine-based drugs with enhanced potency, selectivity, and safety profiles. As our understanding of the molecular basis of disease deepens, the rational design of substituted pyrimidines targeting novel and challenging biological targets holds immense promise for addressing unmet medical needs across a spectrum of diseases.

References

• Mechanism of the antimicrobial drug trimethoprim revisited. PubMed. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• SAR study on N2,N4-disubstituted pyrimidine-2,4-diamines as effective CDK2/CDK9 inhibitors and antiproliferative agents. RSC Publishing. [Link]

• The Science Behind Trimethoprim: Mechanism of Action and Bacterial Targets. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• SAR of pyrazolopyrimidine derivatives as CDK2 inhibitor and chemical structure of compound 28. ResearchGate. [Link]

• Discovery and SARs of 5-Chloro- N4-phenyl- N2-(pyridin-2-yl)pyrimidine-2,4-diamine Derivatives as Oral Available and Dual CDK 6 and 9 Inhibitors with Potent Antitumor Activity. PubMed. [Link]

• Unveiling the promise of pyrimidine-modified CDK inhibitors in cancer treatment. PubMed. [Link]

• A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. NIH. [Link]

• Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine derivatives as CDK inhibitors. NIH. [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. [Link]

• New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. NIH. [Link]

• Mechanism of the antimicrobial drug trimethoprim revisited. ResearchGate. [Link]

• Trimethoprim: mechanisms of action, antimicrobial activity, bacterial resistance, pharmacokinetics, adverse reactions, and therapeutic indications. PubMed. [Link]

• Synthesis of 2,4,6-trisubstituted pyrimidines and antibacterial screening. IP International Journal of Comprehensive and Advanced Pharmacology. [Link]

• Introduction to Trimethoprim Drug ; Mechanism of action, Uses, Effects, Pharmacokinetics. YouTube. [Link]

• In vitro kinase assay. Protocols.io. [Link]

• Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations. ACS Publications. [Link]

• EGFR enzyme IC50 values for lead compound 1 and its analogues. ResearchGate. [Link]

• In vitro kinase assay. ResearchGate. [Link]

• IC 50 Values for Compounds in the EGFR Enzyme Assays EGFR IC 50 (nM) (95% CI) a. ResearchGate. [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. [Link]

• Synthesis of 2,4,6-trisubsuituted pyrimidines. ResearchGate. [Link]

• Sustainable Synthesis of 2,4,6-Trisubstituted Pyridines Using Surface-Modified PET@UiO-66 Vials. ACS Omega. [Link]

• Design of novel pyrimidine based remdesivir analogues with dual target specificity for SARS CoV-2: A computational approach. PubMed Central. [Link]

• Remdesivir's possible mechanism of action against the replication of... ResearchGate. [Link]

• Remdesivir is a direct-acting antiviral that inhibits RNA-dependent RNA polymerase from severe acute respiratory syndrome coronavirus 2 with high potency. NIH. [Link]

• REMDESIVIR FOR COVID-19 TREATMENT: MECHANISM OF ACTION, SYNTHESIS, AND CLINICAL TRIALS. ResearchGate. [Link]

• Team Uncovers New Mechanism of Action Against SARS-CoV-2 by Remdesivir. Technology Networks. [Link]

• ACCEPTED MANUSCRIPT. Oxford Academic. [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC. [Link]

• Synthesis and antibacterial properties of pyrimidine derivatives. PubMed. [Link]

• Antibacterial activity of pyrimidine derivatives. ResearchGate. [Link]

• SYNTHESIS AND ANTIBACTERIAL PROPERTIES OF PYRIMIDINE DERIVATIVES. Acta Poloniae Pharmaceutica. [Link]

• Synthesis and comparing the antibacterial activities of pyrimidine derivatives. Indian Academy of Sciences. [Link]

• Recent Studies on the Anticancer Activity of Pyrimidine Derivatives: A Review. ijrpr. [Link]

• The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids. NIH. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine derivatives as CDK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unveiling the promise of pyrimidine-modified CDK inhibitors in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. SAR study on N2,N4-disubstituted pyrimidine-2,4-diamines as effective CDK2/CDK9 inhibitors and antiproliferative agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Discovery and SARs of 5-Chloro- N4-phenyl- N2-(pyridin-2-yl)pyrimidine-2,4-diamine Derivatives as Oral Available and Dual CDK 6 and 9 Inhibitors with Potent Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Design of novel pyrimidine based remdesivir analogues with dual target specificity for SARS CoV-2: A computational approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Remdesivir is a direct-acting antiviral that inhibits RNA-dependent RNA polymerase from severe acute respiratory syndrome coronavirus 2 with high potency - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Team Uncovers New Mechanism of Action Against SARS-CoV-2 by Remdesivir | Technology Networks [technologynetworks.com]
• 17. Synthesis and antibacterial properties of pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Trimethoprim: mechanisms of action, antimicrobial activity, bacterial resistance, pharmacokinetics, adverse reactions, and therapeutic indications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Mechanism of the antimicrobial drug trimethoprim revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis of 2,4,6-trisubstituted pyrimidines and antibacterial screening - Int J Pharm Chem Anal [ijpca.org]
• 21. Pyrimidine synthesis [organic-chemistry.org]
• 22. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds | MDPI [mdpi.com]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to In Silico Docking Studies of Methyl 4-methylpyrimidine-5-carboxylate Derivatives

Introduction: The Pyrimidine Scaffold as a Cornerstone in Drug Discovery

The pyrimidine nucleus, a six-membered aromatic heterocycle with two nitrogen atoms, is a cornerstone of modern medicinal chemistry.[1][2] Its inherent biological significance is underscored by its presence as the core structure of nucleobases like cytosine, thymine, and uracil, which are fundamental to DNA and RNA.[1][3][4] This natural precedent has made pyrimidine and its derivatives a "privileged scaffold," a term given to molecular frameworks that are capable of binding to a wide range of biological targets.[1][3][4] Consequently, medicinal chemists have extensively explored this scaffold, leading to a vast number of clinically successful drugs for a multitude of diseases.[2][5]

The methyl 4-methylpyrimidine-5-carboxylate core is a specific and promising variation of this scaffold. Derivatives of this core have been investigated for a range of biological activities, including potential applications as inhibitors of enzymes like Dihydrofolate Reductase (DHFR), which is crucial for bacterial growth.[6] To rationally design and optimize these derivatives as potential therapeutic agents, in silico molecular docking has emerged as an indispensable computational tool.[7][8][9]

This guide provides a comprehensive, in-depth walkthrough of the principles and practices for conducting a robust in silico docking study of methyl 4-methylpyrimidine-5-carboxylate derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just a protocol, but the scientific rationale behind each critical step.

The Rationale for Docking: Predicting Molecular Interactions

Molecular docking is a computational method that predicts the preferred orientation and binding affinity of one molecule (the ligand) to another (the protein or receptor).[7][9][10] The primary goal is to model the ligand-receptor complex at an atomic level, which allows for the characterization of the ligand's behavior within the binding site and the elucidation of fundamental biochemical processes.[7]

For methyl 4-methylpyrimidine-5-carboxylate derivatives, docking serves several key purposes:

• Hit Identification: Screening virtual libraries of these derivatives against a specific protein target to identify initial compounds with promising binding characteristics.[8]

• Lead Optimization: Guiding the chemical modification of a known active derivative to enhance its binding affinity and selectivity for the target.

• Mechanism of Action Elucidation: Providing a structural hypothesis for how these derivatives exert their biological effect by identifying key interactions with amino acid residues in the target's active site.

The process involves two main stages: sampling the conformational space of the ligand within the active site and then ranking these conformations using a scoring function to estimate the binding free energy.[7]

A Validated Workflow for In Silico Docking

A successful and trustworthy docking study relies on a meticulously executed and validated workflow. The following sections detail a step-by-step methodology, using a hypothetical study of methyl 4-methylpyrimidine-5-carboxylate derivatives against Dihydrofolate Reductase (DHFR) as a practical example.

Part A: Target Selection and Preparation

The first crucial step is the selection and preparation of the protein target.

Step-by-Step Protocol:

• Target Identification: Based on literature, DHFR is a known target for pyrimidine-based inhibitors and is essential for bacterial survival, making it an excellent choice for this case study.[6]

• Structure Retrieval: Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB). For this example, we will use a PDB entry of Escherichia coli DHFR.

• Initial Cleaning: The raw PDB file often contains non-essential molecules such as water, ions, and co-crystallized ligands from the original experiment.[11][12] These are typically removed to create a clean receptor model for docking.[11][12][13] Visualization software like UCSF Chimera or PyMOL can be used for this purpose.[11][14]

• Structural Refinement: Check for and repair any missing atoms or breaks in the protein's amino acid chains.[11][12]

• Protonation: Add hydrogen atoms to the protein structure, as they are crucial for forming hydrogen bonds and are often not resolved in crystal structures.[11][12] This is typically done at a physiological pH of 7.4.[15]

• Charge Assignment: Assign partial charges to the protein atoms. Kollman charges are a common choice for this step.[13]

• File Format Conversion: The prepared protein structure is then saved in a PDBQT file format, which is required by docking software like AutoDock Vina.[13] This format includes the atomic coordinates, partial charges, and atom types.

Causality: Proper protein preparation is paramount for the accuracy of the docking simulation. Removing water molecules is often necessary as their placement in crystal structures can be uncertain, and they can interfere with ligand binding unless they are known to play a critical role in the active site. Adding hydrogens and assigning correct charges ensures that the electrostatic and hydrogen bonding interactions, which are major contributors to binding affinity, are accurately calculated by the scoring function.

Part B: Ligand Preparation

The accuracy of the docking results is equally dependent on the correct preparation of the ligands.

Step-by-Step Protocol:

• 2D Structure Generation: Draw the 2D structures of the methyl 4-methylpyrimidine-5-carboxylate derivatives using chemical drawing software like ChemDraw or MarvinSketch.[11][13]

• 3D Conversion and Energy Minimization: Convert the 2D structures into 3D conformations. It is crucial to then perform an energy minimization step.[16] This process uses a force field (e.g., MMFF94) to adjust bond lengths and angles to find a low-energy, stable 3D conformation of the ligand.[16] Software like Avogadro can be used for this purpose.[16]

• Charge and Torsion Assignment: Assign Gasteiger charges and define the rotatable bonds of the ligand. This allows the docking software to explore different conformations of the ligand during the simulation.

• File Format Conversion: Save the prepared ligands in the PDBQT format.

Causality: Energy minimization is performed to ensure that the starting conformation of the ligand is sterically feasible and in a low-energy state.[16] This prevents the docking algorithm from wasting computational time on high-energy, unrealistic ligand structures. Defining rotatable bonds is essential for flexible ligand docking, which allows the molecule to adapt its shape to fit the protein's binding pocket.

Part C: The Docking Simulation with AutoDock Vina

With the prepared protein and ligands, the docking simulation can be performed. AutoDock Vina is a widely used and validated open-source program for molecular docking.[17]

Step-by-Step Protocol:

• Grid Box Definition: A "grid box" is defined to specify the search space for the docking algorithm.[13][15] This box should be centered on the active site of the protein and large enough to encompass the entire binding pocket.[13] The coordinates for the center of the box can often be determined from the position of a co-crystallized ligand in a reference PDB structure.[15]

• Configuration File: Create a configuration text file that specifies the file paths for the protein receptor and ligand, the coordinates and dimensions of the grid box, and the desired output file name.[15]

• Running Vina: Execute the AutoDock Vina program from the command line, providing the configuration file as input.[18]

• Exhaustiveness Parameter: The exhaustiveness parameter in Vina controls the thoroughness of the conformational search.[19] A higher value increases the computational time but also increases the probability of finding the optimal binding pose. The default value is 8, but increasing it may be necessary for complex ligands.[19]

Causality: The grid box confines the search to the region of interest, significantly speeding up the calculation by preventing the algorithm from searching the entire protein surface. The scoring function within Vina then evaluates thousands of possible ligand poses within this box, calculating the binding affinity for each.

Part D: Post-Docking Analysis and Validation

The output of a docking simulation is not just a single number but a wealth of structural information that requires careful analysis and validation.

Step-by-Step Protocol:

• Binding Affinity Analysis: The primary quantitative output from Vina is the binding affinity, expressed in kcal/mol.[20] More negative values indicate a stronger predicted binding affinity.[20] These scores are used to rank the different derivatives.

• Pose Visualization: The docked poses of the ligands should be visually inspected using software like PyMOL or Discovery Studio.[13] This allows for a qualitative assessment of how well the ligand fits into the binding pocket.

• Interaction Analysis: Identify the key molecular interactions between the ligand and the protein's active site residues. This includes:

  • Hydrogen Bonds: Crucial for specificity and strong binding.[20]

  • Hydrophobic Interactions: Important for overall binding affinity.

  • Pi-Pi Stacking: Interactions between aromatic rings.

• Validation with a Known Inhibitor: A critical step for validating the docking protocol is to re-dock a known inhibitor (ideally, the co-crystallized ligand if available) into the active site. The Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose is then calculated. An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[20][21]

Data Presentation: A Case Study

To illustrate the output of a docking study, the following table summarizes hypothetical results for a series of Methyl 4-methylpyrimidine-5-carboxylate derivatives docked against E. coli DHFR.

Derivative ID	Substitution Pattern	Binding Affinity (kcal/mol)	Key Interacting Residues (Hydrogen Bonds)
M4P-001	(Reference Compound)	-7.8	Ile5, Asp27, Thr113
M4P-002	4'-hydroxybenzyl	-8.9	Ile5, Asp27, Phe31, Thr113
M4P-003	3',4'-dimethoxybenzyl	-8.5	Asp27, Ile94
M4P-004	4'-chlorobenzyl	-8.2	Ile5, Asp27

Visualization of Workflows and Interactions

Visual diagrams are essential for communicating complex workflows and molecular relationships.

Caption: A generalized workflow for in silico molecular docking studies.[13]

Caption: Hypothetical interactions of derivative M4P-002 in the DHFR active site.

Conclusion and Future Directions

In silico molecular docking is a powerful, cost-effective, and rational approach to guide the early stages of drug discovery.[7][10] For methyl 4-methylpyrimidine-5-carboxylate derivatives, it provides a robust framework for identifying promising candidates, understanding their mechanism of action, and prioritizing compounds for synthesis and in vitro biological evaluation. The methodologies described in this guide emphasize the importance of a rigorous, validated process to ensure the scientific integrity and predictive power of the results. Future work should always aim to correlate the in silico findings with experimental data, creating a feedback loop that refines both the computational models and the design of next-generation therapeutic agents.

References

• ResearchGate. (2024, September 19). How to interprete and analyze molecular docking results?
• Quora. (2021, September 20). How does one prepare proteins for molecular docking?
• BenchChem. (n.d.). Comparative Analysis of Molecular Docking Studies of Pyrimidine Derivatives with Various Protein Targets.
• YouTube. (2025, April 29). AutoDock Vina Tutorial: Multiple ligands, Install, Minimize & Prepare Ligands, Run Virtual Screening.
• Creative Proteomics. (n.d.). Molecular Docking Results Analysis and Accuracy Improvement.
• MDPI. (n.d.). Synthesis and Molecular Docking Study of Novel Pyrimidine Derivatives against COVID-19.
• The Scripps Research Institute. (2020, December 4). Tutorial – AutoDock Vina.
• BenchChem. (n.d.). The Pyrimidine Scaffold: A Cornerstone of Modern Medicinal Chemistry.
• National Center for Biotechnology Information. (n.d.). Molecular Docking: A powerful approach for structure-based drug discovery.
• PubMed. (2023). Biological evaluation, docking studies, and in silico ADME prediction of some pyrimidine and pyridine derivatives as potential EGFRWT and EGFRT790M inhibitors. J Enzyme Inhib Med Chem, 38(1), 176-191.
• ResearchGate. (n.d.). Marketed pyrimidine scaffold containing drugs.
• UCSF DOCK. (2025, June 6). Tutorial: Prepping Molecules.
• Matter Modeling Stack Exchange. (2020, May 18). How I can analyze and present docking results?
• YouTube. (2020, December 17). Autodock Vina Tutorial - Molecular Docking.
• Eagon Research Group. (n.d.). Vina Docking Tutorial.
• CD ComputaBio. (n.d.). Analysis and Mapping of Molecular Docking Results.
• Bentham Science Publishers. (n.d.). Design, Synthesis, In Silico and In Vitro Evaluation of Novel Pyrimidine Derivatives as EGFR Inhibitors.
• Remedy Publications LLC. (2024, June 22). Molecular Docking, Synthesis and Anti-diabetic Studies of Pyrimidine Derivatives.
• Read the Docs. (n.d.). Basic docking — Autodock Vina 1.2.0 documentation.
• Bentham Science Publishers. (n.d.). Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update).
• PubMed. (2025).
• BenchChem. (2025, December). The Pivotal Role of Pyrimidine Scaffolds in Medicinal Chemistry: A Technical Guide.
• YouTube. (2020, July 18). Autodock Results Analysis | Protein Ligand Int | Pymol | LigPlot Etc..
• JSciMed Central. (2017, May 15). Molecular Docking: A Structure-Based Drug Designing Approach.
• National Center for Biotechnology Information. (n.d.). Molecular Docking and Structure-Based Drug Design Strategies.
• UCSF DOCK. (n.d.). Tutorial: Prepping Molecules.
• ResearchGate. (2019, September 20). Molecular docking proteins preparation.
• YouTube. (2022, November 22). [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech.
• School of Chemical Sciences KB. (2020, July 16). Tutorial - Protein-ligand docking with MOE. Retrieved from University of Illinois Urbana-Champaign.
• MDPI. (n.d.). Molecular Docking: Shifting Paradigms in Drug Discovery.
• TSI Journals. (n.d.). Molecular Docking: A Key Tool in Structure-Based Drug Discovery.
• ResearchGate. (2015, May 5). How do I perform energy minimization of ligands before docking?
• NTHRYS. (2025, October 17). Molecular Docking & Energy Minimization Techniques Training.
• YouTube. (2025, January 11). PyRx Tutorial - Prepare Proteins & Ligands for Docking.
• Reddit. (2021, April 14). energy minimization for ligand preparation.
• PubChem. (n.d.). Methyl 4-methyl-2-(methylthio)pyrimidine-5-carboxylate.
• ScienceScholar. (2022, March 18). Design, synthesis, and biological evaluation of some methyl 2-(1H-pyrazol-4-ylthio)-1,2,3,4-tetrahydro-6-methylpyrimidine-5-carboxylate derivatives as potential DHFR inhibitors.
• MDPI. (n.d.). Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach.
• MDPI. (2022, May 21). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines.
• ResearchGate. (2025, October 14). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sciencescholar.us [sciencescholar.us]
• 7. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular Docking and Structure-Based Drug Design Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tsijournals.com [tsijournals.com]
• 10. Molecular Docking: A Structure-Based Drug Designing Approach. [jscimedcentral.com]
• 11. quora.com [quora.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Tutorial: Prepping Molecules [dock.compbio.ucsf.edu]
• 15. eagonlab.github.io [eagonlab.github.io]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. m.youtube.com [m.youtube.com]
• 19. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
• 20. researchgate.net [researchgate.net]
• 21. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 22. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]

An In-Depth Technical Guide to the Physicochemical Properties of Methyl 4-methylpyrimidine-5-carboxylate

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous bioactive molecules. Methyl 4-methylpyrimidine-5-carboxylate is a functionalized pyrimidine derivative that serves as a versatile building block for the synthesis of more complex pharmaceutical agents. A thorough understanding of its physicochemical properties is paramount for its effective use in research and development, influencing everything from reaction kinetics to the pharmacological profile of its derivatives. This guide provides a comprehensive analysis of the key physicochemical parameters of Methyl 4-methylpyrimidine-5-carboxylate. Due to the limited availability of direct experimental data for this specific ester, this paper establishes a robust profile by integrating data from its parent compound, 4-methylpyrimidine-5-carboxylic acid, and closely related structural analogs. Included are detailed, field-proven protocols for the experimental determination of these properties, ensuring researchers can validate and expand upon these findings.

Introduction to the Pyrimidine Scaffold in Drug Discovery

Nitrogen-containing heterocyclic compounds are fundamental to many biological processes.[1] Among these, pyrimidines—a six-membered aromatic ring with two nitrogen atoms—are of exceptional importance. They are constituent bases of nucleic acids (cytosine, thymine, and uracil) and are integral to a vast array of FDA-approved drugs demonstrating anti-cancer, anti-viral, and anti-inflammatory activities.[1] The strategic functionalization of the pyrimidine ring allows for the fine-tuning of a molecule's steric, electronic, and lipophilic properties, which in turn dictates its interaction with biological targets.

Methyl 4-methylpyrimidine-5-carboxylate (CAS No. 157335-94-9) is a member of this vital class of compounds.[2] Its structure, featuring a reactive ester group and a methyl-substituted pyrimidine core, makes it a valuable intermediate for creating diverse chemical libraries. The properties discussed herein—solubility, pKa, stability, and spectral characteristics—are critical for designing synthetic routes and predicting the behavior of its derivatives in biological systems.

Molecular Structure and Identification

A precise understanding of the molecular structure is the foundation for characterizing any chemical compound.

Chemical Structure

The structure of Methyl 4-methylpyrimidine-5-carboxylate is defined by a pyrimidine ring substituted at the C4 position with a methyl group and at the C5 position with a methyl carboxylate group.

Caption: Chemical structure of Methyl 4-methylpyrimidine-5-carboxylate.

Key Identifiers

Identifier	Value	Source
IUPAC Name	Methyl 4-methylpyrimidine-5-carboxylate	-
CAS Number	157335-94-9	[2]
Molecular Formula	C₇H₈N₂O₂	[3]
Molecular Weight	152.15 g/mol	Calculated
SMILES	O=C(C1=CN=CN=C1C)OC	[2]
InChIKey	Not readily available	-

Core Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) or its intermediates are critical predictors of its behavior. While direct experimental data for Methyl 4-methylpyrimidine-5-carboxylate is sparse, a reliable profile can be constructed by analyzing its parent acid and ethyl ester analog.

Property	Methyl 4-methylpyrimidine-5-carboxylate (Predicted/Inferred)	4-Methylpyrimidine-5-carboxylic acid (Analog)	Ethyl 4-methylpyrimidine-5-carboxylate (Analog)	Rationale & Significance in Drug Development
Physical Form	Predicted to be a solid at room temperature	Solid	Not available, likely liquid or low-melting solid	Affects handling, formulation (e.g., tablet vs. capsule), and dissolution rates.
Boiling Point	Not available	316.6 °C at 760 mmHg[4]	Not available	Indicates thermal stability and is a key parameter for purification by distillation. High boiling point of the acid suggests strong intermolecular hydrogen bonding.
Solubility	Low solubility in water; soluble in organic solvents like ethanol, DCM.[5]	Sparingly soluble in water	Low solubility in water; soluble in organic solvents.[5]	Crucial for bioavailability. Poor aqueous solubility is a major challenge in drug development, affecting absorption. Esterification from the acid to the methyl ester is expected to decrease water solubility.
pKa	~1-2 (Predicted for pyrimidine ring nitrogens)	Not available	Not available	Governs the ionization state at physiological pH (7.4). The pyrimidine nitrogens are weakly basic. The pKa is a determinant of solubility, permeability across membranes, and receptor binding.[6]
LogP	~0.5 - 1.0 (Predicted)	Not available	Not available	The octanol-water partition coefficient (LogP) measures lipophilicity. It is a key factor in predicting membrane permeability and absorption, distribution, metabolism, and excretion (ADME) properties.

Synthesis and Spectroscopic Characterization

Verifying the identity and purity of a compound is non-negotiable in scientific research. This section outlines a plausible synthetic route and the expected spectroscopic data for structural confirmation.

Plausible Synthetic Pathway: Esterification

A common and reliable method for synthesizing the target compound is the direct esterification of its parent carboxylic acid. This method offers high yields and straightforward purification.

Sources

• 1. medcraveonline.com [medcraveonline.com]
• 2. 157335-94-9|Methyl 4-methylpyrimidine-5-carboxylate|BLD Pharm [bldpharm.com]
• 3. scbt.com [scbt.com]
• 4. 4-Methylpyrimidine-5-carboxylic acid – porphyrin-systems [porphyrin-systems.com]
• 5. chembk.com [chembk.com]
• 6. Computational Estimation of the Acidities of Pyrimidines and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Ubiquitous Scaffold in Modern Therapeutics

An In-depth Technical Guide to Pyrimidine Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine ring, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 3, stands as one of the most significant and versatile scaffolds in medicinal chemistry.[1][2] Its importance is fundamentally rooted in nature; the pyrimidine core forms the basis of the nucleobases cytosine, thymine, and uracil, which are essential building blocks of DNA and RNA.[3][4][5] This inherent biological relevance provides a powerful starting point for drug design, as pyrimidine analogs can readily interact with a multitude of biological targets.

Over the last several decades, the synthetic tractability of the pyrimidine nucleus has allowed medicinal chemists to generate vast libraries of derivatives.[2] These efforts have yielded a remarkable array of clinically successful drugs spanning a wide spectrum of therapeutic areas, including anticancer agents like 5-Fluorouracil, antivirals such as Zidovudine (AZT), and antibacterials like Trimethoprim.[5][6][7] The pyrimidine ring's ability to act as a bioisostere for other aromatic systems and its capacity to form crucial hydrogen bonds with biological targets often lead to improved pharmacokinetic and pharmacodynamic properties.[1][8] This guide provides a technical overview of the synthesis, structure-activity relationships (SAR), and major therapeutic applications of pyrimidine derivatives, offering field-proven insights for professionals in drug discovery and development.

Part 1: Synthesis and Structural Elucidation

The successful development of pyrimidine-based therapeutics is underpinned by robust and versatile synthetic chemistry. The ability to strategically place various substituents around the core ring is crucial for optimizing potency, selectivity, and drug-like properties.

Core Synthetic Strategies: The Principal of Condensation

The most prevalent and foundational method for constructing the pyrimidine ring is the "Principal Synthesis," which involves the cyclocondensation of a compound containing an N-C-N moiety (such as urea, guanidine, or an amidine) with a β-dicarbonyl compound or its equivalent.[9] This approach allows for the direct installation of key functional groups at the 2, 4, and 6-positions.

A widely utilized and powerful variation of this principle is the Biginelli reaction , a one-pot, three-component synthesis that combines an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea (or thiourea) under acidic catalysis to produce dihydropyrimidines.[9][10] These can then be readily oxidized to the corresponding aromatic pyrimidine.

Experimental Protocol: A Generalized Biginelli Reaction

The causality behind this protocol's success lies in its convergent nature, allowing for rapid assembly of a complex scaffold from simple, commercially available starting materials. The acid catalyst is critical for activating the aldehyde and ketoester components towards nucleophilic attack.

Step 1: Reaction Setup

• To a round-bottom flask, add the aldehyde (1.0 eq), β-ketoester (1.0 eq), and urea or thiourea (1.2 eq) in a suitable solvent such as ethanol.

• Rationale: Using a slight excess of the urea component helps to drive the reaction to completion. Ethanol is a common solvent due to its ability to dissolve the reactants and its appropriate boiling point for thermal promotion.

Step 2: Catalysis and Reflux

• Add a catalytic amount of a strong acid, such as hydrochloric acid (HCl) or p-toluenesulfonic acid (p-TSA).

• Equip the flask with a reflux condenser and heat the mixture to reflux (typically 78°C for ethanol) for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Rationale: The acid protonates the carbonyl oxygen of the aldehyde, making it more electrophilic and facilitating the initial condensation steps. Refluxing provides the necessary activation energy for the cyclization and dehydration steps.

Step 3: Isolation of Dihydropyrimidine

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce precipitation of the dihydropyrimidine product.

• Collect the solid product by vacuum filtration, wash with cold ethanol to remove unreacted starting materials, and dry under vacuum.

• Rationale: The product is often less soluble in the cold reaction solvent than the starting materials, allowing for simple and effective purification by crystallization.

Step 4: Aromatization (Optional)

• To convert the dihydropyrimidine to the aromatic pyrimidine, dissolve the product in a suitable solvent and treat with an oxidizing agent (e.g., DDQ, KMnO₄, or simply bubbling air through the solution in the presence of a catalyst).

• Rationale: Aromatization creates a more stable, planar system, which is often required for potent biological activity.

Caption: EGFR Signaling Inhibition by Pyrimidines

2. Antimetabolites: As analogs of natural pyrimidines, some derivatives can disrupt nucleic acid synthesis. 5-Fluorouracil (5-FU) is a classic example. It is metabolically converted into fraudulent nucleotides that inhibit thymidylate synthase, an enzyme critical for DNA synthesis and repair, leading to cell death in rapidly dividing cancer cells. [5][7]

Compound	Target(s)	IC₅₀ / Potency	Indication
Erlotinib	EGFR Tyrosine Kinase	IC₅₀ = 59 ± 30 ng/mL (L858R mutant)	Non-Small Cell Lung Cancer
RDS 344	Multiple (induces apoptosis)	Inhibits growth in glioblastoma, colon, and breast cancer cell lines.	Preclinical
Compound 17	CDK2/cyclin A2	IC₅₀ = 64.42 nM	Preclinical

| 5-Fluorouracil | Thymidylate Synthase | N/A (Antimetabolite) | Colorectal, Breast, Stomach Cancer |

Table data compiled from sources:[1][4][11]

Antimicrobial Agents

The fight against infectious diseases has been significantly aided by pyrimidine-based drugs. Their mechanisms often target pathways essential for microbial survival but absent in humans, providing selective toxicity.

• Mechanism: A primary strategy is the inhibition of folic acid synthesis. Bacteria must synthesize folic acid de novo, whereas humans obtain it from their diet. Drugs like Trimethoprim selectively inhibit bacterial dihydrofolate reductase (DHFR), an enzyme crucial for the folic acid pathway, thereby halting DNA synthesis and bacterial growth. [12][13]* Spectrum: Pyrimidine derivatives have demonstrated activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains like Methicillin-resistant S. aureus (MRSA) and Vancomycin-resistant Enterococcus (VRE). [1][12]For example, certain novel pyrimidine-appended linezolids show MIC values of 1 μg/mL against MRSA. [1]

  Compound	Target Enzyme	Organism(s)	MIC Value
  Trimethoprim	Dihydrofolate Reductase (DHFR)	E. coli, S. aureus	~0.5-2 µg/mL
  Sulfadiazine	Dihydropteroate Synthase	Broad Spectrum	Varies
  Compound 35	Ribosome (protein synthesis)	MRSA, VRE	1 µg/mL

  | Compound Bb2 | FtsZ (cell division) | MRSA, VRE | 2 µg/mL |

Table data compiled from sources:[1][5][12]

Antiviral Agents

Pyrimidine nucleoside analogs are a cornerstone of antiviral therapy, particularly for retroviruses like HIV.

• Mechanism: These drugs, such as Zidovudine (AZT) and Lamivudine , act as chain terminators in DNA synthesis. [14]They are phosphorylated in vivo to their triphosphate form and are then incorporated by the viral reverse transcriptase into the growing DNA strand. Lacking the 3'-hydroxyl group necessary for the next phosphodiester bond, they terminate DNA elongation and halt viral replication. [14]* Broad Spectrum Potential: More recent research has focused on pyrimidine derivatives that inhibit host cell enzymes required for viral replication, offering a path to broad-spectrum antivirals. Inhibition of the host enzyme dihydroorotate dehydrogenase (DHODH), which is critical for de novo pyrimidine synthesis, can deplete the nucleotide pools that viruses need for replication. [15]This approach has shown efficacy against a range of RNA and DNA viruses. [15]

  Compound	Target	Virus	EC₅₀ / Potency
  Zidovudine (AZT)	HIV Reverse Transcriptase	HIV-1	~0.01 µM
  Lamivudine	HIV & HBV Reverse Transcriptase	HIV-1, Hepatitis B	~0.5 µM (HIV)
  Idoxuridine	Viral DNA Polymerase	Herpes Simplex Virus	N/A

  | Compound 7a | Host Target (HCoV replication) | Human Coronavirus 229E | EC₅₀ = 0.35 µM |

Table data compiled from sources:[5][16][14]

Anti-inflammatory Agents

Chronic inflammation underlies many diseases, and pyrimidine derivatives offer promising scaffolds for developing novel anti-inflammatory drugs. [17]

• Mechanism: The primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated at sites of inflammation and is responsible for the production of pro-inflammatory prostaglandins. [17][18]By selectively inhibiting COX-2 over the constitutively expressed COX-1, these agents can reduce inflammation with a potentially lower risk of gastrointestinal side effects associated with non-selective NSAIDs. [19]* Other Targets: Beyond COX inhibition, pyrimidine derivatives have been shown to modulate other key inflammatory pathways, including the inhibition of pro-inflammatory cytokines like TNF-α and IL-6, and the regulation of transcription factors such as NF-κB. [17][18]

Conclusion and Future Perspectives

The pyrimidine scaffold is a privileged structure in medicinal chemistry, a status earned through decades of successful application in drug discovery. [1][8]Its presence in the fundamental molecules of life provides a unique advantage for target interaction, while its synthetic versatility allows for extensive chemical exploration. [2][20] The future of pyrimidine-based drug discovery is robust and multifaceted. Key areas of advancement include:

• Hybrid Molecules: The development of hybrid drugs that combine a pyrimidine core with another pharmacophore, such as a sulfonamide, is a promising strategy to create multi-targeted agents with potentially synergistic effects and the ability to overcome drug resistance. [21]* Targeted Therapies: As our understanding of disease biology deepens, the rational design of pyrimidine derivatives against novel and highly specific targets will continue to drive the development of next-generation precision medicines.

• Fused Systems: Exploration of fused pyrimidine systems continues to yield compounds with unique pharmacological profiles and potent activities across different therapeutic areas. [2][4] The continued interest and significant number of patents and publications related to pyrimidine derivatives underscore the scaffold's enduring importance. [22][23]For medicinal chemists and drug development professionals, the pyrimidine nucleus remains a fertile ground for innovation and a cornerstone for building the therapies of the future.

References

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews.
• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review.
• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews.
• Recent Advances in Pyrimidine-Based Drugs - PMC - PubMed Central. PubMed Central.
• A mini review of pyrimidine and fused pyrimidine marketed drugs. CORE.
• Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. SciSpace.
• Recent Advances in Pyrimidine-Based Drugs. OUCI.
• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. PubMed.
• Structure–Activity Relationship of Novel Pyrimidine Derivatives with Potent Inhibitory Activities against Mycobacterium tuberculosis. Journal of Medicinal Chemistry - ACS Publications.
• Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents.
• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review.
• Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Taylor & Francis Online.
• Recent Development of Pyrimidine‐Containing Antimicrobial Agents. ResearchGate.
• A REVIEW ON THE SYNTHESIS AND THERAPEUTIC POTENTIAL OF PYRIMIDINE DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review.
• DESIGN AND SYNTHESIS OF PYRIMIDINE BASED ANTI INFLAMMATORY AGENTS. YMER.
• Synthesis and Biological Activities of some Pyrimidine derivatives: (A-Review). Oriental Journal of Chemistry.
• A review on pyrimidine‐based derivatives: Synthesis and their biological application.
• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review.
• Anti-cancer pyrimidines in diverse scaffolds: a review of patent literature. PubMed.
• Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis. PNAS.
• The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids.
• A Review on Pharmacological Aspects of Pyrimidine Derivatives.
• Pyrimidine as antiinflammatory agent: A review. Indian Journal of Pharmaceutical Sciences.
• Recent Development of Pyrimidine‐Containing Antimicrobial Agents. Scilit.
• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI.
• Recent Studies on the Anticancer Activity of Pyrimidine Derivatives: A Review. ijrpr.
• Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. PMC - NIH.
• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. PubMed Central.
• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. NIH.
• Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science.
• Different examples of FDA-approved pyrimidine-based antimicrobial drugs. ResearchGate.
• Synthesis and biological evaluation of pyrimidine nucleoside monophosphate prodrugs targeted against influenza virus. PubMed.
• Synthetic Pyrimidines Nucleoside Antiviral drugs or Agents. YouTube.
• Clinically used pyrimidine-based anti-inflammatory drugs. ResearchGate.
• Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. MDPI.
• FDA-Approved Pyrimidine-Containing Drugs: Synthesis and Clinical Application. PubMed.
• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. MDPI.

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review | Bentham Science [eurekaselect.com]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. scispace.com [scispace.com]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Pyrimidine-Based Drugs [ouci.dntb.gov.ua]
• 9. jddtonline.info [jddtonline.info]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 11. ijrpr.com [ijrpr.com]
• 12. researchgate.net [researchgate.net]
• 13. orientjchem.org [orientjchem.org]
• 14. youtube.com [youtube.com]
• 15. pnas.org [pnas.org]
• 16. Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents | MDPI [mdpi.com]
• 17. ymerdigital.com [ymerdigital.com]
• 18. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. growingscience.com [growingscience.com]
• 21. tandfonline.com [tandfonline.com]
• 22. Anti-cancer pyrimidines in diverse scaffolds: a review of patent literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

One-Pot Synthesis of Tetrahydropyrimidine-5-carboxylate Esters: An Application Note and Protocol

Introduction: The Significance of Tetrahydropyrimidine-5-carboxylate Esters

Tetrahydropyrimidine derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Their diverse biological activities, including antimicrobial, antiviral, antihypertensive, and anticancer properties, have made them a focal point of drug discovery and development.[1][3] Among these, tetrahydropyrimidine-5-carboxylate esters are particularly valuable intermediates and bioactive molecules in their own right. The efficient, one-pot synthesis of these compounds is therefore of paramount importance for researchers in academia and the pharmaceutical industry.

This application note provides a detailed protocol for the one-pot synthesis of tetrahydropyrimidine-5-carboxylate esters via the Biginelli reaction, a classic multicomponent reaction.[4][5] We will delve into the mechanistic underpinnings of this transformation, offer a step-by-step experimental guide, and discuss key considerations for reaction optimization.

Underlying Principles: The Biginelli Reaction

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea or thiourea.[4][5] This acid-catalyzed reaction proceeds through a series of bimolecular steps to afford the desired 3,4-dihydropyrimidin-2(1H)-one or -thione.[4][6]

Reaction Mechanism

The generally accepted mechanism for the Biginelli reaction involves the following key steps[4][6]:

• Aldol Condensation: The reaction is often initiated by an acid-catalyzed aldol condensation between the aldehyde and the β-ketoester. This step is typically the rate-limiting step.

• Michael Addition: Urea or thiourea then acts as a nucleophile and adds to the resulting α,β-unsaturated intermediate in a Michael-type addition.

• Cyclization and Dehydration: Finally, an intramolecular cyclization occurs through the attack of the amino group on the ester carbonyl, followed by dehydration to yield the stable tetrahydropyrimidine ring.

Figure 1: Proposed mechanism for the Biginelli reaction.

Experimental Protocol: A Generalized One-Pot Synthesis

This protocol provides a robust and adaptable method for the synthesis of a range of tetrahydropyrimidine-5-carboxylate esters. The use of a Lewis acid catalyst, such as lanthanum (III) chloride (LaCl₃·7H₂O), has been shown to be effective in driving the reaction to completion with high yields.[7]

Materials and Reagents

• Aldehyde (e.g., benzaldehyde, substituted benzaldehydes)

• Ethyl acetoacetate

• Urea or Thiourea

• Lanthanum (III) chloride heptahydrate (LaCl₃·7H₂O) or another suitable catalyst (see Table 1)

• Ethanol (or other suitable solvent)

• Deionized water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and hotplate

• Thin-layer chromatography (TLC) apparatus

• Recrystallization solvents (e.g., ethanol, ethyl acetate/hexane)

Step-by-Step Procedure

Figure 2: General experimental workflow for the one-pot synthesis.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), and urea or thiourea (1.5 mmol) in a suitable solvent such as ethanol (5-10 mL).

  • Rationale: Using a slight excess of urea/thiourea helps to drive the reaction to completion.

• Catalyst Addition: To the stirred mixture, add a catalytic amount of a Lewis or Brønsted acid. For example, lanthanum (III) chloride heptahydrate (10 mol%) can be used.[7] Other effective catalysts include Yb(OTf)₃, CuCl₂, and p-toluenesulfonic acid.[6][8][9]

  • Rationale: The acid catalyst is crucial for activating the aldehyde carbonyl group towards nucleophilic attack and for promoting the dehydration steps.[10]

• Reaction Progression: Heat the reaction mixture to reflux and monitor its progress using thin-layer chromatography (TLC). The reaction time can vary from a few hours to overnight, depending on the substrates and catalyst used.

  • Rationale: Refluxing provides the necessary thermal energy to overcome the activation energy of the rate-limiting step.

• Product Isolation: Upon completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. The product often precipitates out of the solution. If not, the solvent can be partially evaporated under reduced pressure.

• Purification: Collect the crude product by filtration and wash it with cold deionized water to remove any unreacted urea/thiourea and the catalyst. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexane).

  • Rationale: Washing with cold water is an effective way to remove water-soluble impurities. Recrystallization is a standard technique for purifying solid organic compounds.

• Characterization: Confirm the identity and purity of the synthesized tetrahydropyrimidine-5-carboxylate ester using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Data Presentation: Catalyst and Substrate Scope

The choice of catalyst can significantly impact the reaction yield and time. Below is a comparative table of different catalysts used in the Biginelli reaction.

Table 1: Comparison of Catalysts for the Biginelli Reaction

Catalyst	Conditions	Yield (%)	Reference
LaCl₃·7H₂O	Solvent, 110 °C, 18 h	95	[7]
Yb(OTf)₃	Solvent-free	High	[6]
CuCl₂·2H₂O	Grinding, solvent-free	Excellent	[8][11]
p-TSA·H₂O	Reflux	50-95	[9]
InBr₃	Reflux in ethanol, 7 h	High	[12]

The Biginelli reaction is compatible with a wide range of substituted aromatic and aliphatic aldehydes, allowing for the synthesis of a diverse library of tetrahydropyrimidine-5-carboxylate esters.

Troubleshooting and Optimization

• Low Yield: If the yield is low, consider increasing the amount of catalyst, extending the reaction time, or trying a different catalyst.[10] The purity of the reagents, especially the aldehyde, is also crucial.

• Reaction Stalled: A stalled reaction may indicate catalyst deactivation.[10] Ensure that the catalyst is fresh and the reagents are free of impurities.

• Solvent Choice: While ethanol is a common solvent, other solvents can be explored. In some cases, solvent-free conditions have been shown to be highly effective.[6][8]

Conclusion

The one-pot synthesis of tetrahydropyrimidine-5-carboxylate esters via the Biginelli reaction is a powerful and versatile method for accessing this important class of heterocyclic compounds. By understanding the underlying mechanism and carefully selecting the reaction conditions and catalyst, researchers can efficiently synthesize a wide array of derivatives for applications in drug discovery and materials science. This protocol provides a solid foundation for further exploration and optimization of this valuable transformation.

References

• Biginelli reaction - Wikipedia. Available from: [Link]

• Synthesis of 1,2,3,4-tetrahydropyrimidine-5-carboxylate esters - ResearchGate. Available from: [Link]

• One-pot synthesis of tetrahydropyrimidine-5-carboxylate using LaCl3.7H2O as a heterogeneous catalyst - World Journal of Pharmaceutical Research. Available from: [Link]

• Biginelli Reaction - Organic Chemistry Portal. Available from: [Link]

• Biginelli reaction – Knowledge and References - Taylor & Francis. Available from: [Link]

• A Five-Component Biginelli-Diels-Alder Cascade Reaction - Frontiers. Available from: [Link]

• A One-pot Rapid Synthesis, Docking Study and Biological Evaluation of Some Tetrahydropyrimidine-5-carboxylates - ResearchGate. Available from: [Link]

• Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach - MDPI. Available from: [Link]

• Fast and Efficient One-pot Three-Component Synthesis of Some Tetrahydropyrimidine-5-Carboxamide Derivatives via Biginelli Condensation Reaction | Request PDF - ResearchGate. Available from: [Link]

• A One-pot Rapid Synthesis, Docking Study and Biological Evaluation of Some Tetrahydropyrimidine-5-carboxylates - Connect Journals. Available from: [Link]

• Rapid and easy access to Biginelli reaction for the synthesis of tetrahydropyrimidine-5-carboxamides in the presence of magnetized BPHCSF nanostructure under mild conditions | Request PDF - ResearchGate. Available from: [Link]

• A novel and efficient synthesis of 1, 2, 3,4-tetrahydropyrimidine carboxamide derivatives by Biginelli reaction and their in - Semantic Scholar. Available from: [Link]

• One-pot synthesis of tetrahydropyrimidinecarboxamides enabling in vitro anticancer activity: a combinative study with clinically relevant brain-penetrant drugs - PMC - NIH. Available from: [Link]

• Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC - PubMed Central. Available from: [Link]

• A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Available from: [Link]

• Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach - ResearchGate. Available from: [Link]

• Synthesis of tetrahydropyrimidine-5-carboxylic acid derivatives 9a,b - ResearchGate. Available from: [Link]

• Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Biginelli Reaction [organic-chemistry.org]
• 7. One-pot synthesis of tetrahydropyrimidine-5-carboxylate using LaCl3. [wisdomlib.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. connectjournals.com [connectjournals.com]
• 12. Frontiers | A Five-Component Biginelli-Diels-Alder Cascade Reaction [frontiersin.org]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using Methyl 4-methylpyrimidine-5-carboxylate

Introduction: The Pyrimidine Scaffold as a Cornerstone in Kinase Inhibitor Design

The pyrimidine nucleus is a privileged scaffold in medicinal chemistry, forming the structural core of a multitude of clinically approved and investigational drugs.[1][2] Its inherent ability to mimic the purine core of ATP allows for competitive inhibition at the ATP-binding site of a wide array of protein kinases. Dysregulation of protein kinase activity is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention. The strategic functionalization of the pyrimidine ring is paramount in achieving high potency and selectivity for specific kinase targets. Methyl 4-methylpyrimidine-5-carboxylate is a versatile starting material, offering multiple reaction sites for the construction of diverse libraries of potential kinase inhibitors. This document provides a detailed guide for researchers, scientists, and drug development professionals on the synthetic utility of Methyl 4-methylpyrimidine-5-carboxylate in the generation of potent kinase inhibitors, with a focus on the synthesis of 2,4-diaminopyrimidine derivatives, a common motif in many cyclin-dependent kinase (CDK) inhibitors.

Strategic Overview: From Pyrimidine Ester to Potent Kinase Inhibitor

The synthetic strategy outlined herein focuses on the transformation of the relatively inert methyl ester of the starting material into a more versatile functional group, which can then be elaborated into a known kinase inhibitor scaffold. The overall workflow involves a three-stage process:

• Chlorination and Amidation: The initial step involves the activation of the pyrimidine ring for subsequent nucleophilic substitution. This is followed by the conversion of the methyl ester to a primary amide, a crucial functional group for further transformations.

• Formation of the Diaminopyrimidine Core: The chloro-substituted pyrimidine amide serves as a key intermediate. A nucleophilic aromatic substitution reaction is employed to introduce the first amino group at the 4-position.

• Final Elaboration and Diversification: The introduction of the second amino group at the 2-position, often an aniline or a substituted amine, completes the 2,4-diaminopyrimidine scaffold. This final step is amenable to the introduction of various substituents to explore the structure-activity relationship (SAR) and optimize the inhibitor's properties.

This strategic approach allows for the modular synthesis of a library of kinase inhibitors, facilitating the exploration of different chemical spaces around the core pyrimidine scaffold.

Visualizing the Synthetic Pathway

The following diagram illustrates the proposed synthetic route from Methyl 4-methylpyrimidine-5-carboxylate to a generic 2,4-diaminopyrimidine-based kinase inhibitor.

Caption: Proposed synthetic workflow for kinase inhibitors.

Detailed Experimental Protocols

The following protocols are representative and may require optimization based on the specific substituents (R1 and R2) being introduced.

Protocol 1: Synthesis of 4-Chloro-6-methylpyrimidine-5-carboxamide

This two-step protocol first activates the pyrimidine ring via chlorination, followed by amidation of the methyl ester.

Step 1a: Chlorination of Methyl 4-hydroxy-6-methylpyrimidine-5-carboxylate

• Rationale: The starting material, Methyl 4-methylpyrimidine-5-carboxylate, exists in equilibrium with its tautomeric form, Methyl 4-hydroxy-6-methylpyrimidine-5-carboxylate. Treatment with a chlorinating agent such as phosphorus oxychloride (POCl₃) converts the hydroxyl group into a chloro group, which is a good leaving group for subsequent nucleophilic aromatic substitution reactions.

• Procedure:

  • To a stirred solution of Methyl 4-methylpyrimidine-5-carboxylate (1.0 eq) in anhydrous toluene (10 mL/g), add phosphorus oxychloride (3.0 eq) dropwise at 0 °C.

  • Add N,N-dimethylaniline (0.1 eq) catalytically.

  • Heat the reaction mixture to reflux (approx. 110 °C) and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and carefully quench by pouring it onto crushed ice with vigorous stirring.

  • Neutralize the aqueous solution with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude Methyl 4-chloro-6-methylpyrimidine-5-carboxylate. This intermediate is often used in the next step without further purification.

Step 1b: Amidation of Methyl 4-chloro-6-methylpyrimidine-5-carboxylate

• Rationale: Direct amidation of the methyl ester is achieved by treatment with aqueous ammonia. The reaction proceeds via nucleophilic acyl substitution.

• Procedure:

  • Dissolve the crude Methyl 4-chloro-6-methylpyrimidine-5-carboxylate (1.0 eq) in methanol (15 mL/g).

  • Add a 30% aqueous solution of ammonia (10 eq) and stir the mixture in a sealed vessel at 50 °C for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Triturate the residue with diethyl ether to precipitate the product.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to afford 4-Chloro-6-methylpyrimidine-5-carboxamide.

Protocol 2: Synthesis of 4-(Alkyl/Aryl-amino)-6-methylpyrimidine-5-carboxamide

• Rationale: This step involves a nucleophilic aromatic substitution (SNAr) reaction where the chloro group at the 4-position is displaced by a primary or secondary amine (R¹-NH₂). The choice of amine is critical for tuning the biological activity of the final compound.

• Procedure:

  • To a solution of 4-Chloro-6-methylpyrimidine-5-carboxamide (1.0 eq) in a suitable solvent such as isopropanol or DMF (10 mL/g), add the desired amine (R¹-NH₂) (1.2 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.0 eq).

  • Heat the reaction mixture to 80-100 °C and stir for 8-12 hours, monitoring by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the desired 4-(Alkyl/Aryl-amino)-6-methylpyrimidine-5-carboxamide.

Protocol 3: Synthesis of 2,4-Diamino-6-methylpyrimidine-5-carboxamide Derivatives

• Rationale: The final step introduces the second amino group (R²-NH₂) at the 2-position. This is typically achieved through a second SNAr reaction, often requiring more forcing conditions or a palladium-catalyzed cross-coupling reaction, depending on the nature of the starting material and the incoming amine. For this hypothetical protocol, we will assume a chloro-precursor at the 2-position was carried through from an appropriately substituted starting pyrimidine. A more practical approach from our intermediate would be a functional group transformation at the 2-position if it were, for example, a methylthio group which is a common precursor to an amino group in pyrimidine synthesis. For the purpose of this guide, we will illustrate a representative SNAr on a hypothetical 2-chloro-4-amino-pyrimidine intermediate.

• Procedure (Illustrative):

  • In a microwave vial, combine 2-chloro-4-(R¹-amino)-6-methylpyrimidine-5-carboxamide (1.0 eq), the desired aniline or amine (R²-NH₂) (1.5 eq), and a suitable solvent such as n-butanol or 1,4-dioxane (5 mL/mmol).

  • Add a catalytic amount of a palladium catalyst (e.g., Pd₂(dba)₃, 5 mol%) and a ligand (e.g., Xantphos, 10 mol%), along with a base such as cesium carbonate (Cs₂CO₃) (2.0 eq).

  • Seal the vial and heat in a microwave reactor to 120-150 °C for 30-60 minutes.

  • Monitor the reaction by LC-MS.

  • Upon completion, cool the reaction mixture, dilute with ethyl acetate, and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by preparative HPLC or column chromatography to afford the final 2,4-diamino-6-methylpyrimidine-5-carboxamide derivative.

Application in Kinase Inhibition: Targeting Cyclin-Dependent Kinases

The 2,4-diaminopyrimidine scaffold is a well-established pharmacophore for the inhibition of cyclin-dependent kinases (CDKs). CDKs are a family of serine/threonine kinases that play a critical role in the regulation of the cell cycle, and their aberrant activity is a common feature of cancer cells.[3] Inhibitors based on this scaffold, such as the CDK1/CDK2 inhibitor NU6102 (although a purine analog, it shares key pharmacophoric features), have shown potent anti-proliferative effects in cancer cell lines.[2][3]

Structure-Activity Relationship (SAR) Insights

The biological activity of 2,4-diaminopyrimidine inhibitors can be modulated by the nature of the substituents at the 2-, 4-, and 5-positions of the pyrimidine ring.

• 2-Anilino Group: The aniline moiety at the 2-position often forms crucial hydrogen bonds with the hinge region of the kinase ATP-binding pocket. Substituents on the aniline ring can be varied to optimize potency and selectivity.

• 4-Amino Substituent: The substituent at the 4-position can influence solubility and interact with the solvent-exposed region of the ATP-binding site.

• 5-Position Substituent: The carboxamide group at the 5-position can form additional hydrogen bonds and its modification can impact the overall conformation and binding affinity of the inhibitor.

Representative Biological Data

The following table summarizes the inhibitory activities of representative 2,4-diaminopyrimidine-based kinase inhibitors against various kinases and cancer cell lines, illustrating the potential of compounds synthesized from the described protocols.

Compound ID	Target Kinase	IC₅₀ (nM)	Cell Line	GI₅₀ (µM)	Reference
11c	Aurora A	7.1	HeLa	0.5 - 4.0	[1]
NU6102	CDK1/cyclinB	9.5	SKUT-1B	2.6 (LC₅₀)	[2][3]
NU6102	CDK2/cyclinA3	5.4	MCF-7	14	[2][3]

Conclusion

Methyl 4-methylpyrimidine-5-carboxylate is a valuable and versatile building block for the synthesis of potent kinase inhibitors. The protocols and strategies outlined in this document provide a comprehensive guide for the rational design and synthesis of 2,4-diaminopyrimidine derivatives with potential therapeutic applications. The modular nature of the synthetic route allows for extensive exploration of the chemical space around the pyrimidine core, facilitating the development of novel and selective kinase inhibitors for further investigation in drug discovery programs.

References

• Synthesis and biological evaluation of 2,4-diaminopyrimidines as selective Aurora A kinase inhibitors. PubMed. Available at: [Link]

• Synthesis and biological evaluation of 2,4-diaminopyrimidines as selective Aurora A kinase inhibitors. PubMed. Available at: [Link]

• Synthesis and antimicrobial evaluation of novel pyrimidine-5-carboxamide scaffold. ResearchGate. Available at: [Link]

• Synthesis and evaluation of a classical 2,4-diamino-5-substituted-furo[2,3-d]pyrimidine and a 2-amino-4-oxo-6-substituted-pyrrolo[2,3-d]pyrimidine as antifolates. PMC. Available at: [Link]

• Direct amidation from carboxylic acid and amine as a substrate. ResearchGate. Available at: [Link]

Sources

• 1. Synthesis and biological evaluation of 2,4-diaminopyrimidines as selective Aurora A kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Analytical Methods for the Determination of Methylimidazole Compounds in Solution

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical methods for the determination of methylimidazole (MI) compounds in various solutions. Methylimidazoles, such as 2-methylimidazole (2-MEI) and 4-methylimidazole (4-MEI), are of significant interest due to their potential health implications and presence in certain foods, beverages, and pharmaceutical products.[1][2] This document details established and robust protocols for High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Mass Spectrometry (MS) detection and Gas Chromatography-Mass Spectrometry (GC-MS). Each protocol is presented with an emphasis on the underlying scientific principles, ensuring both technical accuracy and practical applicability.

Introduction: The Analytical Imperative for Methylimidazoles

Methylimidazole compounds are heterocyclic organic molecules that can form during the Maillard reaction, a chemical reaction between amino acids and reducing sugars that gives browned food its distinctive flavor.[1][3] Notably, 4-MEI is a byproduct in the production of certain caramel colorings (E150c and E150d) used in many foods and beverages, including soft drinks, beers, and sauces.[1][3][4]

The toxicological profile of 4-MEI has garnered regulatory attention. The International Agency for Research on Cancer (IARC) has classified 4-MEI as "possibly carcinogenic to humans" (Group 2B).[2][5][6] This has led regulatory bodies, such as the European Commission and the State of California (Proposition 65), to establish limits on the concentration of 4-MEI in consumer products.[4][7] Consequently, sensitive and reliable analytical methods are crucial for monitoring the levels of these compounds to ensure consumer safety and regulatory compliance.

The primary analytical challenges in determining methylimidazoles stem from their high polarity, water solubility, and lack of strong chromophores, which can make them difficult to retain on traditional reversed-phase chromatography columns and detect with UV-based methods at low concentrations.[1][8] This guide addresses these challenges by presenting optimized methodologies.

Comparative Overview of Analytical Techniques

The selection of an appropriate analytical method for methylimidazole determination depends on factors such as the sample matrix, required sensitivity, and available instrumentation. The three most common and effective techniques are HPLC-UV, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Validation Parameter	HPLC-UV	LC-MS/MS	GC-MS
Selectivity	Moderate	High	High
Sensitivity (LOD)	~0.1 - 1 µg/mL[9]	~0.3 - 5 µg/kg[10]	~0.6 - 130 µg/kg[11]
Linearity (R²)	>0.995[12]	>0.995[12]	>0.998[11]
Accuracy (Recovery)	92.5% - 108%[13]	60% - 120%[12]	90% - 101%[11]
Precision (RSD)	< 2.5%[13]	< 15%[12]	3% - 8%[11]
Sample Preparation	Simple dilution/filtration	Dilution or SPE	Derivatization required[1]
Cost	Low	High	Moderate

Table 1: Comparative performance of common analytical methods for methylimidazole determination.

Experimental Protocols

This section provides detailed, step-by-step protocols for the analysis of methylimidazoles. The causality behind key experimental choices is explained to provide a deeper understanding of the methodologies.

High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

This is the recommended method for sensitive and selective quantification of methylimidazoles, particularly in complex matrices like beverages.[4] Hydrophilic Interaction Chromatography (HILIC) is often preferred over reversed-phase chromatography for better retention of these polar compounds.[14]

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it ideal for trace-level analysis required to meet regulatory limits.[4] The use of an internal standard, such as a stable isotope-labeled analog (e.g., 4-methylimidazole-d6), is crucial for accurate quantification by correcting for matrix effects and variations in instrument response.[15][16]

A typical workflow for the analysis of methylimidazoles by HPLC-MS.

1. Standard Preparation:

• Prepare individual stock solutions (1000 mg/L) of 2-MEI, 4-MEI, and a suitable internal standard (e.g., imidazole or a deuterated analog) in water.[4]

• From these stocks, prepare a mixed working standard solution containing 2-MEI and 4-MEI at a concentration of 10 mg/L.

• Create a series of calibration standards by serially diluting the mixed working standard. Each calibration standard should be fortified with the internal standard at a constant concentration (e.g., 100 µg/L).[4]

2. Sample Preparation:

• For carbonated beverages, degas the sample by sonication.[4]

• Fortify a known volume of the sample with the internal standard to the same concentration as the calibration standards.[4]

• For many beverage samples, a simple "dilute-and-shoot" approach is sufficient, eliminating the need for solid-phase extraction (SPE).[4] A common dilution is 100 µL of the sample mixed with 900 µL of acetonitrile.[4]

• Filter the diluted sample through a 0.22 µm syringe filter prior to injection.[14]

3. Instrumentation and Chromatographic Conditions:

• LC System: A standard HPLC or UHPLC system.

• Column: A HILIC column (e.g., Waters CORTECS HILIC or Agilent InfinityLab Poroshell 120 HILIC-OH5) is recommended for optimal retention and separation of the polar methylimidazole isomers.[14]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 10 mM ammonium acetate) is typically used.[14] A gradient method with a column wash step is advisable to prevent matrix buildup.[4]

• Flow Rate: Typically 0.2 - 0.5 mL/min.

• Column Temperature: Ambient or controlled (e.g., 30 °C).

• Injection Volume: 1 - 10 µL.

4. Mass Spectrometry Conditions:

• MS System: A tandem quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization in positive mode (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity.

  • Example Transitions:

    • 4-MEI/2-MEI: m/z 83.1 -> specific product ions

    • Imidazole (IS): m/z 69.1 -> specific product ions

5. Data Analysis and Quantification:

• Integrate the peak areas for the analytes and the internal standard.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the methylimidazoles in the samples from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. However, due to the low volatility of methylimidazoles, a derivatization step is necessary to make them amenable to GC analysis.[1]

GC-MS provides excellent chromatographic resolution and mass spectral information for confident compound identification. This method is particularly useful for complex matrices where sample cleanup and derivatization can help to reduce interferences.

A typical workflow for the analysis of methylimidazoles by GC-MS.

1. Standard and Sample Preparation:

• Prepare standards as described in the HPLC section.

• Add an appropriate internal standard, such as 2-ethylimidazole, to both standards and samples.[11][17]

2. Extraction and Derivatization:

• An ion-pair extraction is often employed using a reagent like bis(2-ethylhexyl)phosphate to extract the methylimidazoles from the aqueous matrix into an organic solvent.[11][17]

• The extracted compounds are then derivatized. A common derivatizing agent is isobutylchloroformate in the presence of pyridine.[11][18] This reaction acylates the imidazole nitrogen, increasing the volatility and thermal stability of the analytes.[11]

• The resulting derivatives are then extracted into a suitable organic solvent for GC-MS analysis.

3. Instrumentation and Chromatographic Conditions:

• GC System: A gas chromatograph equipped with a split/splitless injector.

• Column: A mid-polarity capillary column (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: A temperature gradient is used to separate the derivatized analytes. For example, starting at a low temperature (e.g., 80 °C), ramping to a high temperature (e.g., 280 °C).

4. Mass Spectrometry Conditions:

• MS System: A single quadrupole or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.

5. Data Analysis and Quantification:

• Follow the same principles of calibration and quantification as described for the HPLC-MS method.

Method Validation and Quality Control

To ensure the trustworthiness of the analytical data, each method must be validated. Key validation parameters, as defined by the International Council for Harmonisation (ICH) guidelines, include:[19]

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components. This is confirmed by the absence of interfering peaks at the retention time of the analytes in blank samples.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. A linear regression should be performed on the calibration curve, with an R² value > 0.99 being desirable.[12]

• Accuracy: The closeness of the test results to the true value. This is typically assessed by recovery studies, where a known amount of the analyte is spiked into a blank matrix and analyzed.[19] Recoveries are generally expected to be within 80-120%.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).[12]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

Regular analysis of quality control (QC) samples at different concentration levels should be included in each analytical run to monitor the performance of the method.

Conclusion

The accurate determination of methylimidazole compounds in solution is essential for product safety and regulatory compliance. This application note has provided a detailed overview and practical protocols for the analysis of 2-MEI and 4-MEI using HPLC-MS and GC-MS. While HPLC-MS, particularly with a HILIC column, offers a rapid and sensitive method without the need for derivatization, GC-MS provides a robust alternative, especially when derivatization is used to enhance volatility and reduce matrix effects. The choice of method should be based on the specific application, required sensitivity, and available resources. Proper method validation is paramount to ensure the generation of reliable and defensible data.

References

• Waters Corporation. (n.d.). Analysis of 2- and 4-Methylimidazole in Beverages Using Alliance HPLC with ACQUITY QDa Mass Detection. Retrieved from [Link]

• European Commission. (2012). Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council. Retrieved from [Link]

• Revelou, P.-K., Xagoraris, M., Alissandrakis, E., Pappas, C., & Tarantilis, P. A. (2021). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. Chemosensors, 9(11), 322. Retrieved from [Link]

• Agilent Technologies. (2018). Analysis of 4-Methylimidazole Using an Agilent InfinityLab Poroshell 120 HILIC-OH5 Column. Retrieved from [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2013). Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 101. Lyon (FR): International Agency for Research on Cancer. Retrieved from [Link]

• Raters, M., Elsinghorst, P. W., Goetze, S., Dingel, A., & Matissek, R. (2015). Determination of 2-Methylimidazole, 4-Methylimidazole, and 2-Acetyl-4-(1,2,3,4-tetrahydroxybutyl)imidazole in Licorice Using High-Performance Liquid Chromatography–Tandem Mass Spectrometry Stable-Isotope Dilution Analysis. Journal of Agricultural and Food Chemistry, 63(25), 5930–5934. Retrieved from [Link]

• Casal, S., Fernandes, J. O., Oliveira, M. B. P. P., & Ferreira, M. A. (2011). Gas Chromatography–Mass Spectrometry Analysis of 4-Methylimidazole in Balsamic Vinegars and Processed Sauces. Food and Chemical Toxicology, 49(9), 2379-2385. Retrieved from [Link]

• Wang, L., Xiang, H., & Zhang, L. (2022). Determination of 2-Methylimidazole, 4-Methylimidazole and 1-Vinylimidazole in Food Contact Coatings by High Performance Liquid Chromatography. Physical Testing and Chemical Analysis Part B: Chemical Analysis, 61(2), 213-218. Retrieved from [Link]

• Centre for Food Safety. (2012). 4-Methylimidazole in Cola Drinks. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ucfoodquality.ucdavis.edu [ucfoodquality.ucdavis.edu]
• 3. s3.eu-west-3.amazonaws.com [s3.eu-west-3.amazonaws.com]
• 4. lcms.cz [lcms.cz]
• 5. monographs.iarc.who.int [monographs.iarc.who.int]
• 6. 4-Methylimidazole in Cola Drinks [cfs.gov.hk]
• 7. COMMISSION REGULATION (EU) No 231/2012 | FPS Public Health [health.belgium.be]
• 8. researchgate.net [researchgate.net]
• 9. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples | MDPI [mdpi.com]
• 13. Determination of 2-Methylimidazole, 4-Methylimidazole and 1-Vinylimidazole in Food Contact Coatings by High Performance Liquid Chromatography [lhjyhxfc.mat-test.com]
• 14. agilent.com [agilent.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Determination of 2-Methylimidazole, 4-Methylimidazole, and 2-Acetyl-4-(1,2,3,4-tetrahydroxybutyl)imidazole in Licorice Using High-Performance Liquid Chromatography-Tandem Mass Spectrometry Stable-Isotope Dilution Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Gas Chromatography–Mass Spectrometry Analysis of 4-Methylimidazole in Balsamic Vinegars and Processed Sauces | Semantic Scholar [semanticscholar.org]
• 18. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 19. benchchem.com [benchchem.com]

Application Notes & Protocols: The Biginelli Reaction for the Synthesis of Dihydropyrimidinones (DHPMs)

Abstract: This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the Biginelli reaction, a cornerstone multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). We delve into the mechanistic underpinnings of the reaction, explore the scope of its components, and compare catalytic systems. Detailed, field-proven protocols for classical, microwave-assisted, and heterogeneous catalytic methods are presented, emphasizing the rationale behind experimental choices. The guide aims to equip scientists with the knowledge to efficiently synthesize diverse DHPM libraries for applications in drug discovery, leveraging a scaffold of immense pharmacological importance.

Introduction: A Century-Old Reaction for Modern Drug Discovery

First reported by Italian chemist Pietro Biginelli in 1893, the Biginelli reaction is a one-pot cyclocondensation between an aldehyde, a β-ketoester, and urea (or thiourea).[1][2][3] This three-component reaction (3-CR) stands out for its operational simplicity and efficiency in creating the dihydropyrimidinone (DHPM) heterocyclic core.

The resurgence of interest in this century-old reaction is driven by the remarkable pharmacological profile of the DHPM scaffold.[4][5] DHPM derivatives are integral to a wide array of biologically active compounds, exhibiting properties such as:

• Calcium Channel Modulation: Leading to their use as antihypertensive agents.[1][6]

• Anticancer Activity: The most prominent example is Monastrol, a cell-permeable inhibitor of the mitotic kinesin Eg5, making it a valuable tool in cancer research.[7][8]

• Broad-Spectrum Bioactivity: Including antiviral, anti-inflammatory, antibacterial, and antioxidant properties.[7][9][10][11]

Given that the pyrimidine motif is a fundamental building block of nucleic acids (cytosine, thymine, and uracil), its synthetic analogues are of profound interest in medicinal chemistry.[7][8] This guide provides the foundational knowledge and practical protocols to harness the Biginelli reaction for the synthesis of these high-value compounds.

The Reaction Mechanism: An Iminium-Mediated Pathway

While several mechanisms were initially proposed, extensive studies, notably by C. Oliver Kappe, have established that the reaction most likely proceeds through an N-acyliminium ion intermediate .[1][12] Understanding this pathway is critical for optimizing reaction conditions and predicting outcomes.

The key steps are as follows:

• Iminium Ion Formation (Rate-Limiting Step): The reaction begins with the acid-catalyzed condensation of the aldehyde and urea. This forms a hemiaminal, which then dehydrates to generate a highly electrophilic N-acyliminium ion. This step is generally considered the rate-determining step of the overall reaction.

• Nucleophilic Attack: The enol form of the β-ketoester (e.g., ethyl acetoacetate) acts as the nucleophile, attacking the iminium ion. This C-C bond-forming step establishes the core backbone of the final product.

• Cyclization and Dehydration: The molecule then undergoes an intramolecular cyclization, where the free -NH₂ group of the urea moiety attacks the ketone carbonyl of the ketoester portion. A final dehydration step yields the stable 3,4-dihydropyrimidin-2(1H)-one ring system.

Caption: Figure 1: The Accepted Iminium-Mediated Mechanism of the Biginelli Reaction.

Optimizing the Reaction: Catalysts and Conditions

The classical Biginelli protocol, often using strong mineral acids like HCl, suffers from long reaction times and frequently low product yields, especially with sterically hindered or electronically deactivated aldehydes.[9][13] Modern organic synthesis has overcome these limitations through judicious selection of catalysts and energy sources.

Causality Behind Catalyst Choice: The primary role of the acid catalyst (Brønsted or Lewis) is to accelerate the formation of the key N-acyliminium intermediate by activating the aldehyde carbonyl group, making it more susceptible to nucleophilic attack by urea.[14]

Catalyst Type	Examples	Rationale & Insights
Brønsted Acids	HCl, H₂SO₄, p-TsOH, Sulfamic Acid[9][15]	Classical Choice: Effective but can be harsh. Modern Alternatives: Solid acids like sulfamic acid are less corrosive, easier to handle, and often give cleaner reactions.
Lewis Acids	FeCl₃, InCl₃, Yb(OTf)₃, Zn(OTf)₂[12][15][16]	High Efficiency: Metal salts are highly effective at coordinating to the aldehyde carbonyl, strongly activating it. Ytterbium and Indium triflates are particularly noted for their high yields and tolerance of various functional groups.
Heterogeneous	Montmorillonite KSF Clay, Zeolites, Polymer-supported acids, Magnetic Nanoparticles (Fe₃O₄@C@OSO₃H)[3][17][18][19]	Green Chemistry: These catalysts are easily filtered off and recycled, minimizing waste and simplifying purification. They are ideal for scalable, environmentally benign processes.[19][20]
Organocatalysts	Chiral Phosphoric Acids[21]	Asymmetric Synthesis: Used to induce enantioselectivity, producing optically active DHPMs which is crucial for developing chiral drugs.

Solvent-Free and Microwave-Assisted Conditions: Moving away from traditional reflux in ethanol, two major advancements have revolutionized the Biginelli reaction:

• Solvent-Free Synthesis: Grinding the reactants together, often with a solid catalyst, can proceed efficiently.[13][18][22][23] This approach aligns with green chemistry principles by eliminating solvent waste.

• Microwave Irradiation: Microwave heating dramatically reduces reaction times from hours to mere minutes.[9][24][25] The rapid, uniform heating efficiently drives the reaction, often leading to higher yields and cleaner product profiles compared to conventional heating.[3][9]

Experimental Protocols

The following protocols are designed to be self-validating and provide a starting point for the synthesis of a wide range of DHPMs.

Caption: Figure 2: General Experimental Workflow for DHPM Synthesis.

Protocol 1: Classical Biginelli Synthesis of Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

This protocol represents the traditional, though less efficient, method. It serves as an excellent baseline for comparison with modern techniques.

• Materials & Reagents:

  • Benzaldehyde (1.06 g, 10 mmol)

  • Ethyl acetoacetate (1.30 g, 10 mmol)

  • Urea (0.90 g, 15 mmol)

  • Ethanol (25 mL)

  • Concentrated Hydrochloric Acid (0.5 mL)

  • Round-bottom flask (100 mL), reflux condenser, heating mantle.

• Step-by-Step Methodology:

  • To a 100 mL round-bottom flask, add benzaldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and ethanol (25 mL).

  • Stir the mixture to dissolve the solids.

  • Carefully add concentrated HCl (0.5 mL). Rationale: A strong Brønsted acid is required to catalyze the reaction under these conditions.

  • Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) using a heating mantle.

  • Maintain reflux for 16-24 hours. Monitor the reaction progress periodically using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature, then place it in an ice bath for 30-60 minutes to facilitate precipitation.

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with a small amount of ice-cold ethanol to remove unreacted starting materials.

  • Recrystallize the crude product from hot ethanol to obtain the pure DHPM as a white solid.

  • Dry the product, record the yield, and characterize (e.g., melting point, NMR).

Protocol 2: Microwave-Assisted, Solvent-Free Synthesis

This protocol demonstrates a rapid, efficient, and environmentally friendly approach that has become a standard in modern labs.[9][24]

• Materials & Reagents:

  • Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde, 1.41 g, 10 mmol)

  • Ethyl acetoacetate (1.30 g, 10 mmol)

  • Urea (0.90 g, 15 mmol)

  • Catalyst (e.g., Sulfamic Acid, 0.19 g, 2 mmol, 20 mol%)[9]

  • 10 mL microwave reaction vessel with a magnetic stir bar.

  • Microwave synthesizer.

• Step-by-Step Methodology:

  • Place the aromatic aldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and sulfamic acid (2 mmol) into a 10 mL microwave reaction vessel equipped with a stir bar. Rationale: Sulfamic acid is an effective, solid, and easy-to-handle acid catalyst. A 1.5x excess of urea is used to drive the reaction equilibrium towards the product.

  • Cap the vessel securely and place it in the cavity of the microwave synthesizer.

  • Irradiate the mixture at a constant temperature (e.g., 120°C) for 5-15 minutes.[24] Safety Note: Ensure the reaction is monitored for any pressure buildup as per the instrument's guidelines.

  • After the irradiation cycle is complete, cool the vessel to room temperature (using the instrument's cooling system).

  • Add 15-20 mL of ice-cold water to the reaction mixture. The solid product should precipitate. Rationale: The DHPM product is typically insoluble in water, while excess urea and the catalyst will dissolve, simplifying the work-up.[9]

  • Stir the slurry for 10 minutes, then collect the solid by vacuum filtration.

  • Wash the product thoroughly with water and then a small amount of cold ethanol.

  • Recrystallize from hot ethanol to afford the pure product. The significantly shorter reaction time and high yield are key advantages of this method.

Protocol 3: Recyclable Heterogeneous Catalysis (Solvent-Free)

This protocol utilizes a solid-supported catalyst that can be recovered and reused, highlighting a sustainable synthetic strategy.[18]

• Materials & Reagents:

  • Aromatic Aldehyde (e.g., 3-nitrobenzaldehyde, 1.51 g, 10 mmol)

  • Ethyl acetoacetate (1.30 g, 10 mmol)

  • Urea (0.90 g, 15 mmol)

  • Recyclable Catalyst (e.g., Fe₃O₄@C@OSO₃H magnetic nanoparticles, 50 mg)[18]

  • Round-bottom flask, heating mantle or oil bath, magnetic stirrer.

• Step-by-Step Methodology:

  • In a round-bottom flask, combine the aldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and the magnetic nanoparticle catalyst (50 mg).

  • Heat the solvent-free mixture to 80-90°C with vigorous stirring for 1-2 hours.[18] Monitor by TLC.

  • Upon completion, cool the mixture to room temperature and add 20 mL of hot ethanol to dissolve the product and unreacted materials.

  • Catalyst Recovery: Place a strong magnet against the side of the flask. The magnetic catalyst will be attracted to the magnet, allowing the hot ethanolic solution to be carefully decanted.

  • Wash the recovered catalyst with ethanol, dry it, and store for reuse in subsequent reactions.

  • Allow the decanted solution to cool to room temperature and then in an ice bath to crystallize the product.

  • Collect the pure DHPM by filtration. Rationale: This protocol's primary advantage is the simple, non-chromatographic removal of the catalyst, which reduces waste and cost for subsequent syntheses.[18]

Applications in Medicinal Chemistry

The DHPM core is considered a "privileged scaffold" in drug discovery due to its ability to interact with multiple biological targets. The substitution pattern around the ring dictates its specific pharmacological activity.

DHPM Derivative	R-group at C4	Key Biological Activity	Reference
SQ 32,926	2-propoxyphenyl	Antihypertensive (Calcium Channel Blocker)	[1][7]
Monastrol	3-hydroxyphenyl	Anticancer (Mitotic Kinesin Eg5 Inhibitor)	[7][8]
Batzelladine A/B	Complex marine alkaloid	Anti-HIV (Inhibits gp-120 binding to CD4)	[7]
Various analogs	Substituted phenyl	Antibacterial, Anti-inflammatory	[6][10][26]

Conclusion and Future Outlook

The Biginelli reaction is a powerful and versatile tool in the arsenal of the synthetic and medicinal chemist. Its operational simplicity, convergence, and high atom economy make it an ideal platform for generating libraries of structurally diverse dihydropyrimidinones. Modern advancements, particularly the use of efficient catalysts, microwave irradiation, and solvent-free conditions, have transformed it into a green and highly effective synthetic methodology.[4]

Future research will continue to focus on developing highly enantioselective catalytic systems to access single-enantiomer DHPMs directly, further enhancing the value of this timeless reaction in the quest for novel therapeutics.[15][21]

References

• Biginelli reaction. In: Wikipedia. [Link]

• Biginelli Reaction. Organic Chemistry Portal. [Link]

• Pai, N., Waghmode, K., & Khandekar, D. (2011). Microwave Promoted Solvent-Free Biginelli Reaction for the One Pot Synthesis of Dihydropyrimidin-2-(1H)-ones Catalyzed by Sulfamic Acid. Asian Journal of Chemistry, 23(12), 5217-5219. [Link]

• da Silva, A. F., de Souza, M. C. B. V., & Ferreira, V. F. (2018). Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. Letters in Drug Design & Discovery, 15. [Link]

• Biginelli Reaction: Microwave-Assisted Synthesis Lab. Studylib. [Link]

• BIGINELLI REACTION. SlideShare. [Link]

• Raju, K., et al. (2015). Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. European Journal of Medicinal Chemistry, 97, 545-568. [Link]

• Das, B., & Kumar, A. (2015). Synthesis of dihydropyrimidinones via urea-based multicomponent reactions. Organic & Biomolecular Chemistry, 13(20), 5549-5569. [Link]

• Recent Advance in the Pharmacology of Dihydropyrimidinone. ResearchGate. [Link]

• da Silva, A. F., de Souza, M. C. B. V., & Ferreira, V. F. (2018). Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. PubMed. [Link]

• Zhang, Y., et al. (2017). Solvent-Free and Catalyst-Free Biginelli Reaction To Synthesize Ferrocenoyl Dihydropyrimidine and Kinetic Method To Express Radical-Scavenging Ability. The Journal of Organic Chemistry, 82(15), 8036-8045. [Link]

• DihydroPyrimidinones-A Versatile Scaffold with Diverse Biological Activity. ResearchGate. [Link]

• Patil, R. V., et al. (2019). Biginelli Reaction: Polymer Supported Catalytic Approaches. ACS Combinatorial Science, 21(2), 69-92. [Link]

• Patil, R. V., et al. (2019). Biginelli Reaction: Polymer Supported Catalytic Approaches. ACS Combinatorial Science. [Link]

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879-888. [Link]

• Gholami, Z., et al. (2022). Solvent-Free One-Pot Synthesis of Diverse Dihydropyrimidinones/Tetrahydropyrimidinones Using Biginelli Reaction Catalyzed by Fe3O4@C@OSO3H. Polycyclic Aromatic Compounds, 42(4), 1603-1620. [Link]

• Rezaei, R., Mohammadi, M. K., & Khaledi, A. (2013). Microwave Assisted Solvent-Free One Pot Biginelli Synthesis of Dihydropyrimidinone Compounds on Melamine-Formaldehyde as a Solid Support. Asian Journal of Chemistry, 25(1), 5-8. [Link]

• GREEN AND EFFICIENT SYNTHESIS OF DIHYDROPYRIMIDINONE ANALOGUES VIA HPA-CLAY CATALYZED BIGINELLI REACTION. Chemistry Journal of Moldova. [Link]

• Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines. PubMed. [Link]

• Synthesis of Biginelli Compounds using Microwave-Assisted Methods. Bentham Science. [Link]

• Keglevich, G., et al. (2021). Synthesis of 3,4-Dihydropyrimidin-2(1H)-one-phosphonates by the Microwave-Assisted Biginelli Reaction. Molecules, 26(1), 168. [Link]

• Jiang, W., et al. (2014). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde and arylaldehyde. Beilstein Journal of Organic Chemistry, 10, 2923-2928. [Link]

• Green synthesis, structural analysis and anticancer activity of dihydropyrimidinone derivatives. RSC Publishing. [Link]

• A new protocol for Biginelli (or like) reaction under solvent-free grinding method using Fe (NO3)3.9H2O as catalyst. Taylor & Francis Online. [Link]

• New protocol for Biginelli reaction-a practical synthesis of Monastrol. Arkivoc. [Link]

• Biginelli Reaction: A Green Perspective. ResearchGate. [Link]

• (PDF) New protocol for Biginelli reaction - A practical synthesis of Monastrol. ResearchGate. [Link]

• Dyhidropyrimidone Derivatives - A Review on Synthesis and Its Therapeutic Importance. IJPPR. [Link]

• Woerly, E. (2008). THE BIGINELLI REACTION: DEVELOPMENT AND APPLICATIONS. University of Illinois Urbana-Champaign. [Link]

• Synthesis, antibacterial studies, and molecular modeling studies of 3,4-dihydropyrimidinone compounds. PMC - NIH. [Link]

• Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity. RSC Publishing. [Link]

Sources

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. BIGINELLI REACTION | PPT [slideshare.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09072G [pubs.rsc.org]
• 7. Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Green synthesis, structural analysis and anticancer activity of dihydropyrimidinone derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03969E [pubs.rsc.org]
• 9. asianpubs.org [asianpubs.org]
• 10. Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Biginelli Reaction [organic-chemistry.org]
• 13. arkat-usa.org [arkat-usa.org]
• 14. Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis of dihydropyrimidinones via urea-based multicomponent reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. tandfonline.com [tandfonline.com]
• 19. cjm.ichem.md [cjm.ichem.md]
• 20. pubs.acs.org [pubs.acs.org]
• 21. chemistry.illinois.edu [chemistry.illinois.edu]
• 22. pubs.acs.org [pubs.acs.org]
• 23. tandfonline.com [tandfonline.com]
• 24. studylib.net [studylib.net]
• 25. eurekaselect.com [eurekaselect.com]
• 26. Synthesis, antibacterial studies, and molecular modeling studies of 3,4-dihydropyrimidinone compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for the Synthesis of Pyrimidine-5-Carboxamide from Pyrimidine-5-Carboxylic Acid

<Application Notes & Protocols >

Abstract

This document provides a detailed guide for the synthesis of pyrimidine-5-carboxamides from pyrimidine-5-carboxylic acid, a critical transformation in medicinal chemistry and drug development. Pyrimidine-5-carboxamide derivatives are key structural motifs in a wide range of biologically active compounds, including kinase inhibitors and anti-inflammatory agents.[1][2][3][4] This guide presents two robust and widely applicable protocols: carbodiimide-mediated coupling and the acyl chloride route. We offer in-depth explanations of the underlying mechanisms, step-by-step experimental procedures, and guidance on reagent selection and reaction optimization to aid researchers in achieving high-yield, high-purity synthesis.

Introduction: The Significance of the Pyrimidine-5-Carboxamide Scaffold

The pyrimidine ring is a fundamental heterocyclic scaffold found in the nucleobases of DNA and RNA.[3] Its derivatives are of immense interest in pharmaceutical research due to their diverse biological activities. The amide functionality at the C5 position, in particular, serves as a versatile anchor for introducing various substituents, enabling the fine-tuning of a molecule's pharmacological properties. The direct formation of this amide bond from a carboxylic acid and an amine is a thermodynamically favorable but kinetically slow process, necessitating the activation of the carboxyl group.[5] This guide focuses on practical and efficient methods to achieve this activation and subsequent amidation.

Strategic Overview of Amide Bond Formation

The conversion of a carboxylic acid to a carboxamide involves the activation of the carboxyl group to make it more susceptible to nucleophilic attack by an amine. This can be achieved through several strategies, two of which are detailed in this protocol due to their reliability and broad applicability.

Caption: General workflow for pyrimidine-5-carboxamide synthesis.

Method 1: Carbodiimide-Mediated Amide Coupling

Carbodiimide reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used for their mild reaction conditions and high efficiency.[5][6] The use of an additive like 1-Hydroxybenzotriazole (HOBt) is crucial for suppressing side reactions and minimizing racemization, especially with chiral substrates.[7][8]

Mechanism of Action (EDC/HOBt)

The reaction proceeds through a multi-step mechanism:

• Activation: The carboxylic acid attacks the carbodiimide (EDC) to form a highly reactive O-acylisourea intermediate.[5]

• HOBt Interception: This unstable intermediate is intercepted by HOBt to form an HOBt-ester. This new ester is more stable than the O-acylisourea, which prevents the formation of an N-acylurea byproduct, and is less prone to racemization.[5][8]

• Nucleophilic Attack: The amine then attacks the activated HOBt-ester, forming the desired amide bond and regenerating HOBt, which acts catalytically.[5][8]

Caption: Mechanism of EDC/HOBt-mediated amide bond formation.[5][7]

Detailed Experimental Protocol (EDC/HOBt)

Materials:

• Pyrimidine-5-carboxylic acid (1.0 equiv)

• Amine (1.0 - 1.2 equiv)

• EDC·HCl (1.1 - 1.5 equiv)

• HOBt (1.1 - 1.5 equiv)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 equiv)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard workup reagents (e.g., 1N HCl, saturated NaHCO₃, brine)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the pyrimidine-5-carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the desired amine (1.1 equiv).[5]

• Dissolve the mixture in anhydrous DMF or DCM (approx. 0.1 M concentration).

• Cool the solution to 0 °C in an ice bath with continuous stirring.

• Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture, ensuring the temperature remains low.

• Add the base (e.g., DIPEA, 2.5 equiv) dropwise to the stirring solution.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate. Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the pure pyrimidine-5-carboxamide.[5]

Alternative Coupling Reagents

For challenging couplings, such as those involving sterically hindered amines or electron-deficient substrates, more potent reagents may be required.[5][9]

Reagent	Acronym	Key Features & Use Cases
O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	HATU	Highly effective uronium salt-based reagent, rapid kinetics, low racemization.[10][11][12] Ideal for difficult couplings and peptide synthesis.[13]
(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate	BOP	Phosphonium salt-based reagent. Effective, but produces carcinogenic HMPA as a byproduct.[6] Use is now largely superseded by uronium reagents.
Dicyclohexylcarbodiimide / Diisopropylcarbodiimide	DCC/DIC	Cost-effective carbodiimides. Byproduct (DCU/DIU) can be problematic for purification (DCC's is insoluble, DIC's is more soluble).[6][14]

Method 2: The Acyl Chloride Route

This classic two-step method involves the conversion of the carboxylic acid to a highly reactive acyl chloride, which then readily reacts with an amine. This approach is often faster and uses cheaper reagents but may not be suitable for substrates with sensitive functional groups.[15][16]

Mechanism of Action (SOCl₂)

• Acyl Chloride Formation: The carboxylic acid reacts with thionyl chloride (SOCl₂) to form a chlorosulfite intermediate. This intermediate then collapses, releasing sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas, to yield the pyrimidine-5-carbonyl chloride.

• Amidation: The highly electrophilic acyl chloride is then treated with the amine, often in the presence of a non-nucleophilic base to scavenge the HCl generated in the second step, to produce the final amide.

Caption: Two-step workflow for the acyl chloride method.

Detailed Experimental Protocol (SOCl₂)

Materials:

• Pyrimidine-5-carboxylic acid (1.0 equiv)

• Thionyl chloride (SOCl₂) (2.0 - 5.0 equiv) or Oxalyl chloride

• Anhydrous Dichloromethane (DCM) or Toluene

• Amine (1.1 equiv)

• Triethylamine (Et₃N) or Pyridine (2.0 - 3.0 equiv)

Procedure:

Step 1: Formation of the Acyl Chloride

• To a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber (to neutralize HCl and SO₂), add the pyrimidine-5-carboxylic acid (1.0 equiv).

• Add anhydrous DCM or toluene, followed by the dropwise addition of thionyl chloride (2.0 equiv). A catalytic amount of DMF can be added to accelerate the reaction.[17]

• Heat the mixture to reflux (typically 40-80 °C depending on the solvent) and maintain for 1-3 hours, or until the evolution of gas ceases.

• Cool the reaction mixture to room temperature and remove the excess thionyl chloride and solvent under reduced pressure. The resulting crude acyl chloride is often used directly in the next step without further purification.

Step 2: Amide Formation

• Dissolve the crude pyrimidine-5-carbonyl chloride in fresh anhydrous DCM and cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve the amine (1.1 equiv) and a base like triethylamine (2.5 equiv) in anhydrous DCM.

• Add the amine solution dropwise to the stirred acyl chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor progress by TLC or LC-MS.

• Workup & Purification: Follow the same workup and purification procedure as described in section 3.2. A one-pot variation where the amine is added directly to the reaction mixture after acyl chloride formation is also feasible and can improve efficiency.[15][16][18]

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete activation of the carboxylic acid.	Increase equivalents of coupling reagent. For carbodiimide methods, ensure anhydrous conditions. For the acyl chloride route, increase reflux time or add catalytic DMF.
Sterically hindered substrates.	Switch to a more powerful coupling reagent like HATU.[11] Increase reaction temperature and time.
Side Product Formation	N-acylurea formation (EDC method).	Ensure HOBt is used as an additive.[5]
Racemization of chiral centers.	Use HOBt or its derivatives (e.g., HOAt with HATU). Run the reaction at a lower temperature (0 °C).
Difficulty in Purification	Water-soluble urea byproduct (EDC).	Perform multiple aqueous washes during workup.[6]
Unreacted starting material.	Use a slight excess of the amine (1.1-1.2 equiv). Ensure the amine is of high purity.

Conclusion

The synthesis of pyrimidine-5-carboxamides from their corresponding carboxylic acids is a fundamental transformation for drug discovery. The choice between a carbodiimide-mediated coupling and the acyl chloride route depends on the specific substrate's functional group tolerance, steric hindrance, and the desired scale of the reaction. The EDC/HOBt protocol offers mild conditions suitable for complex and sensitive molecules, while the thionyl chloride method provides a rapid and cost-effective alternative for more robust substrates. By understanding the mechanisms and following the detailed protocols provided, researchers can confidently and efficiently synthesize this important class of compounds.

References

• Leggio, A., Belsito, E., et al. (2016). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances.
• BenchChem. (2025). Application Notes and Protocols for Amide Bond Formation using EDC and HATU. BenchChem.
• Leggio, A., et al. (n.d.). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt). Common Organic Chemistry.
• Reddy, K. L., et al. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH.
• Leggio, A., et al. (n.d.). One-Pot Synthesis of Amides from Carboxylic Acids Activated Using Thionyl Chloride. RSC Advances.
• Leggio, A., et al. (n.d.). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances.
• Unknown. (n.d.). Synthesis and antimicrobial evaluation of novel pyrimidine-5-carboxamide scaffold. ResearchGate.
• Unknown. (n.d.). A more convenient method of preparation of amide derivatives of carboxylic acids. Journal of Chemical Education.
• Ruenoplaza, G. (2021). Novel Pyrimidine-5-carboxamide Compounds as NNMT Inhibitors for Treating Diabetes. ACS Medicinal Chemistry Letters.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides.
• Biosynth. (n.d.). Pyrimidine-5-carboxamide | 40929-49-5. Biosynth.
• Wikipedia. (n.d.). HATU. Wikipedia.
• BenchChem. (2025). Standard Protocol for HATU Peptide Coupling: Application Notes and Detailed Protocols. BenchChem.
• Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters.
• APExBIO. (n.d.). HATU - Efficient Peptide Coupling Reagent. APExBIO.
• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Luxembourg Bio Technologies.
• Unknown. (n.d.). The synthesis of pyrimidine‐5‐carboxamides. ResearchGate.
• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. Common Organic Chemistry.
• Aher, J. S., et al. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences.
• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Common Organic Chemistry.
• Zhichkin, P., Fairfax, D. J., & Eisenbeis, S. A. (2002). A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis.
• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Peptides.
• Unknown. (n.d.). Novel pyrimidine-5-carboxamide derivatives. Google Patents.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.
• Unknown. (n.d.). 2-Azaaryl-1-methylpyridinium Halides: Aqueous-Soluble Activating Reagents for Efficient Amide Coupling in Water. ACS Omega.
• PubChem. (n.d.). Pyrimidine-5-carboxamide. PubChem.
• BenchChem. (2025). Application Notes and Protocols for Amide Coupling with Carboxylic Acids. BenchChem.

Sources

• 1. Novel Pyrimidine-5-carboxamide Compounds as NNMT Inhibitors for Treating Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. growingscience.com [growingscience.com]
• 4. EP1054004A1 - Novel pyrimidine-5-carboxamide derivatives - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Amine to Amide Mechanism (EDC + HOBt) [commonorganicchemistry.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HATU - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. apexbt.com [apexbt.com]
• 13. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]
• 14. hepatochem.com [hepatochem.com]
• 15. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride | Semantic Scholar [semanticscholar.org]
• 16. pubs.rsc.org [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: Methyl 4-methylpyrimidine-5-carboxylate as a Strategic Intermediate for Novel Antiviral Agents

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique physicochemical properties and ability to engage in various biological interactions.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of Methyl 4-methylpyrimidine-5-carboxylate (CAS No: 157335-94-9) as a versatile intermediate in the synthesis of potential antiviral compounds.[2] We present detailed protocols for the synthesis and characterization of this key building block, its subsequent conversion into a biologically relevant carboxamide, and discuss the underlying mechanistic principles that position pyrimidine derivatives as potent antiviral agents.[3][4][5]

Introduction: The Enduring Significance of Pyrimidines in Antiviral Research

Pyrimidine derivatives are integral to the management of viral diseases.[3][4] Many function as nucleoside analogs that, upon intracellular phosphorylation, are recognized by viral polymerases. Their incorporation into the growing viral DNA or RNA chain leads to termination, effectively halting viral replication.[4] Prominent examples include Lamivudine for HIV and Hepatitis B, and Acyclovir for herpes viruses.[3]

Beyond mimicking natural nucleosides, pyrimidine-based compounds can target host-cell factors essential for viral propagation. A critical strategy involves inhibiting the de novo pyrimidine biosynthesis pathway, which depletes the nucleotide pools necessary for viral genome synthesis.[6][7] The host enzyme dihydroorotate dehydrogenase (DHODH) has emerged as a prime target for broad-spectrum antiviral development.[6][7]

Methyl 4-methylpyrimidine-5-carboxylate serves as an ideal starting point for exploring these therapeutic avenues. Its ester functionality is readily modified, allowing for the introduction of diverse chemical moieties to probe structure-activity relationships (SAR) and optimize for potency against specific viral targets.

Synthesis of the Key Intermediate: Methyl 4-methylpyrimidine-5-carboxylate

The synthesis of the pyrimidine core can be achieved through various condensation reactions. A common and reliable method involves the cyclocondensation of an amidine with a β-dicarbonyl compound or a functionalized equivalent.[8] The following protocol is based on established principles of pyrimidine synthesis.

Experimental Protocol: Synthesis

This protocol outlines the reaction of formamidine with methyl 2-acetyl-3-methoxyacrylate.

Materials:

• Methyl 2-acetyl-3-methoxyacrylate

• Formamidine acetate

• Sodium methoxide (NaOMe)

• Methanol (Anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, dissolve sodium methoxide (1.1 equivalents) in anhydrous methanol under a nitrogen atmosphere.

• Addition of Reagents: To the stirred solution, add formamidine acetate (1.0 equivalent). Stir for 20 minutes at room temperature to form the free base.

• Cyclocondensation: Add methyl 2-acetyl-3-methoxyacrylate (1.0 equivalent) dropwise to the mixture. The choice of this β-acylacrylate provides the necessary atoms for the pyrimidine ring with the desired substituents at the 4- and 5-positions.

• Reflux: Heat the reaction mixture to reflux (approx. 65°C) and maintain for 12-18 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, concentrate the mixture under reduced pressure to remove methanol.

• Extraction: Redissolve the residue in ethyl acetate and wash sequentially with water, saturated aqueous NaHCO₃, and brine. The bicarbonate wash removes any unreacted acidic starting materials.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude solid by column chromatography (silica gel, hexane:ethyl acetate gradient) or recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain pure Methyl 4-methylpyrimidine-5-carboxylate.

Synthesis Workflow

Caption: Workflow for the synthesis of Methyl 4-methylpyrimidine-5-carboxylate.

Characterization Data

The identity and purity of the synthesized intermediate must be confirmed using standard analytical techniques.

Technique	Parameter	Expected Result
¹H NMR	Chemical Shift (δ)	Peaks corresponding to the methyl ester protons (~3.9 ppm), the pyrimidine ring protons (~8.8-9.2 ppm), and the C4-methyl protons (~2.7 ppm).
¹³C NMR	Chemical Shift (δ)	Resonances for the ester carbonyl carbon (~165 ppm), pyrimidine ring carbons, and methyl carbons.
Mass Spec (ESI+)	m/z	[M+H]⁺ peak corresponding to the molecular weight of C₇H₈N₂O₂ (153.15 g/mol ).
Melting Point	Range	A sharp melting point consistent with a pure compound.

Application: Conversion to a Pyrimidine-5-Carboxamide Antiviral Precursor

The ester group of Methyl 4-methylpyrimidine-5-carboxylate is an excellent handle for diversification. Converting it to a carboxamide is a critical step, as the amide N-H can act as a hydrogen bond donor, a key interaction in many enzyme-inhibitor complexes. Dihydroxypyrimidine (DHP) carboxamides, for instance, are known to inhibit viral enzymes like HIV-1 reverse transcriptase and integrase.[9][10]

Rationale for Amidation

The amide moiety introduces structural rigidity and hydrogen bonding capabilities not present in the parent ester. By varying the amine used for amidation, one can introduce different side chains (R' groups) to:

• Enhance Target Binding: Introduce groups that fit into specific hydrophobic or charged pockets of a viral enzyme's active site.

• Improve Pharmacokinetics: Modify properties like solubility, cell permeability, and metabolic stability.

Experimental Protocol: Synthesis of N-Benzyl-4-methylpyrimidine-5-carboxamide

This protocol details the direct amidation of the ester with benzylamine as a representative primary amine.

Materials:

• Methyl 4-methylpyrimidine-5-carboxylate

• Benzylamine

• Sodium methoxide (catalytic amount)

• Toluene (Anhydrous)

• Hexanes

Procedure:

• Reaction Setup: In a sealed reaction vessel, suspend Methyl 4-methylpyrimidine-5-carboxylate (1.0 equivalent) in anhydrous toluene.

• Reagent Addition: Add benzylamine (1.5 equivalents) followed by a catalytic amount of sodium methoxide (0.1 equivalents). The base catalyzes the nucleophilic attack of the amine on the ester carbonyl.

• Heating: Seal the vessel and heat the mixture to 100-110°C for 24-48 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Cooling & Precipitation: Cool the reaction mixture to room temperature, then place it in an ice bath. The product will often precipitate from the toluene. If needed, add hexanes as an anti-solvent to induce precipitation.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake with cold hexanes to remove residual toluene and unreacted benzylamine.

• Drying: Dry the product under high vacuum to yield the pure N-benzyl-4-methylpyrimidine-5-carboxamide. Further purification via recrystallization may be performed if necessary.

Synthetic Transformation Pathway

Caption: Conversion of the ester intermediate to a target carboxamide.

Mechanistic Basis for Antiviral Activity

The synthesized pyrimidine carboxamides can be screened for antiviral activity. Their mechanism of action often falls into one of two major categories.

Inhibition of Viral Polymerases

Many antiviral drugs are nucleoside/nucleotide analogs that compete with natural substrates for the active site of viral RNA or DNA polymerases. While the synthesized carboxamide is not a true nucleoside, the pyrimidine core can still serve as a recognition element for the enzyme's active site. The appended R' group can provide additional binding interactions, leading to non-competitive inhibition that disrupts the polymerase's function.

Depletion of Cellular Nucleotide Pools

A more indirect but powerful strategy is the inhibition of host enzymes required for nucleotide synthesis. Viruses are highly dependent on the host cell's metabolic machinery to produce the building blocks for their replication.[6] By inhibiting an enzyme like dihydroorotate dehydrogenase (DHODH), the de novo synthesis of pyrimidines is blocked, starving the virus of essential UTP and CTP.[7] This leads to a potent, broad-spectrum antiviral effect.

Caption: Inhibition of the host DHODH enzyme depletes pyrimidine pools required for viral replication.

Conclusion and Future Outlook

Methyl 4-methylpyrimidine-5-carboxylate is a high-value, readily accessible intermediate for antiviral drug discovery. The protocols detailed herein provide a reliable pathway for its synthesis and subsequent elaboration into diverse libraries of pyrimidine-5-carboxamides. By leveraging established principles of targeting viral polymerases or host-cell nucleotide synthesis pathways, researchers can use this scaffold to develop novel therapeutic agents. Future work should focus on parallel synthesis to create large libraries of carboxamides with diverse side chains, followed by high-throughput screening to identify lead compounds against a wide range of viral pathogens, including emerging and drug-resistant strains.[11][12]

References

• GSC Online Press. (2023, October 30). Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections.
• Taylor & Francis Online. (2021). Synthesis of novel pyrimidine thioglycosides as structural analogs of favipiravir (avigan) and their antibird flu virus activity.
• ResearchGate. (2023, November 2). Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections.
• PMC. Significance and Biological Importance of Pyrimidine in the Microbial World.
• PMC. (2021). Recent Advances in Pyrimidine-Based Drugs.
• BLD Pharm.
• Bentham Science. (2023, April 1).
• ChemicalBook. 4-METHYL-2-METHYLSULFANYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER synthesis.
• PMC. Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis.
• PMC. 4,5-Dihydroxypyrimidine methyl carboxylates, carboxylic acids, and carboxamides as inhibitors of human cytomegalovirus pUL89 endonuclease.
• PubMed. (2022, December 20).
• PubMed. (2013). Assessment of drug candidates for broad-spectrum antiviral therapy targeting cellular pyrimidine biosynthesis.
• Organic Chemistry Portal. Pyrimidine synthesis.
• ChemicalBook.
• Indian Academy of Sciences. (2019, June 21). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition.
• ResearchGate. (2022). 4,5-Dihydroxypyrimidine Methyl Carboxylates, Carboxylic Acids, and Carboxamides as Inhibitors of Human Cytomegalovirus pUL89 Endonuclease | Request PDF.
• PubMed. 2-Substituted-4,5-dihydroxypyrimidine-6-carboxamide antiviral targeted libraries.

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 157335-94-9|Methyl 4-methylpyrimidine-5-carboxylate|BLD Pharm [bldpharm.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. researchgate.net [researchgate.net]
• 5. Significance and Biological Importance of Pyrimidine in the Microbial World - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of drug candidates for broad-spectrum antiviral therapy targeting cellular pyrimidine biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pyrimidine synthesis [organic-chemistry.org]
• 9. 4,5-Dihydroxypyrimidine methyl carboxylates, carboxylic acids, and carboxamides as inhibitors of human cytomegalovirus pUL89 endonuclease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-Substituted-4,5-dihydroxypyrimidine-6-carboxamide antiviral targeted libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benthamdirect.com [benthamdirect.com]
• 12. Antiviral Activity of Pyrimidine Containing Compounds: Patent Review - PubMed [pubmed.ncbi.nlm.nih.gov]

High-performance liquid chromatography (HPLC) method for pyrimidine derivative analysis

Introduction

Pyrimidine derivatives are a cornerstone of numerous pharmaceutical compounds, exhibiting a wide range of biological activities, including antiviral and anticancer properties.[1] Accurate and reliable quantification of these molecules is paramount throughout the drug development lifecycle, from discovery and process development to quality control and clinical trial monitoring. High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique for the analysis of these polar compounds.[1][2] This application note presents a detailed, validated HPLC method for the analysis of pyrimidine derivatives, offering insights into the causal relationships behind methodological choices to ensure scientific integrity and robust, reproducible results.

The Chromatographic Challenge: Polarity

Pyrimidine and its derivatives are often polar, hydrophilic molecules. This inherent polarity presents a significant challenge for traditional reversed-phase (RP) HPLC, where such compounds may exhibit poor retention on non-polar stationary phases like C18.[3][4] To overcome this, two primary strategies are employed: modifying the reversed-phase conditions to enhance retention or utilizing an alternative chromatographic mode altogether. This note will explore both a robust reversed-phase method and discuss the utility of Hydrophilic Interaction Liquid Chromatography (HILIC) as a powerful alternative.

Method I: Reversed-Phase HPLC (RP-HPLC)

RP-HPLC remains a workhorse in pharmaceutical analysis due to its robustness and wide applicability.[1][5] For polar pyrimidine derivatives, successful separation on a C18 column hinges on the careful optimization of the mobile phase.[6][7]

Causality of Method Parameters:

• Stationary Phase: A C18 column is a common starting point due to its hydrophobicity, which provides retention for a broad range of molecules.[1][5] However, for highly polar pyrimidines, a column with polar-endcapping or a polar-embedded stationary phase can provide alternative selectivity and improved peak shape by minimizing unwanted interactions with residual silanols on the silica support.[4][8]

• Mobile Phase: The mobile phase is a critical factor in controlling the retention and selectivity of polar analytes.[9][10]

  • pH Control: The ionization state of pyrimidine derivatives, many of which are weakly basic, is highly dependent on the mobile phase pH.[7] Maintaining a consistent pH is crucial for reproducible retention times.[11] An acidic mobile phase (e.g., pH 3-5) is often employed to ensure the analytes are in a consistent, protonated state, which can enhance retention on a C18 column and improve peak shape.[6][7] Buffers such as phosphate or acetate are commonly used to maintain a stable pH.[1][7]

  • Organic Modifier: Acetonitrile is a common choice due to its low viscosity and UV transparency.[11] The proportion of the organic modifier in the aqueous mobile phase is adjusted to achieve the desired retention. For polar compounds, a lower percentage of organic solvent is typically required.

• Detection: Many pyrimidine derivatives contain chromophores that allow for straightforward detection using a UV-Vis detector.[1] The wavelength should be set at the absorbance maximum (λmax) of the analyte(s) of interest to ensure maximum sensitivity. For compounds lacking a strong chromophore or for enhanced specificity and sensitivity, mass spectrometry (MS) can be an invaluable tool.[2][12][13]

Experimental Workflow Diagram

Caption: A typical experimental workflow for HPLC analysis.

Protocol: RP-HPLC Method for Pyrimidine Derivative Analysis

This protocol provides a starting point for the analysis of a hypothetical pyrimidine derivative. Method optimization will be required for specific analytes.

Instrumentation and Materials

• HPLC system with a gradient pump, autosampler, column thermostat, and UV-Vis detector.

• Chromatography Data System (CDS) for data acquisition and processing.

• Analytical balance, pH meter, volumetric flasks, and pipettes.

• HPLC grade acetonitrile, methanol, and water.

• Potassium phosphate monobasic and phosphoric acid (or other suitable buffer components).

• Syringe filters (0.22 µm or 0.45 µm).

• Analytical column: C18, 4.6 x 150 mm, 5 µm particle size.[8]

• Guard column with compatible packing.

Mobile Phase Preparation

• Aqueous Phase (Mobile Phase A): Prepare a 25 mM potassium phosphate buffer. Dissolve the appropriate amount of potassium phosphate monobasic in HPLC grade water. Adjust the pH to 3.5 with phosphoric acid. Filter through a 0.22 µm membrane filter.

• Organic Phase (Mobile Phase B): HPLC grade acetonitrile.

• Degassing: Degas both mobile phases prior to use by sonication or an online degasser.

Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh a known amount of the pyrimidine derivative reference standard and dissolve it in a suitable solvent (e.g., a mixture of water and acetonitrile) to prepare a stock solution of known concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations that bracket the expected sample concentration.

• Sample Preparation: Dissolve the sample containing the pyrimidine derivative in the mobile phase to achieve a concentration within the calibration range.[14] Filter the sample through a 0.22 µm syringe filter prior to injection.[15]

Chromatographic Conditions

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	25 mM Potassium Phosphate, pH 3.5
Mobile Phase B	Acetonitrile
Gradient	95% A to 60% A over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 260 nm (or λmax of the analyte)

Data Analysis

• Integrate the peak area of the pyrimidine derivative in the chromatograms of the standards and samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions.

• Determine the concentration of the pyrimidine derivative in the samples by interpolating their peak areas from the calibration curve.

Method II: Hydrophilic Interaction Liquid Chromatography (HILIC)

For highly polar pyrimidine derivatives that are poorly retained even under optimized RP-HPLC conditions, HILIC presents a powerful alternative.[3][16][17] HILIC utilizes a polar stationary phase (e.g., silica, amide, or zwitterionic) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.[17][18]

The HILIC Retention Mechanism

In HILIC, a water-enriched layer is formed on the surface of the polar stationary phase. Analytes partition between this aqueous layer and the bulk organic mobile phase.[16][17][18] More polar analytes have a stronger affinity for the aqueous layer and are therefore more retained.[17][18] This results in an elution order that is often the inverse of that seen in RP-HPLC.[17]

Advantages of HILIC for Pyrimidine Analysis:

• Enhanced Retention: Provides strong retention for very polar compounds that would otherwise elute in the void volume in RP-HPLC.[3][17]

• Increased MS Sensitivity: The high organic content of the mobile phase promotes efficient desolvation in the electrospray ionization (ESI) source of a mass spectrometer, leading to a significant increase in sensitivity.[3][17][19]

• Orthogonal Selectivity: Offers a different separation selectivity compared to RP-HPLC, which can be advantageous for complex samples.

HILIC Method Considerations

• Column Choice: Amide- or silica-based HILIC columns are good starting points for the analysis of polar, neutral, and charged pyrimidine derivatives.[3][20]

• Mobile Phase: A typical HILIC mobile phase consists of a high percentage of acetonitrile (e.g., 80-95%) with a small amount of aqueous buffer (e.g., ammonium formate or ammonium acetate) to control pH and ionic strength.[17]

• Sample Solvent: It is crucial to dissolve the sample in a solvent that is compatible with the mobile phase, ideally with a high organic content, to ensure good peak shape.[21]

Method Validation: Ensuring Trustworthiness

A validated analytical method provides confidence that the results are accurate and reliable. The validation process should be conducted in accordance with regulatory guidelines such as those from the International Council for Harmonisation (ICH).[22][23][24][25]

Key Validation Parameters:

Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products).	Peak purity analysis, no co-elution with known impurities.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.	Correlation coefficient (r²) ≥ 0.999
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	Typically 80-120% of the test concentration for assay.
Accuracy	The closeness of the test results to the true value.	Recovery of 98-102% for drug substance assay.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	Relative Standard Deviation (RSD) ≤ 2%
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters are varied.

Validation Protocol Workflow

Caption: A logical workflow for analytical method validation.

Troubleshooting Common HPLC Issues

Even with a validated method, issues can arise during routine analysis. The following table provides guidance on troubleshooting common problems.[21][26][27][28][29]

Issue	Potential Cause(s)	Recommended Action(s)
No Peaks or Small Peaks	- Incorrect detector settings- Leak in the system- Column degradation	- Verify detector wavelength and settings- Check for leaks at all fittings- Replace the column
Peak Tailing	- Column void- Interaction with active sites on the stationary phase- Incorrect mobile phase pH	- Reverse-flush or replace the column- Use a column with better end-capping- Adjust mobile phase pH
Peak Fronting	- Sample overload- Sample solvent incompatible with mobile phase	- Dilute the sample- Dissolve the sample in the mobile phase
Split Peaks	- Clogged column inlet frit- Incompatible sample solvent	- Back-flush the column or replace the frit- Ensure sample solvent is compatible with the mobile phase
Shifting Retention Times	- Inconsistent mobile phase preparation- Column degradation- Fluctuations in column temperature	- Prepare fresh mobile phase accurately- Replace the column- Use a column oven to maintain a constant temperature
High Backpressure	- Blockage in the system (e.g., column, tubing, guard column)- High flow rate	- Systematically isolate and check components for blockage- Reduce the flow rate
Baseline Noise or Drift	- Air bubbles in the detector- Contaminated mobile phase- Detector lamp failing	- Purge the system to remove air- Prepare fresh, filtered mobile phase- Replace the detector lamp

Conclusion

This application note provides a comprehensive guide to developing and validating a robust HPLC method for the analysis of pyrimidine derivatives. By understanding the underlying principles of chromatographic separation and the rationale behind method parameter selection, researchers can develop reliable and reproducible methods for the accurate quantification of these important pharmaceutical compounds. The choice between reversed-phase and HILIC methodologies will depend on the specific polarity of the analytes of interest, with HILIC offering a significant advantage for highly polar molecules. A thorough method validation according to ICH guidelines is essential to ensure the trustworthiness and scientific integrity of the analytical data.

References

• Bielicka-Daszkiewicz, K., & Voelkel, A. (1988). Reversed-phase high-performance liquid chromatography of pyrimidine bases and nucleosides. Application of solvophobic theory. Journal of Chromatography A, 445(1), 59-70. [Link]

• Roemling, R., Sakata, M., Kawai, Y., Yamasaki, H., & Moriyama, H. (n.d.). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. [Link]

• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro![Link]

• Wikipedia. (2023, December 19). Hydrophilic interaction chromatography. [Link]

• Waters Corporation. (n.d.). Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity. [Link]

• Sharp, B. (2025, February 28). Troubleshooting Common HPLC Issues. Labcompare. [Link]

• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. [Link]

• Phenomenex. (2022, January 4). Common HPLC Problems & How to Deal With Them. [Link]

• SIELC Technologies. (n.d.). Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. [Link]

• Kumar, S., & Kumar, P. (2020). Review on Common Observed HPLC Troubleshooting Problems. International Journal of Pharma Research and Health Sciences, 8(4), 3195-3202. [Link]

• Moiseev, D. V., et al. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(5), 26-34. [Link]

• Sun, Q. (2016). Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry. Methods in Molecular Biology, 1378, 237-242. [Link]

• Chromtech. (n.d.). HPLC Column Selection Guide. [Link]

• Breter, H. J., & Zahn, R. K. (1985). Separation of nucleosides and nucleotides by reversed-phase high-performance liquid chromatography with volatile buffers allowing sample recovery. Analytical Biochemistry, 147(1), 180-185. [Link]

• Sun, Q. (2022). Quantitation of Pyrimidine in Urine by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry. Methods in Molecular Biology, 2546, 431-437. [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

• Markelj, J., Zupančič, T., & Pihlar, B. (2016). Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. Acta Chimica Slovenica, 63(1), 8-17. [Link]

• Waters Corporation. (n.d.). Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. [Link]

• Basicmedical Key. (2016, October 21). Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry. [Link]

• Patel, M. J., et al. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 23-31. [Link]

• van Kuilenburg, A. B., et al. (2002). Analysis of Pyrimidine Synthesis "de Novo" Intermediates in Urine and Dried Urine Filter-Paper Strips with HPLC-Electrospray Tandem Mass Spectrometry. Clinical Chemistry, 48(8), 1234-1241. [Link]

• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Phenomenex. (2022, May 20). Nucleobases and Nucleosides by Polar Reversed Phase HPLC (TN-1027). [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

• Biocompare. (2014, October 31). Picking the Perfect HPLC Column. [Link]

• Chan, C. C., et al. (2004). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology, 10(4), 323-336. [Link]

• Nacalai Tesque. (n.d.). Sample Pretreatment for HPLC. [Link]

• Mastelf. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. [Link]

• Greyhound Chromatography. (2023, April 27). How to Prepare a Sample for HPLC Analysis. [Link]

• Bitesize Bio. (2025, June 2). How to Separate Nucleotides Using Ion-paired Reverse Phase HPLC. [Link]

• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. [Link]

• Greyhound Chromatography. (2025, July 25). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - ID [thermofisher.com]
• 4. Nucleobases & Nucleosides by HPLC | Phenomenex [phenomenex.com]
• 5. glsciencesinc.com [glsciencesinc.com]
• 6. Reversed-phase high-performance liquid chromatography of pyrimidine bases and nucleosides. Application of solvophobic theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromtech.net.au [chromtech.net.au]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 10. pharmaguru.co [pharmaguru.co]
• 11. mastelf.com [mastelf.com]
• 12. Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantitation of Pyrimidine in Urine by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. greyhoundchrom.com [greyhoundchrom.com]
• 15. nacalai.com [nacalai.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 18. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 19. waters.com [waters.com]
• 20. lcms.cz [lcms.cz]
• 21. labcompare.com [labcompare.com]
• 22. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 23. actascientific.com [actascientific.com]
• 24. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 25. database.ich.org [database.ich.org]
• 26. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 27. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 28. phenomenex.com [phenomenex.com]
• 29. pharmahealthsciences.net [pharmahealthsciences.net]

Application Notes and Protocols for the Synthesis of Pyrimidine-Based DHFR Inhibitors in Antibacterial Research

Introduction: The Imperative for Novel Antibacterial Agents

The rise of antibiotic resistance presents a formidable challenge to global health, necessitating the urgent discovery and development of new antibacterial agents with novel mechanisms of action.[1] Dihydrofolate reductase (DHFR), a crucial enzyme in the folate biosynthesis pathway, is a well-established and highly attractive target for antimicrobial drug design.[1][2][3] DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), an essential cofactor in the synthesis of purines, thymidylate, and certain amino acids, which are the building blocks of DNA and other vital cellular components.[2][4][5] Inhibition of bacterial DHFR leads to the depletion of THF, thereby halting DNA synthesis and ultimately causing bacterial cell death.[2][3]

The pyrimidine scaffold has emerged as a privileged structure in the design of potent and selective DHFR inhibitors.[1][6][7] Its structural resemblance to the natural substrate, dihydrofolate, allows for effective competitive binding to the active site of the enzyme. This guide provides a comprehensive overview of the synthesis, characterization, and evaluation of pyrimidine-based DHFR inhibitors, offering detailed protocols and expert insights for researchers in medicinal chemistry and drug discovery.

The Folate Pathway and Mechanism of DHFR Inhibition

The bacterial folate pathway is a critical metabolic route absent in humans, who obtain folate from their diet. This inherent difference provides an excellent basis for the selective targeting of bacterial DHFR over its human counterpart.

Synthetic Strategies for Pyrimidine-Based DHFR Inhibitors

The Biginelli reaction, a one-pot, three-component condensation, is a cornerstone for the synthesis of dihydropyrimidinones, which can be further modified to yield a diverse library of pyrimidine-based compounds.[8][9][10] This reaction offers operational simplicity, high yields, and the ability to introduce structural diversity.

The Biginelli Reaction: A Versatile Approach

The classical Biginelli reaction involves the acid-catalyzed condensation of an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea or thiourea.[8][9]

Protocol 1: Synthesis of a Dihydropyrimidine Scaffold via a Modified Biginelli Reaction

This protocol describes a modified Biginelli reaction for the synthesis of 1,2,3,4-tetrahydropyrimidine-2-thiol derivatives, which serve as versatile intermediates.[1]

Materials:

• Aromatic aldehyde (10 mmol)

• Ethyl acetoacetate (1.3 g, 10 mmol)

• Thiourea (1.14 g, 15 mmol)

• Ferric chloride hexahydrate (FeCl₃·6H₂O, 2.5 mmol)

• Concentrated Hydrochloric Acid (HCl, 1-2 drops)

• Ethanol (20 mL)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• To a 100 mL round-bottom flask, add the aromatic aldehyde (10 mmol), ethyl acetoacetate (10 mmol), and thiourea (15 mmol) in 20 mL of ethanol.

• Add ferric chloride hexahydrate (2.5 mmol) and 1-2 drops of concentrated HCl to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into crushed ice with stirring.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and recrystallize from a suitable solvent (e.g., ethanol) to afford the purified dihydropyrimidine derivative.

Expert Insight: The use of a Lewis acid catalyst like FeCl₃·6H₂O can improve reaction rates and yields compared to traditional Brønsted acids.[10] Microwave-assisted synthesis can also be employed to significantly reduce reaction times.[11]

Characterization of Synthesized Compounds

Thorough characterization is essential to confirm the structure and purity of the synthesized pyrimidine derivatives. A combination of spectroscopic techniques is typically employed.[12][13][14]

Technique	Information Obtained	Typical Observations for Pyrimidine Derivatives
¹H NMR Spectroscopy	Provides information about the number, chemical environment, and connectivity of protons.[12]	Characteristic chemical shifts for protons on the pyrimidine ring and its substituents.
¹³C NMR Spectroscopy	Reveals the carbon framework of the molecule.[12]	Distinct signals for each unique carbon atom, with chemical shifts indicative of their hybridization and electronic environment.
Mass Spectrometry (MS)	Determines the molecular weight and provides information on the molecular formula.[12]	A molecular ion peak corresponding to the expected mass of the synthesized compound.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups.	Characteristic absorption bands for N-H, C=O, C=S, and C-N bonds.
Elemental Analysis	Determines the percentage composition of elements (C, H, N, S).	The experimentally determined percentages should be within ±0.4% of the calculated values.

Protocol 2: General Procedure for NMR Spectroscopic Analysis

Materials:

• Synthesized pyrimidine derivative (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃) (0.5-0.7 mL)

• NMR tube

• NMR spectrometer (300-600 MHz)

Procedure:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent in a clean, dry NMR tube.

• Ensure the sample is completely dissolved; gentle warming or sonication may be required.

• Acquire the ¹H NMR spectrum. A standard single-pulse experiment is typically sufficient. For a good signal-to-noise ratio, 8-16 scans are usually adequate.[12]

• Acquire the ¹³C NMR spectrum. A proton-decoupled pulse sequence is used to simplify the spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is generally required.[12]

• Process and analyze the spectra to confirm the structure of the synthesized compound.

Biological Evaluation: DHFR Inhibition Assay

The inhibitory activity of the synthesized compounds against DHFR is determined using an in vitro enzymatic assay. This assay typically measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺ during the DHFR-catalyzed reduction of DHF to THF.[4][15]

Protocol 3: Colorimetric DHFR Inhibition Assay

This protocol is adapted for a 96-well microplate format, enabling high-throughput screening.[15][16]

Materials:

• Purified bacterial DHFR enzyme

• Dihydrofolate (DHF)

• NADPH

• Assay Buffer (e.g., 50 mM Tris-HCl, 50 mM NaCl, pH 7.5)[4]

• Synthesized pyrimidine inhibitors

• Positive control inhibitor (e.g., Methotrexate, Trimethoprim)[4][17][18]

• 96-well clear, flat-bottom microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Prepare Reagent Solutions:

  • Prepare a working solution of DHFR enzyme in cold assay buffer.

  • Prepare stock solutions of DHF, NADPH, and the test compounds in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compounds and the positive control.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add a small volume (e.g., 2 µL) of the diluted test compound solutions.

  • Positive Control Wells: Add the diluted positive control inhibitor.

  • Enzyme Control (No Inhibitor) Wells: Add the same volume of the solvent used for the inhibitors.

  • Background Control Wells: Add assay buffer instead of the enzyme solution.

• Enzyme and Inhibitor Pre-incubation:

  • Add the diluted DHFR enzyme solution to all wells except the background control wells.

  • Gently mix and incubate the plate at room temperature for 15 minutes to allow the inhibitors to bind to the enzyme.[4]

• Reaction Initiation:

  • Prepare a reaction mixture containing DHF and NADPH in the assay buffer.

  • To initiate the reaction, add the DHF/NADPH reaction mixture to all wells.

• Measurement:

  • Immediately place the plate in a microplate reader and begin kinetic measurement of the absorbance at 340 nm.

  • Record readings every 15-30 seconds for 10-20 minutes at room temperature.[4]

• Data Analysis:

  • Calculate the rate of NADPH oxidation (decrease in absorbance over time) for each well.

  • Determine the percentage of inhibition for each compound concentration relative to the enzyme control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing the potency and selectivity of DHFR inhibitors. By systematically modifying the pyrimidine scaffold, researchers can identify key structural features that enhance binding to the enzyme's active site.[6][19][20]

• Substituents on the Pyrimidine Ring: The nature and position of substituents can significantly impact activity. For example, the presence of amino groups at positions 2 and 4 can mimic the interactions of the natural substrate.[20]

• Aromatic Substituents: The choice of the aromatic aldehyde in the Biginelli reaction introduces a key variable. Electron-withdrawing or electron-donating groups on the aromatic ring can influence both the electronic properties and the steric fit of the inhibitor within the active site.

• Lipophilicity: The overall lipophilicity of the molecule can affect its ability to penetrate the bacterial cell wall and reach the target enzyme.

Conclusion and Future Directions

The synthesis of pyrimidine-based DHFR inhibitors remains a promising avenue for the discovery of novel antibacterial agents. The versatility of synthetic methods like the Biginelli reaction allows for the creation of large and diverse compound libraries for screening. Future research will likely focus on the design of inhibitors with enhanced selectivity for bacterial DHFR, thereby minimizing potential side effects. Furthermore, the exploration of novel pyrimidine-fused heterocyclic systems may lead to the identification of next-generation DHFR inhibitors with improved potency against resistant bacterial strains.

References

• Al-Suaily, K. A., et al. (2022). Fighting Antibiotic Resistance: New Pyrimidine-Clubbed Benzimidazole Derivatives as Potential DHFR Inhibitors. Molecules, 27(15), 4998. [Link]

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879-888. [Link]

• Magerramov, A. M., et al. (2019). A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Biomedical Journal of Scientific & Technical Research, 14(4). [Link]

• DeFrees, S. A., et al. (1988). Structure-activity Relationships of Pyrimidines as Dihydroorotate Dehydrogenase Inhibitors. Biochemical Pharmacology, 37(20), 3807-3816. [Link]

• Wikipedia. (n.d.). Biginelli reaction. [Link]

• Organic Chemistry Portal. (n.d.). Biginelli Reaction. [Link]

• Salehi, B., et al. (2021). Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. Molecules, 26(16), 4814. [Link]

• Al-Ghorbani, M., et al. (2022). Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR. ACS Omega, 7(46), 42263-42275. [Link]

• Widemann, B. C., et al. (1999). Dihydrofolate Reductase Enzyme Inhibition Assay for Plasma Methotrexate Determination Using a 96-Well Microplate Reader. Clinical Chemistry, 45(2), 223-228. [Link]

• Bio-protocol. (n.d.). Dihydrofolate Reductase (DHFR) Inhibition Assay. [Link]

• Bowden, K., et al. (1993). Structure-activity relationships of dihydrofolate reductase inhibitors. Journal of Chemotherapy, 5(6), 377-388. [Link]

• ResearchGate. (n.d.). Structural requirements for DHFR inhibition activity. [Link]

• Assay Genie. (n.d.). Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). [Link]

• Al-Ghorbani, M., et al. (2022). Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR. ACS Omega, 7(46), 42263-42275. [Link]

• Ghorab, M. M., et al. (2023). Novel Glu-based pyrazolo[3,4-d]pyrimidine analogues: design, synthesis and biological evaluation as DHFR and TS dual inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2187513. [Link]

• Shaaban, M. A., et al. (2018). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 10(7), 180-200. [Link]

• ResearchGate. (2025). Synthesis, Characterization and Antimicrobial activity of Pyrimidine based derivatives. [Link]

• Miller, M. J., et al. (2024). Evaluation of Antibacterial Functionalized Dihydropyrimidine Photoaffinity Probes Toward Mechanism of Action Studies. ACS Infectious Diseases, 10(6), 2095-2105. [Link]

• El-Sayed, M. A. A., et al. (2022). Synthesis, Antitumor Activity, and In Silico Drug Design of New Thieno[2,3-d]Pyrimidine-4-One Derivatives as Nonclassical Lipophilic Dihydrofolate Reductase Inhibitors. ACS Omega, 7(49), 45281-45302. [Link]

• Al-Jumaili, H. H. A., et al. (2025). Synthesis, Characterization and Biological Activity of Some New Pyrimidine Derivatives. Borneo Journal of Pharmacy, 8(2), 1-10. [Link]

• ResearchGate. (n.d.). Synthesis of pyrimidine-phenylpiperazine derivatives. [Link]

• Hamid, I. K., & Attia, K. A. (2022). Synthesis, characterization and evaluation of the bacterial, antioxidant and anticancer activity of pyrimidine derivatives. International journal of health sciences, 6(S1), 103-116. [Link]

• ResearchGate. (2017). Synthesis, molecular characterization of pyrimidine derivative: A combined experimental and theoretical investigation. [Link]

Sources

• 1. Fighting Antibiotic Resistance: New Pyrimidine-Clubbed Benzimidazole Derivatives as Potential DHFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Structure-activity relationships of dihydrofolate reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 10. Biginelli Reaction [organic-chemistry.org]
• 11. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 15. scispace.com [scispace.com]
• 16. assaygenie.com [assaygenie.com]
• 17. bio-protocol.org [bio-protocol.org]
• 18. content.abcam.com [content.abcam.com]
• 19. Structure-activity relationships of pyrimidines as dihydroorotate dehydrogenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Application Notes: Synthesis and Evaluation of Novel Antifungal Agents Featuring a Pyrimidine Core

Introduction

The rise of invasive fungal infections, coupled with the growing challenge of antifungal resistance, presents a significant threat to global health. This necessitates the urgent development of new, effective antifungal agents with novel mechanisms of action.[1][2][3] The pyrimidine ring, a fundamental heterocyclic scaffold found in the nucleic acids of all living organisms, has emerged as a "privileged structure" in medicinal chemistry.[4][5] Its versatile chemical nature and ability to form multiple hydrogen bonds and engage in various interactions with biological targets have led to its incorporation into a wide array of therapeutic agents, including several commercial fungicides like pyrimethanil and cyprodinil.[1][6]

This guide provides an in-depth exploration of the synthesis of pyrimidine-based antifungal agents. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying strategic and mechanistic rationale. We will delve into key synthetic transformations, from classical condensation reactions to modern metal-catalyzed cross-couplings, and conclude with a standardized protocol for evaluating the antifungal efficacy of the synthesized compounds.

Chapter 1: The Pyrimidine Scaffold in Antifungal Drug Design

Rationale and Mechanism of Action

The efficacy of the pyrimidine core in antifungal agents often stems from its ability to mimic endogenous purines or pyrimidines, thereby interfering with essential metabolic pathways. A primary target for many antifungal drugs, including azoles and some pyrimidine-based compounds, is the enzyme lanosterol 14α-demethylase (CYP51).[7] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[8] Inhibition of CYP51 disrupts membrane integrity, leading to fungal cell death.[7][8] More recent studies have identified other mechanisms; for instance, certain pyrimidine series have been shown to disrupt endoplasmic reticulum (ER) homeostasis and the unfolded protein response, representing a novel mode of action.[2][3][9]

Foundational Structure-Activity Relationships (SAR)

The biological activity of a pyrimidine-based scaffold can be finely tuned by altering the substituents at various positions. Understanding these Structure-Activity Relationships (SAR) is critical for rational drug design. Small modifications to the peripheral groups attached to the core can dramatically impact potency, spectrum of activity, and pharmacokinetic properties.[9] For example, the introduction of amide moieties or specific halogenated phenyl rings can significantly enhance antifungal activity against pathogenic fungi like Botryosphaeria dothidea and Phomopsis sp.[6][10]

Caption: General pyrimidine scaffold illustrating key positions for substitution.

Chapter 2: Key Synthetic Strategies and Protocols

The synthesis of a diverse library of pyrimidine analogues requires a robust toolkit of chemical reactions. Below, we detail four reliable strategies, each with a specific, field-tested protocol.

Strategy 1: Classical Condensation for Core Formation

One of the most fundamental methods for constructing the pyrimidine ring is the condensation of a 1,3-dicarbonyl compound (or its equivalent, like an α,β-unsaturated ketone) with an amidine-containing species such as thiourea. This approach provides direct access to functionalized pyrimidine-2-thiols, which are versatile intermediates for further elaboration.[11]

Sources

• 1. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. A series of pyrimidine-based antifungals with anti-mold activity disrupt ER function in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gsconlinepress.com [gsconlinepress.com]
• 6. Frontiers | Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety [frontiersin.org]
• 7. Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyridines and Pyrimidines Mediating Activity against an Efflux-Negative Strain of Candida albicans through Putative Inhibition of Lanosterol Demethylase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A series of pyrimidine-based antifungals with anti-mold activity disrupt ER function in Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 4-methylpyrimidine-5-carboxylate

Welcome to the Technical Support Center for pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into improving the yield and purity of Methyl 4-methylpyrimidine-5-carboxylate. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize this crucial synthesis effectively.

Fundamentals of the Synthesis: The Cyclocondensation Pathway

The most prevalent and reliable method for synthesizing the 4-methylpyrimidine-5-carboxylate core is a cyclocondensation reaction. This process typically involves the reaction of a three-carbon (C-C-C) building block with an N-C-N fragment, most commonly an amidine.[1][2] For the target molecule, which is unsubstituted at the 2-position, formamidine is the required N-C-N component.

The three-carbon component must be carefully chosen to incorporate the methyl group at the 4-position and the methyl carboxylate at the 5-position. A common and effective precursor is an activated form of methyl acetoacetate, such as Methyl 2-(ethoxymethylene)-3-oxobutanoate or a similar enol ether. The reaction proceeds through a sequence of Michael addition, cyclization, and dehydration to form the aromatic pyrimidine ring.

General Reaction Scheme:

Reaction Mechanism Overview

The following diagram illustrates the key steps in the formation of the pyrimidine ring.

Caption: Key steps in the cyclocondensation mechanism.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low (<40%), and TLC analysis shows a significant amount of unreacted starting material. What are the primary causes and how can I improve conversion?

A1: Low conversion is a frequent issue that can typically be traced back to four key areas: reagent quality, reaction conditions, or insufficient activation.

• Cause 1: Poor Amidine Quality: Formamidine, often used as its hydrochloride or acetate salt, is hygroscopic and can hydrolyze over time, rendering it inactive for the cyclization.[3]

  • Solution: Always use freshly prepared or newly purchased formamidine salt. Ensure it is stored in a desiccator. If hydrolysis is suspected, preparing the free base in situ immediately before use can sometimes improve results.

• Cause 2: Suboptimal Reaction Temperature: The initial Michael addition and subsequent cyclization have specific activation energy requirements. If the temperature is too low, the reaction will be sluggish or stall.

  • Solution: Gradually increase the reaction temperature. While refluxing in a solvent like ethanol is a common starting point, monitor the reaction progress via TLC at various temperatures (e.g., 60°C, 80°C, reflux) to find the optimal point where starting materials are consumed without significant byproduct formation.[3]

• Cause 3: Inadequate Base or Catalyst: The reaction often requires a base to deprotonate the amidine salt and facilitate the initial nucleophilic attack. In some cases, an acid catalyst is beneficial for the final dehydration step.[1][3]

  • Solution: Ensure you are using at least one equivalent of a suitable base (e.g., triethylamine, sodium ethoxide) relative to the formamidine salt. If using a pre-formed enolate of the dicarbonyl component, additional base may not be necessary. If the reaction stalls at the cyclized intermediate stage, the addition of a catalytic amount of a Brønsted acid might facilitate the final dehydration step, though this should be done cautiously to avoid ester hydrolysis.

• Cause 4: Incorrect Stoichiometry: An incorrect molar ratio of reactants will inherently leave one starting material in excess.

  • Solution: Carefully verify the molecular weights and molar calculations for all reactants. Using a slight excess (1.1 to 1.2 equivalents) of the more volatile or less stable reagent (often the amidine) can sometimes help drive the reaction to completion.

Q2: My TLC plate shows the desired product, but also several significant side-product spots. How can I identify and minimize these impurities?

A2: Side product formation usually arises from competing reaction pathways. Identifying the likely culprits is key to suppression.

• Likely Side Product 1: Self-Condensation of the β-ketoester: The three-carbon starting material can react with itself, particularly under harsh basic or acidic conditions.

  • Mitigation Strategy: Control the order of addition. Add the formamidine solution to the solution of the β-ketoester precursor slowly and at a controlled temperature. This maintains a low concentration of the ketoester enolate, favoring the desired intermolecular reaction over self-condensation.

• Likely Side Product 2: Hantzsch-type Dihydropyridine: This is a classic competing reaction where two equivalents of the β-ketoester react with an ammonia source.[3] Ammonia can be generated from the decomposition of formamidine at high temperatures.

  • Mitigation Strategy: Avoid excessive reaction temperatures. Running the reaction at the lowest effective temperature to achieve full conversion is critical.[3] This minimizes the decomposition of formamidine and reduces the rate of the competing Hantzsch pathway.

• Likely Side Product 3: Hydrolyzed Ester: If the reaction or workup conditions are too acidic or basic, the methyl ester can be hydrolyzed to the corresponding carboxylic acid.

  • Mitigation Strategy: Maintain a neutral pH during workup. If an acid or base was used, carefully neutralize the reaction mixture before extraction and solvent removal. Use milder bases like potassium carbonate or triethylamine instead of strong hydroxides where possible.

Q3: The reaction seems to stall after a few hours and never reaches full conversion, even with excess reagents. What could be causing this?

A3: Reaction stalling often points to catalyst deactivation or an equilibrium issue.

• Cause 1: Catalyst Inefficiency/Deactivation: If you are using a Lewis or Brønsted acid catalyst, it may be poisoned by impurities or become inactive over the course of the reaction.[3]

  • Solution: Ensure all reagents and solvents are anhydrous, as water can deactivate many Lewis acids. If using a reusable catalyst, ensure it has been properly regenerated.[3] Sometimes, a fresh charge of the catalyst can restart a stalled reaction.

• Cause 2: Reversible Intermediates: The formation of the initial acyclic intermediate can be reversible. If the subsequent cyclization step is slow, the intermediate may revert to the starting materials.

  • Solution: This is often overcome by removing a byproduct to drive the reaction forward (Le Châtelier's principle). In this synthesis, the removal of ethanol or water can be effective. If the reaction setup allows, using a Dean-Stark trap to remove water and alcohol as they form can significantly improve conversion.

Q4: I have a good crude yield, but purification by column chromatography is difficult and results in significant product loss. What are the best practices for isolation?

A4: Methyl 4-methylpyrimidine-5-carboxylate is a relatively polar molecule, but its solubility can be leveraged for non-chromatographic purification.

• Method 1: Recrystallization: This is the most effective method for obtaining high-purity material if a suitable solvent system can be found.

  • Recommended Solvents: Experiment with solvents such as ethanol, isopropanol, ethyl acetate, or mixtures like ethyl acetate/hexane.[3] The goal is to find a solvent in which the product is sparingly soluble at room temperature but highly soluble when hot. Dissolve the crude product in a minimal amount of the hot solvent, then allow it to cool slowly to form pure crystals.

• Method 2: Acid-Base Extraction: This can be used to remove certain impurities.

  • Procedure: Dissolve the crude mixture in a solvent like dichloromethane or ethyl acetate. Wash the organic layer with a mild aqueous acid (e.g., dilute HCl) to remove any basic impurities. Then, wash with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove any acidic impurities (like the hydrolyzed carboxylic acid). Finally, wash with brine, dry the organic layer over sodium sulfate, and concentrate. This pre-purification step can make subsequent recrystallization or chromatography much more effective.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for a first-time synthesis?

A1: A reliable starting point is the condensation of equimolar amounts of Methyl 2-(ethoxymethylene)-3-oxobutanoate and formamidine acetate in refluxing absolute ethanol, using one equivalent of a non-nucleophilic base like triethylamine. Monitor the reaction by TLC every 2-4 hours.[3]

Q2: How can I monitor the reaction progress effectively?

A2: Thin Layer Chromatography (TLC) is the best method.[3] Use a moderately polar eluent system, such as 3:1 Hexane:Ethyl Acetate. The product, being more aromatic and polar than the starting enol ether, should have a lower Rf value. The reaction is complete when the starting material spot is no longer visible.

Q3: Are there alternative, higher-yielding synthetic routes?

A3: While the described cyclocondensation is standard, other methods exist. One notable approach involves reacting the sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol with amidinium salts, which can provide high yields of 2-substituted pyrimidine-5-carboxylic esters.[4] However, this requires the synthesis of a more complex starting material. For most applications, optimizing the classic cyclocondensation route is more practical.

Recommended Protocol and Optimization Parameters

This protocol provides a general framework. Optimization may be required based on your specific laboratory conditions and reagent purity.

Step-by-Step Experimental Protocol

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add Methyl 2-(ethoxymethylene)-3-oxobutanoate (1.0 eq) and absolute ethanol (5-10 mL per gram of starting material).

• Reagent Addition: In a separate flask, dissolve formamidine acetate (1.1 eq) and sodium ethoxide (1.1 eq) in absolute ethanol. Add this solution to the stirred solution of the ketoester at room temperature.

• Heating and Monitoring: Heat the reaction mixture to reflux (approx. 78°C). Monitor the progress of the reaction by TLC every 2 hours until the starting ketoester is consumed (typically 4-12 hours).

• Workup: Once complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate and wash with water, followed by a brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) to obtain pure Methyl 4-methylpyrimidine-5-carboxylate.

Data Summary: Key Parameter Optimization

Parameter	Recommended Range	Rationale & Impact on Yield
Temperature	60°C - Reflux	Lower temperatures may lead to incomplete reaction; excessively high temperatures can promote side reactions and amidine decomposition.[3]
Base	NaOEt, TEA, K₂CO₃	A base is required to free the amidine. Stronger bases (NaOEt) can accelerate the reaction but may also increase side products.
Solvent	Ethanol, Acetonitrile	Polar solvents are generally preferred to ensure solubility of the reagents and intermediates.[5]
Reaction Time	4 - 24 hours	Must be determined by monitoring. Insufficient time leads to low conversion; excessive time can lead to product degradation.[3]

Troubleshooting Workflow Visualization

This diagram provides a logical workflow for diagnosing and solving common synthesis problems.

Caption: A decision tree for troubleshooting low-yield synthesis.

References

• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis.
• BenchChem. (2025). Troubleshooting common issues in pyrimidine synthesis.
• BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis.
• Organic Chemistry Portal. Pyrimidine synthesis.
• SYNTHESIS OF PYRIMIDINE DERIV

• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. [Link]

• Zhichkin, P., Fairfax, D. J., & Eisenbeis, S. A. (2002). A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis, 2002(05), 720-722.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bu.edu.eg [bu.edu.eg]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting common side reactions in pyrimidine synthesis

Welcome to the Technical Support Center for pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of pyrimidine synthesis, with a specific focus on troubleshooting the widely used Biginelli reaction. Here, we provide in-depth, field-proven insights to help you overcome common hurdles, optimize your reaction conditions, and ensure the integrity of your results.

Troubleshooting Guide: The Biginelli Reaction

The Biginelli reaction is a cornerstone of medicinal chemistry, providing efficient access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a scaffold present in numerous biologically active compounds.[1][2] Despite its utility, this three-component condensation of an aldehyde, a β-ketoester, and urea is not without its challenges. This guide addresses the most common issues in a direct question-and-answer format.

Question 1: My reaction has a low yield, and TLC analysis shows a significant amount of unreacted starting materials. What's going wrong?

Answer: Low conversion is a frequent issue in the Biginelli reaction and can often be traced back to four key areas: catalysis, reaction conditions, reagent purity, or steric hindrance.[3]

• Causality & Rationale: The reaction mechanism involves the formation of an N-acyliminium ion intermediate from the aldehyde and urea, which is then attacked by the enol of the β-ketoester.[4][5][6] This process is often the rate-limiting step and is highly dependent on proper activation. Without an effective catalyst, product formation can be difficult, leading to poor yields.[7][8]

• Troubleshooting Steps:

  • Evaluate Your Catalyst: The classical use of strong Brønsted acids (e.g., HCl) can be effective but may also promote side reactions.[9] Modern protocols often favor Lewis acids such as Yb(OTf)₃, InCl₃, or FeCl₃, which can significantly increase yields and shorten reaction times.[4][9][10] If you are not using a catalyst, adding one is the first logical step. If you are, ensure it is active and dry. Reusable catalysts may require regeneration.[3]

  • Optimize Temperature and Time: Monitor the reaction's progress by Thin Layer Chromatography (TLC).[3] If the starting materials are consumed slowly, a moderate increase in temperature (e.g., moving from room temperature to reflux) or extending the reaction time may be necessary.[3][11] However, be cautious, as excessively high temperatures can favor side reactions.[3][12]

  • Assess Reagent Purity: Impurities in the starting materials, particularly the aldehyde, can inhibit the reaction.[3] Ensure all reagents are of high purity; distillation of the aldehyde or recrystallization of the urea may be required.

  • Consider Solvent Effects: While ethanol is a common solvent, its polarity can influence the reaction outcome.[3] For certain substrates, switching to other polar solvents like acetonitrile or even employing solvent-free conditions has been shown to improve yields.[3][13]

Question 2: My reaction mixture has a strong yellow-green fluorescence under UV light, and the main byproduct is difficult to separate from my product. What is this impurity?

Answer: This characteristic fluorescence strongly indicates the formation of a Hantzsch-type 1,4-dihydropyridine (DHP) byproduct.[12][14]

• Causality & Rationale: This side reaction occurs when two equivalents of the β-ketoester react with one equivalent of the aldehyde. The necessary ammonia for this condensation arises from the thermal decomposition of urea, a process that becomes more significant at elevated temperatures.[12][14] This pathway directly competes with the desired Biginelli condensation.

• Troubleshooting Steps:

  • Control the Temperature: This is the most critical parameter. The Hantzsch pathway is favored at higher temperatures.[12][14] Lowering the reaction temperature can dramatically reduce the formation of this fluorescent byproduct.

  • Optimize Order of Addition: In some cases, adding the urea portion-wise or as the final reagent can minimize its premature decomposition into ammonia.[12][14]

  • Catalyst Selection: The choice of catalyst can influence the selectivity between the Biginelli and Hantzsch pathways.[12][14][15] Some catalysts may preferentially stabilize the intermediates of the desired reaction pathway.

Question 3: I have a low yield of the desired DHPM, but my main byproduct appears to be the result of the aldehyde reacting with the β-ketoester. How can I prevent this?

Answer: You are observing the Knoevenagel condensation, a classic side reaction in multicomponent syntheses.[9][12][16]

• Causality & Rationale: The Knoevenagel condensation is an acid- or base-catalyzed reaction between an aldehyde (or ketone) and an active methylene compound, like your β-ketoester.[16] This reaction produces an α,β-unsaturated dicarbonyl compound.[12] This intermediate is often a dead-end; it may not cyclize efficiently with urea, thus consuming your starting materials and reducing the overall yield.[9][12]

• Troubleshooting Steps:

  • Switch to a Lewis Acid Catalyst: Strong Brønsted acids can aggressively promote the Knoevenagel condensation. Switching to a milder Lewis acid catalyst can preferentially activate the aldehyde towards the formation of the N-acyliminium ion with urea, outcompeting the Knoevenagel pathway.[9][11]

  • Alter Stoichiometry: Using a slight excess of urea (e.g., 1.2 to 1.5 equivalents) can be effective.[11] According to Le Châtelier's principle, this pushes the equilibrium towards the formation of the urea-aldehyde intermediate, minimizing the amount of free aldehyde available to participate in the Knoevenagel side reaction.[11]

  • One-Pot, Two-Step Modification: For particularly stubborn substrates, consider a modified procedure. First, stir the aldehyde and urea with the catalyst for a short period (e.g., 15-20 minutes) to pre-form the N-acyliminium intermediate before adding the β-ketoester.

Visualizing Reaction Pathways

To better understand the competition between the desired Biginelli reaction and the Knoevenagel side reaction, the following diagram illustrates the key mechanistic steps.

Caption: Competing pathways in the Biginelli reaction.

Frequently Asked Questions (FAQs)

• Q: Can I use aliphatic aldehydes in the Biginelli reaction?

  • A: Yes, but it is often more challenging. Aliphatic aldehydes are more prone to self-condensation (aldol reaction) and can result in lower yields compared to their aromatic counterparts.[11] Using robust catalytic systems and carefully controlled conditions is crucial for success.[11]

• Q: My crude product is an oil that won't crystallize. How should I approach purification?

  • A: Oiling out during recrystallization is common when impurities are present. First, try triturating the oil with a non-polar solvent (like hexanes or diethyl ether) to see if it solidifies. If that fails, column chromatography is the next logical step. A solvent system of ethyl acetate and hexanes is a good starting point for separating the polar DHPM product from less polar byproducts like the Knoevenagel adduct.

• Q: How critical is the stoichiometry of the reactants?

  • A: It is quite critical. While a 1:1:1 ratio is the theoretical basis, empirically, using a slight excess of urea (1.2-1.5 eq) is often beneficial to drive the reaction towards the desired product and suppress side reactions like the Knoevenagel condensation.[11]

Troubleshooting Workflow & Key Protocols

A logical workflow is essential for efficiently diagnosing issues. The following diagram outlines a step-by-step troubleshooting process.

Caption: Logical workflow for troubleshooting Biginelli reactions.

Protocol 1: General Procedure for a Catalyzed Biginelli Reaction

This protocol provides a robust starting point for optimization.

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the aldehyde (10 mmol, 1.0 eq), β-ketoester (10 mmol, 1.0 eq), and urea (15 mmol, 1.5 eq).[3]

• Add the chosen solvent (e.g., 20 mL of ethanol or acetonitrile) followed by the catalyst (e.g., 1-10 mol% of a Lewis acid like Yb(OTf)₃).[3]

• Heat the reaction mixture to the desired temperature (e.g., 50-80 °C or reflux) and monitor the progress by TLC.[3]

• Upon completion (typically indicated by the disappearance of the aldehyde), cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash with cold solvent. This solid is often the desired product in high purity.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization or column chromatography.[3]

Protocol 2: Monitoring Reaction Progress by TLC

• Plate: Use silica gel 60 F₂₅₄ plates.

• Mobile Phase: A good starting point is a 3:7 mixture of ethyl acetate:hexanes. Adjust polarity as needed.

• Spotting: On the baseline, spot the co-spot (a mix of all three starting materials), each individual starting material, and the reaction mixture.

• Elution: Develop the plate in a chamber saturated with the mobile phase.

• Visualization: Visualize the plate under UV light (254 nm). The aromatic aldehyde and β-ketoester should be UV-active. The DHPM product is also typically UV-active. Stain with potassium permanganate if needed.

• Analysis: The reaction is complete when the spot corresponding to the limiting reagent (usually the aldehyde) has disappeared and a new, typically lower Rf spot corresponding to the DHPM product is dominant.

Data Summary: Catalyst and Solvent Effects

The choice of catalyst and solvent can have a profound impact on reaction yield and time. The table below summarizes general trends observed in the literature.

Catalyst Type	Common Examples	Typical Conditions	Advantages	Potential Issues
Brønsted Acid	HCl, H₂SO₄	Reflux in Ethanol	Inexpensive, classical method	Can promote side reactions (Knoevenagel, Hantzsch)[9]
Lewis Acid	Yb(OTf)₃, InCl₃, FeCl₃	Milder temps, shorter times	High yields, improved selectivity, reusable[4][10]	Higher cost, sensitivity to water
Heterogeneous	Montmorillonite-KSF	Solvent-free, heating	Environmentally friendly, easy removal, reusable[17]	May require higher temperatures or longer times

Solvent	Dielectric Constant (ε)	Typical Effect on Yield	Rationale
Ethanol	24.5	Good (Standard)	Solubilizes reactants well, protic nature can aid catalysis.
Acetonitrile	37.5	Often Improved	Higher polarity can stabilize charged intermediates.
THF	7.6	Variable	Lower polarity, may be suitable for specific substrates.
Solvent-Free	N/A	Often Excellent	High concentration of reactants drives reaction forward; green chemistry approach.[13]

References

• Biginelli reaction. (n.d.). In Wikipedia. Retrieved January 14, 2026, from [Link]

• Biginelli Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 14, 2026, from [Link]

• Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. (2020). PMC. Retrieved January 14, 2026, from [Link]

• The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. (n.d.). Semantic Scholar. Retrieved January 14, 2026, from [Link]

• Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2‐oxo/thioxo‐1,2,3,4‐tetrahydropyrimidines. (2023). ResearchGate. Retrieved January 14, 2026, from [Link]

• Synthesis of Dihydropyrimidinones and Dihydropyrimidin(thio)ones in Ionic Liquid: A Systematic Review on Biginelli Reaction. (2025). Semantic Scholar. Retrieved January 14, 2026, from [Link]

• A Reexamination of the Mechanism of the Biginelli Dihydropyrimidine Synthesis. Support for an N-Acyliminium Ion Intermediate. (1997). ACS Publications. Retrieved January 14, 2026, from [Link]

• BIGINELLI REACTION. (n.d.). SlideShare. Retrieved January 14, 2026, from [Link]

• Synthesis of dihydropyrimidinones via urea-based multicomponent reactions. (2025). RSC Publishing. Retrieved January 14, 2026, from [Link]

• A Mini Review: Biginelli Reaction for the Synthesis of Dihydropyrimidinones. (2016). ResearchGate. Retrieved January 14, 2026, from [Link]

• Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines. (2023). PubMed. Retrieved January 14, 2026, from [Link]

• A Review on 3, 4-dihydropyrimidinone Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research. Retrieved January 14, 2026, from [Link]

• The combined role of catalysis and solvent effects on the biginelli reaction: improving efficiency and sustainability. (2013). York Research Database. Retrieved January 14, 2026, from [Link]

• Knoevenagel condensation‐assisted multicomponent synthesis of... (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. (n.d.). ACS Publications. Retrieved January 14, 2026, from [Link]

• Knoevenagel condensation. (n.d.). In Wikipedia. Retrieved January 14, 2026, from [Link]

• (PDF) Multicomponent Synthesis of Pyridine and Pyrimidine Derivatives Initiated by the Knoevenagel Reaction. (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. (n.d.). MDPI. Retrieved January 14, 2026, from [Link]

• The Biginelli Dihydropyrimidine Synthesis. (n.d.). Organic Reactions. Retrieved January 14, 2026, from [Link]

• Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity. (2020). RSC Publishing. Retrieved January 14, 2026, from [Link]

• Efficient Synthesis of Dihydropyrimidines Using a Highly Ordered Mesoporous Functionalized Pyridinium Organosilica. (n.d.). MDPI. Retrieved January 14, 2026, from [Link]

• Clean 3,4-Dihydropyrimidones Synthesis via Biginelli Reaction over Supported Molybdenum: Structural and Textural Characteristic of αMoO3. (2020). ResearchGate. Retrieved January 14, 2026, from [Link]

Sources

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Biginelli Reaction [organic-chemistry.org]
• 5. Biginelli Reaction [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Synthesis of dihydropyrimidinones via urea-based multicomponent reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. | Semantic Scholar [semanticscholar.org]
• 16. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 17. Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09072G [pubs.rsc.org]

Technical Support Center: Optimization of Reaction Conditions for Biginelli Condensation

From the desk of the Senior Application Scientist

Welcome to the technical support center for the Biginelli reaction. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize this powerful multi-component reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). The Biginelli condensation, first reported by Pietro Biginelli in 1891, is a cornerstone of heterocyclic chemistry due to the significant pharmacological properties of its products, which include calcium channel blockers and antihypertensive agents.[1][2]

Despite its long history, achieving high yields and purity can be challenging. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of the reaction, enhance your yields, and minimize side products. We will delve into the causality behind experimental choices, ensuring you not only know what to do but why you are doing it.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments. Each issue is followed by a systematic approach to diagnosis and resolution.

Issue 1: Low or No Yield of the Desired Dihydropyrimidinone (DHPM)

Q: My Biginelli reaction is resulting in a very low yield, or I'm not isolating any product. What are the primary factors I should investigate?

A: This is the most common challenge and can be traced back to several interdependent factors. A systematic, step-by-step investigation is the most effective approach.

• Catalyst Inefficiency or Absence: The catalyst is critical for activating the substrates and facilitating the key cyclization steps.[3] The classical Brønsted acid-catalyzed method (e.g., HCl) can be effective, but modern catalysts often provide superior results.[1][4]

  • Causality: The acid catalyst protonates the aldehyde's carbonyl group, making it more electrophilic for attack by urea and promoting the formation of the crucial N-acyliminium ion intermediate, which is the rate-determining step in many proposed mechanisms.[1][2][3] Without a sufficiently active catalyst, this step becomes exceedingly slow, leading to poor yields.[4]

  • Solution:

    • Screen Catalysts: If using a classical Brønsted acid, ensure the concentration is appropriate.[4] Consider screening more efficient Lewis acids like Yb(OTf)₃, InCl₃, FeCl₃, or ZnCl₂, which are known to significantly improve yields and shorten reaction times.[4][5][6]

    • Verify Activity: If using a reusable heterogeneous catalyst, it may require regeneration to restore its activity.[4]

• Suboptimal Reaction Conditions (Temperature & Time):

  • Causality: The reaction requires sufficient energy to overcome the activation barriers of its multiple steps. However, excessive heat can cause the decomposition of reactants (especially urea into ammonia) and promote side reactions.[4]

  • Solution:

    • Monitor Progress: Use Thin Layer Chromatography (TLC) to monitor the reaction's progress.[4][7] This will help you determine the optimal reaction time and prevent the formation of degradation products from unnecessarily long heating.

    • Optimize Temperature: Some reactions may need to be refluxed for several hours, while others proceed efficiently at lower temperatures with a more active catalyst.[4][8] If you observe significant byproduct formation, consider lowering the reaction temperature.[4]

• Inappropriate Solvent Choice: The solvent does more than just dissolve the reactants; it plays a crucial role in the reaction's equilibrium and kinetics.

  • Causality: The yield of the Biginelli reaction is significantly influenced by the diketo-enol tautomerization equilibrium of the β-dicarbonyl component (e.g., ethyl acetoacetate).[9][10][11] The solvent directly mediates this equilibrium. Polar solvents are generally preferred as they can stabilize the polar intermediates formed during the reaction.[4][5]

  • Solution:

    • Experiment with Solvents: While ethanol is traditional, solvents like acetonitrile, or even bio-derivable options like p-cymene, have been shown to improve efficiency.[4][9]

    • Consider Solvent-Free Conditions: Solvent-free ("neat") reactions, often coupled with microwave irradiation or ball milling, can be remarkably effective, leading to higher yields, shorter reaction times, and a greener process.[12][13][14]

• Purity of Reagents & Steric Hindrance:

  • Causality: Impurities in the starting materials can act as inhibitors or participate in unwanted side reactions.[4] Additionally, bulky substituents on the aldehyde or β-ketoester can sterically hinder the approach of the reactants, slowing down the reaction rate.[4]

  • Solution:

    • Ensure Purity: Use reagents of high purity. If necessary, purify the aldehyde (e.g., by distillation) before use.

    • Adjust for Sterics: For sterically hindered substrates, you may need to prolong the reaction time, increase the temperature moderately, or use a more active catalyst.[4]

Here is a logical workflow to diagnose and resolve low-yield issues.

Caption: A decision tree for troubleshooting low yields in the Biginelli reaction.

Issue 2: Significant Byproduct Formation

Q: My reaction produces a complex mixture with significant byproducts, making purification difficult and lowering the yield. What are these byproducts and how can I minimize them?

A: Several side reactions can compete with the desired Biginelli pathway. Identifying the likely byproduct is the first step to mitigating its formation.

• Hantzsch Dihydropyridine Byproduct:

  • Identification: This is a common byproduct, often yellow and fluorescent.[4] It arises when two equivalents of the β-ketoester react with one equivalent of the aldehyde. This pathway is favored when ammonia is present, which can be formed from the decomposition of urea at high temperatures.[4]

  • Causality: The Hantzsch pathway becomes competitive at elevated temperatures that promote urea degradation.

  • Solution:

    • Lower Reaction Temperature: Running the reaction at the minimum temperature required for a reasonable rate can significantly suppress Hantzsch byproduct formation.[4]

    • Order of Addition: In some cases, adding the urea component last to the pre-heated mixture of aldehyde and ketoester can minimize its exposure to high temperatures and subsequent decomposition.[4]

• Knoevenagel Condensation Byproduct:

  • Identification: This is an α,β-unsaturated compound formed from the direct condensation of the aldehyde and the β-ketoester.[5]

  • Causality: Strong Brønsted acids can aggressively promote this condensation, which competes with the formation of the N-acyliminium ion.

  • Solution:

    • Switch to a Lewis Acid: Lewis acid catalysts are often more selective for the Biginelli pathway and can minimize the Knoevenagel side reaction.[5]

• Aldehyde Self-Condensation/Polymerization:

  • Identification: Formation of an insoluble, often resinous or polymeric material in the reaction flask. This is particularly common with aliphatic aldehydes under acidic conditions.[4][5]

  • Causality: The acidic catalyst can promote the self-condensation (aldol reaction) of enolizable aldehydes or the polymerization of others like formaldehyde.

  • Solution:

    • Use a Milder Catalyst: Switch to a less aggressive catalyst.

    • Slow Aldehyde Addition: Adding the aldehyde slowly to the reaction mixture can keep its instantaneous concentration low, disfavoring self-reaction.[4]

Frequently Asked Questions (FAQs)

Q1: What is the generally accepted mechanism of the Biginelli reaction?

A: While several pathways have been proposed, the most widely accepted mechanism proceeds via an N-acyliminium ion intermediate .[1][2][13]

• Iminium Formation: The reaction begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion. This electrophilic species is key to the reaction.[2][3]

• Nucleophilic Attack: The enol form of the β-ketoester then acts as a nucleophile, attacking the N-acyliminium ion.[2][15]

• Cyclization & Dehydration: The resulting open-chain ureide intermediate undergoes intramolecular cyclization via attack of the amine onto the ketone carbonyl, followed by dehydration to yield the final 3,4-dihydropyrimidin-2(1H)-one.[1][2]

Caption: The widely accepted N-acyliminium ion pathway for the Biginelli reaction.

Q2: How do I choose the right catalyst for my specific substrates?

A: Catalyst selection is not one-size-fits-all; it depends on your specific aldehyde, ketoester, and desired reaction conditions (e.g., temperature, solvent). A good starting point is to compare catalyst classes.

• Brønsted Acids (e.g., HCl, H₂SO₄): The classical choice. Effective but can be harsh and may promote side reactions.[4][15]

• Lewis Acids (e.g., Yb(OTf)₃, InCl₃, FeCl₃): Often provide higher yields, shorter reaction times, and better selectivity than Brønsted acids. Ytterbium triflate (Yb(OTf)₃) is particularly effective under solvent-free conditions.[13][16]

• Heterogeneous Catalysts (e.g., Montmorillonite clay, supported acids): Offer the significant advantage of easy removal from the reaction mixture (by filtration) and potential for recycling, making the process greener and more cost-effective.[17][18][19]

Catalyst	Solvent	Temperature (°C)	Typical Time (h)	Yield Range (%)	Reference(s)
HCl	Ethanol	Reflux	16 - 18	20 - 60	[4][20]
Yb(OTf)₃	Solvent-free	90 - 100	0.5 - 2	85 - 95	[4][13]
InCl₃	Ethanol / Solvent-free	Reflux / 90	2 - 10	80 - 95	[6][16]
FeCl₃	Solvent-free	95 - 100	1 - 1.5	78 - 94	[16]
Montmorillonite-KSF	Solvent-free	100	0.5 - 1	85 - 96	[19]
Ball Milling	Solvent-free	Ambient	0.3 - 0.5	>90	[4][14]

Q3: Can I run the Biginelli reaction without a solvent? What are the advantages?

A: Yes, solvent-free conditions are highly effective for the Biginelli reaction and are strongly recommended.[4][12] The primary advantages are:

• Increased Reaction Rate: Higher concentration of reactants leads to faster reaction times.

• Improved Yields: Often avoids solvent-related side reactions or solubility issues.

• Green Chemistry: Reduces chemical waste and environmental impact.[13]

• Simplified Workup: In many cases, the product crystallizes directly from the neat reaction mixture upon cooling and can be isolated by simple filtration and washing.[17]

Q4: How important is the stoichiometry of the reactants?

A: Stoichiometry is a critical parameter to optimize. While a 1:1:1 ratio of aldehyde, ketoester, and urea is the theoretical starting point, empirical optimization often leads to better results. It is common practice to use a slight excess of the urea component (e.g., 1.2 to 1.5 equivalents).[4][18]

• Causality: Using excess urea can help drive the equilibrium towards the formation of the N-acyliminium ion and compensate for any potential decomposition at higher temperatures. Optimizing the ratio of all three components can be crucial for maximizing the yield for a specific set of substrates.[17][21]

This diagram illustrates the interconnected nature of the primary variables in optimizing the Biginelli reaction.

Caption: Interdependent parameters for optimizing the Biginelli condensation.

Optimized Experimental Protocols

The following is a general, robust protocol for a solvent-free Biginelli condensation that serves as an excellent starting point for optimization.

General Protocol for a Solvent-Free, Lewis Acid-Catalyzed Biginelli Reaction

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser (or air condenser), add the aldehyde (10 mmol, 1.0 eq), the β-ketoester (10 mmol, 1.0 eq), and urea or thiourea (12-15 mmol, 1.2-1.5 eq).[4]

• Catalyst Addition: Add the chosen Lewis acid catalyst (e.g., Yb(OTf)₃, 1-5 mol%; InCl₃, 5-10 mol%).[4][13][16]

• Reaction: Immerse the flask in a preheated oil bath at the desired temperature (a good starting point is 90-100 °C). Stir the mixture vigorously. The reactants will typically melt to form a homogenous slurry or liquid.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate mobile phase). Take small aliquots from the reaction mixture, dissolve in a suitable solvent (like ethyl acetate), and spot on the TLC plate. Visualize under UV light. The reaction is complete when the starting aldehyde spot has been consumed.

• Workup and Isolation:

  • Upon completion, remove the flask from the oil bath and allow it to cool to room temperature.

  • Add a small amount of cold water or ethanol to the solidified mass and stir or sonicate to break up the solid.

  • Collect the solid product by vacuum filtration.

  • Wash the solid product on the filter with cold water, followed by a small amount of cold ethanol or a hexanes/ethanol mixture to remove any unreacted starting materials.

• Purification:

  • The crude product is often of high purity. If further purification is needed, recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) is typically sufficient.[22]

  • Confirm the structure and purity of the final product using NMR, IR, and melting point analysis.[7][23]

References

• Clark, J. H., Macquarrie, D. J., & Sherwood, J. (2013). The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. Green Chemistry, 15(4), 923-930. [Link]

• Clark, J. H., Macquarrie, D. J., & Sherwood, J. (2013). The combined role of catalysis and solvent effects on the biginelli reaction: improving efficiency and sustainability. York Research Database. [Link]

• Scilit. (2013). The Combined Role of Catalysis and Solvent Effects on the Biginelli Reaction: Improving Efficiency and Sustainability. [Link]

• Wikipedia. (n.d.). Biginelli reaction. [Link]

• Tunisian Chemical Society. (n.d.). The Biginelli reaction in different solvents and in presence of bismuth nitrate. [Link]

• Passos, S. T. A., et al. (2015). Effects of the solvent on the yield of the model Biginelli reaction. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Biginelli Reaction. [Link]

• SlideShare. (2016). BIGINELLI REACTION. [Link]

• ResearchGate. (n.d.). Three generally accepted mechanisms for the Biginelli reaction. [Link]

• Felluga, F., et al. (2018). Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation. Synlett, 29(07), 986-992. [Link]

• ResearchGate. (n.d.). Effect of temperature on Biginelli reaction catalyzed by Lewis acids (20mol %). [Link]

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879-888. [Link]

• Al-Masoudi, W. A. (2024). The Role of HCl in Carrying out Biginelli Reaction for the Synthesis of 3,4-Dihydropyrimidin. Journal of Synthetic Chemistry. [Link]

• ResearchGate. (n.d.). Optimization the reaction conditions for the Biginelli reaction. [Link]

• Farrugia, L., & Lanfranco, S. (2021). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. Molbank, 2021(2), M1236. [Link]

• Le, A. M., et al. (2018). A Five-Component Biginelli-Diels-Alder Cascade Reaction. Frontiers in Chemistry, 6, 375. [Link]

• Le, A. M., et al. (2018). A Five-Component Biginelli-Diels-Alder Cascade Reaction. PMC - NIH. [Link]

• Filo. (2025). Biginelli Condensation Suggest an alternative mechanism for the Biginel... [Link]

• Boumoud, B., et al. (2017). A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst. Journal of the Mexican Chemical Society, 61(2). [Link]

• J&K Scientific LLC. (2021). Biginelli Reaction. [Link]

• Taylor & Francis. (n.d.). Biginelli reaction – Knowledge and References. [Link]

• Theochem @ Mercer University. (2014). BIGINELLI DIHYDROPYRIMIDINE SYNTHESIS. [Link]

• de la Cruz, P., et al. (2011). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. Molecules, 16(2), 1734-1753. [Link]

• ResearchGate. (2020). Clean 3,4-Dihydropyrimidones Synthesis via Biginelli Reaction over Supported Molybdenum. [Link]

• Maiti, B., & Addy, D. A. (2015). Synthesis of dihydropyrimidinones via urea-based multicomponent reactions. Organic & Biomolecular Chemistry, 13(24), 6736-6749. [Link]

• ResearchGate. (2015). Recent Developments in the Reactivity of the Biginelli Compounds. [Link]

• ResearchGate. (n.d.). Effect of Reagent Concentrations Variation for the Model Reaction a. [Link]

• ResearchGate. (n.d.). Catalysts and conditions for Biginelli reaction. [Link]

• Kamal, A., et al. (2015). Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity. RSC Advances, 5(12), 8757-8764. [Link]

• Nikpassand, M., et al. (2017). Efficient Synthesis of Dihydropyrimidines Using a Highly Ordered Mesoporous Functionalized Pyridinium Organosilica. Molecules, 22(11), 1833. [Link]

• Der Pharma Chemica. (n.d.). A Revision of the Biginelli Reaction: A Combined Experimental and Pharmacological Investigation. [Link]

• All Things Science. (2021, December 30). Biginelli Reaction [Video]. YouTube. [Link]

Sources

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. Biginelli Reaction [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Five-Component Biginelli-Diels-Alder Cascade Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. theochem.mercer.edu [theochem.mercer.edu]
• 8. researchgate.net [researchgate.net]
• 9. The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. | Semantic Scholar [semanticscholar.org]
• 10. pure.york.ac.uk [pure.york.ac.uk]
• 11. scilit.com [scilit.com]
• 12. researchgate.net [researchgate.net]
• 13. Biginelli Reaction [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. jk-sci.com [jk-sci.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst [scielo.org.mx]
• 19. Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09072G [pubs.rsc.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Frontiers | A Five-Component Biginelli-Diels-Alder Cascade Reaction [frontiersin.org]
• 22. Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation [organic-chemistry.org]
• 23. Efficient Synthesis of Dihydropyrimidines Using a Highly Ordered Mesoporous Functionalized Pyridinium Organosilica [mdpi.com]

Technical Support Center: Purification of Pyrimidine-5-Carboxylate Esters

Welcome to the technical support center for the purification of pyrimidine-5-carboxylate esters. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of compounds. Here, we provide troubleshooting guides and frequently asked questions in a direct Q&A format to address specific issues you may face in the lab.

Introduction: The Purification Puzzle

Pyrimidine-5-carboxylate esters are key intermediates in the synthesis of a wide range of biologically active molecules.[1][2] However, their purification can be a significant bottleneck due to a combination of factors including their polarity, solubility, and potential for instability. This guide offers practical, experience-driven advice to help you achieve the desired purity for your compounds.

Part 1: Troubleshooting Common Purification Issues

This section addresses the most frequently encountered problems during the purification of pyrimidine-5-carboxylate esters.

I. Solubility and Crystallization Challenges

Question 1: My pyrimidine-5-carboxylate ester has poor solubility in common organic solvents. How can I effectively purify it by crystallization?

Answer:

Poor solubility is a common hurdle. Here’s a systematic approach to tackle this issue:

• Understand the "Why": Pyrimidine-5-carboxylate esters can exhibit poor solubility due to strong intermolecular interactions, such as hydrogen bonding (especially if amino or hydroxyl substituents are present) and π-π stacking of the aromatic pyrimidine rings.

• Solvent Screening is Key: A broad solvent screen is the first step. Use small amounts of your crude product and test a range of solvents with varying polarities.

  Solvent Class	Examples	Comments
  Protic Solvents	Methanol, Ethanol, Isopropanol	Good for dissolving polar compounds, but solubility might be too high at room temperature for effective crystallization. Try mixed solvent systems.[3]
  Aprotic Polar Solvents	DMF, DMSO, Acetonitrile, THF, Ethyl Acetate	Often good solubilizers at elevated temperatures.[4][5] Be cautious, as residual high-boiling point solvents like DMF and DMSO can be difficult to remove.
  Aprotic Non-Polar Solvents	Toluene, Dichloromethane (DCM), Chloroform	Less likely to be primary solvents but can be excellent anti-solvents in a mixed solvent system.[6]

• Leverage Temperature: The solubility of pyrimidine derivatives generally increases with temperature.[3][4] This property is fundamental to crystallization. Dissolve your compound in a minimal amount of a suitable solvent at its boiling point and allow it to cool slowly.

• Mixed Solvent Systems: This is often the most effective strategy.

  • Dissolve your compound in a "good" solvent (e.g., hot DMF, DCM, or THF).

  • Slowly add a "poor" or "anti-solvent" (e.g., hexanes, toluene, or water) until the solution becomes slightly turbid.

  • Gently warm the solution until it becomes clear again.

  • Allow the solution to cool slowly. This controlled decrease in solubility often yields high-quality crystals.

Question 2: My compound oils out during crystallization instead of forming solid crystals. What should I do?

Answer:

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This is often due to the compound being highly impure or the solubility dropping too rapidly.

• Reduce the Rate of Cooling: Slow, controlled cooling is crucial. A Dewar flask filled with warm oil or water can be used to insulate the crystallization vessel and slow down the cooling process.

• Lower the Initial Concentration: Your solution might be too supersaturated. Try using more solvent to dissolve the crude product initially.

• Scratching the Flask: Use a glass rod to scratch the inside of the flask at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure crystalline material, add a tiny crystal ("seed") to the cooled, supersaturated solution to initiate crystallization.

• Re-evaluate Your Solvent System: The chosen solvent system may not be optimal. Experiment with different solvent combinations.

II. Chromatographic Purification Challenges

Question 3: My pyrimidine-5-carboxylate ester streaks badly on the silica gel TLC plate and during column chromatography. How can I improve the peak shape?

Answer:

Streaking, or "tailing," is a common issue, particularly with basic pyrimidine derivatives on acidic silica gel.

• The Cause of Tailing: The nitrogen atoms in the pyrimidine ring are basic and can interact strongly and sometimes irreversibly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to poor peak shape and difficult elution.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for tailing in chromatography.

• Expert Tip: A mobile phase of Dichloromethane/Methanol with 0.5% triethylamine is an excellent starting point for many pyrimidine-5-carboxylate esters on silica gel.

Question 4: I have a persistent impurity that co-elutes with my product in my standard solvent system (e.g., Hexane/Ethyl Acetate). How can I achieve separation?

Answer:

Co-elution occurs when the impurity and your product have very similar polarities.

• Change the Selectivity of Your Mobile Phase: The key is to introduce different types of intermolecular interactions. Instead of just increasing the polarity of the mobile phase (which may not improve separation), change its chemical nature.

If your current system is:	Try switching to a system with:	Rationale
Hexane/Ethyl Acetate	Dichloromethane/Methanol	Introduces hydrogen bonding capabilities from methanol.
Dichloromethane/Ethyl Acetate	Toluene/Acetone	Changes the aromatic and dipolar interactions.

• Consider a Different Stationary Phase: If changing the mobile phase doesn't work, the next step is to change the stationary phase.

  • Reverse-Phase Chromatography (C18): This is an excellent alternative as it separates compounds based on hydrophobicity rather than polarity. A non-polar impurity that co-elutes with a polar product on silica may be easily separated on C18.

  • Alumina: Can provide different selectivity compared to silica.

• Optimize Your Gradient: If you are using gradient elution, make it shallower around the elution point of your compound. A slower increase in the polar solvent can improve the resolution between closely eluting peaks.

III. Stability and Degradation Issues

Question 5: I suspect my pyrimidine-5-carboxylate ester is degrading during purification. What are the likely causes and how can I prevent this?

Answer:

Ester hydrolysis is a common degradation pathway, especially under acidic or basic conditions.

• Hydrolysis of the Ester: The ester group at the 5-position can be susceptible to hydrolysis back to the carboxylic acid, particularly if purification conditions are not carefully controlled.[7]

  • Acid-Catalyzed Hydrolysis: Can occur on silica gel, which is inherently acidic. If your compound is sensitive, you may need to use deactivated or neutral silica.

  • Base-Catalyzed Hydrolysis: Can happen if you use strong basic modifiers (e.g., high concentrations of ammonia) or if the crude reaction mixture is basic and left for extended periods.

• Preventative Measures:

  • Work-up Neutralization: Ensure your reaction work-up effectively neutralizes any acidic or basic reagents.

  • Use Deactivated Silica: You can deactivate silica gel by treating it with triethylamine before packing your column.

  • Avoid Protic Solvents if Hydrolytically Unstable: In some cases, prolonged exposure to methanol or ethanol in the mobile phase can contribute to transesterification or hydrolysis.

  • Temperature Control: Avoid excessive heat during solvent removal (rotary evaporation) as this can accelerate degradation.[8]

Question 6: My purified product is a mixture of inseparable tautomers. Is this normal?

Answer:

Yes, for some pyrimidine derivatives, the presence of tautomers is an inherent structural feature. For example, 1,4-dihydro- and 1,6-dihydropyrimidine tautomers can co-exist and may be inseparable by chromatography.[9]

• Identification: The presence of tautomers can often be confirmed by NMR spectroscopy, where you might see two sets of peaks for the same compound.

• Purification Strategy: Since they are in equilibrium, you cannot separate them by conventional purification techniques. The goal is to purify the compound as a mixture of tautomers, away from other impurities. The characterization data should reflect the tautomeric mixture.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from the synthesis of pyrimidine-5-carboxylate esters?

A1: The impurities will depend on the synthetic route.[10][11] However, common impurities include:

• Unreacted Starting Materials: Such as the amidine salt or the 1,3-dicarbonyl compound.

• Side-Products from Cyclocondensation: Incomplete cyclization or alternative reaction pathways can lead to various byproducts.

• Hydrolyzed Product: The corresponding pyrimidine-5-carboxylic acid can be a significant impurity.[7]

Q2: Can I use reverse-phase chromatography for the purification of pyrimidine-5-carboxylate esters?

A2: Absolutely. Reverse-phase chromatography is a powerful tool, especially for polar pyrimidine derivatives that are difficult to purify on silica gel.[12] A typical mobile phase would be a gradient of water and acetonitrile or methanol. A small amount of an acid modifier like trifluoroacetic acid (TFA) or formic acid (0.1%) is often added to improve peak shape for basic compounds.

Q3: How can I remove residual high-boiling solvents like DMF or DMSO from my final product?

A3:

• Azeotropic Removal: Repeatedly dissolving the product in a lower-boiling solvent (like toluene or a DCM/methanol mixture) and removing it under reduced pressure can help to azeotropically remove the high-boiling solvent.

• Lyophilization (Freeze-Drying): If your compound is soluble in water or a mixture of water and a solvent like acetonitrile or dioxane and is not volatile, lyophilization can be very effective at removing residual solvents.

• Washing/Trituration: If your product is a solid, washing or triturating it with a solvent in which the product is insoluble but the high-boiling solvent is soluble (e.g., water or ether) can be effective.

References

• Direction of hydrolysis of esters of some pyrimidine-5-carboxylic acids. (2025). ResearchGate. [Link]

• Novel pyrimidine-5-carboxamide derivatives. (n.d.).

• Baluja, S., Nandha, K., & Ramavat, P. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News, 44, 13-34. [Link]

• Synthesis of 1,2,3,4-tetrahydropyrimidine-5-carboxylate esters. (2012). ResearchGate. [Link]

• Solubility of a series of pyrimidine derivatives in methanol at 293.15 to 313.15 K. (n.d.). Revue Roumaine de Chimie. [Link]

• Physicochemical properties of some pyrimidine derivatives in some organic solvents. (2018). MedCrave. [Link]

• Nishimura, Y., Okamoto, Y., Ikunaka, M., & Ohyama, Y. (2011). Synthetic studies on novel 1,4-dihydro-2-methylthio-4,4,6-trisubstituted pyrimidine-5-carboxylic acid esters and their tautomers. Chemical & Pharmaceutical Bulletin, 59(12), 1458-1466. [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (n.d.). ACS Division of Organic Chemistry. [Link]

• Pyrimidine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of Pyrimidine Derivatives. (n.d.). Ain Shams University. [Link]

• Design, Synthesis and Bioactivity of Novel Pyrimidine Sulfonate Esters Containing Thioether Moiety. (2023). MDPI. [Link]

• Synthesis and characterization of 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxamide-based Compounds Targeting the PA. (n.d.). Cardiff University. [Link]

• Effect of pH and temperature on the stability of UV-induced repairable pyrimidine hydrates in DNA. (1994). PubMed. [Link]

• Novel Pyrimidine-5-carboxamide Compounds as NNMT Inhibitors for Treating Diabetes. (2021). ACS Publications. [Link]

Sources

• 1. bu.edu.eg [bu.edu.eg]
• 2. Novel Pyrimidine-5-carboxamide Compounds as NNMT Inhibitors for Treating Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 5. medcraveonline.com [medcraveonline.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. researchgate.net [researchgate.net]
• 8. Effect of pH and temperature on the stability of UV-induced repairable pyrimidine hydrates in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthetic studies on novel 1,4-dihydro-2-methylthio-4,4,6-trisubstituted pyrimidine-5-carboxylic acid esters and their tautomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]
• 11. Pyrimidine synthesis [organic-chemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for Efficient Pyrimidine Ring Formation

Welcome to the Technical Support Center for Catalyst Selection in Pyrimidine Synthesis. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of pyrimidine-based scaffolds. Pyrimidines are not just fundamental components of DNA and RNA; they are a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][] The efficiency of pyrimidine ring formation is critically dependent on the appropriate selection of a catalyst.

This document provides in-depth, field-proven insights in a direct question-and-answer format to address specific experimental challenges. We will delve into the causality behind experimental choices, offering troubleshooting guides and validated protocols to enhance the robustness and success of your synthetic endeavors.

Part 1: Troubleshooting Guide - Common Experimental Issues

This section addresses the most frequent challenges encountered during catalyzed pyrimidine synthesis. Each problem is presented in a question-and-answer format, providing a systematic approach to diagnosis and resolution.

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield, or I'm not seeing any product formation at all. What are the likely causes and how can I troubleshoot this?

A: Low product yield is a common hurdle that can originate from several factors. A systematic approach is crucial for effective troubleshooting.[3][4]

Possible Cause 1: Catalyst Inactivity or Insufficiency The heart of the reaction is the catalyst. Its health and concentration are paramount.

• Solution - Verify Catalyst Quality & Handling: Ensure your catalyst is from a reputable source and has been stored under the recommended conditions. Many catalysts, especially certain Lewis acids and organometallics, are sensitive to air and moisture.[3] Improper storage can lead to rapid deactivation.

• Solution - Optimize Catalyst Loading: The catalytic amount might be insufficient to drive the reaction efficiently. Perform a systematic optimization by incrementally increasing the catalyst loading (e.g., from 1 mol% up to 15 mol%). Be aware that excessive catalyst loading can sometimes lead to unwanted side reactions.[3][5]

• Solution - Catalyst Activation: Some catalysts require an activation step prior to use. For example, certain metal catalysts may need reduction of a surface oxide layer. Always consult the supplier's technical data sheet or relevant literature for specific activation protocols.

Possible Cause 2: Suboptimal Reaction Conditions The environment in which the reaction occurs is just as critical as the catalyst itself.

• Solution - Temperature Optimization: The reaction may be too cold to proceed at a practical rate or too hot, causing decomposition of reactants, intermediates, or the final product. Screen a range of temperatures (e.g., from room temperature to the reflux temperature of the solvent) to identify the optimal point.[5]

• Solution - Solvent Effects: The solvent's polarity and coordinating ability can dramatically influence catalyst activity and reactant solubility. If reactants are not fully dissolved, the reaction kinetics will be poor. Consider screening solvents with different properties (e.g., ethanol, acetonitrile, DMF, or even solvent-free conditions).[5][6] In some modern approaches, green solvents like water or deep eutectic solvents (DESs) have shown excellent results.[5][7]

• Solution - Reaction Time: The reaction may simply not have had enough time to reach completion. Monitor the reaction's progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the point of maximum conversion.[8]

Possible Cause 3: Purity and Stoichiometry of Reactants The quality and ratio of your starting materials are fundamental.

• Solution - Verify Reactant Purity: Impurities in starting materials (e.g., aldehydes, β-dicarbonyl compounds, or amidines) can act as catalyst poisons or participate in side reactions.[5] Use freshly purified reactants whenever possible.

• Solution - Adjust Stoichiometry: While a 1:1:1 molar ratio is often the starting point for three-component reactions like the Biginelli synthesis, a slight excess (1.2–1.5 equivalents) of the urea, thiourea, or amidine component can often push the equilibrium toward the product and improve yields.[5]

Issue 2: Significant Side Product Formation

Q: My reaction is working, but I'm generating a complex mixture with significant side products, making purification a nightmare. How can I improve the selectivity?

A: The formation of side products is a classic challenge in organic synthesis, often stemming from the high reactivity of intermediates or competing reaction pathways.[8]

Possible Cause 1: Reaction Temperature is Too High Elevated temperatures can provide the activation energy for undesired reaction pathways.

• Solution - Lower the Reaction Temperature: Reducing the temperature can often enhance selectivity by favoring the pathway with the lower activation energy, which is typically the one leading to the desired product. This may require a longer reaction time, so careful monitoring is key.

Possible Cause 2: Incorrect Catalyst Choice The catalyst itself might be promoting side reactions.

• Solution - Screen Different Catalysts: A different catalyst may offer better selectivity. For instance, if a strong Brønsted acid is causing dehydration or polymerization, a milder Lewis acid (e.g., ZnCl₂, FeCl₃) or an organocatalyst might be a better choice.[5][9] Heterogeneous catalysts can also sometimes offer improved selectivity due to steric constraints imposed by their solid support.

Possible Cause 3: Lack of Regioselectivity With unsymmetrical starting materials, a lack of regioselectivity can lead to a mixture of isomers which are often difficult to separate.

• Solution - Employ Directing or Protecting Groups: The strategic use of protecting groups can block reactive sites and direct the reaction to the desired position.[8] While this adds steps to the overall synthesis, it can dramatically simplify purification and improve the overall yield of the target isomer.

• Solution - Catalyst-Controlled Regioselectivity: Certain catalysts are known to favor the formation of one regioisomer over another. A thorough literature search for your specific substrate class can reveal catalysts known to impart high regioselectivity. For example, palladium-catalyzed methods have been developed for the regioselective synthesis of certain pyrimidopyrimidinetetraones.[10]

Issue 3: Catalyst Deactivation or Poor Recyclability

Q: I'm using a heterogeneous or recyclable catalyst, but its activity drops significantly after the first run. What's causing this and how can I prevent it?

A: Catalyst deactivation is a critical issue, especially in the context of scaling up reactions and green chemistry.[11]

Possible Cause 1: Leaching of the Active Species For supported catalysts (e.g., a metal on a solid support), the active catalytic species may be leaching from the support into the reaction medium.

• Solution - Verify Catalyst Stability: After the reaction, filter the catalyst and analyze the filtrate for traces of the active metal using techniques like Inductively Coupled Plasma (ICP) analysis. If leaching is confirmed, a different support material or a stronger method of anchoring the catalyst may be needed.

Possible Cause 2: Poisoning of Catalytic Sites Impurities in the reactants or solvent, or even the product itself, can bind irreversibly to the active sites of the catalyst, rendering them inactive.

• Solution - Purify Starting Materials: As mentioned previously, ensuring the high purity of all components is crucial.

• Solution - Catalyst Regeneration: Some forms of poisoning are reversible. Depending on the catalyst and the poison, a regeneration protocol (e.g., washing with a specific solvent, calcination at high temperature) may restore activity. Consult the manufacturer's guidelines or the relevant literature.

Possible Cause 3: Physical Degradation of the Catalyst The physical structure of the catalyst (e.g., the porous structure of a nanocatalyst) can be damaged by harsh reaction conditions.

• Solution - Use Milder Conditions: High temperatures or aggressive stirring can cause physical breakdown. If possible, operate under milder thermal conditions.

• Solution - Choose a More Robust Catalyst: Some catalysts are inherently more stable. For example, magnetic nanocatalysts are often designed for high stability and easy recovery, making them excellent candidates for multiple reaction cycles.[12]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the main classes of catalysts used for pyrimidine synthesis? A1: Pyrimidine synthesis benefits from a wide array of catalysts, which can be broadly categorized as:

• Acid Catalysts: This is the most traditional category. It includes Brønsted acids (e.g., HCl, H₂SO₄, p-TSA) and Lewis acids (e.g., FeCl₃, ZnCl₂, InCl₃, BF₃·OEt₂).[5][13][14] Lewis acids are often preferred as they can be milder and more selective.

• Base Catalysts: Bases like NaOH, K₂CO₃, or choline hydroxide are used in specific condensation strategies, often promoting cyclization through deprotonation steps.[15][16]

• Metal Catalysts: A vast range of transition metals, including palladium, copper, iron, nickel, and ruthenium, are used to catalyze various cycloadditions and multicomponent reactions, often enabling novel bond formations under mild conditions.[15][17][18][19]

• Organocatalysts: These are small, metal-free organic molecules that can catalyze reactions with high efficiency and stereoselectivity. Proline and its derivatives, as well as chiral phosphoric acids, are prominent examples used for asymmetric pyrimidine synthesis.[7][14]

• Nanocatalysts: These are catalytic materials in the nanometer size range, offering high surface area and reactivity. They often bridge the gap between homogeneous and heterogeneous catalysis and can be designed for easy recovery (e.g., magnetic nanocatalysts).[6][20]

Q2: How do I choose between a homogeneous and a heterogeneous catalyst? A2: The choice depends on the specific requirements of your synthesis.

• Homogeneous Catalysts are in the same phase as the reactants (usually liquid). They often exhibit higher activity and selectivity under milder conditions because the active sites are readily accessible.[3] However, separating the catalyst from the product can be difficult and costly, which is a significant drawback for large-scale production.

• Heterogeneous Catalysts are in a different phase from the reactants (usually a solid catalyst in a liquid reaction mixture). Their primary advantage is the ease of separation from the reaction mixture (e.g., by simple filtration), which allows for straightforward product purification and catalyst recycling.[3] This makes them highly desirable from both an economic and environmental perspective. However, they may require harsher reaction conditions (higher temperatures and pressures) to achieve comparable activity to their homogeneous counterparts.[3]

Q3: What are the advantages of using microwave irradiation in pyrimidine synthesis? A3: Microwave-assisted synthesis has become a powerful tool in organic chemistry. Its main advantages include:

• Drastic Reduction in Reaction Time: Reactions that might take hours under conventional heating can often be completed in minutes.[1][5]

• Improved Yields: The rapid and uniform heating provided by microwaves can minimize the formation of side products, leading to cleaner reactions and higher yields.[5]

• Enhanced Reaction Rates: Microwaves can efficiently heat the reaction mixture, leading to significant rate enhancements, sometimes beyond what can be achieved by conventional heating alone.[16]

Q4: When should I consider a solvent-free reaction? A4: Solvent-free, or "neat," reactions are a cornerstone of green chemistry.[11] You should consider this approach when:

• Reactants are Liquids: If one or more of your starting materials are liquids at the reaction temperature, they can act as the reaction medium.

• High Reactant Concentration is Desired: Eliminating the solvent maximizes the concentration of reactants, which can significantly accelerate the reaction rate.

• Environmental and Economic Factors are Key: Reducing solvent use minimizes waste, lowers costs, and simplifies workup procedures. Many catalyzed pyrimidine syntheses have been shown to work efficiently under solvent-free conditions.[5]

Part 3: Data Presentation & Experimental Protocols

Catalyst Performance Comparison in Biginelli Reaction

The Biginelli reaction is a classic one-pot, three-component reaction widely used for the synthesis of dihydropyrimidinones.[1] The choice of catalyst significantly impacts its efficiency.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
HCl	Stoichiometric	Ethanol	Reflux	18	40-60	Classical
FeCl₃·6H₂O	10	Acetonitrile	Reflux	1	92	[5]
ZnCl₂	15	Solvent-free	100	0.5	95	[5]
L-Proline Nitrate	3	Methanol	RT	2-3	87	[14]
p-TSA	10	Ethanol	Reflux	4-6	85-95	[14]

Note: Yields are representative and can vary based on specific substrates.

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Biginelli Reaction

This protocol provides a general framework for the synthesis of a dihydropyrimidinone using a Lewis acid catalyst.

Materials:

• Aldehyde (1.0 eq)

• β-Ketoester (e.g., ethyl acetoacetate) (1.0 eq)

• Urea or Thiourea (1.5 eq)

• Lewis Acid Catalyst (e.g., ZnCl₂, 10-15 mol%)

• Solvent (e.g., Ethanol or Acetonitrile), or solvent-free

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the aldehyde (10 mmol), β-ketoester (10 mmol), urea (15 mmol), and the Lewis acid catalyst (1.0-1.5 mmol).

• If using a solvent, add 20 mL of ethanol. If running solvent-free, ensure the mixture is well-stirred.

• Heat the reaction mixture to the desired temperature (e.g., reflux for ethanol, or 80-100 °C for solvent-free) and monitor the reaction progress by TLC.

• Upon completion (typically 1-4 hours), cool the reaction mixture to room temperature.

• If the product precipitates, collect the solid by filtration. If not, pour the mixture into ice-cold water to induce precipitation.

• Wash the collected solid with cold ethanol or a mixture of ethanol/water to remove unreacted starting materials and catalyst.

• Recrystallize the crude product from a suitable solvent (e.g., hot ethanol) to yield the pure dihydropyrimidinone.[1]

Protocol 2: Organocatalyzed Multicomponent Synthesis of a Dihydropyrido[2,3-d]pyrimidine

This protocol describes a green chemistry approach using an organocatalyst in an aqueous medium.[7]

Materials:

• Aromatic/Aliphatic Aldehyde (1.0 mmol)

• 6-Amino-1,3-dimethyluracil (1.0 mmol)

• Acetylacetone (1.0 mmol)

• 2-Aminoethanesulfonic acid (Taurine) (10 mol%)

• Water (5 mL)

Procedure:

• In a reaction vessel, combine the aldehyde (1.0 mmol), 6-amino-1,3-dimethyluracil (1.0 mmol), acetylacetone (1.0 mmol), and taurine (0.1 mmol).

• Add 5 mL of water to the mixture.

• Heat the suspension with stirring at 60-80 °C.

• Monitor the reaction by TLC until the starting materials are consumed (typically 1-2 hours).

• Cool the reaction mixture to room temperature. The solid product will precipitate.

• Collect the product by vacuum filtration, wash with cold water, and dry under vacuum to obtain the pure dihydropyrido[2,3-d]pyrimidine derivative. The reported yields for this method are generally high (90-94%).[7]

Part 4: Visualization of Workflows

Troubleshooting Workflow for Low Yield

This diagram outlines a logical sequence of steps to diagnose and solve the problem of low reaction yield.

Caption: A systematic workflow for troubleshooting low product yield.

Generalized Catalytic Cycle for Pyrimidine Synthesis

This diagram illustrates a simplified, generalized catalytic cycle for a three-component pyrimidine synthesis (e.g., Biginelli type).

Caption: A generalized catalytic cycle for pyrimidine formation.

References

• A Comparative Analysis of Catalysts for Pyrimidine Synthesis: A Guide for Researchers. (n.d.). Benchchem.
• De Novo Pyrimidine Synthesis. (n.d.). BOC Sciences.
• An Organocatalytic Newer Synthetic Approach toward the Access of Dihydropyrido[2,3-d] Pyrimidine in Water: A Perfect Synergy for Eco-compatible Organic Synthesis. (n.d.). Taylor & Francis Online.
• Optimization of Reaction Conditions for the Synthesis of O-Alkylated Pyrimidine 4a. (n.d.). ResearchGate.
• Lewis Acid-Catalyzed Synthesis of 4-Aminopyrimidines: A Scalable Industrial Process. (n.d.). Organic Process Research & Development.
• Technical Support Center: Optimization of Catalyst Selection for Hexahydropyrimidine Synthesis. (n.d.). Benchchem.
• Technical Support Center: Optimization of Pyrimidine Synthesis. (n.d.). Benchchem.
• Technical Support Center: Synthesis of Pyrimidine Derivatives. (n.d.). Benchchem.
• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). MDPI.
• Parveen, M., et al. (2024). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Journal of Chemical Reviews.
• Transition-Metal Catalyzed Synthesis of Pyrimidines: Recent Advances, Mechanism, Scope and Future Perspectives. (2024). PubMed.
• Chu, X.-Q., et al. (2017). Iron Catalysis for Modular Pyrimidine Synthesis through β-Ammoniation/Cyclization of Saturated Carbonyl Compounds with Amidines. The Journal of Organic Chemistry.
• Synthesis of Pyridines, Quinolines, and Pyrimidines via Acceptorless Dehydrogenative Coupling Catalyzed by a Simple Bidentate P^N Ligand Supported Ru Complex. (2020). Organometallics.
• Sustainable green synthesis of Pyrimidine derivatives: Review on multicomponent synthesis, catalysts, and techniques. (2023). PubMed.
• Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones). (n.d.). ACS Omega.
• Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. (2023). PMC - NIH.
• Troubleshooting common issues in pyrimidine synthesis. (n.d.). Benchchem.
• Efficient and regioselective synthesis of pyrimido[5,4-d]pyrimidine-2,4,6,8(1H,3H,5H,7H)-tetraones with diversified substitutions. (n.d.). ResearchGate.
• Base Catalyzed Pyrimidine Synthesis Using Microwave. (2004). ResearchGate.
• Synthesis of pyrano-pyrimidines: recent advances in catalysis by magnetically recoverable nanocatalysts. (2023). PubMed.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jchemrev.com [jchemrev.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Sustainable Green Synthesis of Pyrimidine Derivatives: Review on Multicomponent Synthesis, Catalysts and Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis of pyrano-pyrimidines: recent advances in catalysis by magnetically recoverable nanocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. jchemrev.com [jchemrev.com]
• 15. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds | MDPI [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Transition-Metal Catalyzed Synthesis of Pyrimidines: Recent Advances, Mechanism, Scope and Future Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Minisci Reaction for Pyrimidine Functionalization

Welcome to the technical support center dedicated to addressing the complexities of the Minisci reaction for pyrimidine functionalization. This guide is designed for researchers, scientists, and drug development professionals who are looking to leverage this powerful C-H functionalization reaction but are encountering challenges with reaction efficiency and yield. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you navigate the nuances of this reaction and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the Minisci reaction and why is it useful for pyrimidine functionalization?

The Minisci reaction is a radical substitution reaction that allows for the direct C-H functionalization of electron-deficient aromatic compounds, such as pyrimidines.[1] It involves the addition of a nucleophilic carbon-centered radical to the protonated heterocycle, followed by rearomatization to yield the functionalized product.[1] This reaction is particularly valuable for pyrimidine chemistry because it enables the introduction of alkyl and acyl groups without the need for pre-functionalization, which is often required in traditional cross-coupling methods.[1] This direct approach is more atom-economical and can be applied to complex molecules in late-stage functionalization, a critical aspect of drug discovery.[2]

Q2: What are the common challenges encountered when performing a Minisci reaction on pyrimidines?

The primary challenges in the Minisci functionalization of pyrimidines include:

• Low Yields: Pyrimidines are electron-deficient, which is a prerequisite for the reaction. However, their reactivity can be influenced by various factors, leading to incomplete conversion.

• Regioselectivity Issues: Pyrimidines have multiple reactive positions (C2, C4, C5, and C6). The radical addition can occur at different sites, leading to a mixture of regioisomers which can be difficult to separate.[1]

• Side Reactions: Depending on the reaction conditions and the radical source, side reactions such as acylation (when using carboxylic acids as radical precursors) or the formation of dimeric byproducts can occur, complicating the product mixture and reducing the yield of the desired product.[1]

• Inconsistent Results: The reaction can be sensitive to subtle changes in reaction conditions, leading to variability in yields and product distribution between batches.

Q3: What are the key components of a Minisci reaction?

A typical Minisci reaction consists of the following components:

• Pyrimidine Substrate: The electron-deficient heterocycle to be functionalized.

• Radical Precursor: A source of the carbon-centered radical to be introduced. Common precursors include carboxylic acids, alkyl halides, alcohols, ethers, and alkanes.[2][3]

• Oxidant: An oxidizing agent is required to generate the radical from the precursor and to facilitate the rearomatization of the intermediate. Commonly used oxidants include ammonium persulfate, potassium persulfate, and tert-butyl hydroperoxide.[1]

• Catalyst (often a silver salt): Silver salts like silver nitrate (AgNO₃) are frequently used to catalyze the formation of the radical from the precursor, particularly from carboxylic acids.[1]

• Acid: Acidic conditions are crucial to protonate the pyrimidine ring, which lowers its LUMO energy and makes it more susceptible to attack by the nucleophilic radical.[4]

• Solvent: The choice of solvent is critical and can influence the solubility of reagents, reaction rate, and even regioselectivity.[5]

Troubleshooting Guide for Low Yields

This section provides a detailed, question-and-answer-based troubleshooting guide to address specific issues you might encounter during your experiments.

Issue 1: No or very low conversion of the pyrimidine starting material.

Potential Cause 1: Inefficient Radical Generation

• Scientific Rationale: The formation of the carbon-centered radical is the first critical step. If the radical is not generated efficiently, the reaction will not proceed. This can be due to an inappropriate choice of radical precursor, an inactive catalyst, or an unsuitable oxidant.

• Solutions:

  • Verify the Quality of the Radical Precursor: Ensure the radical precursor is pure and free of inhibitors.

  • Optimize the Catalyst: If using a silver-catalyzed system with a carboxylic acid, ensure the silver nitrate is fresh and not discolored. Consider increasing the catalyst loading in small increments (e.g., from 5 mol% to 10 mol%).

  • Choose an Appropriate Oxidant: The choice of oxidant is crucial. For carboxylic acid precursors, ammonium or potassium persulfate is standard. For other precursors, such as alkanes or ethers, a photoredox catalyst in combination with an oxidant might be more effective.[3]

  • Consider an Alternative Radical Source: If a particular radical precursor is consistently failing, consider switching to a different type. For example, if a carboxylic acid is not working, an alkyl iodide under photoredox conditions might be a viable alternative.

Potential Cause 2: Insufficient Protonation of the Pyrimidine Ring

• Scientific Rationale: The pyrimidine ring must be protonated to be sufficiently electrophilic for the radical addition.[4] If the reaction medium is not acidic enough, the concentration of the protonated pyrimidine will be low, leading to a sluggish or non-existent reaction.

• Solutions:

  • Add a Strong Acid: Introduce a strong acid like sulfuric acid (H₂SO₄) or trifluoroacetic acid (TFA) to the reaction mixture. The amount of acid should be stoichiometric to the pyrimidine.

  • Use an Acidic Co-solvent: In some cases, using an acidic co-solvent like acetic acid can improve the solubility of reagents and ensure a sufficiently acidic environment.[6]

Issue 2: The reaction starts but stalls, leaving a significant amount of unreacted starting material.

Potential Cause 1: Decomposition of Reagents

• Scientific Rationale: The oxidant, particularly persulfates, can decompose over time, especially at elevated temperatures. Once the oxidant is consumed, the reaction will stop. Similarly, the generated radicals can be short-lived and may undergo unproductive side reactions if they do not react with the pyrimidine in a timely manner.

• Solutions:

  • Slow Addition of the Oxidant: Instead of adding the oxidant all at once, add it portion-wise over the course of the reaction to maintain a steady concentration.

  • Control the Temperature: Avoid excessively high temperatures that can accelerate the decomposition of the oxidant.

  • Increase the Equivalents of the Radical Precursor and Oxidant: A moderate excess (e.g., 1.5-2 equivalents) of the radical precursor and oxidant relative to the pyrimidine can help drive the reaction to completion.

Potential Cause 2: Product Inhibition

• Scientific Rationale: The functionalized pyrimidine product can sometimes be more basic than the starting material. As the reaction progresses, the product can compete with the starting material for protonation, effectively reducing the concentration of the activated substrate and slowing down the reaction.

• Solutions:

  • Increase the Acid Concentration: Adding more acid can help to ensure that both the starting material and the product are protonated, allowing the reaction to proceed.

Issue 3: The reaction yields a complex mixture of products with low selectivity for the desired isomer.

Potential Cause 1: Regioselectivity Issues

• Scientific Rationale: The position of radical attack on the pyrimidine ring is governed by electronic and steric factors. The LUMO coefficients of the protonated pyrimidine at different positions are often similar, leading to mixtures of regioisomers.[4]

• Solutions:

  • Modify the Solvent: The polarity of the solvent can influence the regioselectivity of the reaction. Experiment with a range of solvents from polar (e.g., water, acetonitrile) to less polar (e.g., dichloromethane).[5]

  • Change the Acid: Different acids can lead to different degrees of protonation and solvation of the pyrimidine, which can in turn affect the regioselectivity.

  • Introduce a Directing Group: If possible, modify the pyrimidine substrate with a directing group that can sterically or electronically favor the formation of the desired regioisomer.

Potential Cause 2: Formation of Side Products

• Scientific Rationale: Besides the desired functionalized pyrimidine, other side products can form. For instance, when using carboxylic acids as radical precursors, acylation can compete with alkylation.[1] Dimerization of the radical precursor can also occur.

• Solutions:

  • Adjust the Reaction Conditions: The ratio of alkylation to acylation can often be tuned by changing the solvent, temperature, or the specific silver salt used.

  • Use a Different Radical Precursor: Switching to a radical precursor that is less prone to side reactions, such as an alkyl halide, can be beneficial.

Quantitative Data for Reaction Optimization

Table 1: Recommended Starting Concentrations and Ratios for Minisci Reaction on Pyrimidines

Reagent/Parameter	Recommended Range	Rationale
Pyrimidine	1.0 equiv	The limiting reagent.
Radical Precursor	1.5 - 3.0 equiv	An excess is used to drive the reaction to completion.
Oxidant	1.5 - 3.0 equiv	An excess is needed to ensure efficient radical generation and rearomatization.
Silver Nitrate (if used)	5 - 20 mol%	Catalytic amount to initiate radical formation from carboxylic acids.
Acid (e.g., H₂SO₄, TFA)	1.0 - 2.0 equiv	To ensure complete protonation of the pyrimidine.
Solvent Concentration	0.1 - 0.5 M	A balance between solubility and reaction rate.

Table 2: Solvent Selection Guide for the Minisci Reaction

Solvent	Polarity	Properties and Recommendations
Water	High	Excellent for dissolving persulfate oxidants and can improve reaction rates. May require a co-solvent for organic substrates.[7]
Acetonitrile	High	A versatile polar aprotic solvent that is often a good starting point for optimization.
Dichloromethane (DCM)	Medium	A less polar solvent that can sometimes improve regioselectivity.
Acetic Acid	High	Can act as both a solvent and an acid, improving solubility and promoting the reaction.[6]
Hexafluoroisopropanol (HFIP)	High	A highly polar, non-coordinating solvent that can enhance the reactivity of the protonated heterocycle.

Experimental Protocols

Protocol 1: General Procedure for the Minisci Alkylation of a Pyrimidine Derivative

• To a round-bottom flask equipped with a magnetic stir bar, add the pyrimidine derivative (1.0 equiv).

• Add the solvent (e.g., a 1:1 mixture of acetonitrile and water) to achieve a concentration of 0.2 M.

• Add the carboxylic acid radical precursor (2.0 equiv) and silver nitrate (10 mol%).

• Stir the mixture to dissolve the solids.

• In a separate container, dissolve ammonium persulfate (2.0 equiv) in a minimum amount of water.

• Add the ammonium persulfate solution dropwise to the reaction mixture at room temperature over 10 minutes.

• Heat the reaction mixture to 60-80 °C and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Troubleshooting Experiment to Optimize Acidity

• Set up three parallel reactions in small vials, each with the pyrimidine derivative (1.0 equiv), radical precursor (2.0 equiv), silver nitrate (10 mol%), and ammonium persulfate (2.0 equiv) in the chosen solvent.

• To vial 1, add no additional acid.

• To vial 2, add trifluoroacetic acid (1.0 equiv).

• To vial 3, add sulfuric acid (1.0 equiv).

• Run all three reactions under the same temperature and time conditions.

• Analyze the conversion and product distribution in each vial by LC-MS to determine the optimal acid catalyst.

Visualizing the Minisci Reaction

Diagram 1: The Catalytic Cycle of the Minisci Reaction

Caption: The catalytic cycle of the silver-catalyzed Minisci reaction.

Diagram 2: Troubleshooting Workflow for Low Yields

Caption: A decision tree for troubleshooting low yields in the Minisci reaction.

References

• Zhuo, J., Liu, J., Zhou, M., Ma, L., & Zhang, M. (2025). Visible-Light-Induced C(sp3)−H Activation for Minisci Alkylation of Pyrimidines Using CHCl3 as Radical Source and Oxidant. The Journal of Organic Chemistry. [Link]

• UCLA Chemistry and Biochemistry. (n.d.). A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction. [Link]

• Wikipedia. (2023). Minisci reaction. [Link]

• Mirfarah, A., Hatami, S., & Shiri, A. (2025). Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility. RSC Advances. [Link]

• Zhuo, J., Liu, J., Zhou, M., Ma, L., & Zhang, M. (2025). Visible-Light-Induced C(sp3)-H Activation for Minisci Alkylation of Pyrimidines Using CHCl3 as Radical Source and Oxidant. PubMed. [Link]

• ResearchGate. (n.d.). General overview of common mechanistic pathways in Minisci‐type reactions. [Link]

• O'Hara, F., Blackmond, D. G., & Baran, P. S. (2014). Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Proposed mechanism of the classical Minisci protocol for generation of alkyl radicals from alkyl carboxylic acids using silver catalysis. [Link]

• ResearchGate. (n.d.). Mechanochemical Minisci reaction of pyrimidine derivatives with alkyl bromides and chlorides mediated by magnesium. [Link]

• Zard, S. Z. (2021). Radical chain monoalkylation of pyridines. Chemical Science. [Link]

• Wu, C., Ying, T., Yang, X., Su, W., & Dushkin, A. V. (2021). Mechanochemical Magnesium-Mediated Minisci C–H Alkylation of Pyrimidines with Alkyl Bromides and Chlorides. Organic Letters. [Link]

• Lin, S., Zou, Y., Chu, Y., Deng, J., & Zhao, L. (2026). Photochemical Minisci-type reactions via radical decarboxylation. Journal of Saudi Chemical Society. [Link]

• ResearchGate. (n.d.). Optimization of different solvents for the model reaction. a. [Link]

• Pitre, S. P., McTiernan, C. D., Ismaili, H., & Scaiano, J. C. (2023). Alkanes in Minisci-Type Reaction under Photocatalytic Conditions with Hydrogen Evolution. Organic Letters. [Link]

• Phipps, R. J. (2023). Discovery and Development of the Enantioselective Minisci Reaction. Accounts of Chemical Research. [Link]

• Tungen, J. E., Auran, E., & Hansen, T. (2023). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. Molecules. [Link]

• Hilton, M. C., Sun, R., & Baran, P. S. (2020). A deconstruction–reconstruction strategy for pyrimidine diversification. Nature. [Link]

• Prat, D., Wells, A., Hayler, J., Sneddon, H., McElroy, C. R., Abou-Shehada, S., & Dunn, P. J. (2016). A survey of solvent selection guides. Green Chemistry. [Link]

• Proctor, D. J., & Phipps, R. J. (2019). Direct C–H functionalisation of azoles via Minisci reactions. Organic & Biomolecular Chemistry. [Link]

• Proctor, D. J., & Phipps, R. J. (2019). Recent Advances in Minisci-Type Reactions. Angewandte Chemie International Edition. [Link]

• Eley, E. (2011). Solvent selection guide for medicinal chemists. Green Chemistry Blog. [Link]

• Prat, D., Pardigon, O., Flemming, H.-W., Letestu, S., Ducatez, V., & Bernardi, C. (2013). Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Organic Process Research & Development. [Link]

• University of York. (n.d.). Solvent Selection Guide. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [a]. [Link]

• Tungen, J. E., Auran, E., & Hansen, T. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. [Link]

• Nerkar, A. U. (2025). SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate. [Link]

Sources

• 1. Minisci reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.ucla.edu [chem.ucla.edu]
• 7. Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of Methyl 4-methylpyrimidine-5-carboxylate for Preclinical Studies

Introduction

Welcome to the technical support guide for the scale-up synthesis of Methyl 4-methylpyrimidine-5-carboxylate. This resource is designed for researchers, chemists, and drug development professionals who are transitioning this critical synthesis from the laboratory bench (mg-g scale) to the larger quantities (100g - kg scale) required for preclinical studies.

Scaling up a chemical synthesis is rarely a linear process. Issues that are manageable or even unnoticed at the lab scale can become significant obstacles in larger reactors. This guide provides a structured, question-and-answer-based approach to troubleshoot common problems, grounded in fundamental chemical engineering principles and practical field experience. We will address challenges related to reaction kinetics, impurity profiles, workup procedures, and final product purification.

Overview of the Synthetic Pathway

The most common and scalable approach to synthesizing 4-substituted pyrimidine-5-carboxylates involves the condensation of a β-dicarbonyl compound (or its equivalent) with an amidine. For our target molecule, Methyl 4-methylpyrimidine-5-carboxylate, a robust method is the reaction between an enol ether of a β-ketoester and formamidine.

Diagram 1: General Synthetic Workflow

Caption: High-level process flow for the synthesis of Methyl 4-methylpyrimidine-5-carboxylate.

Troubleshooting Guide: From Lab to Pilot Plant

This section addresses specific, practical problems encountered during the scale-up process.

Q1: My reaction yield dropped from 85% at the 100g scale to less than 50% at the 5kg scale, despite keeping the reagent stoichiometry the same. What are the likely causes?

This is a classic scale-up challenge primarily rooted in mass and heat transfer limitations. What works in a round-bottom flask doesn't directly translate to a large jacketed reactor.

Possible Causes & Solutions:

• Inefficient Mixing: In a large reactor, the surface-area-to-volume ratio decreases dramatically. This can lead to poor mixing, creating localized "hot spots" or areas of high reactant concentration. These non-uniform conditions can promote the formation of side products and degrade your target molecule.[1]

  • Troubleshooting:

    • Assess Agitation: Ensure the impeller type (e.g., pitched-blade, anchor) and agitation speed (RPM) are sufficient for the reactor volume and viscosity of the reaction mixture. You may need to consult a chemical engineer to model the mixing dynamics.

    • Controlled Addition: Instead of adding reagents all at once, implement a controlled addition profile using a dosing pump. This maintains a lower instantaneous concentration of the reactive species, minimizing side reactions.[1]

• Poor Exotherm Control: Pyrimidine syntheses are often exothermic. A temperature spike that is easily dissipated in a small flask can become a runaway reaction at a larger scale, leading to significant impurity formation.[1]

  • Troubleshooting:

    • Monitor Internal Temperature: Rely on an internal temperature probe, not just the jacket temperature. The internal temperature is the true indicator of the reaction's state.

    • Enhance Cooling: Ensure your reactor's cooling system is adequate for the calculated heat output of the reaction. This might involve using a colder coolant or a larger-capacity system. Controlled reagent addition is also a primary method for managing the exotherm.

• Raw Material Quality: The impact of impurities in starting materials is magnified at scale. A 0.5% impurity in a starting material is a negligible amount at the 1g scale but becomes a significant quantity at the 5kg scale, potentially inhibiting the reaction or generating new side products.[1]

  • Troubleshooting:

    • Qualify Suppliers: Source high-purity starting materials from reputable suppliers.

    • Incoming QC: Perform rigorous quality control on all incoming raw materials. This should include identity confirmation (e.g., NMR, IR) and purity analysis (e.g., HPLC, GC).

Diagram 2: Troubleshooting Low Yield on Scale-Up dot digraph "Troubleshooting Low Yield" { graph [fontname="Arial", fontsize=10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

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Start -> CheckMixing; CheckMixing -> CheckTemp [label="Yes"]; CheckMixing -> ImproveMixing [label="No"]; ImproveMixing -> Start [label="Re-run"];

CheckTemp -> CheckPurity [label="No"]; CheckTemp -> ControlExotherm [label="Yes"]; ControlExotherm -> Start [label="Re-run"];

CheckPurity -> SourceMaterials [label="No"]; CheckPurity -> End [label="Yes\n(Consult Process Chemist)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; SourceMaterials -> Start [label="Re-run"]; }

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude Pyrimidine Products

Welcome to the technical support center for pyrimidine purification. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for common challenges encountered during the purification of crude pyrimidine products. Here, we combine established protocols with the underlying chemical principles to empower you to troubleshoot and optimize your purification workflows effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that often arise when planning a purification strategy for pyrimidine derivatives.

Q1: What are the most common types of impurities I should expect in my crude pyrimidine product?

Impurities in crude pyrimidine products typically fall into several categories originating from the synthesis process.[1][2] These include:

• Unreacted Starting Materials: Residual precursors from the synthesis.

• Reagents and Catalysts: Acids, bases, or metal catalysts used to facilitate the reaction.[1][3]

• Byproducts: Unintended molecules formed through side reactions. A common example in Biginelli reactions is the formation of Hantzsch-type 1,4-dihydropyridines, which are often yellow and highly fluorescent.[4]

• Intermediates: Incomplete cyclization can lead to linear intermediates like N-acylureas or open-chain adducts.[4][5]

• Degradation Products: The target pyrimidine may decompose under the reaction or work-up conditions.

• Residual Solvents: Solvents used in the reaction or extraction that are carried through.[2]

Q2: How do I choose the best primary purification method for my crude pyrimidine?

The optimal purification method depends on the physical state of your product and the nature of the impurities. A preliminary analysis by Thin-Layer Chromatography (TLC), HPLC, or NMR is crucial for making an informed decision.[3][4]

Purification Method	Best Suited For	Key Principle
Recrystallization	Crystalline solids with thermally stable properties.	Differential solubility of the compound and impurities in a solvent at different temperatures.[1][6]
Column Chromatography	Complex mixtures where components have different polarities.	Differential partitioning of components between a stationary phase (e.g., silica) and a mobile phase.[7]
Acid-Base Extraction	Pyrimidine products with basic nitrogen atoms, to separate from neutral or acidic impurities.	Differential solubility of the ionized (salt) and neutral forms of the compound in aqueous and organic solvents.[8][9]
Distillation	Volatile, thermally stable liquid products with boiling points different from impurities.	Separation based on differences in vapor pressure (boiling points) of the components in a liquid mixture.[10][11]

Q3: My pyrimidine is highly polar. What challenges should I anticipate?

High polarity in pyrimidine derivatives presents specific purification challenges. These compounds often have multiple hydrogen bond donors and acceptors, leading to high solubility in polar solvents and strong interactions with polar stationary phases like silica gel.[12] Key issues include:

• Poor Retention in Reverse-Phase HPLC: The compound may elute too quickly.[12]

• Difficulty in Crystallization: High solubility can make it hard to achieve the supersaturation needed for crystal formation.[12]

• Streaking/Tailing on Silica Gel TLC/Chromatography: The basic nitrogen atoms can interact strongly with acidic silanol groups on the silica surface.[7]

Part 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during purification.

Recrystallization Troubleshooting

Problem 1: My compound "oils out" instead of forming crystals.

"Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid.[13][14] This is problematic because impurities tend to dissolve well in the oily product, leading to poor purification.[13][15]

• Causality: This often happens when the boiling point of the solvent is higher than the melting point of the solute.[14][16] It can also be caused by a high concentration of impurities depressing the melting point or by cooling the solution too rapidly.[13][17]

• Solutions:

  • Re-heat and Add More Solvent: Re-heat the mixture to dissolve the oil, add a small amount of additional solvent to lower the saturation point, and allow it to cool much more slowly.[13][14] Insulating the flask can help.[13]

  • Change Solvents: Choose a solvent with a lower boiling point.[16]

  • Use a Different Technique: If oiling persists, the compound may be too impure for recrystallization. Consider column chromatography as a first purification step.[14]

Problem 2: No crystals form, even after cooling in an ice bath.

• Causality: The solution is likely not supersaturated. This means either too much solvent was added, or the chosen solvent is too good at dissolving the compound even at low temperatures.[14][17]

• Solutions:

  • Induce Nucleation: Gently scratch the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide a surface for crystals to begin forming.[17]

  • Add a Seed Crystal: If you have a pure crystal of the compound, adding it to the solution can initiate crystallization.[17]

  • Reduce Solvent Volume: Gently heat the solution and evaporate some of the solvent. Then, allow it to cool again.[12][13] If this fails, the solvent can be removed completely by rotary evaporation to recover the solid for another attempt with a different solvent.[13][17]

Column Chromatography Troubleshooting

Problem 3: My basic pyrimidine streaks badly on the silica gel column, leading to poor separation.

• Causality: The basic nitrogen atoms on the pyrimidine ring can interact strongly with the slightly acidic silanol groups (Si-OH) on the surface of the silica gel. This causes some molecules to "stick" and elute more slowly, resulting in tailing or streaking.[7]

• Solutions:

  • Add a Basic Modifier to the Eluent: Add a small amount (0.5-1%) of a base like triethylamine or ammonia (often added as a solution in methanol) to your mobile phase.[7] The modifier will preferentially interact with the acidic sites on the silica, allowing your pyrimidine to travel through the column more uniformly.

  • Switch to a Different Stationary Phase: Consider using a less acidic stationary phase like neutral alumina or a reverse-phase silica (C18).[7]

Problem 4: My polar pyrimidine derivative won't move from the baseline on a silica TLC plate.

• Causality: The compound is too strongly adsorbed to the polar silica gel, and the mobile phase is not polar enough to elute it.

• Solutions:

  • Increase Mobile Phase Polarity: Increase the proportion of the polar solvent in your eluent system (e.g., increase the percentage of methanol in a dichloromethane/methanol mixture).[7]

  • Consider an Alternative Chromatographic Mode: For very polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a superior choice. HILIC uses a polar stationary phase (like silica) with a mobile phase that has a high concentration of a less polar organic solvent, which effectively elutes polar compounds.[12]

Part 3: Experimental Protocols & Workflows

Workflow for Selecting a Purification Strategy

This workflow guides the decision-making process for purifying a novel crude pyrimidine product.

Caption: Decision workflow for pyrimidine purification.

Protocol 1: Purification by Recrystallization

This technique is ideal for purifying solid compounds based on differences in solubility.[1][6]

• Solvent Selection: The key is to find a solvent where your pyrimidine product is highly soluble when hot but poorly soluble when cold.[1][17] Test small amounts of your crude product in various solvents (e.g., ethanol, ethyl acetate, water, or mixtures like hexane/ethyl acetate) to find a suitable one.[1]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent dropwise while stirring and heating until the solid just dissolves.[12]

• Hot Filtration (Optional): If there are insoluble impurities (e.g., dust, catalysts), perform a hot gravity filtration to remove them. This must be done quickly to prevent the desired compound from crystallizing prematurely.[1]

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize the yield.[1][12]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any impurities adhering to the crystal surfaces.[12]

• Drying: Dry the purified crystals in a desiccator or vacuum oven to remove all traces of solvent.[12]

Protocol 2: Purification by Acid-Base Extraction

This method leverages the basicity of the pyrimidine ring to separate it from neutral or acidic impurities.[8][18]

Caption: Workflow for acid-base extraction of a pyrimidine.

• Dissolution: Dissolve the crude mixture in a water-immiscible organic solvent like ethyl acetate or dichloromethane in a separatory funnel.[8]

• Acidic Wash: Add an equal volume of a dilute aqueous acid (e.g., 1M HCl). The basic pyrimidine will be protonated, forming a water-soluble salt, and will move into the aqueous layer.[9] Neutral and acidic impurities will remain in the organic layer.

• Separation: Allow the layers to separate and drain the aqueous layer containing your protonated product.

• Basification: Place the collected aqueous layer in a clean flask and carefully add a base (e.g., 1M NaOH) until the solution is basic. This will deprotonate the pyrimidine salt, regenerating the neutral, water-insoluble pyrimidine, which may precipitate out.

• Back-Extraction: Transfer the basified mixture to a clean separatory funnel and extract the neutral pyrimidine back into a fresh portion of organic solvent.

• Drying and Evaporation: Collect the organic layer, dry it over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and remove the solvent by rotary evaporation to yield the purified pyrimidine product.

References

• Technical Support Center: Purification of Pyrimidine Derivatives by Column Chrom
• Technical Support Center: Purification of Polar Pyrimidine Deriv
• Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. (2025). Benchchem.
• Technical Support Center: Crystallization of Pyrimidine Compounds. (2025). Benchchem.

• Troubleshooting. (2022). Chemistry LibreTexts. [Link]

• Troubleshooting unexpected side reactions in pyrimidine synthesis. (2025). Benchchem.
• Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis. (2025). Benchchem.
• Isolation and Purification of Organic Compounds Recrystalliz

• Problems with Recrystallisations. (n.d.). University of York. [Link]

• Acid-Base Extraction. (n.d.). Unknown Source.

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Recrystallization (help meeeeee). (2013). Reddit. [Link]

• Purification: Distillation at Reduced Pressures. (n.d.). University of Rochester. [Link]

• Recrystalliz
• Common side reactions in the synthesis of pyrimidines and their prevention. (2025). Benchchem.

• Impurity profiling and HPLC methods for drug quality compliance. (2025). AMSbiopharma. [Link]

• Acid–base extraction. (n.d.). Wikipedia. [Link]

• How To: Purify by Distillation. (n.d.). University of Rochester. [Link]

• Acid-Base Extraction. (2022). Chemistry LibreTexts. [Link]

• Everything about Distillation Under Reduced Pressure. (n.d.). Unacademy. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mt.com [mt.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. How To [chem.rochester.edu]
• 11. Everything about Distillation Under Reduced Pressure [unacademy.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 15. reddit.com [reddit.com]
• 16. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Stability and Degradation of Pyrimidine Carboxylates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrimidine carboxylate derivatives. This guide is designed to provide expert insights and practical troubleshooting advice for the common stability challenges encountered during the handling, storage, and development of these important chemical entities. Drawing from established scientific principles and field-proven methodologies, this resource will help you understand the "why" behind degradation pathways and empower you to design robust experimental and formulation strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of pyrimidine carboxylates.

Q1: What are the primary degradation pathways I should be concerned about with pyrimidine carboxylates?

A1: Pyrimidine carboxylates are susceptible to several degradation pathways, largely dictated by the specific substitution pattern on the ring and the experimental conditions. The four primary concerns are:

• Hydrolysis: The pyrimidine ring itself or the carboxylate ester (if applicable) can undergo hydrolytic cleavage. The ring is particularly susceptible to cleavage between the N3 and C4 positions, often following a reduction or oxidation event that decreases its aromaticity.[1][2] Acid or base catalysis can significantly accelerate this process.[3]

• Decarboxylation: The loss of the carboxylate group as CO₂ is a significant degradation pathway, especially for compounds with the carboxylate at the 5-position. This reaction is highly dependent on temperature.[4]

• Photodegradation: Like many aromatic heterocyclic compounds, pyrimidines can absorb UV light, leading to photolytic decomposition.[5] This can result in complex reactions, including ring cleavage or the formation of photoproducts like cyclobutane pyrimidine dimers (CPDs).[6]

• Oxidation: The pyrimidine ring can be cleaved oxidatively.[1] Oxidative pathways often involve initial manipulation of the C5-C6 double bond before ring cleavage.[2] The presence of electron-donating groups on the ring can increase susceptibility to oxidation.

Q2: How does the position of the carboxylate group on the pyrimidine ring affect its stability?

A2: The position of the carboxylate group has a profound impact on the molecule's stability, particularly concerning decarboxylation. For instance, 5-carboxyuracil (5caU) and 5-carboxycytosine (5caC) are decarboxylated many orders of magnitude more rapidly than 6-carboxyuracil (orotic acid derivatives).[4] This difference in reactivity is attributed to the electronic properties of the ring; the 5-position is more electron-rich and thus more amenable to the electronic rearrangement required for decarboxylation compared to the highly electron-deficient region near the ring nitrogens.[4][5]

Q3: My pyrimidine carboxylate solution is turning yellow after being on the benchtop. What is likely happening?

A3: A color change, such as yellowing, upon exposure to ambient light and air is a classic indicator of photodegradation and/or oxidation. Exposure to UV light, even from fluorescent lab lighting, can initiate photolytic reactions.[5] Concurrently, atmospheric oxygen can lead to oxidative degradation. The resulting degradation products are often chromophoric, causing the visible color change. To confirm the cause, you should run a comparative experiment with a sample protected from light (e.g., in an amber vial or wrapped in foil) and another sparged with an inert gas like nitrogen or argon to exclude oxygen.

Q4: What are the typical end-products of pyrimidine degradation?

A4: The end-products are highly dependent on the degradation pathway.

• Reductive pathways , common in metabolism, break the pyrimidine ring down into highly water-soluble compounds like β-alanine (from uracil/cytosine degradation) or β-aminoisobutyrate (from thymine degradation), along with CO₂ and ammonia.[7][8][9]

• Oxidative pathways can also cleave the ring to release urea and other reactive intermediates.[1][10]

• Decarboxylation simply removes the carboxyl group, leaving the core pyrimidine ring (e.g., 5-carboxyuracil degrades to uracil).[4]

• Hydrolysis can open the ring to form ureidoacrylates or other linear compounds.[1][3]

Part 2: Troubleshooting Guides & Diagnostic Workflows

This section provides structured approaches to diagnose and solve specific stability problems.

Problem 1: My compound shows increasing impurity peaks during HPLC analysis of a solution stored at 4°C. How do I determine the cause and improve its stability?

Causality: The appearance of new peaks, even under refrigerated conditions, points to chemical instability in your chosen solvent system. The likely culprits are hydrolysis or slow oxidation. The pH of your solution is a critical factor, as both acid- and base-catalyzed hydrolysis can occur.[3] Dissolved oxygen in the solvent can also contribute to oxidative degradation over time.

Caption: Troubleshooting workflow for solution instability.

• Execute a Forced Degradation Study: Follow Protocol 1 to intentionally degrade your compound under various stress conditions (acid, base, oxidation, heat, light). This is a standard pharmaceutical industry practice.[11]

• Analyze and Compare: Use a stability-indicating HPLC or LC-MS method (Protocol 2 ) to analyze the degradation products from the forced degradation study. Compare the retention times and mass spectra of the degradants with the impurity peaks appearing in your stored sample.

• Implement Corrective Actions:

  • If Hydrolysis is the Cause: The stability of pyrimidine derivatives can be highly pH-dependent. Prepare your solutions in a buffered system (e.g., citrate for acidic pH, phosphate for neutral pH, borate for basic pH) and conduct a short-term stability study to find the pH of maximum stability.

  • If Oxidation is the Cause: Prepare solutions using solvents that have been de-gassed by sparging with nitrogen or argon. Consider adding a small amount of an antioxidant. Store the solution headspace under an inert gas.

  • If Thermally Induced: Your storage at 4°C may not be cold enough. Evaluate stability at -20°C or -80°C.

  • If Photolytically Induced: Always store solutions in amber vials or wrapped in aluminum foil to protect them from light.

Problem 2: My solid-state pyrimidine carboxylate is showing poor stability during storage and processing (e.g., milling, heating).

Causality: Solid-state instability is often driven by thermal stress, mechanical stress, or interaction with atmospheric moisture. For pyrimidine carboxylates, intramolecular reactions like decarboxylation can be initiated by heat.[4] Mechanical stress from processes like milling can introduce energy that leads to degradation, such as intramolecular lactamization if an amino group is also present.[12]

• Thermal Stress & Decarboxylation:

  • Characterize Thermal Behavior: Use Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to determine the melting point and decomposition temperature of your compound. All processing and storage should occur well below these temperatures.

  • Rate of Decarboxylation: As shown in the table below, the rate of decarboxylation is highly sensitive to temperature. Understanding this relationship is key to setting appropriate storage conditions.

Compound	Temperature (°C)	Rate Constant (k, s⁻¹)	Half-Life	Reference
5-carboxyuracil (5caU)	25	1.1 x 10⁻⁹	~20 years	[4]
5-carboxycytosine (5caC)	25	5.0 x 10⁻¹¹	~440 years	[4]
6-carboxyuracil (6caU)	25	1.3 x 10⁻¹⁷	>10 million years	[4]

• Co-crystallization: Consider forming a co-crystal or salt with a pharmaceutically acceptable co-former. This can improve stability by engaging the reactive functional groups (the carboxylate and any ring nitrogens) in strong hydrogen bonds, thereby increasing the energy required to initiate a degradation reaction.[12]

• Control Humidity: Store the solid material in a desiccator or a controlled low-humidity environment to prevent moisture-induced hydrolysis or degradation.

Part 3: Key Experimental Protocols

These protocols provide a starting point for conducting stability assessments. Always adapt them to the specific properties of your molecule.

Protocol 1: Forced Degradation (Stress Testing) of a Pyrimidine Carboxylate

Objective: To generate potential degradation products and identify the primary degradation pathways for a pyrimidine carboxylate drug substance.

Materials:

• Pyrimidine carboxylate compound

• HPLC-grade water, acetonitrile, methanol

• 1 M HCl, 1 M NaOH

• 30% Hydrogen Peroxide (H₂O₂)

• Phosphate buffer (pH 7.4)

• Calibrated oven, photostability chamber, pH meter

• HPLC or LC-MS system

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of your compound in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at intermediate time points (e.g., 2, 6, 12 hours).

  • Before analysis, neutralize the sample with an equivalent amount of 1 M NaOH.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 1 M NaOH.

  • Incubate at room temperature for 24 hours.

  • Withdraw samples at intermediate time points.

  • Neutralize the sample with 1 M HCl before analysis.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 30% H₂O₂.

  • Incubate at room temperature for 24 hours, protected from light.

  • Withdraw samples at intermediate time points.

• Thermal Degradation:

  • Place the solid compound in a 70°C oven for 48 hours.

  • Place a solution of the compound (e.g., in pH 7.4 buffer) in a 70°C oven for 48 hours.

  • Analyze samples after the incubation period.

• Photolytic Degradation:

  • Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • Analyze samples after exposure, alongside a "dark" control sample stored under the same conditions but protected from light.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating LC-MS method as described in Protocol 2 . Aim for 5-20% degradation of the parent compound for optimal results.

Protocol 2: LC-MS Method for Degradant Identification

Objective: To separate the parent compound from its degradation products and obtain mass spectral data for structural elucidation.

Instrumentation & Columns:

• LC System: A high-performance liquid chromatography system (e.g., Agilent 1200 series).[2]

• MS Detector: A mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap, for accurate mass measurements.[2]

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm) is a good starting point.[2]

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: Develop a gradient method to ensure separation of the parent peak from all impurity peaks. A typical starting gradient could be:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30-35 min: 95% to 5% B

  • 35-40 min: 5% B

  • Flow rate: 0.5-1.0 mL/min.

• MS Detector Settings:

  • Ionization Mode: Use Electrospray Ionization (ESI) in both positive and negative modes to see which provides a better signal for the parent and degradants.

  • Mass Range: Scan a broad range (e.g., 50-1000 m/z).

  • MS/MS Analysis: Perform data-dependent acquisition to automatically trigger MS/MS fragmentation on the most abundant ions in each scan. This fragmentation data is crucial for identifying the structure of the degradants.

• Data Analysis:

  • Identify the parent compound by its retention time and exact mass.

  • For each new peak (degradant), determine its exact mass.

  • Propose a structure for the degradant by calculating the mass difference from the parent compound (e.g., a loss of 44 Da suggests decarboxylation; a gain of 16 Da suggests oxidation).

  • Use the MS/MS fragmentation pattern to confirm the proposed structure.

Caption: Major degradation pathways for pyrimidine carboxylates.

References

• Kim, S., et al. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. Journal of Bacteriology. Available at: [Link]

• Slideshare. (n.d.). Pyrimidine Synthesis and Degradation. Available at: [Link]

• Wikipedia. (n.d.). Pyrimidine. Available at: [Link]

• do Monte, S. A., et al. (2020). Photophysical Deactivation Mechanisms of the Pyrimidine Analogue 1-Cyclohexyluracil. Molecules. Available at: [Link]

• Liu, Y., & Wolfenden, R. (2017). Three Pyrimidine Decarboxylations in the Absence of a Catalyst. Biochemistry. Available at: [Link]

• Mrochek, J. E., et al. (1974). Analytic Techniques in the Separation and Identification of Specific Purine and Pyrimidine Degradation Products of tRNA: Application to Urine Samples From Cancer Patients. JNCI: Journal of the National Cancer Institute. Available at: [Link]

• Loh, K., et al. (2019). An extended bacterial reductive pyrimidine degradation pathway that enables nitrogen release from β-alanine. Journal of Biological Chemistry. Available at: [Link]

• Wang, J. R., et al. (2022). Modulation of Solid-State Chemical Stability of Gabapentin by Pyridinecarboxylic Acid. Pharmaceutical Research. Available at: [Link]

• Ashihara, H. (2022). Degradation of Pyrimidine Nucleotides. ResearchGate. Available at: [Link]

• van Gennip, A. H., et al. (2004). Scheme of pyrimidine degradation pathways showing the four steps and the enzymes involved... ResearchGate. Available at: [Link]

• Fink, R. M., et al. (1956). Chromatography of Pyrimidine Reduction Products. Analytical Chemistry. Available at: [Link]

• Albert, A., & Ohta, K. (1971). Preparation of 2-carboxymethylpyrimidines analogous to the pyrimidine of thiamine and some of their pyridine isomers. Journal of the Chemical Society C: Organic. Available at: [Link]

• Science.gov. (n.d.). pyrimidine degradation pathway: Topics by Science.gov. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. ijpsr.com. Available at: [Link]

• Kim, S., et al. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. American Society for Microbiology. Available at: [Link]

• Parshyn, D., et al. (2021). Hydrolytic cleavage of the pyrimidine ring in 2-aryl-[1][5][7]triazolo[1,5-c]-quinazolines... ResearchGate. Available at: [Link]

• Huynh-Ba, K. (2015). Forced Degradation Studies to Assess the Stability of Drugs and Products. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Pyrimidine metabolism. Available at: [Link]

Sources

• 1. The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. Three Pyrimidine Decarboxylations in the Absence of a Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrimidine - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Pyrimidine Synthesis and Degradation | PDF [slideshare.net]
• 8. Pyrimidine Metabolism Pathways Synthesis and Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 9. Pyrimidine metabolism - Wikipedia [en.wikipedia.org]
• 10. An extended bacterial reductive pyrimidine degradation pathway that enables nitrogen release from β-alanine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Modulation of Solid-State Chemical Stability of Gabapentin by Pyridinecarboxylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Biological Activity of Pyrimidine-5-Carboxylate Derivatives

Welcome to a comprehensive analysis of pyrimidine-5-carboxylate derivatives, a class of heterocyclic compounds that stands as a cornerstone in modern medicinal chemistry. The pyrimidine scaffold is a privileged structure, fundamental to life itself as a core component of nucleic acids (cytosine, thymine, and uracil).[1][2][3] This inherent biocompatibility, combined with its synthetic tractability, has made its derivatives a fertile ground for discovering novel therapeutic agents.

This guide provides an in-depth, comparative look at the diverse biological activities exhibited by derivatives functionalized at the 5-position with a carboxylate group or its bioisosteres. We will move beyond a simple recitation of facts to explore the causality behind experimental design and the structure-activity relationships (SAR) that drive potency. Our exploration will be grounded in verifiable data, detailed protocols, and logical frameworks to empower your own research and development endeavors.

Anticancer Activity: Targeting the Engines of Proliferation

Pyrimidine derivatives are a mainstay in oncology, with many compounds exerting their effects by inhibiting key enzymes in signaling pathways that are dysregulated in cancer.[4][5] A primary mechanism involves targeting protein kinases, such as the Epidermal Growth Factor Receptor (EGFR), which are critical for cancer cell growth and survival.[6][7]

Comparative Efficacy of Pyrimidine-5-Carbonitrile Derivatives

The replacement of the carboxylate ester with a nitrile group (a common bioisostere) has yielded particularly potent anticancer agents. Let's compare the in-vitro cytotoxic activity of several recently developed pyrimidine-5-carbonitrile derivatives against various human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function.

Compound ID	Key Structural Features	Target Cell Line	Activity (IC₅₀ in µM)	Reference Compound (IC₅₀ in µM)
10b	Pyrimidine-5-carbonitrile core	HepG2 (Liver)	3.56	Erlotinib (0.87)
A549 (Lung)	5.85	Erlotinib (1.12)
MCF-7 (Breast)	7.68	Erlotinib (5.27)
11b	Pyrimidine-5-carbonitrile core	HCT-116 (Colorectal)	3.37	Erlotinib (>15)
HepG-2 (Liver)	3.04	Erlotinib (14.2)
MCF-7 (Breast)	4.14	Erlotinib (19.4)
A549 (Lung)	2.40	Erlotinib (10.1)
13f	Pyrrole-pyrimidine core	A549 (Lung)	More potent than standard	Sunitinib
13h	Pyrrole-pyrimidine core	A549 (Lung)	More potent than standard	Sunitinib

Data synthesized from multiple sources for comparative analysis.[6][7]

Expert Insights: The data reveals that while reference drugs like Erlotinib may show higher potency against specific targets in some cases, novel derivatives like 11b can exhibit a broader and more potent effect across multiple cancer cell lines, including those where the standard drug is less effective.[7] For instance, the activity of 11b against HCT-116 cells is significantly higher than that of Erlotinib.[7] This suggests that these derivatives may operate through a slightly different binding mode or inhibit multiple targets, a desirable trait for overcoming drug resistance. Further investigation into EGFR kinase inhibition confirmed that compound 10b is a potent inhibitor of the enzyme, validating the mechanism of action.[6]

Structure-Activity Relationship (SAR) Insights

The biological activity of these derivatives is highly dependent on the substituents attached to the core pyrimidine ring.[3]

• Position 5 Substituent : The carboxylate, carboxamide, or carbonitrile group at this position is often crucial for activity, acting as a key hydrogen bond acceptor or donor, interacting with residues in the target enzyme's active site.[8]

• Aromatic Substituents : Aromatic and heteroaryl groups attached to the pyrimidine ring play a significant role. Electronegative radicals on these rings can increase microbiological activity, though they may decrease solubility.[9]

• Lipophilicity : The overall lipophilicity of the molecule, influenced by various side chains, affects its ability to cross biological membranes and reach its intracellular target.[4]

Antimicrobial Activity: A Renewed Defense Against Pathogens

The rise of antimicrobial resistance necessitates the discovery of new chemical scaffolds for therapeutic intervention. Pyrimidine derivatives have long been recognized for their antibacterial and antifungal properties.[2][10][11]

Comparative Efficacy of Pyrimidine Derivatives

The Kirby-Bauer disk diffusion method is a widely accepted standard for preliminary antimicrobial susceptibility testing.[12] It provides a qualitative but crucial assessment of a compound's ability to inhibit microbial growth, measured by the diameter of the zone of inhibition.

Compound Class	Key Structural Features	Test Organism	Activity (Zone of Inhibition in mm)	Standard (Zone of Inhibition in mm)
Thiadiazole-pyrimidine	5-(5-amino-1,3,4-thiadiazole-2-yl) substituent	S. aureus (Gram +)	14-20	Ciprofloxacin (25)
E. coli (Gram -)	12-18	Ciprofloxacin (28)
Triazole-pyrimidine	5-(5-mercapto-4H-1,2,4-triazol-3-yl) substituent	S. aureus (Gram +)	16-24	Ciprofloxacin (25)
E. coli (Gram -)	14-22	Ciprofloxacin (28)
Pyrimidine-5-carboxamide	Varied aryl substitutions	S. pyogens (Gram +)	Moderate to Good	Ampicillin, Ciprofloxacin
C. albicans (Fungus)	Moderate to Good	Griseofulvin

Data synthesized from multiple sources for comparative analysis.[13]

Expert Insights: The comparison between thiadiazole and triazole substituted pyrimidines reveals a clear SAR trend: the triazole derivatives consistently show higher antibacterial inhibition.[13] This suggests that the mercapto group and the overall electronic properties of the triazole ring are more favorable for interaction with bacterial targets than the amino-thiadiazole moiety. The broad-spectrum activity of pyrimidine-5-carboxamides against both bacteria and fungi highlights the versatility of this scaffold.

Workflow for Biological Activity Screening

The process of discovering and validating the biological activity of new chemical entities follows a logical and rigorous pathway. This ensures that resources are focused on the most promising candidates.

Caption: General workflow for screening pyrimidine derivatives.

Experimental Protocols: Self-Validating Methodologies

The trustworthiness of any comparative analysis rests on the quality and reproducibility of the underlying experimental data.[14][15] Here, we provide detailed, step-by-step protocols for the key assays discussed.

Protocol 1: MTT Assay for Anticancer Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability.[16] It is based on the principle that mitochondrial dehydrogenases in living, metabolically active cells can reduce the yellow tetrazolium salt MTT to purple formazan crystals.[17] The intensity of the purple color is directly proportional to the number of viable cells.[17]

Principle of the MTT Assay

Caption: The enzymatic conversion underlying the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549, HepG2) in a 96-well plate at an optimal density (typically 1,000 to 100,000 cells/well) and incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[17]

• Compound Treatment: Prepare serial dilutions of the pyrimidine-5-carboxylate derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with medium only (blank) and cells treated with vehicle (negative control). Incubate for the desired exposure period (e.g., 48 or 72 hours).[17][18]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well for a final concentration of about 0.5 mg/mL.[17][19]

• Formazan Formation: Incubate the plate for 2 to 4 hours at 37°C, protected from light. During this time, viable cells will convert the MTT into visible purple formazan crystals.[17]

• Solubilization: Carefully aspirate the medium containing MTT without disturbing the crystals. For adherent cells, this step is critical.[17] Add 100-150 µL of a solubilization solvent (e.g., DMSO) to each well.[17]

• Absorbance Reading: Place the plate on an orbital shaker for about 15 minutes to ensure complete dissolution of the formazan.[17] Measure the absorbance (Optical Density or OD) of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[17]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells after subtracting the blank absorbance. Plot the viability against the compound concentration to determine the IC₅₀ value.

Protocol 2: Kirby-Bauer Disk Diffusion for Antimicrobial Susceptibility

This method is a standardized technique for determining the susceptibility of bacteria to various antimicrobial compounds.[12]

Step-by-Step Methodology:

• Inoculum Preparation: Using a sterile loop, pick 4-5 well-isolated colonies of the test bacterium from a pure culture plate. Suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[14][20]

• Plate Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside of the tube. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate 60 degrees after each application to ensure uniform coverage.[20]

• Disk Application: Allow the plate to dry for a few minutes. Using sterile forceps or a disk dispenser, place paper disks impregnated with a known concentration of the pyrimidine derivative onto the agar surface. Gently press the disks to ensure complete contact.[14]

• Incubation: Invert the plates and incubate at 35°C for 16-24 hours.[14] The antimicrobial agent will diffuse from the disk into the agar, creating a concentration gradient.

• Result Measurement: After incubation, measure the diameter of the zone of complete inhibition (where no bacterial growth is visible) in millimeters (mm) using a ruler or calipers.[20]

• Interpretation: Compare the measured zone diameter to standardized charts (like those from CLSI) to classify the organism as susceptible, intermediate, or resistant to the compound.[12][21] For novel compounds, the zone diameter provides a direct comparative measure of potency against other derivatives and standard antibiotics.

Conclusion and Future Directions

The pyrimidine-5-carboxylate scaffold and its derivatives continue to be a source of highly potent and versatile therapeutic candidates. The comparative data clearly indicates that subtle modifications to the peripheral substituents can lead to significant gains in anticancer and antimicrobial activity. The methodologies outlined here provide a robust framework for the systematic evaluation and optimization of these promising compounds. Future research should focus on exploring a wider range of substitutions, investigating activity against drug-resistant cancer cell lines and microbial strains, and conducting in-vivo studies to translate the promising in-vitro activity into tangible therapeutic outcomes.

References

• Synthesis and antimicrobial evaluation of novel pyrimidine-5-carboxamide scaffold. (n.d.). Google.
• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. (2023). Google.
• MTT Assay Protocol. (n.d.). Springer Nature Experiments.
• Application Notes and Protocols: MTT Assay for Anticancer Agent 158 Cytotoxicity. (2025). Benchchem.
• Shakila Banu S, Krishnamoorthy G, Senthamarai R, Mohamed Jaabir M S. (2020). Synthesis, Spectral Characterization and Anticancer activity of Novel Pyrimidine Derivatives. Research J. Pharm. and Tech., 13(12):6243-6247.
• MTT assay protocol. (n.d.). Abcam.
• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009). American Society for Microbiology.
• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. (2021). MDPI.
• New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. (n.d.). RSC Publishing.
• Cell Viability Assays. (2013). NCBI Bookshelf - NIH.
• Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• MTT Cell Assay Protocol. (n.d.). T. Horton.
• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. (n.d.). PMC - NIH.
• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). Google.
• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH.
• Abdel-Rahman, R., & El-Mahdy, K. (n.d.). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Heterocycles.
• M100 | Performance Standards for Antimicrobial Susceptibility Testing. (n.d.). CLSI.
• CHAIN ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER). (2016). Google.
• Significance The Biological Activity to Pyrimidine Analogues. (2020). Scientific Journal of Medical Research.
• Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. (n.d.). PMC - NIH.
• PYRIMIDINE AND ITS BIOLOGICAL ACTIVITY: A REVIEW. (2013). PharmaTutor.
• Synthesis and antimicrobial activity of pyrimidinylureidocephalosporins. (1985). PubMed.
• Structure-activity Relationships of Pyrimidines as Dihydroorotate Dehydrogenase Inhibitors. (n.d.). PubMed.
• Synthesis and antibacterial properties of pyrimidine derivatives. (2011). PubMed.
• The Diverse Biological Activities of Pyrimidine Derivatives: A Technical Guide for Drug Discovery. (2025). Benchchem.
• Biological Activity of Pyrimidine Derivativies: A Review. (2017). Juniper Publishers.
• Synthesis and comparing the antibacterial activities of pyrimidine derivatives. (n.d.). Indian Academy of Sciences.
• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. (2022). PubMed.
• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. (2021). RSC Publishing.
• Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N -Acylphosphatidylethanolamine Phospholipase D. (2020). ResearchGate.

Sources

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. pharmatutor.org [pharmatutor.org]
• 3. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Structure-activity relationships of pyrimidines as dihydroorotate dehydrogenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and antibacterial properties of pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 11. Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. asm.org [asm.org]
• 13. ias.ac.in [ias.ac.in]
• 14. pdb.apec.org [pdb.apec.org]
• 15. woah.org [woah.org]
• 16. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. texaschildrens.org [texaschildrens.org]
• 19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. chainnetwork.org [chainnetwork.org]
• 21. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]

A Comparative Guide to the Structural Validation of Methyl 4-methylpyrimidine-5-carboxylate using ¹H and ¹³C NMR Spectroscopy

In the landscape of medicinal chemistry and materials science, pyrimidine scaffolds are foundational building blocks for a vast array of functional molecules. Their prevalence demands rigorous and unambiguous structural characterization to ensure that the synthesized molecule corresponds precisely to the intended architecture. Trivial errors, such as the misplacement of a substituent, can lead to drastically different biological activities and chemical properties. Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for the structural elucidation of organic compounds, providing unparalleled insight into the molecular framework.[1][2][3][4]

This guide provides an in-depth, comparative analysis for validating the structure of Methyl 4-methylpyrimidine-5-carboxylate. We will contrast its spectral data with a closely related constitutional isomer, Methyl 2-methylpyrimidine-5-carboxylate, to demonstrate how subtle differences in NMR spectra can be leveraged for definitive structural assignment.

The Analytical Challenge: Distinguishing Key Isomers

The synthesis of substituted pyrimidines can sometimes yield a mixture of isomers or lead to unexpected regiochemistry. Consider the target molecule, Methyl 4-methylpyrimidine-5-carboxylate (A) , and a potential isomeric byproduct, Methyl 2-methylpyrimidine-5-carboxylate (B) . While they share the same molecular formula (C₇H₈N₂O₂), their distinct substitution patterns create unique electronic environments for each nucleus, which can be decisively identified by NMR.

Caption: Target molecule (A) and its constitutional isomer (B).

The primary analytical goal is to use ¹H and ¹³C NMR to confirm the placement of the methyl group at the C4 position and not the C2 position.

Experimental Protocol for High-Fidelity NMR Data Acquisition

Trustworthy data is the bedrock of accurate structural validation. The following protocol ensures the acquisition of high-resolution, artifact-free NMR spectra.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 10-15 mg of the purified sample for ¹H NMR (25-50 mg for ¹³C NMR) and place it in a clean, dry vial.[5][6][7]

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical; it must fully dissolve the sample without its residual peaks obscuring key signals.[8][9]

  • Ensure complete dissolution. If necessary, gently vortex the vial.

  • Using a Pasteur pipette plugged with a small amount of cotton or glass wool, filter the solution directly into a clean, high-quality 5 mm NMR tube to remove any particulate matter. Solid impurities can severely degrade the magnetic field homogeneity and spectral resolution.[8]

  • Cap the NMR tube securely and label it clearly.

• Instrument Setup & Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent. This step is crucial for stabilizing the magnetic field.

  • Shim the magnetic field to optimize its homogeneity across the sample volume. This process minimizes peak broadening and distortion, resulting in sharp, symmetrical signals.

  • Acquire a standard ¹H NMR spectrum (typically 8-16 scans).

  • Acquire a quantitative ¹³C NMR spectrum. Due to the low natural abundance of the ¹³C isotope, a greater number of scans (e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio.[6][9]

  • Process the data using appropriate software (e.g., applying Fourier transform, phase correction, and baseline correction). Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) and the ¹³C spectrum accordingly (CDCl₃ at 77.16 ppm).[10]

¹H NMR Spectral Analysis: A Comparative Approach

The ¹H NMR spectrum provides a wealth of information based on chemical shift, signal integration, and spin-spin coupling.

Analysis of Methyl 4-methylpyrimidine-5-carboxylate (A)

The spectrum of compound A is expected to show four distinct singlet signals, a direct consequence of its substitution pattern, which eliminates the possibility of proton-proton coupling between ring protons.

Assigned Proton	Predicted δ (ppm)	Multiplicity	Integration	Rationale for Assignment
H2	9.18	Singlet (s)	1H	This proton is positioned between two electronegative nitrogen atoms, causing extreme deshielding and a significant downfield shift.[11][12]
H6	8.95	Singlet (s)	1H	Adjacent to one nitrogen atom and ortho to the electron-withdrawing carboxylate group, resulting in a strong deshielding effect.
O-CH₃ **	3.99	Singlet (s)	3H	Located in the typical chemical shift region for methyl ester protons.
C4-CH₃ **	2.81	Singlet (s)	3H	This methyl group is attached directly to the aromatic pyrimidine ring, causing a downfield shift compared to a standard alkyl methyl group.

Comparative Analysis with Isomer B

The predicted ¹H NMR spectrum for Methyl 2-methylpyrimidine-5-carboxylate (B) would be fundamentally different:

• Absence of the H2 Signal: The most telling difference would be the complete absence of the singlet above 9.0 ppm. The proton at C2 is replaced by a methyl group.

• Presence of Coupled Protons: The protons at C4 and C6 would now be adjacent. They would appear as two distinct doublets , each integrating to 1H, due to mutual spin-spin coupling.

• Shift of the Methyl Signal: The C2-CH₃ signal would appear at a chemical shift distinct from the C4-CH₃ in compound A, likely in a similar region (~2.8 ppm).

This direct comparison makes the assignment unambiguous. The presence of two downfield singlets (H2 and H6) is a definitive marker for the 4-methyl substituted structure A .

¹³C NMR Spectral Analysis: Confirming the Carbon Skeleton

The ¹³C NMR spectrum corroborates the ¹H NMR data by providing a count of unique carbon atoms and information about their chemical environment.

Analysis of Methyl 4-methylpyrimidine-5-carboxylate (A)

Assigned Carbon	Predicted δ (ppm)	Rationale for Assignment
C=O	165.4	Characteristic chemical shift for an ester carbonyl carbon.
C2	159.2	Positioned between two nitrogen atoms, resulting in a highly deshielded signal.[13][14]
C4	157.8	Attached to a nitrogen atom and a methyl group.
C6	156.9	Attached to a nitrogen atom and adjacent to the carboxylate-substituted carbon.
C5	122.1	The only ring carbon not directly bonded to a nitrogen atom, making it the most upfield of the ring carbons.
O-CH₃	52.8	Typical chemical shift for a methyl ester carbon.
C4-CH₃	24.5	Aromatic methyl carbon signal, appearing in the expected upfield region.

Comparative Analysis with Isomer B

For the isomeric Methyl 2-methylpyrimidine-5-carboxylate (B) , the key difference would be the chemical shifts of the ring carbons. The C2 carbon signal around 159 ppm would be absent, replaced by a signal for a substituted C2 further downfield. Concurrently, the C4 carbon would no longer be substituted by a methyl group and its chemical shift would change significantly, now being influenced by an adjacent proton. This confirms that the carbon skeleton matches structure A .

Workflow for Spectroscopic Structural Validation

The logical process from sample receipt to final confirmation can be visualized as a clear workflow, ensuring a systematic and reliable analysis.

Caption: Systematic workflow for NMR-based structural validation.

Conclusion

References

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry.

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Available at: [Link]

• Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• Thomas, S., Brühl, I., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences. Available at: [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Available at: [Link]

• JEOL. (n.d.). NMR Sample Preparation. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules. Available at: [Link]

• Chimichi, S., et al. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry. Available at: [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Available at: [Link]

• Piekut, W. A., & Sadlej, J. (2007). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules. Available at: [Link]

• University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Available at: [Link]

• ResearchGate. (n.d.). The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the.... Available at: [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

• El-Sayed, N. F., et al. (2021). Discovery of pyrano[2,3-d]pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: design, synthesis and antitumor activity. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). 1HNMR spectrometry in structural elucidation of organic compounds. Available at: [Link]

• ResearchGate. (n.d.). Selected ( 1 H) NMR and ( 13 C) NMR and HMBC chemical shifts of 4a. Available at: [Link]

• Elyashberg, M. (2015). Identification and structure elucidation by NMR spectroscopy. Trends in Analytical Chemistry. Available at: [Link]

• Wesleyan University. (n.d.). NMR as a Tool for Structure Elucidation of Organic Compounds. Available at: [Link]

• Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supporting information Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5- carboxylate, (4a). Available at: [Link]

Sources

• 1. [PDF] Advanced NMR techniques for structural characterization of heterocyclic structures | Semantic Scholar [semanticscholar.org]
• 2. jchps.com [jchps.com]
• 3. researchgate.net [researchgate.net]
• 4. NMR as a Tool for Structure Elucidation of Organic Compounds Not Offered CHEM 385 [owaprod-pub.wesleyan.edu]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. scribd.com [scribd.com]
• 7. organomation.com [organomation.com]
• 8. sites.bu.edu [sites.bu.edu]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. rsc.org [rsc.org]
• 11. Pyrimidine(289-95-2) 1H NMR spectrum [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Pyrimidine(289-95-2) 13C NMR spectrum [chemicalbook.com]

A Comparative Analysis of the Antibacterial Efficacy of Methyl 4-methylpyrimidine-5-carboxylate Against Standard Antibiotics

In the ever-evolving landscape of antimicrobial research, the need for novel therapeutic agents to combat the growing threat of antibiotic resistance is paramount. This guide provides a comprehensive, in-depth comparison of the antibacterial efficacy of the novel synthetic compound, Methyl 4-methylpyrimidine-5-carboxylate, against a panel of established, standard-of-care antibiotics. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data and established protocols to offer a clear and objective evaluation of this promising pyrimidine derivative.

Introduction: The Rationale for Exploring Pyrimidine Derivatives

Pyrimidine and its derivatives have long been a focal point in medicinal chemistry due to their diverse biological activities, serving as the core structure for many therapeutic agents.[1][2] The pyrimidine nucleus is a fundamental component of DNA and RNA, making it a key target for antimicrobial drug design.[1] Several studies have highlighted the antibacterial, antifungal, antitumor, and anti-inflammatory properties of various pyrimidine derivatives.[1][2][3][4] The exploration of novel pyrimidine compounds like Methyl 4-methylpyrimidine-5-carboxylate is driven by the urgent need for new antimicrobials that can circumvent existing resistance mechanisms.

While the precise mechanism of action for Methyl 4-methylpyrimidine-5-carboxylate is still under investigation, it is hypothesized to interfere with essential bacterial metabolic pathways, potentially through the inhibition of enzymes crucial for nucleotide biosynthesis or other vital cellular processes. This is a common mechanism for other pyrimidine-based antimicrobials.

This guide will present a comparative framework for evaluating the in vitro efficacy of Methyl 4-methylpyrimidine-5-carboxylate against a selection of standard antibiotics with well-characterized mechanisms of action.

Standard Antibiotics for Comparison

To provide a robust comparative analysis, a selection of standard antibiotics from different classes, targeting distinct bacterial processes, have been chosen:

• Ciprofloxacin: A broad-spectrum fluoroquinolone that inhibits DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication, transcription, repair, and recombination.[5][6]

• Amoxicillin: A beta-lactam antibiotic that inhibits the synthesis of bacterial cell walls, leading to cell lysis and death.[5][6]

• Vancomycin: A glycopeptide antibiotic that also inhibits cell wall synthesis but through a different mechanism than beta-lactams, making it effective against many gram-positive bacteria that are resistant to penicillins and cephalosporins.[7]

• Linezolid: An oxazolidinone antibiotic that inhibits the initiation of bacterial protein synthesis by binding to the 50S ribosomal subunit.[7]

Experimental Methodology: A Framework for Comparative Efficacy Testing

The cornerstone of assessing antibacterial efficacy lies in determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of a compound.[8][9][10][11] These assays provide quantitative data on the potency of an antimicrobial agent.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[8][12][13][14] The broth microdilution method is a widely accepted and standardized technique for determining MIC values.[13][15]

Experimental Workflow for MIC Determination:

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antibacterial agent required to kill a particular bacterium.[9][10][11] It is determined by subculturing from the clear wells of an MIC test onto antibiotic-free agar plates.[10]

Experimental Workflow for MBC Determination:

Caption: Workflow for Minimum Bactericidal Concentration (MBC) Assay.

Comparative Efficacy Data (Hypothetical)

The following table presents hypothetical MIC and MBC data for Methyl 4-methylpyrimidine-5-carboxylate and the standard antibiotics against common Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacterial strains. These values are for illustrative purposes to demonstrate how comparative data would be presented.

Compound/Antibiotic	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio
Methyl 4-methylpyrimidine-5-carboxylate	Staphylococcus aureus	8	16	2
Escherichia coli	16	32	2
Ciprofloxacin	Staphylococcus aureus	1	2	2
Escherichia coli	0.5	1	2
Amoxicillin	Staphylococcus aureus	2	4	2
Escherichia coli	8	16	2
Vancomycin	Staphylococcus aureus	1	2	2
Escherichia coli	>128	>128	-
Linezolid	Staphylococcus aureus	2	8	4
Escherichia coli	>128	>128	-

Interpretation of MBC/MIC Ratio: An agent is generally considered bactericidal if the MBC is no more than four times the MIC.[10]

Discussion and Mechanistic Insights

Based on the hypothetical data, Methyl 4-methylpyrimidine-5-carboxylate demonstrates broad-spectrum activity against both Gram-positive and Gram-negative bacteria. While its potency (as indicated by higher MIC values) may be less than that of some established antibiotics like Ciprofloxacin and Vancomycin against susceptible strains, its efficacy against both bacterial types is a promising characteristic. The MBC/MIC ratio of 2 suggests that it is a bactericidal agent.

The broad-spectrum activity of Methyl 4-methylpyrimidine-5-carboxylate could be attributed to its potential interference with a highly conserved bacterial pathway. As a pyrimidine derivative, a plausible mechanism of action is the inhibition of an enzyme involved in pyrimidine biosynthesis, which is essential for DNA and RNA synthesis.

Hypothesized Mechanism of Action:

Caption: Hypothesized Mechanism of Action for Methyl 4-methylpyrimidine-5-carboxylate.

Detailed Experimental Protocols

Broth Microdilution MIC Assay Protocol

• Preparation of Reagents and Media:

  • Prepare Mueller-Hinton Broth (MHB) according to the manufacturer's instructions.[12]

  • Prepare a stock solution of Methyl 4-methylpyrimidine-5-carboxylate and each standard antibiotic in a suitable solvent (e.g., DMSO or water) at a concentration of 10 mg/mL.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select several colonies of the test microorganism.

  • Suspend the colonies in sterile saline or MHB.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[13]

  • Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.[8]

• Assay Procedure:

  • Dispense 50 µL of sterile MHB into each well of a 96-well microtiter plate.

  • Add 50 µL of the highest concentration of the test compound to the first well of a row.

  • Perform two-fold serial dilutions by transferring 50 µL from the first well to the second, and so on, down the row.

  • Add 50 µL of the diluted bacterial inoculum to each well.

  • Include a growth control well (MHB and inoculum, no compound) and a sterility control well (MHB only).[12]

  • Incubate the plate at 37°C for 18-24 hours.[8][15]

• Interpretation of Results:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.[8]

MBC Assay Protocol

• Procedure:

  • Following the determination of the MIC, select the wells showing no visible growth.

  • Using a calibrated loop or pipette, subculture 10-100 µL from each of these clear wells onto separate, antibiotic-free Mueller-Hinton Agar (MHA) plates.[9][16]

  • Incubate the MHA plates at 37°C for 24-48 hours.

• Interpretation of Results:

  • After incubation, count the number of colonies on each plate.

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[10][11]

Conclusion

This guide provides a comprehensive framework for the comparative evaluation of Methyl 4-methylpyrimidine-5-carboxylate's antibacterial efficacy. The presented methodologies for MIC and MBC determination are standard, robust, and reproducible. The hypothetical data and mechanistic insights suggest that Methyl 4-methylpyrimidine-5-carboxylate is a promising candidate for further investigation as a broad-spectrum bactericidal agent. Further studies are warranted to elucidate its precise mechanism of action, evaluate its efficacy against a wider range of clinical isolates, and assess its in vivo activity and safety profile.

References

• Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. Southeast Asian Fisheries Development Center. Aquaculture Department. [Link]

• Fathalla, O., Zeid, I., et al. Synthesis, Antibacterial and Anticancer Evaluation of Some Pyrimidine Derivatives. Indo Global Journal of Pharmaceutical Sciences. [Link]

• Minimum Inhibitory Concentration (MIC) Test. Microbe Investigations. [Link]

• Minimum Bactericidal Concentration (MBC) Test. Microchem Laboratory. [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

• Synthesis and antibacterial activity of pyrimidine derivatives. International Journal of Pharmacy. [Link]

• Cieplik, J., et al. Synthesis and antibacterial properties of pyrimidine derivatives. Acta Poloniae Pharmaceutica. [Link]

• Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments. [Link]

• Synthesis and Antibacterial Evaluation of Some New Pyrimidine, Pyridine and Thiophene Derivatives. Lupine Publishers. [Link]

• Synthesis and comparing the antibacterial activities of pyrimidine derivatives. Journal of Chemical Sciences. [Link]

• Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Institute for Collaborative Biotechnologies. [Link]

• Minimum bactericidal concentration. Wikipedia. [Link]

• Minimum Bactericidal Concentration (MBC) Test. Microbe Investigations. [Link]

• Minimum Bactericidal Concentration (MBC) Assay. Creative Diagnostics. [Link]

• Comparison of antibacterial strength in three common antibiotics. Qeios. [Link]

• Comparative antibacterial strength analysis of three commonly used antibiotics. ResearchGate. [Link]

• Vlasov, S.V., et al. Synthesis, in silico and in vitro antimicrobial activity of N-(benzyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides. Pharmacia. [Link]

• Comparative Safety and Efficacy of Different Classes of Antibiotics for Treating Common Bacterial Infections: A Systematic Review and Meta Analysis. Auctores. [Link]

• Tulkens, P.M., et al. Comparative efficacy and safety of antibiotics used to treat acute bacterial skin and skin structure infections: Results of a network meta-analysis. PLOS ONE. [Link]

• Antibacterial activity of 2-amino-4-hydroxypyrimidine-5-carboxylates and binding to Burkholderia pseudomallei 2-C-methyl-D-erythritol-2,4-cyclodiphosphate synthase. Bioorganic & Medicinal Chemistry Letters. [Link]

• Vlasov, S.V., et al. Novel 4-methylthienopyrimidines as antimicrobial agents: synthesis, docking study and in vitro evaluation. Journal of Applied Pharmaceutical Science. [Link]

• Vlasov, S.V., et al. Synthesis, in silico and in vitro antimicrobial activity of N-(benzyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides. ResearchGate. [Link]

• 4,5-Dihydroxypyrimidine methyl carboxylates, carboxylic acids, and carboxamides as inhibitors of human cytomegalovirus pUL89 endonuclease. ACS Publications. [Link]

• Antimicrobial Activity of N-Methyl 4-Piperidone-Derived Monoketone Curcuminoids Against Cariogenic Bacteria. MDPI. [Link]

• 4,5-Dihydroxypyrimidine Methyl Carboxylates, Carboxylic Acids, and Carboxamides as Inhibitors of Human Cytomegalovirus pUL89 Endonuclease. Journal of Medicinal Chemistry. [Link]

• Methyl 4-methyl-2-(methylthio)pyrimidine-5-carboxylate. PubChem. [Link]

• Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. MDPI. [Link]

• Methyl 4-amino-2-chloropyrimidine-5-carboxylate. Acta Crystallographica Section E. [Link]

Sources

• 1. pharmascholars.com [pharmascholars.com]
• 2. ias.ac.in [ias.ac.in]
• 3. Synthesis, Antibacterial and Anticancer Evaluation of Some Pyrimidine Derivatives | Semantic Scholar [semanticscholar.org]
• 4. Synthesis and antibacterial properties of pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of antibacterial strength in three common antibiotics. [wisdomlib.org]
• 6. researchgate.net [researchgate.net]
• 7. Comparative efficacy and safety of antibiotics used to treat acute bacterial skin and skin structure infections: Results of a network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. microchemlab.com [microchemlab.com]
• 10. Minimum bactericidal concentration - Wikipedia [en.wikipedia.org]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. files.core.ac.uk [files.core.ac.uk]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 15. protocols.io [protocols.io]
• 16. Antibiotic Susceptibility MIC/MBC Testing - Creative Diagnostics [antiviral.creative-diagnostics.com]

A Senior Application Scientist's Guide to In Vitro Validation of Anticancer Activity on A549, MCF-7, and PC-3 Cell Lines

This guide provides a comprehensive framework for the in vitro validation of novel anticancer compounds using three of the most well-established and diverse human cancer cell lines: A549 (non-small cell lung cancer), MCF-7 (breast adenocarcinoma), and PC-3 (prostate adenocarcinoma). We will delve into the rationale behind experimental choices, provide detailed protocols for key assays, and present a comparative analysis of a hypothetical test compound against standard chemotherapeutic agents. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust and reproducible workflow for preclinical anticancer drug screening.

Foundational Knowledge: Understanding the Cellular Models

The selection of appropriate cell lines is a critical first step in any in vitro study. A549, MCF-7, and PC-3 cells represent three of the most common and histologically distinct cancers, providing a broad initial assessment of a compound's potential anticancer activity.

• A549: A Model for Non-Small Cell Lung Cancer. The A549 cell line was derived in 1972 from the lung tissue of a 58-year-old Caucasian male with lung carcinoma.[1] These cells are adenocarcinomic human alveolar basal epithelial cells and are widely used as a model for lung cancer and for the development of drug therapies against it.[1] A549 cells grow as an adherent monolayer and are known to synthesize lecithin, containing high levels of unsaturated fatty acids, which are crucial for maintaining membrane phospholipids.[1]

• MCF-7: An Estrogen-Receptive Breast Cancer Model. Established in 1973 at the Michigan Cancer Foundation, the MCF-7 cell line originated from the pleural effusion of a 69-year-old Caucasian woman with metastatic breast cancer.[2][3] A key characteristic of MCF-7 cells is the retention of several features of differentiated mammary epithelium, most notably the ability to process estradiol via cytoplasmic estrogen receptors (ER-positive).[3][4] This makes them an invaluable tool for studying hormone-responsive breast cancers.

• PC-3: An Androgen-Independent Prostate Cancer Model. The PC-3 cell line was established in 1979 from a bone metastasis of a grade IV prostatic adenocarcinoma in a 62-year-old Caucasian male.[5][6] A defining feature of PC-3 cells is their androgen-independence; they do not respond to androgens, glucocorticoids, or fibroblast growth factors.[5] This makes them a suitable model for studying advanced, hormone-refractory prostate cancer. They are known to have high metastatic potential.[5]

Experimental Strategy: A Multi-Faceted Approach to Validation

A comprehensive in vitro validation strategy should not rely on a single assay. Instead, a tiered approach, beginning with a broad assessment of cytotoxicity and progressing to more mechanistic assays, provides a more complete picture of a compound's anticancer activity. The rationale is to first determine if the compound has a general cell-killing effect and then to elucidate the mechanism by which it induces cell death.

Our experimental workflow is as follows:

Caption: Experimental workflow for in vitro anticancer drug screening.

Detailed Experimental Protocols

The following protocols are standardized procedures for the key assays in our validation workflow. It is imperative to maintain consistency in all experimental parameters to ensure the reproducibility and reliability of the data.

Cell Culture and Maintenance

• Culture Medium:

  • A549: F-12K Medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • MCF-7: Eagle's Minimum Essential Medium (EMEM) supplemented with 0.01mg/ml human recombinant insulin, 10% FBS, and 1% penicillin-streptomycin.[4]

  • PC-3: F-12K Medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Incubation Conditions: All cell lines should be maintained in a humidified incubator at 37°C with 5% CO2.

• Subculture: Cells should be passaged upon reaching 80-90% confluency to maintain exponential growth. Adherent cells are detached using a solution of trypsin-EDTA.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[7] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[7] This assay is a reliable and widely used method for the initial screening of potential anticancer compounds.[8]

Protocol:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of the test compound and standard drugs (Doxorubicin and Cisplatin) in the appropriate culture medium. Remove the overnight medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) value, which is the concentration of a drug that is required for 50% inhibition in vitro, is calculated from the dose-response curves.

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects. The Annexin V/PI assay is a widely used method for detecting apoptosis.[6] In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[6] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[6] Propidium iodide is a fluorescent intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the DNA of late-stage apoptotic and necrotic cells where the membrane integrity is compromised. While a powerful tool, it's important to recognize its limitations; for instance, it may not distinguish between late apoptosis and necrosis and can be prone to false positives from membrane damage.[9][10]

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound and standard drugs at their respective IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and wash the cell pellet with cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V binding buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI (1 mg/mL) to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis: Propidium Iodide Staining

Many anticancer drugs induce cell death by causing cell cycle arrest at specific checkpoints (G1, S, or G2/M phase).[11] Cell cycle analysis using propidium iodide staining and flow cytometry allows for the quantification of the percentage of cells in each phase of the cell cycle.[12] PI is a fluorescent dye that binds stoichiometrically to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.[12]

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound and standard drugs at their IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and centrifuge.

• Fixation: Resuspend the cell pellet in 500 µL of PBS and add 4.5 mL of cold 70% ethanol dropwise while gently vortexing. Fix the cells overnight at 4°C.

• Washing: Centrifuge the fixed cells and wash the pellet twice with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution (containing PI and RNase A).

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry. The DNA content will be used to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Comparative Data Analysis

The following tables present hypothetical data for a novel test compound, "Compound X," compared to the standard chemotherapeutic agents, Doxorubicin and Cisplatin. The IC50 values for the standard drugs are presented as a range to reflect the variability observed in the literature, which can be influenced by factors such as passage number and assay conditions.[13][14][15]

Table 1: Cytotoxicity (IC50) of Test Compounds on Cancer Cell Lines after 48h Treatment

Cell Line	Compound X (µM)	Doxorubicin (µM)	Cisplatin (µM)
A549	5.2	0.07 - >20[13][16][17][18][19]	9 - 23.4[12][20][21]
MCF-7	2.8	0.4 - 13.2[1][13][14][17][22]	0.65 - 15[23][24][25]
PC-3	8.1	0.087 - 908[26][27]	0.18 - 55.02[28][29][30]

Table 2: Apoptosis Induction by Test Compounds at IC50 Concentrations (24h)

Cell Line	Treatment	% Early Apoptosis	% Late Apoptosis/Necrosis
A549	Control	2.1	1.5
Compound X	25.4	10.2
Doxorubicin	22.8	8.9
MCF-7	Control	1.8	1.2
Compound X	35.7	15.6
Doxorubicin	30.1	12.4
PC-3	Control	2.5	1.8
Compound X	18.9	7.5
Doxorubicin	15.3	6.1

Table 3: Cell Cycle Analysis of Test Compounds at IC50 Concentrations (24h)

Cell Line	Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
A549	Control	65.2	20.5	14.3
Compound X	25.1	15.8	59.1
Doxorubicin	30.5	18.2	51.3
MCF-7	Control	70.8	18.1	11.1
Compound X	68.5	10.2	21.3
Doxorubicin	65.3	12.5	22.2
PC-3	Control	62.4	22.3	15.3
Compound X	58.9	25.1	16.0
Doxorubicin	55.7	28.9	15.4

Mechanistic Insights: Targeting the PI3K/Akt Signaling Pathway

The data suggests that Compound X is particularly effective against A549 and MCF-7 cells, inducing significant apoptosis and a strong G2/M phase cell cycle arrest in A549 cells. A plausible mechanism for this activity could be the inhibition of a key cell survival pathway, such as the PI3K/Akt pathway, which is frequently dysregulated in cancer.[31] The PI3K/Akt/mTOR pathway is a critical intracellular signaling cascade that regulates cell cycle progression, proliferation, and survival.[31] In many cancers, this pathway is overactive, leading to reduced apoptosis and uncontrolled cell growth.[31]

The activation of the PI3K/Akt pathway has been observed in A549, MCF-7, and PC-3 cells.[8][11][32][33][34][35][36][37][38] Therefore, a compound that inhibits this pathway would be expected to induce apoptosis and cell cycle arrest.

Caption: Proposed mechanism of action of Compound X via inhibition of the PI3K/Akt pathway.

By inhibiting PI3K, Compound X would prevent the activation of Akt. This would have two major downstream effects:

• Induction of Apoptosis: Inactivated Akt can no longer phosphorylate and inhibit pro-apoptotic proteins like Bad. This leads to the release of pro-apoptotic signals and the initiation of the apoptotic cascade.

• Cell Cycle Arrest: The PI3K/Akt pathway is crucial for the G2/M transition. Inhibition of this pathway can lead to cell cycle arrest at the G2/M checkpoint, preventing cell division.

This proposed mechanism aligns with our hypothetical data, particularly the strong G2/M arrest and high levels of apoptosis observed in A549 cells treated with Compound X. Further validation through western blot analysis of key pathway proteins (e.g., phosphorylated Akt) would be necessary to confirm this mechanism of action.

Conclusion and Future Directions

This guide outlines a systematic and robust approach for the in vitro validation of novel anticancer compounds. By employing a panel of diverse cancer cell lines and a multi-assay strategy, researchers can gain significant insights into a compound's cytotoxic and mechanistic properties. Our hypothetical "Compound X" demonstrates promising activity, particularly against non-small cell lung cancer, by inducing apoptosis and G2/M cell cycle arrest, potentially through the inhibition of the PI3K/Akt signaling pathway.

The next logical steps in the preclinical development of Compound X would involve:

• Western Blot Analysis: To confirm the inhibition of the PI3K/Akt pathway by measuring the phosphorylation status of Akt and its downstream targets.

• In Vivo Studies: To evaluate the efficacy and toxicity of Compound X in animal models of lung, breast, and prostate cancer.

• Combination Studies: To investigate potential synergistic effects of Compound X with existing chemotherapeutic agents.

By following a rigorous and scientifically sound validation process, the likelihood of identifying and developing effective novel anticancer therapies can be significantly increased.

References

• Kashkin, A. A., et al. (2010). The IC50 value of the cytotoxic effect of doxorubicin against the A549 lung cancer cells was determined to be 0.07 mM. ResearchGate. Available at: [Link]

• Giard, D. J., et al. (1973). In vitro cultivation of human tumors: establishment of a cell line (A549) from a human lung carcinoma. Journal of the National Cancer Institute, 51(5), 1417-1423.
• Soule, H. D., et al. (1973). A human cell line from a pleural effusion derived from a breast carcinoma. Journal of the National Cancer Institute, 51(5), 1409-1416.
• Kaighn, M. E., et al. (1979). Establishment and characterization of a human prostatic carcinoma cell line (PC-3).
• Lee, Y. R., et al. (2014). Combination effects of docetaxel and Doxorubicin in hormone-refractory prostate cancer cells. Basic & clinical pharmacology & toxicology, 115(3), 269-276.
• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55-63.
• Levenson, A. S., & Jordan, V. C. (1997). MCF-7: the first hormone-responsive breast cancer cell line. Cancer research, 57(15), 3071-3078.

• Elabscience. (n.d.). MCF7 [MCF-7] Cell Line. Retrieved from [Link]

• Li, Y., et al. (2018). Curcumin increases breast cancer cell sensitivity to cisplatin by decreasing FEN1 expression. Oncotarget, 9(12), 10467.
• Identification of co-regulated genes associated with doxorubicin resistance in the MCF-7/ADR cancer cell line. (2020). PeerJ, 8, e9135.
• Discrimination of the Effects of Doxorubicin on Two Different Breast Cancer Cell Lines on Account of Multidrug Resistance and Apoptosis. (2017). Indian Journal of Pharmaceutical Sciences, 79(5), 796-803.
• Isoliquiritigenin inhibits cell proliferation and migration through the PI3K/AKT signaling pathway in A549 lung cancer cells. (2018). Oncology Letters, 16(4), 5143-5148.
• Selenium sensitizes MCF-7 breast cancer cells to doxorubicin-induced apoptosis through modulation of phospho-Akt and its downstream substrates. (2006). Molecular Cancer Therapeutics, 5(4), 845-854.
• Activation of PI3K-Akt signaling pathway promotes prostate cancer cell invasion. (2007). International journal of cancer, 121(7), 1453-1460.

• The 50 % inhibitory concentration (IC50) of cisplatin in A549 and... (n.d.). ResearchGate. Retrieved from [Link]

• Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. (2024). Trends in Sciences, 21(12), 8566.

• Supplementary Figure 1. Selectivity of doxorubicin (positive control) and AFD on human cancer cell lines - HCT116, MCF7 and A549. (n.d.). ResearchGate. Retrieved from [Link]

• PD‐0332991 combined with cisplatin inhibits nonsmall cell lung cancer and reversal of cisplatin resistance. (2019). Thoracic Cancer, 10(11), 2096-2104.

• Cisplatin IC50 in 48 and 72 h MCF-7 cell cultures with subgroups and... (n.d.). ResearchGate. Retrieved from [Link]

• Combinatorial targeting of PI3K/AKT pathway with BKM120 increases cisplatin sensitivity and apoptotic response in A549 lung cancer cells. (n.d.). Cellular and Molecular Biology. Retrieved from [Link]

• Enhancing Cisplatin Efficacy with Low Toxicity in Solid Breast Cancer Cells Using pH-Charge-Reversal Sericin-Based Nanocarriers: Development, Characterization, and In Vitro Biological Assessment. (2023). ACS Omega, 8(45), 42730-42742.

• IC50 in doxorubicin-resistant MCF-7 cell lines. (n.d.). ResearchGate. Retrieved from [Link]

• PCR array analysis of PI3K/Akt signaling pathway of MCF-7 cells. A... (n.d.). ResearchGate. Retrieved from [Link]

• Comparison of doxorubicin sensitivity between PC3/R and PC3 cell lines.... (n.d.). ResearchGate. Retrieved from [Link]

• Prostate cancer cell lines (PC-3, DU-145, LNCaP) viability (% of... (n.d.). ResearchGate. Retrieved from [Link]

• Genistein decreases A549 cell viability via inhibition of the PI3K/AKT/HIF‑1α/VEGF and NF‑κB/COX‑2 signaling pathways. (2017). Oncology Reports, 37(4), 2271-2278.
• Targeted delivery of cisplatin to prostate cancer cells by aptamer functionalized Pt(IV) prodrug-PLGA. (2008). Proceedings of the National Academy of Sciences, 105(45), 17356-17361.

• PI3K pathway signaling in the MCF-7 cell line panel. Cells were grown... (n.d.). ResearchGate. Retrieved from [Link]

• PIK3CA and AKT1 mutations have distinct effects on sensitivity to targeted pathway inhibitors in an isogenic luminal breast cancer model system. (2014). Clinical Cancer Research, 20(1), 265-276.
• Increased Sensitivity to Cisplatin in Non-Small Cell Lung Cancer Cell Lines after FHIT Gene Transfer. (2006). Cancer Gene Therapy, 13(12), 1101-1108.
• Biomacromolecular Journal Evaluation Effect of Eucalyptus Sargentii and Doxorubicin on A549 Cell Line in Lung Cancer. (n.d.). Biomacromolecular Journal.
• Enhancement of cisplatin sensitivity in human breast cancer MCF-7 cell line through BiP and 14-3-3ζ co-knockdown. (2021). Experimental and Therapeutic Medicine, 21(1), 1-1.
• Exposure to PM2.5 Enhances the PI3K/AKT Signaling and Malignancy of ERα Expression-dependent Non-small. (2020). Biomedical and Environmental Sciences, 33(5), 325-334.
• Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. (2023). International Journal of Molecular Sciences, 24(15), 12282.
• In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF-7 cell lines study of Marine Yeast. (2015). Journal of Applied Pharmaceutical Science, 5(3), 63-68.
• Anticancer Potential of Pyridoxine-Based Doxorubicin Derivatives: An In Vitro Study. (2024). Pharmaceuticals, 17(2), 253.
• Doxorubicin-Conjugated Zinc Oxide Nanoparticles, Biogenically Synthesised Using a Fungus Aspergillus niger, Exhibit High Therapeutic Efficacy against Lung Cancer Cells. (2022). International Journal of Nanomedicine, 17, 1729.

• Dose response curves. PC3 and DU145 cells were exposed to either DOC... (n.d.). ResearchGate. Retrieved from [Link]

• Activation of PI3K-Akt signaling pathway leads to prostate cancer progression. (2005). Cancer Research, 65(9_Supplement), 545-546.
• Multidrug resistance gene expression response to cisplatin and 5FU treatment in hepatoma, prostate and colon cancer cells. (2020). DergiPark.

• PC3 Cell viability after treatment with a various concentration of (A)... (n.d.). ResearchGate. Retrieved from [Link]

• The role of PTEN/Akt/PI3K signaling in the maintenance and viability of prostate cancer stem-like cell populations. (2009). Proceedings of the National Academy of Sciences, 106(1), 226-231.
• Comparison and analysis of in Vitro apoptosis assays: annexin V/Pi, Caspase-3/7, TuNEL, and Mitochondrial ΔΨm. (n.d.). Bio-protocol.

• Wikipedia. (n.d.). PI3K/AKT/mTOR pathway. Retrieved from [Link]

• Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death. (2011). Journal of Visualized Experiments, (50), 2597.

• Effect of doxorubicin and 4a on the cell cycle distribution. PC3 cancer... (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Reduced pim-1 expression increases chemotherapeutic drug sensitivity in human androgen-independent prostate cancer cells by inducing apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of PI3K/Akt Signaling Pathway on the Process of Prostate Cancer Metastasis to Bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acacetin enhances the therapeutic efficacy of doxorubicin in non-small-cell lung carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ATP stimulates the proliferation of MCF-7 cells through the PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Regulation of angiogenic factors by the PI3K/Akt pathway in A549 lung cancer cells under hypoxic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 11. PIK3CA and AKT1 mutations have distinct effects on sensitivity to targeted pathway inhibitors in an isogenic luminal breast cancer model system - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation of Cisplatin Resistance in Lung Cancer Cells by Nicotine, BDNF, and a β-Adrenergic Receptor Blocker - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijcc.chemoprev.org [ijcc.chemoprev.org]
• 14. researchgate.net [researchgate.net]
• 15. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 18. bmmj.org [bmmj.org]
• 19. Doxorubicin-Conjugated Zinc Oxide Nanoparticles, Biogenically Synthesised Using a Fungus Aspergillus niger, Exhibit High Therapeutic Efficacy against Lung Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. PD‐0332991 combined with cisplatin inhibits nonsmall cell lung cancer and reversal of cisplatin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Increased Sensitivity to Cisplatin in Non-Small Cell Lung Cancer Cell Lines after FHIT Gene Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Identification of co-regulated genes associated with doxorubicin resistance in the MCF-7/ADR cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 23. oncotarget.com [oncotarget.com]
• 24. pubs.acs.org [pubs.acs.org]
• 25. spandidos-publications.com [spandidos-publications.com]
• 26. Combination effects of docetaxel and Doxorubicin in hormone-refractory prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. pnas.org [pnas.org]
• 29. dergipark.org.tr [dergipark.org.tr]
• 30. researchgate.net [researchgate.net]
• 31. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 32. aacrjournals.org [aacrjournals.org]
• 33. Activation of PI3K-Akt signaling pathway promotes prostate cancer cell invasion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. researchgate.net [researchgate.net]
• 35. researchgate.net [researchgate.net]
• 36. besjournal.com [besjournal.com]
• 37. aacrjournals.org [aacrjournals.org]
• 38. pnas.org [pnas.org]

A Comparative Guide to the Synthesis of Tetrahydropyrimidines: Traditional Solvent-Based Methods vs. Green Solvent-Less Approaches

Introduction

Tetrahydropyrimidines (THPMs) and their derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous compounds with a wide array of pharmacological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer properties.[1][2][3] The synthesis of this privileged scaffold has been a subject of extensive research for over a century. The classical approach, the Biginelli reaction, discovered in 1893, has long been the standard.[4][5] However, the growing emphasis on sustainable and efficient laboratory practices, guided by the principles of green chemistry, has spurred the development of innovative, solvent-less methodologies.[6][7][8]

This guide provides an in-depth, objective comparison between traditional, solvent-based synthesis of tetrahydropyrimidines and modern, solvent-less alternatives. We will delve into the mechanistic underpinnings of each approach, present detailed experimental protocols, and offer a quantitative comparison of their performance. The objective is to equip researchers, scientists, and drug development professionals with the technical insights needed to select the most efficient, cost-effective, and environmentally responsible method for their specific applications.

Part 1: The Classical Approach - Traditional Solvent-Based Synthesis

The traditional synthesis of tetrahydropyrimidines is dominated by the Biginelli reaction, a one-pot, three-component condensation of an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea or thiourea.[5][9] This reaction has been a reliable workhorse in organic synthesis for decades.

Mechanism of Action: The Iminium Pathway

The Biginelli condensation is highly dependent on an acid catalyst to proceed efficiently.[4] While various mechanisms have been proposed, the iminium pathway is the most widely accepted. The causality behind the need for a catalyst is to facilitate the initial and rate-limiting step: the condensation of the aldehyde and urea to form a key N-acyliminium ion intermediate. This electrophilic intermediate is then attacked by the enol form of the β-ketoester. A subsequent series of cyclization and dehydration steps leads to the final tetrahydropyrimidine product. Traditionally, strong Brønsted acids like HCl or Lewis acids such as FeCl₃ or Yb(OTf)₃ are used in a solvent like ethanol or tetrahydrofuran (THF).[1][4][10]

Caption: Proposed Iminium mechanism for the acid-catalyzed Biginelli reaction.

Drawbacks and Practical Limitations

While foundational, the classical method is fraught with inefficiencies that are misaligned with modern laboratory standards:

• Solvent Waste: The use of organic solvents like ethanol contributes significantly to chemical waste, with estimates suggesting solvents can account for over 70% of the waste in pharmaceutical production.[11] This necessitates costly and environmentally burdensome disposal or recovery processes.[12][13]

• Long Reaction Times: These reactions often require prolonged heating under reflux for several hours to days to achieve acceptable yields.[14]

• Harsh Conditions: The use of strong, often corrosive, acid catalysts can lead to side reactions and complicate the purification process.[15]

• Moderate Yields: Yields can be inconsistent and often low, particularly with substituted or aliphatic aldehydes.[14]

Protocol 1: Traditional Solvent-Based Synthesis

This protocol is a representative example of a classical Biginelli condensation.

Materials:

• Aromatic aldehyde (10 mmol)

• Ethyl acetoacetate (10 mmol)

• Urea (15 mmol)

• Ethanol (50 mL)

• Concentrated Hydrochloric Acid (0.5 mL)

• Round-bottom flask with reflux condenser

Procedure:

• Combine the aldehyde (10 mmol), ethyl acetoacetate (10 mmol), and urea (15 mmol) in a 100 mL round-bottom flask.

• Add 50 mL of ethanol to dissolve the reactants.

• Add a catalytic amount of concentrated HCl (approx. 0.5 mL) to the mixture.

• Heat the mixture to reflux with stirring and maintain for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath to induce precipitation.

• Collect the solid product by vacuum filtration.

• Wash the crude product with cold water and then a small amount of cold ethanol to remove unreacted starting materials.

• Recrystallize the crude product from hot ethanol to obtain the pure tetrahydropyrimidine.

Part 2: The Green Alternative - Solvent-Less Synthesis

Solvent-less synthesis represents a paradigm shift, aligning with the core principles of green chemistry by minimizing waste, conserving energy, and improving safety.[7][16] By eliminating the bulk solvent, reactants are present at their highest possible concentration, which often leads to dramatic accelerations in reaction rates.

Methodologies for a Solvent-Free World

Several techniques have been successfully employed to facilitate solvent-free Biginelli reactions:

• Thermal Synthesis (Neat Conditions): In its simplest form, the three components are mixed and heated.[17][18] The melting of the reactants creates a liquid phase that allows the reaction to proceed. This method is simple and effective, often providing good to excellent yields in a fraction of the time required for solvent-based methods.[17]

• Mechanochemistry (Grindstone Method): This technique utilizes mechanical energy, such as grinding in a mortar and pestle or a ball mill, to initiate chemical reactions.[8][19][20] The physical force brings reactant molecules into close contact, often at active surface sites, providing the energy for the reaction to occur at ambient temperature.

• Microwave-Assisted Synthesis: Microwave irradiation provides rapid and uniform heating of the neat reaction mixture.[10][21] This localized, high-energy input can reduce reaction times from hours to mere minutes, often with a significant improvement in product yields.[10]

The underlying mechanism in solvent-free conditions largely mirrors the iminium pathway, but the high concentration of reactants and direct energy input can significantly accelerate the rate-limiting formation of the N-acyliminium ion.

The Self-Validating Advantages

The choice to adopt a solvent-less protocol is validated by its inherent benefits:

• Efficiency: Reaction times are drastically reduced, often from many hours to under an hour, and in the case of microwave synthesis, just a few minutes.[10][22]

• High Yields: Yields are consistently reported to be higher than traditional methods.[17][22]

• Simplified Work-up: The product often precipitates as a solid from the reaction mixture upon cooling. Purification typically involves a simple wash with water or recrystallization from a minimal amount of solvent, avoiding cumbersome chromatographic separation.[18][22]

• Environmental & Economic Impact: Eliminating solvent use reduces purchasing and disposal costs, lowers energy consumption, and creates a safer laboratory environment.[7][12]

Protocol 2: Solvent-Less Microwave-Assisted Synthesis

This protocol demonstrates the efficiency and simplicity of a modern, green approach.

Materials:

• Aromatic aldehyde (10 mmol)

• Ethyl acetoacetate (10 mmol)

• Urea (15 mmol)

• Sulfamic acid (2 mol%)[21]

• 100 mL beaker or microwave reaction vessel

Procedure:

• In a 100 mL beaker, combine the aldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and a catalytic amount of sulfamic acid (2 mol%).[21]

• Mix the components thoroughly with a glass rod.

• Place the beaker in a domestic microwave oven (e.g., 600W) and irradiate for 2-5 minutes (monitor for reaction completion, as times may vary).[10][21]

• After irradiation, allow the mixture to cool to room temperature. A solid product will typically form.

• Add a small amount of cold water to the beaker and stir to break up the solid.

• Collect the product by vacuum filtration and wash with water.

• If necessary, recrystallize the product from a minimal amount of hot ethanol to achieve high purity.

Part 3: Head-to-Head Comparison

To provide a clear, evidence-based assessment, we must directly compare the workflows and quantitative outcomes of both methodologies.

Workflow Visualization

The following diagram illustrates the significant reduction in complexity and resource consumption offered by the solvent-less approach.

Caption: Comparative workflow of traditional vs. solvent-less synthesis.

Quantitative Data Summary

The following table summarizes experimental data compiled from various studies comparing the two approaches for the synthesis of similar tetrahydropyrimidine derivatives.

Parameter	Traditional Solvent-Based Method	Solvent-Less Method (Thermal/Microwave)	Advantage
Reaction Time	4 - 24 hours[14][17]	2 - 90 minutes[10][18]	Solvent-Less
Typical Yield (%)	40 - 75%[14][17]	80 - 99%[17][22]	Solvent-Less
Reaction Temp. (°C)	~80 °C (Ethanol Reflux)	80 - 120 °C	Comparable
Energy Input	Prolonged conventional heating	Short, high-intensity heating (Microwave)	Solvent-Less
Solvent/Waste	High (e.g., 50 mL+ per 10 mmol scale)	None or minimal[7][16]	Solvent-Less
Work-up Procedure	Filtration, washing, bulk recrystallization	Filtration, simple water wash[18][22]	Solvent-Less

Conclusion

The data and procedural analysis present a compelling case for the adoption of solvent-less methods for the synthesis of tetrahydropyrimidines. While the traditional Biginelli reaction laid the crucial groundwork, modern green chemistry approaches offer vast improvements in nearly every critical metric: reaction speed, product yield, procedural simplicity, and environmental impact.[17][23] The solvent-less approach is not merely an alternative; it is a superior methodology that aligns with the demands of modern research and development for efficiency, sustainability, and cost-effectiveness. For scientists and professionals in drug development, embracing these green protocols is a scientifically validated step towards a more productive and responsible future.

References

• One-Pot Synthesis of Diverse Dihydropyrimidinones/Tetrahydropyrimidinones Using Biginelli Reaction Catalyzed by Fe3O4@C@OSO3H under Solvent-Free Conditions.

• Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. MDPI. [Link]

• In silico Study and Solvent-free one-pot Synthesis of Tetrahydropyrimidine derivatives by Mechanochemistry Approach for Targeting Human Neutrophil Elastase against Lung Cancer. Bentham Science. [Link]

• Ultrasound Assisted One-Pot Synthesis of Tetrahydropyrimidne Derivatives through Biginelli Condensation: A Catalyst Free Green Chemistry Approach. ResearchGate. [Link]

• Green chemistry approach to synthesis of some new trifluoromethyl containing tetrahydropyrimidines under solvent free conditions. ResearchGate. [Link]

• One-pot, solvent-free synthesis via Biginelli reaction: Catalyst-free and new recyclable catalysts. Taylor & Francis Online. [Link]

• Solvent and Catalyst-Free One-Pot Synthesis of Tetrahydropyrimidine Analogs for Their Larvicidal Activity and Structural Insights. PubMed. [Link]

• tetrahydropyrimidines via the biginelli reaction. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]

• Synthesis of Some New Tetrahydropyrimidine Derivatives as Possible Antibacterial Agents. Iranian Journal of Pharmaceutical Research. [Link]

• Researches on Pyrimidines. CXXXVI. The Mechanism of Formation of Tetrahydropyrimidines by the Biginelli Reaction. Journal of the American Chemical Society. [Link]

• Solvent-Free Biginelli Reactions Catalyzed by Hierarchical Zeolite Utilizing Ball Mill Technique. Preprints.org. [Link]

• Green synthesis of tetrahydropyrimidine analogues and evaluation of their antimicrobial activity. PubMed. [Link]

• Comparing the Traditional with the Modern: A Greener, Solvent-Free Dihydropyrimidone Synthesis. ResearchGate. [Link]

• The Solvent-Free Revolution: Redefining Green Chemistry in Pharmaceuticals. PharmaFeatures. [Link]

• Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones Catalyzed by a Cd-Based Covalent Organic Framework Under Solvent-Free Conditions. Chemical Methodologies. [Link]

• GREEN CHEMISTRY APPROACHES IN THE SYNTHESIS OF PYRIMIDINE DERIVATIVES. RASĀYAN Journal of Chemistry. [Link]

• Solvent Role in Organic Chemistry in Comparison with Organic Synthesis under Solvent-Free Condition (Green Chemistry). Journal of Advanced Research in Medical Science & Technology. [Link]

• Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research. [Link]

• A new protocol for Biginelli (or like) reaction under solvent-free grinding method using Fe (NO3)3.9H2O as catalyst. Taylor & Francis Online. [Link]

• Synthesis of tetrahydropyrimidine derivatives 38 in the presence of Zn(OTf)2. ResearchGate. [Link]

• An Efficient One-Pot Synthesis of Dihydropyrimidinones Under Solvent-Free Conditions. Oriental Journal of Chemistry. [Link]

• green solvents and sustainable organic synthesis. GreenField Advanced Research Publishing House. [Link]

• General mechanism of Biginelli tetrahydropyrimidines. ResearchGate. [Link]

• How Does the Use of Solvent-Free Reactions Align with the Principles of Green Chemistry? Socratic. [Link]

• In Silico Design and Solvent Free Synthesis of Some Novel Dihydropyrimidinthione Derivatives and Study of its Antimicrobial activity. Research Journal of Pharmacy and Technology. [Link]

• Synthesis, Characterization, and Biological Evaluation of Tetrahydropyrimidines: Dual-Activity and Mechanism of Action. MDPI. [Link]

• An Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Catalyzed by a Novel Brønsted Acidic Ionic Liquid under Solvent-Free Conditions. Molecules. [Link]

• Solvents and sustainable chemistry. Philosophical Transactions of the Royal Society A. [Link]

• A Synthesis of Tetrahydropyrimidines. Journal of the American Chemical Society. [Link]

• Synthesis of tetrahydropyrimidine. ResearchGate. [Link]

• Synthesis of Some New Tetrahydropyrimidine Derivatives as Possible Antibacterial Agents. Iranian Journal of Pharmaceutical Research. [Link]

Sources

• 1. Synthesis of Some New Tetrahydropyrimidine Derivatives as Possible Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Some New Tetrahydropyrimidine Derivatives as Possible Antibacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Green synthesis of tetrahydropyrimidine analogues and evaluation of their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Solvent-Free Revolution: Redefining Green Chemistry in Pharmaceuticals - PharmaFeatures [pharmafeatures.com]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Solvents and sustainable chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ajms.iq [ajms.iq]
• 13. garph.co.uk [garph.co.uk]
• 14. An Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Catalyzed by a Novel Brønsted Acidic Ionic Liquid under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. How Does the Use of Solvent-Free Reactions Align with the Principles of Green Chemistry? → Learn [pollution.sustainability-directory.com]
• 17. tandfonline.com [tandfonline.com]
• 18. An Efficient One-Pot Synthesis of Dihydropyrimidinones Under Solvent-Free Conditions – Oriental Journal of Chemistry [orientjchem.org]
• 19. mdpi.com [mdpi.com]
• 20. benthamdirect.com [benthamdirect.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. tandfonline.com [tandfonline.com]
• 23. researchgate.net [researchgate.net]

Navigating the Kinome: A Comparative Guide to Cross-Reactivity and Selectivity Profiling of Pyrimidine-Based Inhibitors

For researchers, scientists, and drug development professionals, the pyrimidine scaffold represents a cornerstone in the design of kinase inhibitors. Its inherent ability to mimic the adenine core of ATP allows it to effectively bind to the hinge region of numerous kinases.[1] This characteristic, however, presents a double-edged sword: while enabling broad therapeutic potential, it also introduces the significant challenge of managing off-target effects due to the highly conserved nature of the ATP-binding pocket across the human kinome.[1][2] This guide provides an in-depth, objective comparison of critical methodologies for profiling the cross-reactivity and selectivity of pyrimidine-based inhibitors, supported by experimental data and detailed protocols to empower your research.

The Imperative of Selectivity Profiling

The therapeutic success of a kinase inhibitor is intrinsically linked to its selectivity profile. While polypharmacology, the modulation of multiple targets, can sometimes be beneficial, unintended off-target binding is a primary cause of adverse effects and toxicity.[1][3] Therefore, a comprehensive understanding of an inhibitor's interactions across the kinome is not merely a regulatory requirement but a fundamental aspect of rational drug design and the development of safe and effective medicines.[2] This guide will dissect and compare key in vitro and in situ techniques that are pivotal for constructing a detailed selectivity profile.

Comparative Analysis of Leading Profiling Technologies

Choosing the appropriate profiling strategy depends on the stage of drug discovery, the specific research question, and the desired depth of information. Here, we compare three widely adopted and powerful techniques: large-scale recombinant kinase screening, in situ chemoproteomics, and cellular thermal shift assays.

Profiling Technique	Principle	Primary Output	Advantages	Limitations
Large-Scale Recombinant Kinase Screening (e.g., KINOMEscan®)	Competition-based binding assay using a panel of purified, recombinant kinases.[4][5]	Dissociation constants (Kd) against hundreds of kinases.[6]	- High-throughput and comprehensive kinome coverage.[4][5] - Quantitative measure of binding affinity.[6] - Differentiates between inhibitor types (Type I, Type II, covalent).[4][6]	- Lacks the context of the native cellular environment.[7][8] - Recombinant kinase activity may not fully recapitulate the native state.[8]
In Situ Kinase Profiling (e.g., KiNativ™)	Activity-based protein profiling (ABPP) using ATP/ADP-linked probes in cell or tissue lysates.[7][9]	IC50 values and binding constants against native kinases in a complex proteome.[7]	- Profiles kinases in their native, endogenous state, preserving crucial protein-protein interactions and post-translational modifications.[9][10] - Binding profiles often correlate better with cellular activity.[8]	- Technically more complex than recombinant assays. - May not achieve the same breadth of kinome coverage in a single experiment.
Cellular Thermal Shift Assay (CETSA®)	Measures the ligand-induced thermal stabilization of target proteins in intact cells or lysates.[11][12]	Target engagement confirmation and apparent melting temperature (Tm) shifts.[11][13]	- Directly measures target engagement in a physiological context (live cells).[14][15] - Can identify downstream effects of target binding.[12] - Adaptable to high-throughput formats.[11]	- Indirect measure of affinity. - Not all proteins exhibit a clear thermal shift upon ligand binding. - Proteome-wide application can be complex.[12]

Causality in Experimental Choices: Why Context Matters

The data presented in the table highlights a critical consideration in selectivity profiling: the experimental context. While large-scale recombinant kinase panels like KINOMEscan® provide an unparalleled breadth of data for initial hit identification and lead optimization, they may not always predict cellular efficacy accurately.[4][5][8] This is because the behavior of kinases can be significantly influenced by their native environment, including interactions with scaffolding proteins, subcellular localization, and post-translational modifications, factors that are absent in purified, recombinant systems.[7][8]

This is where in situ and cellular methods become indispensable. The KiNativ™ platform, for instance, utilizes chemical probes to profile kinase inhibitor binding in the context of a whole cell lysate, offering a more biologically relevant assessment of selectivity.[7][9] Studies have shown that inhibitor sensitivity profiles can differ strikingly between native and recombinant systems, and that the native kinase binding profiles often more closely mirror the cellular activity of the inhibitors.[8]

The Cellular Thermal Shift Assay (CETSA®) takes this a step further by enabling the direct measurement of drug-protein interactions within living cells.[11][15] By assessing the thermal stabilization of a target protein upon ligand binding, CETSA® provides definitive evidence of target engagement in a truly physiological setting.[12][13] This is crucial for validating that a compound reaches and interacts with its intended target within the complex milieu of a cell.

Experimental Protocols: A Guide to Best Practices

To ensure the generation of robust and reproducible data, adherence to well-defined and validated protocols is paramount. Below are detailed, step-by-step methodologies for the key profiling techniques discussed.

Protocol 1: In Vitro Kinase Selectivity Profiling (Luminescence-Based)

This protocol outlines a generalized method for determining the half-maximal inhibitory concentration (IC50) of a pyrimidine-based inhibitor against a panel of kinases using a luminescence-based assay that measures ATP consumption.[16]

Materials:

• Kinase of interest and its corresponding substrate peptide.[16]

• ATP.[16]

• Pyrimidine-based inhibitor (Compound P).

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).[16]

• ADP-Glo™ Kinase Assay Kit or similar.[16]

• White, opaque 96-well or 384-well plates.[16]

• Plate reader with luminescence detection.[16]

Procedure:

• Compound Preparation: Prepare a stock solution of Compound P in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations for IC50 determination.[16]

• Kinase Reaction Setup:

  • In a multiwell plate, add the serially diluted Compound P or DMSO (vehicle control) to each well.[16]

  • Add the kinase to each well and incubate for a defined period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.[16]

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.[16]

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).[16]

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate as per the manufacturer's instructions (e.g., 40 minutes at room temperature).[16]

  • Add the Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate as recommended (e.g., 30 minutes at room temperature).[16]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader. The signal is proportional to the kinase activity.[16]

  • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.[16]

Experimental Workflow for In Vitro Kinase Inhibition Assay

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.

Protocol 2: Cellular Thermal Shift Assay (CETSA®) for Target Engagement

This protocol describes the general steps for performing a CETSA experiment to confirm the engagement of a pyrimidine-based inhibitor with its target protein in intact cells.[11]

Materials:

• Cell line expressing the target protein.

• Pyrimidine-based inhibitor (Compound P).

• Vehicle control (e.g., DMSO).

• Phosphate-buffered saline (PBS).

• Lysis buffer with protease inhibitors.

• Equipment for heat treatment (e.g., PCR cycler, water baths).

• Method for protein quantification (e.g., Western blot, ELISA, mass spectrometry).

Procedure:

• Compound Treatment: Treat cultured cells with Compound P at the desired concentration or with vehicle control. Incubate under normal cell culture conditions for a sufficient time to allow for cell penetration and target binding.[11]

• Heat Treatment:

  • Harvest the cells and resuspend them in PBS.

  • Aliquot the cell suspension into PCR tubes or a 96-well plate.

  • Heat the samples to a range of different temperatures for a short, defined period (e.g., 3 minutes) to induce thermal denaturation of unbound proteins. A temperature gradient is crucial for determining the melting curve.[13]

• Cell Lysis and Fractionation:

  • Lyse the cells using a suitable method (e.g., freeze-thaw cycles, sonication) in the presence of lysis buffer.[13]

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation at high speed.[14]

• Protein Quantification:

  • Carefully collect the supernatant containing the soluble proteins.

  • Quantify the amount of the specific target protein remaining in the soluble fraction at each temperature point using an appropriate detection method (e.g., Western blotting with a target-specific antibody).[14]

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature for both the compound-treated and vehicle-treated samples.

  • The shift in the melting curve between the treated and control samples indicates the thermal stabilization induced by the inhibitor binding to the target protein, confirming target engagement.[13]

Experimental Workflow for Cellular Thermal Shift Assay (CETSA®)

Caption: General workflow for a Cellular Thermal Shift Assay (CETSA®).

Enhancing Selectivity: The Role of Medicinal Chemistry

Beyond profiling, medicinal chemistry strategies are crucial for improving the selectivity of pyrimidine-based inhibitors. Techniques such as structure-based drug design (SBDD), targeting inactive kinase conformations (Type II inhibitors), and covalent inhibition can be employed to exploit unique features of the target's active site that are not present in off-target kinases.[1] Another powerful approach is "scaffold hopping," which involves modifying the core structure of a known active compound to discover structurally novel inhibitors with potentially improved selectivity and other drug-like properties.[17][18]

Conclusion

The development of selective pyrimidine-based inhibitors is a multifaceted challenge that requires a deep understanding of both the inhibitor's structural features and the nuances of the human kinome. By employing a combination of high-throughput in vitro screening and context-rich in situ and cellular assays, researchers can build a comprehensive selectivity profile that guides rational drug design and mitigates the risk of off-target effects. The methodologies and comparative insights provided in this guide are intended to equip scientists and drug developers with the knowledge to navigate the complexities of kinase inhibitor profiling and ultimately contribute to the creation of safer and more effective targeted therapies.

References

• Patricelli, M. P., et al. (2011). In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases. Chemistry & Biology, 18(6), 699-710. [Link]

• Okerberg, E., et al. (2011). In situ kinase profiling reveals functionally relevant properties of native kinases. PubMed, 21700218. [Link]

• Eurofins Discovery. KINOMEscan Technology. Eurofins Discovery. [Link]

• Biotech 365. (2011). ActivX – in situ kinase profiling. Biotech 365. [Link]

• Marketwired. (2011). Going KiNativ(TM): ActivX Biosciences, Inc. Publishes Landmark Article on Kinase Profiling. Marketwired. [Link]

• RxList. (2022). Pyrimidine Synthesis Inhibitors. RxList. [Link]

• Parker, W. B. (2009). Enzymology of Purine and Pyrimidine Antimetabolites Used in the Treatment of Cancer. Chemical Reviews, 109(7), 2880-2893. [Link]

• Fish, P. V., et al. (2020). Scaffold-hopping identifies furano[2,3-d]pyrimidine amides as potent Notum inhibitors. Bioorganic & Medicinal Chemistry Letters, 30(3), 126751. [Link]

• Technology Networks. KINOMEscan® Kinase Screening & Profiling Services. Technology Networks. [Link]

• Zhang, T., et al. (2023). Strategies for Competitive Activity-Based Protein Profiling in Small Molecule Inhibitor Discovery and Characterization. Biochemistry, 62(10), 1603-1618. [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for in situ target engagement. Nature Protocols, 9(9), 2100-2122. [Link]

• Progress in Chemical and Biochemical Research. (2023). In Silico Molecular Docking, Scaffold Hopping, and PASS Prediction of Designed Pyrimidine-Based Analogues Their Synthesis and Biological Evaluation. Progress in Chemical and Biochemical Research, 6(3), 269-285. [Link]

• DiscoverX. KINOMEscan® Kinase Profiling Platform. DiscoverX. [Link]

• ResearchGate. The KiNativ approach to kinase inhibitor profiling. ResearchGate. [Link]

• MDPI. (2021). Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. Molecules, 26(16), 4983. [Link]

• National Center for Biotechnology Information. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. bioRxiv. [Link]

• PubMed. (2020). Scaffold-hopping identifies furano[2,3-d]pyrimidine amides as potent Notum inhibitors. Bioorganic & Medicinal Chemistry Letters, 30(3), 126751. [Link]

• Annual Reviews. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Biochemistry, 85, 145-169. [Link]

• YouTube. (2023). Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. YouTube. [Link]

• Bain, J., et al. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

• PubMed. (2016). Selectivity Determination of a Small Molecule Chemical Probe Using Protein Microarray and Affinity Capture Techniques. ACS Combinatorial Science, 18(8), 435-442. [Link]

• MDPI. (2022). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Molecules, 27(19), 6545. [Link]

• YouTube. (2023). Recent Trends in Kinase Drug Discovery. YouTube. [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. [Link]

• CETSA. CETSA. CETSA. [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• National Center for Biotechnology Information. (2018). Inhibition of Pyrimidine Biosynthesis Pathway Suppresses Viral Growth through Innate Immunity. PLoS Pathogens, 14(10), e1007323. [Link]

• National Center for Biotechnology Information. (2022). Recent Advances in Pyrimidine-Based Drugs. Molecules, 27(19), 6545. [Link]

• Oxford Academic. (2013). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 29(13), 1628-1635. [Link]

• Scholarly Publications Leiden University. (2019). Inhibitor Selectivity. Scholarly Publications Leiden University. [Link]

• ACS Publications. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7449-7469. [Link]

• MDPI. (2022). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 27(19), 6545. [Link]

• PubMed. (2012). Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors. Journal of Chemical Information and Modeling, 52(4), 1021-1030. [Link]

• National Center for Biotechnology Information. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry, 64(16), 12056-12071. [Link]

• ACS Publications. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry, 64(16), 12056-12071. [Link]

• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research. [Link]

• ACS Publications. (2026). Structure-Guided Semisynthesis of Blasticidin S–Amicetin Chimeras as Selective Ribosome Inhibitors. Journal of the American Chemical Society. [Link]

• ResearchGate. Chemical structures of previously reported pyrimidine-based kinase inhibitors. ResearchGate. [Link]

• MDPI. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 26(17), 5227. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. icr.ac.uk [icr.ac.uk]
• 4. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 5. KINOMEscan® Kinase Screening & Profiling Services | Technology Networks [technologynetworks.com]
• 6. chayon.co.kr [chayon.co.kr]
• 7. In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In situ kinase profiling reveals functionally relevant properties of native kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ActivX – in situ kinase profiling | Biotech 365 [biotech-365.com]
• 10. Going KiNativ(TM): ActivX Biosciences, Inc. Publishes Landmark Article on Kinase Profiling - BioSpace [biospace.com]
• 11. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. CETSA [cetsa.org]
• 13. annualreviews.org [annualreviews.org]
• 14. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. news-medical.net [news-medical.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. Scaffold-hopping identifies furano[2,3-d]pyrimidine amides as potent Notum inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to Confirming the Purity of Synthesized Methyl 4-methylpyrimidine-5-carboxylate

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Purity

For routine quantitative analysis and impurity profiling, High-Performance Liquid Chromatography (HPLC) remains the industry standard.[1] Its strength lies in its ability to separate the main compound from non-volatile and structurally similar impurities with high resolution and sensitivity.[2] For a polar, UV-active molecule like Methyl 4-methylpyrimidine-5-carboxylate, a reversed-phase HPLC (RP-HPLC) method is the logical starting point.

Causality of Method Design

The choice of a C18 column is deliberate; its non-polar stationary phase effectively retains the moderately polar pyrimidine derivative, allowing for separation based on subtle differences in hydrophobicity between the target molecule and its potential impurities (e.g., starting materials or side-products). The mobile phase, a gradient of acetonitrile and water, provides the necessary range of polarity to elute all components of interest. A formic acid modifier is included to control the pH, ensuring sharp, symmetrical peak shapes by suppressing the ionization of any residual silanols on the column and protonating the basic nitrogen atoms of the pyrimidine ring. UV detection is selected due to the conjugated π-system of the pyrimidine ring, which provides strong chromophoric activity, enabling sensitive detection.

Detailed Experimental Protocol: RP-HPLC

• Instrumentation : HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column : C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : 0.1% Acetonitrile.

• Gradient Elution :

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 10% B

  • 26-30 min: 10% B (Re-equilibration)

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30 °C.

• Detection : UV at 254 nm.

• Injection Volume : 10 µL.

• Sample Preparation : Accurately weigh ~10 mg of the synthesized compound and dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution. Dilute further to 0.1 mg/mL for analysis.

Data Interpretation & Results

Purity is typically assessed using the area normalization method. The area of the main peak is divided by the total area of all peaks in the chromatogram. For regulatory purposes, a purity level of >95% is often required for such intermediates.[3] Any peak other than the main compound is considered an impurity and should be investigated.

Parameter	Main Peak	Impurity A	Impurity B
Retention Time (min)	12.5	8.2	15.1
Peak Area (mAU*s)	4850	25	20
% Area	99.08%	0.51%	0.41%
Identification	Methyl 4-methylpyrimidine-5-carboxylate	Potential Starting Material	Potential Dimer
Table 1: Representative HPLC data for a synthesized batch.

HPLC Analysis Workflow

Caption: Workflow for HPLC Purity Determination.

Quantitative NMR (qNMR) Spectroscopy: The Gold Standard for Structure & Purity

While HPLC is excellent for quantitative analysis, it relies on the assumption that all components have a similar response factor at the detection wavelength. Nuclear Magnetic Resonance (NMR) spectroscopy provides an orthogonal and more absolute measure of purity.[3] It is a primary ratio method of measurement where the signal intensity is directly proportional to the number of nuclei, irrespective of the molecule's structure. This makes it an invaluable tool for both structural confirmation and purity assessment without the need for a specific reference standard of the compound itself.[4][5]

Causality of Method Design

The core principle of qNMR is to compare the integral of a known proton signal from the target compound to the integral of a signal from a certified internal standard of known purity and weight. Maleic acid or dimethyl sulfone are common choices for internal standards as they are stable, non-volatile, and have simple spectra with sharp singlets in regions that typically do not overlap with the analyte signals. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are used as solvents because they are NMR-silent for ¹H nuclei. A long relaxation delay (D1) is critical to ensure that all protons have fully relaxed between pulses, which is essential for accurate integration and, therefore, accurate quantification.

Detailed Experimental Protocol: ¹H qNMR

• Instrumentation : NMR spectrometer (400 MHz or higher).

• Internal Standard (IS) : Certified Maleic Acid (purity ≥ 99.5%).

• Solvent : DMSO-d₆.

• Sample Preparation :

  • Accurately weigh ~15 mg of Methyl 4-methylpyrimidine-5-carboxylate into a vial.

  • Accurately weigh ~10 mg of the internal standard into the same vial.

  • Dissolve the mixture in ~0.7 mL of DMSO-d₆.

  • Transfer the solution to an NMR tube.

• Acquisition Parameters :

  • Pulse Program : Standard 90° pulse.

  • Relaxation Delay (D1) : 30 seconds (at least 5 times the longest T1).

  • Number of Scans : 16 or more for good signal-to-noise.

• Processing : Apply Fourier transform, phase correction, and baseline correction. Carefully integrate the relevant peaks.

Data Interpretation & Results

The purity is calculated using the following formula:

Purity (%) = (Ianalyte / IIS) * (NIS / Nanalyte) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

Where:

• I : Integral value

• N : Number of protons for the integrated signal

• MW : Molecular weight

• m : Mass

• P : Purity of the internal standard

Signal	¹H Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Pyrimidine H2	~9.2	s	1H	C2-H
Pyrimidine H6	~8.9	s	1H	C6-H
Ester Methyl	~3.9	s	3H	-COOCH₃
Ring Methyl	~2.7	s	3H	C4-CH₃
Table 2: Expected ¹H NMR spectral data for Methyl 4-methylpyrimidine-5-carboxylate in DMSO-d₆.

qNMR Analysis Workflow

Caption: Workflow for qNMR Purity Determination.

Liquid Chromatography-Mass Spectrometry (LC-MS): Identifying the Unknowns

While HPLC-UV tells us that impurities are present and in what quantity, it does not tell us what they are. This is where Mass Spectrometry (MS) is indispensable.[4] By coupling an HPLC system to a mass spectrometer (LC-MS), we can obtain the mass-to-charge ratio (m/z) of the components as they elute from the column. This information is critical for identifying impurities.[6]

Causality of Method Design

Using the same chromatographic method as the purity analysis ensures that the retention times correlate directly. Electrospray Ionization (ESI) is the chosen ionization technique because it is a soft method suitable for polar, thermally labile molecules, minimizing fragmentation and typically producing a strong signal for the protonated molecular ion [M+H]⁺. This makes it straightforward to determine the molecular weight of the parent compound and any co-eluting impurities.

Detailed Experimental Protocol: LC-MS

• Instrumentation : HPLC system coupled to a single quadrupole or time-of-flight (TOF) mass spectrometer with an ESI source.

• Chromatography : Use the identical method as described in the HPLC section. The formic acid in the mobile phase is crucial as it aids in the ESI protonation process.

• MS Parameters :

  • Ionization Mode : Positive ESI (+).

  • Scan Range : m/z 50-500.

  • Capillary Voltage : 3.5 kV.

  • Drying Gas Flow : 10 L/min.

  • Drying Gas Temperature : 350 °C.

Data Interpretation & Results

The molecular formula of Methyl 4-methylpyrimidine-5-carboxylate is C₇H₈N₂O₂. Its monoisotopic mass is 152.06 Da. In positive ESI mode, we expect to see a prominent peak at m/z 153.07 [M+H]⁺. By extracting the ion chromatograms for the m/z values of suspected impurities (e.g., unreacted starting materials) or by examining the mass spectrum of each impurity peak from the UV chromatogram, their molecular weights can be determined and their identities proposed.

Component	Retention Time (min)	Observed m/z [M+H]⁺	Proposed Identity
Main Peak	12.5	153.07	Methyl 4-methylpyrimidine-5-carboxylate
Impurity A	8.2	113.06	Ethyl 3-aminocrotonate (Starting Material)
Impurity B	15.1	139.05	4-methylpyrimidine-5-carboxylic acid (Hydrolysis Product)
Table 3: Representative LC-MS data for impurity identification.

LC-MS Impurity ID Workflow

Caption: Workflow for LC-MS Impurity Identification.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Rapid Functional Group Check

FTIR spectroscopy is a rapid, non-destructive technique that serves as an excellent qualitative check to confirm the presence of key functional groups.[7][8] While not a primary tool for quantifying minor impurities, it is highly effective at identifying gross errors in synthesis, such as the failure of a reaction or the presence of a major, structurally different byproduct.[9]

Causality of Method Design

The analysis is straightforward. An infrared spectrum is passed through a small amount of the solid sample. The molecule absorbs energy at specific frequencies corresponding to the vibrations of its chemical bonds (e.g., stretching, bending). The presence of a strong absorption around 1720 cm⁻¹ is a clear indicator of the ester carbonyl (C=O) group, while absorptions in the 1600-1500 cm⁻¹ range confirm the C=N and C=C bonds of the pyrimidine ring. The absence of a broad O-H stretch (around 3300 cm⁻¹) would confirm the absence of the hydrolyzed carboxylic acid impurity in significant amounts.

Detailed Experimental Protocol: FTIR

• Instrumentation : FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation : Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition : Collect the spectrum, typically over a range of 4000-400 cm⁻¹, co-adding 16 or 32 scans to improve the signal-to-noise ratio.

• Processing : Perform an automatic baseline correction.

Data Interpretation & Results

The obtained spectrum should be compared against a reference spectrum if available, or interpreted based on characteristic group frequencies.

Wavenumber (cm⁻¹)	Intensity	Bond Vibration	Functional Group
~2950	Medium	C-H Stretch	Methyl (CH₃)
~1725	Strong	C=O Stretch	Ester
~1610, ~1570	Medium-Strong	C=N, C=C Stretch	Pyrimidine Ring
~1250	Strong	C-O Stretch	Ester
Table 4: Characteristic FTIR absorption bands for Methyl 4-methylpyrimidine-5-carboxylate.

FTIR Analysis Workflow

Caption: Workflow for FTIR Functional Group Analysis.

Comparative Summary: An Orthogonal, Self-Validating Approach

No single analytical technique is sufficient to declare a compound "pure" in the context of drug development. True confidence is achieved through an orthogonal approach, where different, complementary methods are used to build a cohesive and self-validating data package.

Technique	Primary Use	Quantitative?	Structural Info	Key Advantage	Limitation
HPLC-UV	Impurity Profiling & Quantitation	Yes (Relative)	Minimal (RT only)	High throughput, sensitive, robust.	Requires reference standards for absolute quantitation; response factor dependent.
qNMR	Structural Confirmation & Purity	Yes (Absolute)	Definitive	Does not require a reference standard of the analyte; universal response.	Lower throughput; requires specialized knowledge for accurate results.[6]
LC-MS	Impurity Identification	Semi-Quantitative	Molecular Weight	Provides MW of unknowns, crucial for identification.	Ionization efficiency can vary greatly, making quantitation difficult.[10]
FTIR	Functional Group Confirmation	No	Yes (Functional Groups)	Very fast, simple, good for gross structural verification.	Not sensitive to minor impurities; provides limited structural detail.[8]

Conclusion

Confirming the purity of synthesized Methyl 4-methylpyrimidine-5-carboxylate requires a multi-faceted analytical strategy. The process begins with HPLC as the primary tool for high-throughput quantitative assessment of purity and impurity profiling. This is orthogonally validated by qNMR , which provides an absolute purity value while simultaneously offering unequivocal confirmation of the molecular structure. Any impurities detected by HPLC are then investigated using LC-MS to determine their molecular weights, allowing for their identification. Finally, FTIR serves as a rapid initial check to confirm that the expected chemical architecture has been successfully synthesized. By integrating these four techniques, researchers can construct a comprehensive, self-validating data package that provides unshakable confidence in the quality of this vital pharmaceutical intermediate.

References

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. Available From: [Link][7]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Zenodo. [Link][8]

• Unknown Author. (n.d.). Modern Analytical Technique for Characterization Organic Compounds. Galore Knowledge Publication Pvt. Ltd. Available From: [Link][11]

• Unknown Author. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. Research and Reviews on Experimental and Clinical Toxicology. Available From: [Link][4]

• Roberts, J. D., & Caserio, M. C. (2021). 9: Separation, Purification, and Identification of Organic Compounds. Chemistry LibreTexts. Available From: [Link][12]

• Unknown Author. (n.d.). EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer. Dawson College. Available From: [Link][13]

• Various Authors. (2018). How to determine the purity of newly synthesized organic compound? ResearchGate. Available From: [Link][6]

• Various Authors. (n.d.). Pyrimidine synthesis. Organic Chemistry Portal. Available From: [Link][14]

• Zhichkin, P., Fairfax, D. J., & Eisenbein, S. A. (2002). A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis, 2002(05), 720-722. [Link][15]

• Gfeller, M. A., & Gauthier, D. A. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(22), 9217-9218. [Link][3]

• Giraudeau, P. (2013). Universal Quantitative NMR Analysis of Complex Natural Samples. Progress in Nuclear Magnetic Resonance Spectroscopy. Available From: [Link][5]

• Dev, M., & Mukadam, M. (2025). Functional group profiling of medicinal plants using FTIR spectroscopy. World Journal of Biology Pharmacy and Health Sciences, 21(01), 243-249. [Link][9][16]

• Unknown Author. (n.d.). Best Practice Guide for Generating Mass Spectra. The Royal Society of Chemistry. Available From: [Link][10]

• Various Authors. (n.d.). Impurities Application Notebook. Waters Corporation. Available From: [Link][1]

Sources

• 1. lcms.cz [lcms.cz]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rroij.com [rroij.com]
• 5. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 8. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 9. biomedscidirect.com [biomedscidirect.com]
• 10. rsc.org [rsc.org]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. people.sabanciuniv.edu [people.sabanciuniv.edu]
• 14. Pyrimidine synthesis [organic-chemistry.org]
• 15. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]
• 16. Functional group profiling of medicinal plants using FTIR spectroscopy [journalwjbphs.com]

A Comparative Guide to the Antioxidant Potential of Pyrimidine Ester Derivatives

In the relentless pursuit of novel therapeutic agents, the battle against oxidative stress remains a central theme in drug discovery. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a multitude of pathological conditions, including cancer, neurodegenerative diseases, and cardiovascular disorders.[1][2] This has spurred intensive research into the discovery and development of potent antioxidants. Among the myriad of heterocyclic scaffolds explored, pyrimidine and its derivatives have emerged as a particularly promising class of compounds.[3][4] This guide provides an in-depth comparative analysis of the antioxidant potential of various pyrimidine ester derivatives, offering a valuable resource for researchers, scientists, and drug development professionals.

The Pyrimidine Scaffold: A Privileged Structure in Antioxidant Chemistry

The pyrimidine nucleus, a six-membered heterocyclic aromatic ring with two nitrogen atoms at positions 1 and 3, is a fundamental building block in numerous biologically significant molecules, including nucleic acids (cytosine, thymine, and uracil) and various vitamins and coenzymes.[1][5] Its unique electronic properties and versatile substitution patterns make it an attractive scaffold for the design of novel antioxidant agents. The introduction of an ester functionality, along with other substituents, can modulate the molecule's physicochemical properties, such as lipophilicity and electronic distribution, thereby influencing its antioxidant capacity.

Understanding the Mechanisms of Antioxidant Action

Pyrimidine derivatives primarily exert their antioxidant effects through two main mechanisms:

• Direct Radical Scavenging: Many pyrimidine derivatives can directly neutralize free radicals by donating a hydrogen atom or an electron, thus terminating the damaging chain reactions initiated by these reactive species.[1][6] The efficiency of this process is largely dependent on the presence and position of electron-donating groups on the pyrimidine ring.

• Modulation of Cellular Signaling Pathways: Beyond direct scavenging, certain pyrimidine derivatives can enhance the endogenous antioxidant defense system by activating key signaling pathways. A prominent example is the Nrf2-Keap1 pathway. Under conditions of oxidative stress, these derivatives can promote the dissociation of the transcription factor Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus and upregulate the expression of a battery of antioxidant and cytoprotective genes.[7]

Figure 1: Dual antioxidant mechanism of pyrimidine ester derivatives.

Comparative Analysis of Antioxidant Activity: In Vitro Assays

A variety of in vitro assays are employed to evaluate the antioxidant potential of newly synthesized compounds. Each assay is based on a specific chemical reaction, and therefore, a comprehensive assessment typically involves multiple methods.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is one of the most common and straightforward methods to assess the radical scavenging activity of a compound.[1] The principle lies in the ability of the antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, which results in a color change from purple to yellow, measured spectrophotometrically. The antioxidant activity is often expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

Similar to the DPPH assay, the ABTS assay measures the ability of a compound to scavenge the pre-formed ABTS radical cation (ABTS•+). This method is applicable to both hydrophilic and lipophilic antioxidants.[1]

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous form (Fe²⁺-TPTZ), which exhibits a blue color. The intensity of the blue color is proportional to the antioxidant capacity.

Other In Vitro Assays

Other relevant assays include nitric oxide (NO) radical scavenging, hydrogen peroxide (H₂O₂) scavenging, and lipid peroxidation inhibition assays, which provide a broader understanding of the antioxidant profile of the tested compounds.[6][8]

Experimental Data Summary

The following table summarizes the reported antioxidant activities of various pyrimidine ester derivatives from different studies, providing a basis for a comparative analysis. It is important to note that direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

Compound Class	Specific Derivative Example	Assay	IC50 (µM)	Reference Standard (IC50, µM)	Source
4-(furan-2-yl)-tetrahydropyrimidine-5-carboxylate esters	Compound 3c	DPPH	0.6 mg/mL	Ascorbic Acid, Gallic Acid	[6]
2,4,6-substituted pyrimidine derivatives	Compounds 1b and 1b1	DPPH	8 and 10	Ascorbic Acid	[6]
Thieno[2,3-d]pyrimidine derivatives	Compounds 2b, 2c, 2d, 2e	DPPH	16.35 - 17.70 µg/mL	Ascorbic Acid (15.11 µg/mL)	[1]
Pyrido[2,3-d]pyrimidine derivatives	Compound 2a	Lipid Peroxidation	42	-	[8]
Pyrido[2,3-d]pyrimidine derivatives	Compound 2f	Lipid Peroxidation	47.5	-	[8]
Novel Pyrimidine Acrylamides	Compound 7	DPPH	82% inhibition	Trolox	[9]

Note: The units of IC50 values (µM, µg/mL, mg/mL) are as reported in the original publications.

Structure-Activity Relationship (SAR) Insights

The antioxidant potential of pyrimidine ester derivatives is intricately linked to their molecular structure. Several key SAR observations have been made:

• Influence of Substituents: The presence of electron-donating groups (EDGs) such as hydroxyl (-OH), methoxy (-OCH₃), and amino (-NH₂) groups on the pyrimidine ring or its substituents generally enhances the antioxidant activity.[1][6] These groups can increase the electron density of the molecule, facilitating the donation of a hydrogen atom or an electron to scavenge free radicals. Conversely, electron-withdrawing groups (EWGs) like nitro (-NO₂) or cyano (-CN) groups tend to decrease the antioxidant capacity.

• Role of the Ester Group: The ester group itself can influence the molecule's lipophilicity, which in turn affects its ability to interact with lipid-based free radicals and penetrate cellular membranes. The nature of the alcohol moiety of the ester can also be modified to fine-tune the antioxidant properties.

• Positional Isomerism: The position of the substituents on the pyrimidine ring significantly impacts the antioxidant activity.[10] For instance, substitutions at the C-2, C-4, and C-6 positions have been shown to be particularly important for radical scavenging activity.[6]

Figure 2: General workflow for evaluating the antioxidant potential of pyrimidine ester derivatives.

Experimental Protocols: A Self-Validating System

To ensure the reliability and reproducibility of the experimental data, it is crucial to follow well-established and validated protocols.

Detailed Protocol for DPPH Radical Scavenging Assay

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have an absorbance of approximately 1.0 at 517 nm.

• Preparation of Test Compound Solutions: Prepare a stock solution of the pyrimidine ester derivative in a suitable solvent (e.g., DMSO or methanol) and then prepare a series of dilutions to obtain different concentrations.

• Assay Procedure:

  • Add a specific volume of the test compound solution to a corresponding volume of the DPPH solution.

  • For the control, add the same volume of the solvent used for the test compound to the DPPH solution.

  • Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

Causality Behind Experimental Choices: The use of methanol as a solvent is common due to its ability to dissolve both DPPH and a wide range of organic compounds. The incubation in the dark is essential to prevent the photodegradation of DPPH. The 30-minute incubation period is typically sufficient to allow the reaction to reach a steady state.

Conclusion and Future Directions

Pyrimidine ester derivatives represent a versatile and promising class of compounds with significant antioxidant potential. The ease of their synthesis and the ability to modulate their activity through structural modifications make them attractive candidates for further development as therapeutic agents against diseases associated with oxidative stress. Future research should focus on a more comprehensive evaluation of the most potent derivatives in cellular and in vivo models of oxidative stress. Furthermore, detailed mechanistic studies are warranted to fully elucidate their mode of action, including their effects on various cellular signaling pathways. The insights gained from such studies will be invaluable for the rational design of the next generation of pyrimidine-based antioxidants with enhanced efficacy and safety profiles.

References

• Nair, A., & S, S. (2022). Antioxidant Potential of Pyrimidine Derivatives against Oxidative Stress. Indian Journal of Pharmaceutical Sciences, 84(1), 9-19. [Link]

• Nair, A., & S, S. (2022). Antioxidant Potential of Pyrimidine Derivatives against Oxidative Stress. Indian Journal of Pharmaceutical Sciences. [Link]

• Papakyriakou, A., et al. (2023). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 28(9), 3895. [Link]

• Scite. (n.d.). Antioxidant Potential of Pyrimidine Derivatives against Oxidative Stress. [Link]

• Semantic Scholar. (n.d.). Antioxidant Potential of Pyrimidine Derivatives against Oxidative Stress. [Link]

• Moussa, F. M., et al. (2024). Synthesis and Antioxidant Activities of Novel Pyrimidine Acrylamides as Inhibitors of Lipoxygenase: Molecular Modeling and In Silico Physicochemical Studies. Molecules, 29(5), 1129. [Link]

• Papakyriakou, A., et al. (2023). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. PubMed. [Link]

• El-Sayed, W. M., et al. (2022). Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][6][8]benzothiazole Derivatives via Microwave-Assisted Synthesis. Molecules, 27(4), 1293. [Link]

• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. (n.d.). [Link]

• Antioxidant Activity of Novel Fused Heterocyclic Compounds Derived from Tetrahydropyrimidine Derivative. (n.d.). PubMed. [Link]

• Antioxidant Properties of Pyrimidine and Uracil Derivatives. (n.d.). ResearchGate. [Link]

• Antioxidant Properties of Pyrimidine and Uracil Derivatives. (n.d.). ResearchGate. [Link]

• El-Sharkawy, K. A., et al. (2025). Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. Scientific Reports, 15(1), 6682. [Link]

• Rasayan Journal of Chemistry. (2023). SYNTHESIS, CYTOTOXIC AND ANTIOXIDANT EVALUATION OF PYRIMIDINE DERIVATIVES DERIVED FROM NOVEL CHALCONES. Rasayan Journal of Chemistry, 16(3), 1642-1649. [Link]

• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. (n.d.). [Link]

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. [PDF] Antioxidant Potential of Pyrimidine Derivatives against Oxidative Stress | Semantic Scholar [semanticscholar.org]
• 3. scite.ai [scite.ai]
• 4. orientjchem.org [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. ijpsonline.com [ijpsonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Antioxidant Activities of Novel Pyrimidine Acrylamides as Inhibitors of Lipoxygenase: Molecular Modeling and In Silico Physicochemical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review | Bentham Science [eurekaselect.com]

A Comparative Guide to the Validation of Synthetic Routes for Large-Scale Production of 2-Amino-4,6-Disubstituted Pyrimidine Intermediates

This guide provides an in-depth comparison of synthetic strategies for producing key pyrimidine intermediates, which are foundational building blocks in the pharmaceutical industry for synthesizing a range of active pharmaceutical ingredients (APIs), including antivirals, antibiotics, and oncology drugs. We will focus on the validation of a synthetic route for a model compound, 2-amino-4,6-dimethoxypyrimidine , a crucial intermediate for several commercial products.

The objective is to provide researchers and drug development professionals with a framework for selecting and validating a synthetic route that is not only efficient in terms of yield and purity but also robust, scalable, safe, and economically viable for large-scale cGMP (Current Good Manufacturing Practice) production.

The Strategic Importance of Pyrimidine Intermediates

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous blockbuster drugs. The specific substitution pattern on the pyrimidine ring dictates its pharmacological activity. Therefore, the efficient and controlled synthesis of substituted pyrimidine intermediates is a critical first step in the drug manufacturing process. The challenge lies in developing a synthetic route that can be reliably scaled from the laboratory bench to a multi-ton manufacturing plant without compromising on quality or safety.

Overview of Synthetic Approaches

The synthesis of the pyrimidine core can be broadly categorized into two main strategies:

• Classical Condensation Reactions: These are often multi-step processes involving the condensation of a 1,3-dicarbonyl compound (or its equivalent) with an amidine-containing molecule. The Pinner synthesis is a prime example and has been a workhorse in the industry for decades.

• Modern Catalytic and Flow-Based Methods: These approaches aim to improve upon classical methods by enhancing efficiency, safety, and sustainability. They often involve transition-metal catalysis, novel reagents, or the use of continuous flow technology to overcome the limitations of batch processing.

For our comparative analysis, we will evaluate a traditional Pinner-type synthesis against a more modern, streamlined approach for the production of 2-amino-4,6-dimethoxypyrimidine.

Comparative Analysis of Two Synthetic Routes

We will compare two distinct routes for the synthesis of 2-amino-4,6-dimethoxypyrimidine, a key intermediate.

• Route A: The Classical Pinner-Type Synthesis. This route involves the condensation of malononitrile with an alcohol under acidic conditions to form an intermediate which is then reacted with guanidine.

• Route B: A Modern, One-Pot Synthesis. This improved method involves the direct reaction of a malonic acid derivative with guanidine in the presence of a coupling agent or under specific catalytic conditions, aiming to reduce the number of steps and improve process efficiency.

The diagram below illustrates the high-level workflow comparison between the two routes.

Caption: High-level workflow comparison of classical vs. modern synthesis routes.

Performance Metrics: A Head-to-Head Comparison

The selection of a synthetic route for large-scale production hinges on a multi-faceted analysis of key performance indicators. The table below summarizes the typical performance of the two routes based on literature and process development data.

Metric	Route A: Classical Pinner-Type	Route B: Modern One-Pot	Rationale & Justification
Overall Yield	65-75%	85-95%	Route B's one-pot nature avoids the losses associated with isolating intermediates, leading to a significantly higher overall yield.
Product Purity (pre-recrystallization)	90-95%	>98%	The formation of by-products is more common in the multi-step Pinner synthesis, requiring more rigorous purification.
Number of Unit Operations	4-6 (2 reactions, 2 isolations)	2-3 (1 reaction, 1 isolation)	Fewer unit operations in Route B reduce processing time, labor costs, and potential for operator error.
Process Mass Intensity (PMI)	High (~20-30)	Low (~5-10)	Route A often requires excess solvents and reagents, leading to a higher PMI and greater environmental burden.
Safety Concerns	Use of anhydrous HCl gas (toxic, corrosive). Exothermic steps require careful thermal management.	Generally safer reagents. Better thermal control in a one-pot system.	Avoiding highly hazardous reagents like HCl gas is a major advantage for large-scale production.
Estimated Cost of Goods (COGs)	Moderate	Low	Higher yield, fewer steps, and reduced waste in Route B contribute to a more favorable economic profile.

Causality Behind Experimental Choices

Why Route B is Superior for Scale-Up:

• Atom Economy and E-Factor: Route B exhibits superior atom economy. In a one-pot synthesis, atoms from the starting materials are more efficiently incorporated into the final product, minimizing waste. This directly leads to a lower E-Factor (kg of waste per kg of product), a key metric for green chemistry.

• Process Simplification: The elimination of the intermediate isolation step in Route B is a significant advantage. Isolating intermediates on a large scale involves filtration, washing, and drying, which are time-consuming, energy-intensive, and can lead to product loss.

• Thermodynamic vs. Kinetic Control: The classical Pinner reaction can sometimes lead to side products if not carefully controlled. Modern one-pot methods often utilize specific catalysts or reaction conditions that favor the desired thermodynamic product, leading to higher purity and selectivity.

Experimental Protocols

The following are representative protocols for each route. These should be optimized and validated at the laboratory scale before being implemented in a pilot plant.

Protocol A: Classical Pinner-Type Synthesis of 2-Amino-4,6-dimethoxypyrimidine

Step 1: Synthesis of Dimethyl Malonodiimidate Dihydrochloride

• A solution of malononitrile (1 mol) in anhydrous methanol (5 mol) is cooled to 0°C in a jacketed reactor equipped with a mechanical stirrer and a gas inlet.

• Anhydrous hydrogen chloride gas is bubbled through the solution while maintaining the temperature below 10°C until saturation is achieved.

• The reaction mixture is stirred at room temperature for 24 hours, during which a precipitate forms.

• The solid intermediate is isolated by filtration, washed with cold diethyl ether, and dried under vacuum.

Step 2: Cyclocondensation with Guanidine

• To a solution of sodium methoxide (2.1 mol) in methanol, guanidine hydrochloride (1 mol) is added, and the mixture is stirred for 30 minutes.

• The intermediate from Step 1 (1 mol) is added portion-wise to the guanidine solution.

• The reaction mixture is heated to reflux for 6 hours.

• After cooling, the mixture is neutralized with acetic acid. The precipitated product is filtered, washed with water, and dried.

• Further purification is achieved by recrystallization from ethanol.

Protocol B: Modern One-Pot Synthesis of 2-Amino-4,6-dimethoxypyrimidine

• In a suitable reactor, sodium methoxide (2.2 mol) is dissolved in methanol.

• Guanidine hydrochloride (1.1 mol) and dimethyl malonate (1 mol) are added sequentially to the reactor.

• The mixture is heated to 60-65°C and stirred for 8-10 hours. Reaction progress is monitored by HPLC.

• Upon completion, the reaction mixture is cooled to 0-5°C and slowly neutralized with concentrated HCl to a pH of 7-8.

• The resulting slurry is stirred for 1 hour at 0-5°C.

• The product is isolated by filtration, washed with cold water, and then a small amount of cold methanol.

• The product is dried under vacuum at 50-60°C to yield a high-purity solid.

Conclusion and Route Validation

Based on the comparative analysis, Route B (Modern One-Pot Synthesis) is the unequivocally superior choice for the large-scale production of 2-amino-4,6-dimethoxypyrimidine. Its advantages in yield, purity, safety, environmental impact, and cost-effectiveness are substantial.

The validation of this route for cGMP production would involve:

• Process Optimization: Fine-tuning parameters such as temperature, reaction time, and stoichiometry to maximize yield and minimize impurities.

• Impurity Profiling: Identifying and characterizing any process-related impurities.

• Scale-Up Studies: Demonstrating that the process is robust and reproducible at pilot and commercial scales.

• Safety Assessment: Performing a thorough Process Hazard Analysis (PHA) to ensure safe operation at scale.

By adopting a modern, one-pot approach, pharmaceutical manufacturers can establish a more sustainable, efficient, and cost-effective supply chain for critical pyrimidine intermediates, ultimately supporting the reliable delivery of essential medicines.

References

• Brown, D. J. (1994). The Pyrimidines. In The Chemistry of Heterocyclic Compounds. John Wiley & Sons, Inc. [Link]

• Lange, J. H., et al. (2007). Recent Advances in the Synthesis of Substituted Pyrimidines. Organic Preparations and Procedures International, 39(5), 433-466. [Link]

• Sheldon, R. A. (2007). The E Factor: Fifteen years on. Green Chemistry, 9(12), 1273-1283. [Link]

• Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press. [Link]

Comparative Analysis of Pyrimidine Derivatives as EGFR Kinase Inhibitors: A Molecular Docking Guide

Introduction: Targeting EGFR in Oncology

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane glycoprotein, a member of the ErbB family of receptor tyrosine kinases, which is fundamental to regulating key cellular processes, including proliferation, differentiation, and apoptosis.[1][2] Upon binding with its cognate ligands, such as epidermal growth factor (EGF), EGFR undergoes dimerization and subsequent auto-phosphorylation of specific tyrosine residues within its intracellular kinase domain. This activation triggers a cascade of downstream signaling pathways, ultimately controlling gene expression and cell cycle progression.

In numerous malignancies, aberrant EGFR activation—stemming from overexpression or somatic mutations—drives uncontrolled cell proliferation and survival, making it a validated and compelling target for anticancer therapies.[3][4] Small-molecule tyrosine kinase inhibitors (TKIs) that compete with adenosine triphosphate (ATP) at the catalytic site of the EGFR kinase domain have emerged as a cornerstone of targeted therapy, particularly in non-small cell lung cancer (NSCLC).[3][5][6]

Among the diverse chemical scaffolds explored for EGFR inhibition, pyrimidine-based compounds have garnered significant attention.[1][2][7] The pyrimidine core is considered a bioisostere of the purine ring of ATP, which can facilitate its entry and favorable orientation within the ATP-binding pocket of the kinase.[1][2] This structural mimicry has led to the development of highly potent and selective EGFR inhibitors, including approved drugs and numerous candidates in clinical development. This guide provides a comparative analysis of pyrimidine derivatives against the EGFR kinase domain, grounded in molecular docking simulations, and outlines a robust, self-validating protocol for researchers in the field.

The EGFR Signaling Pathway and TKI Inhibition

The diagram below illustrates a simplified EGFR signaling cascade and the mechanism of action for ATP-competitive inhibitors like pyrimidine derivatives. These inhibitors occupy the ATP-binding pocket, preventing the phosphorylation necessary for downstream signal transduction and thereby halting the pro-proliferative signaling.

Caption: EGFR signaling pathway and the point of inhibition by pyrimidine-based kinase inhibitors.

A Self-Validating Molecular Docking Protocol

Molecular docking is a powerful computational technique used to predict the binding orientation and affinity of a small molecule (ligand) to its macromolecular target (receptor). The trustworthiness of any comparative docking study hinges on a rigorously validated protocol. The following step-by-step methodology describes a self-validating system for assessing pyrimidine derivatives against the EGFR kinase domain using AutoDock Vina , a widely adopted open-source docking engine known for its accuracy and speed.[8][9]

Experimental Workflow Diagram

Sources

• 1. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]
• 2. A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An outlook of docking analysis and structure-activity relationship of pyrimidine-based analogues as EGFR inhibitors against non-small cell lung cancer (NSCLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Molecular Modeling, Docking, Dynamics and Simulation of Gefitinib and its Derivatives with EGFR in Non-small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An assessment of EGFR and HER2 inhibitors with structure activity relationship of fused pyrimidine derivatives for breast cancer: a brief review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular Docking Software and Tools - Creative Proteomics [iaanalysis.com]
• 9. A Comprehensive Review on the Top 10 Molecular Docking Softwares [parssilico.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 4-Methylpyrimidine-5-Carboxylate

For researchers, scientists, and professionals in drug development, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle chemical reagents. This guide provides a detailed protocol for the proper disposal of methyl 4-methylpyrimidine-5-carboxylate, moving beyond mere compliance to foster a culture of proactive safety and environmental stewardship. The procedures outlined herein are designed to be a self-validating system, grounded in established chemical principles and authoritative safety standards.

Foundational Safety and Hazard Assessment

Before handling methyl 4-methylpyrimidine-5-carboxylate, a thorough understanding of its hazard profile is paramount. This compound is classified with the following hazards:

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1]

• Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1]

• Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3), H335: May cause respiratory irritation.[1]

The causality behind these classifications lies in the chemical's reactivity and its ability to interact with biological tissues. The ester and pyrimidine functionalities can interfere with cellular processes upon ingestion, while its physical form as a solid powder can lead to respiratory tract irritation if inhaled.

Immediate Safety Precautions:

• Engineering Controls: Always handle methyl 4-methylpyrimidine-5-carboxylate in a well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.[1] Ensure that a safety shower and eyewash station are readily accessible.

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to create a reliable barrier against exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z.87.1 standard. A face shield should be worn over goggles when handling larger quantities or during procedures with a splash risk.[2]	Protects against airborne particles and accidental splashes that can cause serious eye irritation.
Hand Protection	Disposable nitrile gloves. Inspect before each use and change immediately upon contamination. For extensive handling, consider double-gloving.[2][3]	Prevents skin contact, which can cause irritation. Nitrile offers good resistance to a range of chemicals.
Body Protection	A flame-resistant lab coat, fully buttoned.[2]	Protects skin on the arms and torso from contact with the chemical.
Respiratory Protection	A NIOSH-approved respirator is necessary if handling outside of a fume hood or if dust generation is likely.	Prevents inhalation of the solid, which can cause respiratory tract irritation.

Spill Management Protocol

In the event of a spill, a swift and systematic response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if the spill is large or if dust is generated.

• Don Appropriate PPE: Before addressing the spill, don the full PPE ensemble described in the table above.

• Containment: For a solid spill, carefully sweep up the material to avoid generating dust. Use a dustpan and brush designated for chemical waste.

• Absorption: For any dissolved material, use an inert absorbent material such as vermiculite or sand.[4]

• Collection: Place all contaminated materials (swept chemical, absorbent, and any contaminated cleaning materials) into a designated, properly labeled hazardous waste container.[4]

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department in accordance with your site-specific procedures.

Step-by-Step Disposal Protocol

The primary method for the disposal of methyl 4-methylpyrimidine-5-carboxylate from a laboratory setting involves its collection as hazardous waste for subsequent incineration by a licensed disposal company. Direct disposal down the drain is strictly prohibited.[5] The following steps ensure safe and compliant handling of this waste stream.

Workflow for Waste Segregation and Disposal

Caption: Decision workflow for the segregation and disposal of methyl 4-methylpyrimidine-5-carboxylate waste.

3.1. Waste Identification and Segregation

• Identify: All waste containing methyl 4-methylpyrimidine-5-carboxylate must be classified as hazardous chemical waste.

• Segregate: This waste must be segregated from other waste streams, particularly from incompatible materials such as strong oxidizing agents and strong acids/alkalis.[1] Do not mix with aqueous or solvent waste streams unless specifically instructed by your EHS department.

3.2. Packaging and Labeling

• Container Selection: Use a designated, compatible, and leak-proof hazardous waste container. High-density polyethylene (HDPE) or glass containers are suitable for solid chemical waste.[4] The container must have a secure, tight-fitting lid.[6]

• Labeling: Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The full chemical name: "Methyl 4-methylpyrimidine-5-carboxylate" (no abbreviations or formulas).

  • The words "Hazardous Waste".[6]

  • The date waste was first added to the container.

  • The specific hazards (e.g., "Irritant," "Harmful if Swallowed").

  • The name of the principal investigator or laboratory contact.

3.3. Storage in a Satellite Accumulation Area (SAA)

• Location: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the laboratory personnel.[6][7]

• Conditions: The SAA should be a cool, dry, and well-ventilated area away from heat sources and incompatible materials.[8]

• Container Management: Keep the waste container closed at all times except when adding waste.[6] Do not overfill the container; a maximum of 90% capacity is recommended to allow for expansion.

3.4. Final Disposal

• Arrange for Pickup: Once the container is full or has been in the SAA for the maximum allowable time (typically up to one year for partially filled containers, though institutional policies may vary), arrange for its collection by your institution's EHS department or a licensed hazardous waste contractor.[6][7] Full containers must be removed within three days of being filled.[6]

• Professional Disposal: The waste will be transported to a licensed facility for disposal, typically via high-temperature incineration.[5][9]

3.5. Disposal of Empty Containers

Containers that have held methyl 4-methylpyrimidine-5-carboxylate must be managed carefully.

• Triple Rinse: The empty container should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

• Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as hazardous liquid waste in a separate, appropriately labeled container.

• Deface Label: Completely deface or remove the original label from the rinsed container.

• Final Disposal: The clean, defaced container can typically be disposed of in the regular trash or recycled, depending on institutional policy.

In-Lab Neutralization (for Small Quantities under Expert Supervision)

For very small quantities, chemical neutralization through base-catalyzed hydrolysis of the ester can be considered to render the compound less biologically active before collection as hazardous waste. This procedure should only be performed by trained personnel in a controlled laboratory setting.

Causality of Neutralization: The ester functional group of methyl 4-methylpyrimidine-5-carboxylate can be hydrolyzed under basic conditions to yield the corresponding carboxylate salt and methanol. The resulting carboxylate salt is generally more water-soluble and less reactive.

Experimental Protocol: Small-Scale Hydrolysis

• Preparation: In a chemical fume hood, prepare a 1 M solution of sodium hydroxide (NaOH) in a beaker of appropriate size.

• Reaction Setup: Place the small quantity of methyl 4-methylpyrimidine-5-carboxylate waste into a separate, larger beaker equipped with a magnetic stir bar.

• Neutralization: Slowly add the 1 M NaOH solution to the waste while stirring. The reaction is expected to be exothermic, so add the base in small portions to control the temperature. A 2:1 molar excess of NaOH to the ester is recommended to ensure complete hydrolysis.

• Reaction Time: Allow the mixture to stir at room temperature for several hours (e.g., 2-4 hours) to ensure the reaction goes to completion. The solid should dissolve as it is converted to the more soluble sodium salt.

• pH Check: After the reaction period, check the pH of the solution to ensure it is basic (pH > 12).

• Collection: Transfer the resulting aqueous solution into a designated hazardous waste container for "aqueous waste," clearly labeling the contents as "Hydrolyzed Methyl 4-methylpyrimidine-5-carboxylate solution in Sodium Hydroxide."

• Final Disposal: This aqueous waste must still be disposed of through your institution's EHS department.

This in-lab procedure reduces the hazard of the original compound but does not eliminate the need for professional hazardous waste disposal.

Conclusion: A Commitment to the Lifecycle of Chemicals

The responsible disposal of methyl 4-methylpyrimidine-5-carboxylate is a non-negotiable aspect of professional scientific practice. By adhering to these detailed procedures, researchers not only ensure compliance with regulatory standards but also actively contribute to a safer laboratory environment and the protection of our ecosystem. This guide serves as a foundational document; always consult your institution's specific EHS guidelines and the Safety Data Sheet for the most current and detailed information.

References

• Safe Chemical Waste Disposal in Labs - Environmental Marketing Services. (2025, July 21).
• Comprehensive Safety Protocol for Handling 5-(Furan-3-yl)pyrimidine - Benchchem. (n.d.).

• Laboratory Hazardous Waste Disposal Guidelines - Central Washington University. (n.d.). Retrieved from [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6).

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS - University of Pennsylvania. (n.d.). Retrieved from [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.).
• Personal Protective Equipment (PPE) - CHEMM. (n.d.).
• Essential Safety and Logistics for Handling 2-(Furan-2-yl)imidazo[1,2-a]pyrimidine - Benchchem. (n.d.).
• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6).

• eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration - OSHA. (n.d.). Retrieved from [Link]

• Personal Protective Equipment (PPE). (n.d.).

• Methyl pyrimidine-5-carboxylate | C6H6N2O2 | CID 253902 - PubChem - NIH. (n.d.). Retrieved from [Link]

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL. (n.d.). Retrieved from [Link]

• Chemical Waste Management for Laboratories - Physikalisch-Technische Bundesanstalt. (n.d.).
• A safety and chemical disposal guideline for Minilab users. (n.d.).

• Chemical Waste Disposal Guidelines. (n.d.). Retrieved from [Link]

• MSDS of methyl 5-methylpyrimidine-2-carboxylate. (n.d.).

• Exploring a New Generation of Pyrimidine and Pyridine Derivatives as Anti-Influenza Agents Targeting the Polymerase PA–PB1 Subunits Interaction - MDPI. (2024, July 18). Retrieved from [Link]

• 5-Pyrimidinecarboxylic acid, 4-amino-2-mercapto-, ethyl ester - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Methyl 2-methylpyrimidine-5-carboxylate | C7H8N2O2 | CID 45117333 - PubChem. (n.d.). Retrieved from [Link]

• Proper Disposal of Hydroxycarbonyl Compounds: A Guide for Laboratory Professionals - Benchchem. (n.d.).
• US4185027A - Hydrolysis of methyl esters - Google Patents. (n.d.).

• Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM - PMC - NIH. (n.d.). Retrieved from [Link]

• Methyl ester hydrolysis - ChemSpider Synthetic Pages. (n.d.). Retrieved from [Link]

Sources

• 1. artsci.usu.edu [artsci.usu.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pppmag.com [pppmag.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines [mdpi.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]